1,3-Dibromo-5-(trifluoromethoxy)benzene

• CAS: 207226-31-1

Core Science & Biosynthesis

An In-depth Technical Guide to 1,3-Dibromo-5-(trifluoromethoxy)benzene for Researchers, Scientists, and Drug Development Professionals

Introduction

1,3-Dibromo-5-(trifluoromethoxy)benzene is a highly functionalized aromatic compound that has emerged as a pivotal building block in modern organic synthesis. Its unique molecular architecture, featuring two bromine atoms and a trifluoromethoxy group on a benzene ring, offers a versatile platform for the construction of complex molecules. This guide provides an in-depth exploration of the physical properties, chemical behavior, and synthetic applications of this compound, with a particular focus on its relevance to researchers, scientists, and professionals in the field of drug development and material science.

The strategic placement of two bromine atoms makes this compound an excellent substrate for a variety of cross-coupling reactions, enabling the formation of multiple carbon-carbon and carbon-heteroatom bonds.[1][2] Concurrently, the trifluoromethoxy (-OCF₃) group imparts a unique set of properties to the molecule and its derivatives. This group is a bioisostere of the methoxy group but with significantly different electronic properties and metabolic stability. The high lipophilicity and metabolic resistance conferred by the -OCF₃ group are particularly advantageous in the design of novel therapeutic agents, often leading to improved pharmacokinetic profiles, such as enhanced cell membrane permeability and longer in vivo half-lives.[1]

This technical guide will delve into the core physical and chemical characteristics of 1,3-Dibromo-5-(trifluoromethoxy)benzene, provide insights into its handling and safety, and present detailed, field-proven protocols for its application in key synthetic transformations.

Molecular Structure and Identification

The structural representation of 1,3-Dibromo-5-(trifluoromethoxy)benzene is fundamental to understanding its reactivity and physical properties.

Caption: Molecular structure of 1,3-Dibromo-5-(trifluoromethoxy)benzene.

Physicochemical Properties

A comprehensive understanding of the physical and chemical properties of 1,3-Dibromo-5-(trifluoromethoxy)benzene is essential for its effective use in research and development. These properties are summarized in the table below.

Property	Value	Reference(s)
CAS Number	207226-31-1	[2]
Molecular Formula	C₇H₃Br₂F₃O	[2]
Molecular Weight	319.90 g/mol
Appearance	Colorless to light yellow clear liquid	[2]
Boiling Point	83-85 °C at 20 mmHg
Density	1.96 g/cm³	[2]
Refractive Index (n20/D)	1.508
Purity	≥ 98% (GC)	[2]

Solubility Profile: While quantitative solubility data is not readily available in the literature, based on its chemical structure—a halogenated aromatic ether—1,3-Dibromo-5-(trifluoromethoxy)benzene is expected to be miscible with a wide range of common organic solvents such as tetrahydrofuran (THF), dichloromethane (DCM), ethyl acetate, acetone, and toluene. Its solubility in non-polar solvents like hexane is likely to be good, while it is expected to be poorly soluble in water due to its hydrophobic nature.

Spectroscopic Data

Spectroscopic analysis is crucial for the verification of the identity and purity of 1,3-Dibromo-5-(trifluoromethoxy)benzene.

• ¹H NMR (Proton Nuclear Magnetic Resonance): The ¹H NMR spectrum provides information about the hydrogen atoms in the molecule. For 1,3-Dibromo-5-(trifluoromethoxy)benzene, the spectrum is expected to show signals corresponding to the three aromatic protons.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The ¹³C NMR spectrum reveals the different carbon environments within the molecule. This includes distinct signals for the carbon atoms of the benzene ring and the carbon of the trifluoromethoxy group.

• FT-IR (Fourier-Transform Infrared Spectroscopy): The FT-IR spectrum is used to identify the functional groups present. Key vibrational bands for this compound would include those for C-Br, C-O, C-F, and aromatic C-H and C=C bonds.

Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling 1,3-Dibromo-5-(trifluoromethoxy)benzene.

GHS Hazard Classification:

• Skin Corrosion/Irritation: Category 2 (Causes skin irritation)

• Serious Eye Damage/Eye Irritation: Category 2 (Causes serious eye irritation)

• Specific Target Organ Toxicity (Single Exposure); Respiratory Tract Irritation: Category 3 (May cause respiratory irritation)

Recommended Personal Protective Equipment (PPE):

• Safety glasses or goggles

• Chemical-resistant gloves (e.g., nitrile)

• Laboratory coat

• Work in a well-ventilated area or under a chemical fume hood.

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents. Recommended storage temperature is 2-8 °C.[2]

Synthetic Applications and Experimental Protocols

The synthetic utility of 1,3-Dibromo-5-(trifluoromethoxy)benzene is primarily centered on its capacity to undergo palladium-catalyzed cross-coupling reactions. The two bromine atoms serve as versatile handles for the sequential or simultaneous introduction of new molecular fragments. The following sections provide representative protocols for Suzuki-Miyaura and Heck coupling reactions.

Note: The following protocols are adapted from established procedures for structurally similar compounds, such as 1,3-dibromo-5-nitrobenzene, and may require optimization for 1,3-Dibromo-5-(trifluoromethoxy)benzene.

Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura coupling is a powerful method for forming carbon-carbon bonds between an organohalide and an organoboron compound.

Caption: A typical workflow for a Suzuki-Miyaura coupling reaction.

Predictive Experimental Protocol for Mono-Arylation:

• Reaction Setup: To an oven-dried Schlenk tube, add 1,3-dibromo-5-(trifluoromethoxy)benzene (1.0 mmol, 1.0 equiv), the desired arylboronic acid (1.1 mmol, 1.1 equiv), a palladium catalyst such as palladium(II) acetate (Pd(OAc)₂, 0.02 mmol, 2 mol%), and a phosphine ligand like SPhos (0.04 mmol, 4 mol%).

• Addition of Base: Add a base, for example, potassium phosphate (K₃PO₄, 3.0 mmol, 3.0 equiv).

• Inert Atmosphere: Seal the tube with a rubber septum, and then evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times to ensure an oxygen-free environment.

• Solvent Addition: Add a degassed solvent system, such as a 5:1 mixture of toluene and water (6 mL total), via syringe.

• Reaction Conditions: Place the sealed tube in a preheated oil bath at a temperature between 80-110 °C and stir the mixture vigorously.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed.

• Workup: After the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent like ethyl acetate and wash with water and then brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography on silica gel.

Heck Coupling Reaction

The Heck reaction is a versatile method for the formation of carbon-carbon bonds between an unsaturated halide and an alkene.

Caption: A generalized workflow for a Heck coupling reaction.

Predictive Experimental Protocol for Mono-alkenylation:

• Reaction Setup: In a flame-dried Schlenk flask equipped with a reflux condenser and a magnetic stir bar, add 1,3-dibromo-5-(trifluoromethoxy)benzene (1.0 equiv) and a palladium catalyst, for instance, palladium(II) acetate (Pd(OAc)₂, 0.5-5 mol%).

• Inert Atmosphere: Seal the flask with a septum and purge with an inert gas (argon or nitrogen) for 10-15 minutes.

• Reagent Addition: Under a positive pressure of the inert gas, add an anhydrous solvent such as N,N-dimethylformamide (DMF) via syringe. Stir the mixture for 5-10 minutes. Subsequently, add the alkene (e.g., styrene or an acrylate, 1.1-1.5 equiv) and a base like triethylamine (Et₃N, 1.5-3.0 equiv) via syringe.

• Reaction Conditions: Heat the reaction mixture to the desired temperature, typically between 80-140 °C, with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by TLC or gas chromatography (GC) analysis of small aliquots taken from the reaction mixture.

• Work-up: Once the reaction is complete, as indicated by the consumption of the starting material, cool the mixture to room temperature. Dilute the reaction mixture with an organic solvent such as ethyl acetate and wash with water or brine to remove inorganic salts.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure. The resulting crude product can be purified by column chromatography.

Conclusion

1,3-Dibromo-5-(trifluoromethoxy)benzene is a valuable and versatile building block for organic synthesis, particularly in the fields of pharmaceutical and materials science. Its di-bromo functionality allows for iterative and selective functionalization via modern cross-coupling methodologies, while the trifluoromethoxy group provides a means to enhance the lipophilicity and metabolic stability of target molecules. The predictive protocols provided herein serve as a robust starting point for the application of this reagent in complex synthetic endeavors. As the demand for novel, high-performance molecules continues to grow, the strategic application of well-designed building blocks like 1,3-Dibromo-5-(trifluoromethoxy)benzene will undoubtedly play a crucial role in advancing chemical innovation.

References

• Ningbo Inno Pharmchem Co., Ltd. The Crucial Role of 1,3-Dibromo-5-(trifluoromethoxy)benzene in Modern Drug Discovery. [Link]

• PubChem. 1,3-Dibromo-5-(trifluoromethoxy)benzene. [Link]

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1,3-Dibromo-5-(trifluoromethoxy)benzene CAS number 207226-31-1

An In-Depth Technical Guide to 1,3-Dibromo-5-(trifluoromethoxy)benzene (CAS No. 207226-31-1)

Authored by a Senior Application Scientist

This guide provides an in-depth analysis of 1,3-Dibromo-5-(trifluoromethoxy)benzene, a versatile and highly valuable building block for professionals in chemical synthesis, drug discovery, and materials science. We will move beyond simple data recitation to explore the causal relationships between its unique structure and its broad utility, offering field-proven insights into its application.

Introduction: A Molecule of Strategic Importance

1,3-Dibromo-5-(trifluoromethoxy)benzene is a specialized aromatic compound distinguished by a unique trifunctional substitution pattern.[1] The presence of two bromine atoms and a trifluoromethoxy (-OCF₃) group on the benzene ring makes it an exceptionally useful intermediate for constructing complex molecular architectures.[2] The bromine atoms serve as versatile handles for a variety of cross-coupling reactions, while the trifluoromethoxy group imparts desirable physicochemical properties crucial for modern drug development, such as enhanced metabolic stability and bioavailability.[2][3] This combination of reactivity and property modulation establishes the compound as a strategic asset in the synthesis of novel pharmaceuticals, agrochemicals, and advanced materials.[1]

Physicochemical and Spectroscopic Profile

A comprehensive understanding of a compound's physical properties is the foundation of its effective application in research and development. The key characteristics of 1,3-Dibromo-5-(trifluoromethoxy)benzene are summarized below.

Property	Value	Reference(s)
CAS Number	207226-31-1	[1][4]
Molecular Formula	C₇H₃Br₂F₃O	[1][4]
Molecular Weight	319.90 g/mol	[1]
Appearance	Colorless to light yellow/orange clear liquid	[1][5]
Density	1.96 g/mL	[1]
Boiling Point	83-85 °C at 20 mmHg	[1]
Refractive Index (n20/D)	1.508 - 1.51	[1]
Purity (Typical)	≥ 98% (GC)	[1][5]
IUPAC Name	1,3-dibromo-5-(trifluoromethoxy)benzene	[4]
SMILES	C1=C(C=C(C=C1Br)Br)OC(F)(F)F	[4]
InChI Key	UKHOUWWEEAOCTI-UHFFFAOYSA-N	[4]

The Trifluoromethoxy Group: A Bioisostere with Unique Merit

The trifluoromethoxy (-OCF₃) group is often referred to as a "super-halogen" or "pseudo-halogen" due to its electronic properties being similar to those of chlorine or fluorine.[6] However, its true value lies in a unique combination of characteristics that distinguish it from simple halogens or its methoxy (-OCH₃) analogue.

• High Lipophilicity: The fluorinated group significantly increases the lipophilicity of a molecule. This is a critical parameter in drug design, as it can enhance a drug's ability to penetrate cellular membranes and reach its biological target.[2][6]

• Metabolic Stability: The -OCF₃ group is exceptionally stable towards metabolic degradation. Unlike a methoxy group, which is susceptible to O-dealkylation by cytochrome P450 enzymes, the trifluoromethoxy group is resistant, leading to improved pharmacokinetic profiles and longer in-vivo half-lives for drug candidates.[2]

• Electron-Withdrawing Nature: The group is strongly electron-withdrawing, which influences the reactivity of the aromatic ring and can modulate the pKa of nearby functional groups, impacting drug-receptor binding interactions.[6]

The strategic incorporation of the -OCF₃ group via building blocks like 1,3-Dibromo-5-(trifluoromethoxy)benzene is a well-established tactic for optimizing the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of therapeutic agents.

Caption: Logical flow from structural features to drug development impact.

Synthesis and Reactivity

The primary synthetic value of 1,3-Dibromo-5-(trifluoromethoxy)benzene lies in the reactivity of its two bromine atoms, which serve as excellent leaving groups in metal-catalyzed cross-coupling reactions.

Core Reactivity: Palladium-Catalyzed Cross-Coupling

This molecule is an ideal substrate for a range of palladium-catalyzed reactions that are fundamental to modern organic synthesis. These methods allow for the precise and efficient formation of carbon-carbon and carbon-heteroatom bonds.[2]

• Suzuki-Miyaura Coupling: Reaction with boronic acids or esters to form biaryl structures.

• Sonogashira Coupling: Reaction with terminal alkynes to introduce alkynyl moieties.

• Heck Coupling: Reaction with alkenes to form substituted alkenes.

• Buchwald-Hartwig Amination: Reaction with amines to form arylamines.

The presence of two bromine atoms allows for sequential or dual functionalization, enabling the rapid assembly of complex, three-dimensional molecules from a single, versatile starting material.

Caption: The catalytic cycle of a Suzuki-Miyaura cross-coupling reaction.

Field-Proven Protocol: Suzuki-Miyaura Monocoupling

The following protocol describes a representative, self-validating system for the monocoupling of an arylboronic acid to 1,3-Dibromo-5-(trifluoromethoxy)benzene. The choice of a bulky phosphine ligand and specific reaction conditions favors selective mono-arylation.

Objective: To synthesize 3-Bromo-5-(trifluoromethoxy)-1,1'-biphenyl.

Materials:

• 1,3-Dibromo-5-(trifluoromethoxy)benzene (1.0 eq)

• Phenylboronic acid (1.1 eq)

• Palladium(II) acetate [Pd(OAc)₂] (0.02 eq)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) (0.04 eq)

• Potassium phosphate tribasic (K₃PO₄) (2.5 eq)

• Toluene (solvent)

• Water (co-solvent)

Step-by-Step Methodology:

• Inert Atmosphere: To a flame-dried Schlenk flask, add Pd(OAc)₂, SPhos, and K₃PO₄ under an inert atmosphere (Argon or Nitrogen). The use of an inert atmosphere is critical to prevent the oxidation and deactivation of the Pd(0) catalyst, which is formed in situ.

• Reagent Addition: Add 1,3-Dibromo-5-(trifluoromethoxy)benzene, followed by phenylboronic acid.

• Solvent Addition: Add degassed toluene and degassed water (typically a 5:1 to 10:1 ratio of toluene:water). Degassing the solvents (e.g., by sparging with argon for 30 minutes) is a self-validating step to remove dissolved oxygen, which can interfere with the catalytic cycle.

• Reaction Execution: Heat the reaction mixture to 80-100 °C with vigorous stirring. The elevated temperature is necessary to overcome the activation energy for the oxidative addition and reductive elimination steps.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS. A key validation checkpoint is the appearance of a new, less polar spot (the product) and the consumption of the starting dibromo-compound. The reaction is typically complete within 4-12 hours.

• Workup: Cool the reaction to room temperature. Dilute with ethyl acetate and wash with water, followed by brine. The aqueous washes remove the inorganic base (K₃PO₄) and boronic acid byproducts.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude residue by column chromatography on silica gel to yield the pure mono-coupled product.

Safety and Handling

Proper handling of 1,3-Dibromo-5-(trifluoromethoxy)benzene is essential for laboratory safety. The compound is classified with specific hazards that require appropriate precautions.[4]

Hazard Class	GHS Code	Description
Skin Corrosion/Irritation	H315	Causes skin irritation
Serious Eye Damage/Irritation	H319	Causes serious eye irritation
Specific Target Organ Toxicity	H335	May cause respiratory irritation

Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles or a face shield are mandatory.

• Hand Protection: Wear chemically resistant gloves (e.g., nitrile).

• Respiratory Protection: Use in a well-ventilated fume hood. If the risk of inhalation is high, a respirator with an appropriate filter is recommended.

• Skin and Body Protection: Wear a standard laboratory coat.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area at 2 - 8 °C.[1]

Conclusion

1,3-Dibromo-5-(trifluoromethoxy)benzene is more than a simple chemical intermediate; it is a sophisticated tool for molecular engineering. Its dual-handle reactivity, combined with the beneficial properties imparted by the trifluoromethoxy group, provides researchers and drug development professionals with a reliable and powerful platform for the synthesis of novel, high-value compounds. Understanding the causality behind its reactivity and the practicalities of its application allows for its full potential to be harnessed in the pursuit of scientific innovation.

References

• 1,3-Dibromo-5-(trifluoromethoxy)benzene | C7H3Br2F3O | CID 2761179. PubChem. [Link]

• The Crucial Role of 1,3-Dibromo-5-(trifluoromethoxy)benzene in Modern Drug Discovery. NINGBO INNO PHARMCHEM CO.,LTD.[Link]

• Substitution Reactions of Benzene and Other Aromatic Compounds. Michigan State University Chemistry. [Link]

• Trifluoromethyl ethers – synthesis and properties of an unusual substituent. Beilstein Journal of Organic Chemistry. [Link]

• 1,3-Dibromo-5-(trifluoromethoxy)benzene. MySkinRecipes. [Link]

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• 4. 1,3-Dibromo-5-(trifluoromethoxy)benzene | C7H3Br2F3O | CID 2761179 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 6. BJOC - Trifluoromethyl ethers – synthesis and properties of an unusual substituent [beilstein-journals.org]

An In-Depth Technical Guide to 1,3-Dibromo-5-(trifluoromethoxy)benzene: A Keystone Building Block for Advanced Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of modern medicinal chemistry and materials science, the strategic incorporation of fluorine atoms into molecular scaffolds is a cornerstone of rational design. The trifluoromethoxy (-OCF₃) group, in particular, has emerged as a uniquely powerful substituent, capable of profoundly enhancing the physicochemical and pharmacokinetic properties of a parent molecule. This guide provides a comprehensive technical overview of 1,3-Dibromo-5-(trifluoromethoxy)benzene , a versatile and highly valuable building block that elegantly combines the benefits of the trifluoromethoxy group with the synthetic flexibility of multiple reactive bromine sites.

This compound serves as a critical intermediate for researchers and process chemists aiming to construct complex molecular architectures. Its utility is rooted in the synergistic interplay of its functional groups: the trifluoromethoxy moiety often imparts increased metabolic stability and lipophilicity—key attributes for successful drug candidates—while the two bromine atoms act as versatile handles for a wide array of cross-coupling reactions.[1][2] This dual functionality allows for the sequential and controlled introduction of diverse molecular fragments, making it an indispensable tool in the synthesis of novel pharmaceuticals, agrochemicals, and advanced organic materials.[2]

Core Molecular Properties

The fundamental characteristics of 1,3-Dibromo-5-(trifluoromethoxy)benzene are summarized below, providing the foundational data for its application in synthesis.

Property	Value	Source(s)
Molecular Formula	C₇H₃Br₂F₃O	[3]
Molecular Weight	319.90 g/mol	[3]
IUPAC Name	1,3-dibromo-5-(trifluoromethoxy)benzene	[3]
CAS Number	207226-31-1	[3]
Appearance	Colorless to light yellow/orange clear liquid	[2]
Boiling Point	83-85 °C / 20 mmHg	[4]
Density	~1.96 g/cm³	[2]
Refractive Index	n20/D ~1.508	[4]

Synthesis and Mechanistic Considerations

The synthesis of aryl trifluoromethyl ethers, such as 1,3-Dibromo-5-(trifluoromethoxy)benzene, is a non-trivial transformation that has seen significant methodological advancements. A prevalent strategy involves the O-trifluoromethylation of the corresponding phenol.

Conceptual Synthetic Pathway: O-Trifluoromethylation

The most logical precursor for this target molecule is 3,5-dibromophenol. The core transformation is the formation of the C-O bond between the phenolic oxygen and a trifluoromethyl source. While numerous reagents have been developed for this purpose, modern methods often employ electrophilic trifluoromethylating agents or radical-based approaches. A common strategy involves the oxidative desulfurization-fluorination of a xanthate derived from the parent phenol.

Caption: Conceptual workflow for the synthesis of 1,3-Dibromo-5-(trifluoromethoxy)benzene.

This pathway is advantageous as it avoids the direct handling of highly reactive and gaseous trifluoromethylating agents. The mechanism involves the initial formation of a xanthate intermediate from 3,5-dibromophenol. This intermediate then undergoes an oxidative desulfurization-fluorination reaction. Reagents like 1,3-dibromo-5,5-dimethylhydantoin (DBH) act as oxidants in concert with a fluoride source, such as a pyridine-HF complex, to install the -OCF₃ group.[5]

Applications in Synthetic Chemistry: Cross-Coupling Reactions

The true synthetic power of 1,3-Dibromo-5-(trifluoromethoxy)benzene lies in the differential reactivity of its two bromine atoms, which serve as anchor points for palladium-catalyzed cross-coupling reactions. This allows for the precise and modular construction of complex molecules, a paradigm central to modern drug discovery.[1]

Key Reaction Classes:

• Suzuki-Miyaura Coupling: For the formation of C-C bonds with aryl or vinyl boronic acids.[1]

• Sonogashira Coupling: For the formation of C-C bonds with terminal alkynes, creating arylalkyne structures.[1]

• Heck Coupling: For C-C bond formation with alkenes.[1]

• Buchwald-Hartwig Amination: For the formation of C-N bonds, crucial for synthesizing arylamines.

Protocol: Exemplar Sonogashira Coupling Reaction

This protocol provides a representative, field-proven methodology for the mono-alkynylation of an aryl dihalide, illustrating how 1,3-Dibromo-5-(trifluoromethoxy)benzene can be selectively functionalized. The choice of a palladium catalyst, a copper(I) co-catalyst, and a suitable base is critical for achieving high yields.

Objective: To synthesize 1-Bromo-3-(phenylethynyl)-5-(trifluoromethoxy)benzene via a selective Sonogashira cross-coupling reaction.

Materials:

• 1,3-Dibromo-5-(trifluoromethoxy)benzene (1.0 mmol)

• Phenylacetylene (1.1 mmol)

• Palladium(II) acetate [Pd(OAc)₂] (0.02 mmol, 2 mol%)

• Triphenylphosphine [PPh₃] (0.04 mmol, 4 mol%)

• Copper(I) iodide [CuI] (0.03 mmol, 3 mol%)

• Triethylamine (TEA) or Diisopropylamine (DIPA) (3.0 mmol)

• Anhydrous, degassed solvent (e.g., Tetrahydrofuran (THF) or Toluene) (5 mL)

Step-by-Step Methodology:

• Inert Atmosphere: To a flame-dried Schlenk flask equipped with a magnetic stir bar, add Pd(OAc)₂, PPh₃, and CuI. Seal the flask, and evacuate and backfill with an inert gas (e.g., Argon or Nitrogen) three times.

• Reagent Addition: Under a positive pressure of inert gas, add 1,3-Dibromo-5-(trifluoromethoxy)benzene (1.0 mmol) and the anhydrous, degassed solvent (5 mL). Stir the mixture until all solids are dissolved.

• Base and Nucleophile: Add the amine base (3.0 mmol) followed by the dropwise addition of phenylacetylene (1.1 mmol) via syringe.

• Reaction Execution: Stir the reaction mixture at room temperature or with gentle heating (e.g., 50-70 °C) as required. The progress of the reaction should be monitored by Thin-Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with saturated aqueous ammonium chloride solution, followed by brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure. The crude product can then be purified by flash column chromatography on silica gel to yield the desired mono-alkynylated product.

Causality and Self-Validation:

• Why Palladium/Copper Catalysis? The palladium catalyst facilitates the oxidative addition to the C-Br bond, while the copper(I) co-catalyst activates the terminal alkyne, forming a copper acetylide intermediate that readily undergoes transmetalation to the palladium center. This synergistic system is a hallmark of the Sonogashira reaction.[6][7]

• Why an Amine Base? The base is crucial for deprotonating the terminal alkyne and neutralizing the HBr generated during the catalytic cycle, preventing catalyst deactivation and driving the reaction to completion.[6]

• Controlling Selectivity: Achieving mono-substitution over di-substitution is controlled by using a near-stoichiometric amount (1.0-1.2 equivalents) of the alkyne coupling partner. The slight deactivation of the ring after the first coupling can also contribute to selectivity.

Caption: Simplified workflow of the Sonogashira cross-coupling reaction.

Safety and Handling

As a halogenated organic compound, 1,3-Dibromo-5-(trifluoromethoxy)benzene requires careful handling in a laboratory setting.

• GHS Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).

• Personal Protective Equipment (PPE): Always handle this compound in a well-ventilated fume hood while wearing appropriate PPE, including safety goggles (eyeshields), chemical-resistant gloves, and a lab coat.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.

• Disposal: Dispose of waste materials in accordance with local, state, and federal regulations for hazardous chemical waste.

Conclusion

1,3-Dibromo-5-(trifluoromethoxy)benzene is a strategically designed chemical intermediate that offers significant advantages to the synthetic chemist. Its trifluoromethoxy group provides a powerful tool for modulating the electronic and pharmacokinetic properties of target molecules, while its dibromo substitution pattern opens a gateway to diverse and complex structures through well-established cross-coupling methodologies. This combination of features solidifies its role as a high-value building block for accelerating innovation in drug discovery, agrochemical development, and materials science.

References

• Chutia, R., et al. (2025). A green and sustainable approach to synthesize Pd/CuFe2O4 nanocatalyst for Suzuki and Sonogashira cross-coupling reaction. International Journal of New Chemistry, 12(3), 329-339.
• Klán, P., et al. (n.d.). Flow Chemistry: Sonogashira Coupling. Flow Chemistry.
• Merck & Co., Inc. (2001). Process for the synthesis of 3,5-bis(trifluoromethyl)-bromobenzene. U.S.
• MacMillan, D. W. C., et al. (2020). Metallaphotoredox Perfluoroalkylation of Organobromides. Macmillan Group - Princeton University.
• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Crucial Role of 1,3-Dibromo-5-(trifluoromethoxy)benzene in Modern Drug Discovery. Inno Pharmchem.
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• Merck KGaA. (n.d.). 1,3-Dibromo-5-(trifluoromethoxy)benzene 99%. Sigma-Aldrich.
• Fier, P. S., & Hartwig, J. F. (2021).
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1,3-Dibromo-5-(trifluoromethoxy)benzene spectral data (NMR, MS, IR)

An In-Depth Technical Guide to the Spectral Analysis of 1,3-Dibromo-5-(trifluoromethoxy)benzene

Introduction: A Key Building Block in Modern Chemistry

1,3-Dibromo-5-(trifluoromethoxy)benzene (CAS No. 207226-31-1) is a substituted aromatic compound of significant interest in the fields of pharmaceutical sciences, agrochemicals, and materials science. [cite: 3 (from previous search), 11 (from previous search)] Its utility stems from a unique trifecta of structural features: two bromine atoms, a benzene ring, and a trifluoromethoxy (-OCF₃) group. The bromine atoms serve as versatile synthetic handles, readily participating in a wide array of cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), which are foundational for constructing complex molecular architectures.

The trifluoromethoxy group is particularly valuable in drug development. It significantly increases the lipophilicity of a molecule, which can enhance its ability to cross cell membranes and improve its pharmacokinetic profile. Furthermore, the -OCF₃ group is known to increase metabolic stability, protecting the molecule from degradation by metabolic enzymes and potentially extending its therapeutic effect.

Given its role as a high-value intermediate, rigorous quality control and structural verification are paramount. Spectroscopic analysis provides the definitive fingerprint of the molecule, confirming its identity, purity, and structural integrity. This guide provides a detailed examination of the expected Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) spectral data for 1,3-Dibromo-5-(trifluoromethoxy)benzene, grounded in established spectroscopic principles and data from analogous structures.

Molecular Structure and Spectroscopic Overview

The structure of 1,3-Dibromo-5-(trifluoromethoxy)benzene possesses a C₂ axis of symmetry, which simplifies its expected NMR spectra. The key structural features to be identified are the substituted benzene ring and the trifluoromethoxy group.

Caption: Molecular structure of 1,3-Dibromo-5-(trifluoromethoxy)benzene.

Part 1: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. Due to the molecule's symmetry, we expect a simplified set of signals.

¹H NMR Spectroscopy: The Aromatic Signature

The symmetry of the molecule dictates that the protons at positions 2 and 6 are chemically equivalent, as are the bromines at 3 and 5. The proton at position 4 is unique. This leads to an AX₂ spin system in the aromatic region. The analysis is informed by data from the structural analog 3,5-dibromoanisole, which shows a similar substitution pattern.[1]

Expected ¹H NMR Data (Predicted)

Proton Position(s)	Multiplicity	Approx. Chemical Shift (δ, ppm)	Coupling Constant (J, Hz)	Integration
H-4	Triplet (t)	~7.3 - 7.5	~1.5 - 2.0	1H

| H-2, H-6 | Doublet (d) | ~7.0 - 7.2 | ~1.5 - 2.0 | 2H |

Causality and Interpretation:

• Chemical Shifts: The protons are on an electron-poor aromatic ring due to the electronegativity of the bromine and oxygen atoms, hence their signals appear in the typical aromatic region (7.0-8.0 ppm). The trifluoromethoxy group is electron-withdrawing, further deshielding the protons.

• Multiplicity & Coupling: The proton at H-4 is coupled to the two equivalent protons at H-2 and H-6, resulting in a triplet (n+1 rule, where n=2). The protons at H-2 and H-6 are each coupled to the single proton at H-4, resulting in a doublet. The small coupling constant (~1.5-2.0 Hz) is characteristic of a four-bond meta-coupling (⁴JHH), which is expected in a 1,3,5-trisubstituted benzene ring.[1]

¹³C NMR Spectroscopy: Mapping the Carbon Skeleton

Based on molecular symmetry, four signals are expected for the aromatic carbons and two for the trifluoromethoxy group.

Expected ¹³C NMR Data (Predicted)

Carbon Position(s)	Multiplicity (Proton Decoupled)	Approx. Chemical Shift (δ, ppm)
C-1 (C-OCF₃)	Singlet	~150 - 155
C-3, C-5 (C-Br)	Singlet	~123 - 126
C-4 (C-H)	Singlet	~128 - 132
C-2, C-6 (C-H)	Singlet	~115 - 120

| -OCF₃ | Quartet (q, ¹JCF ≈ 255-260 Hz) | ~120 - 122 |

Causality and Interpretation:

• Symmetry: The equivalence of C-3/C-5 and C-2/C-6 results in only four aromatic signals instead of six.

• Chemical Shifts: The carbon atom directly attached to the highly electronegative oxygen (C-1) will be the most downfield-shifted in the aromatic region. The carbons bonded to bromine (C-3, C-5) will also be significantly affected.

• C-F Coupling: The carbon of the trifluoromethoxy group will be split into a quartet due to coupling with the three fluorine atoms (¹JCF). This is a definitive signature for the -CF₃ group. The large coupling constant is characteristic of one-bond carbon-fluorine coupling.

Caption: Standard workflow for NMR sample preparation and analysis.

Part 2: Mass Spectrometry (MS)

Electron Ionization Mass Spectrometry (EI-MS) provides two critical pieces of information: the molecular weight of the compound and structural details based on its fragmentation pattern. The presence of two bromine atoms creates a highly characteristic isotopic pattern.

Key Isotopic Information: Bromine has two major isotopes, ⁷⁹Br and ⁸¹Br, in nearly equal natural abundance (~50:50).[2][3] A molecule containing two bromine atoms will therefore exhibit a distinctive molecular ion cluster with three peaks:

• M: Contains two ⁷⁹Br atoms.

• M+2: Contains one ⁷⁹Br and one ⁸¹Br atom.

• M+4: Contains two ⁸¹Br atoms.

The statistical probability of these combinations results in a relative intensity ratio of approximately 1:2:1 for the M, M+2, and M+4 peaks, respectively.[3] This pattern is a definitive indicator for a dibrominated compound.

Expected Mass Spectrum Data (EI-MS)

m/z Value	Ion Identity	Interpretation	Relative Intensity Pattern
318 / 320 / 322	[M]⁺	Molecular Ion: [C₇H₃⁷⁹Br₂F₃O]⁺ / [C₇H₃⁷⁹Br⁸¹BrF₃O]⁺ / [C₇H₃⁸¹Br₂F₃O]⁺	~1:2:1
239 / 241	[M - Br]⁺	Loss of a bromine radical	~1:1
77	[C₆H₅]⁺	Phenyl cation (common fragment)	Often a significant peak

| 69 | [CF₃]⁺ | Trifluoromethyl cation | Characteristic fragment |

Causality and Fragmentation: The molecular ion is formed by the ejection of an electron. The weakest bonds are most likely to break first. The C-Br bond is relatively weak, so the loss of a bromine radical ([M-Br]⁺) is a highly probable fragmentation pathway. The resulting monobrominated fragment will show a 1:1 isotopic pattern for its M' and M'+2 peaks. Further fragmentation can lead to common, stable ions like the phenyl cation.

Part 3: Infrared (IR) Spectroscopy

IR spectroscopy identifies the functional groups present in a molecule by detecting the absorption of IR radiation corresponding to specific bond vibrations.

Expected IR Absorption Bands

Wavenumber (cm⁻¹)	Bond Vibration	Intensity
3100 - 3000	C-H (aromatic) stretch	Medium to Weak
1600 - 1550	C=C (aromatic ring) stretch	Medium
1470 - 1420	C=C (aromatic ring) stretch	Medium
1300 - 1100	C-F stretch & O-CF₃ vibrations	Strong, often multiple bands
1250 - 1200	C-O (aromatic ether) stretch	Strong

| 750 - 550 | C-Br stretch | Strong to Medium |

Causality and Interpretation:

• Aromatic Region: The C-H stretches above 3000 cm⁻¹ and the C=C stretches in the 1400-1600 cm⁻¹ region are characteristic of the benzene ring.[4]

• Trifluoromethoxy Region: The most intense and diagnostic peaks in the spectrum are expected in the "fingerprint region" below 1300 cm⁻¹. The C-F bonds in the -OCF₃ group are highly polar, leading to very strong absorptions. This region will likely contain multiple strong bands corresponding to symmetric and asymmetric C-F stretching and other vibrations of the C-O-C-F₃ system.[5][6]

• C-Br Bond: The carbon-bromine stretch is expected at lower wavenumbers, typically below 750 cm⁻¹.

Experimental Protocols

Objective: To acquire high-quality NMR, MS, and IR spectra for structural confirmation and purity assessment of 1,3-Dibromo-5-(trifluoromethoxy)benzene.

1. NMR Spectroscopy Protocol (¹H and ¹³C)

• Sample Preparation: Accurately weigh approximately 10-20 mg of the liquid sample and dissolve it in ~0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% tetramethylsilane (TMS) as an internal standard.

• Transfer: Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrument Setup: Place the tube in the NMR spectrometer (e.g., 400 MHz). Lock onto the deuterium signal of the CDCl₃ and shim the magnetic field to achieve optimal homogeneity.

• ¹H Acquisition: Acquire the proton spectrum using a standard single-pulse experiment. A spectral width of ~16 ppm, an acquisition time of ~3 seconds, and a relaxation delay of 2-5 seconds are typical starting parameters.

• ¹³C Acquisition: Acquire the proton-decoupled carbon spectrum using a standard pulse program (e.g., zgpg30). A spectral width of ~240 ppm and a longer relaxation delay (e.g., 5-10 seconds) may be required due to the longer relaxation times of quaternary carbons.

• Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decays (FIDs) to generate the final spectra. Calibrate the ¹H spectrum by setting the TMS peak to 0.00 ppm.

2. Mass Spectrometry Protocol (EI-MS)

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe for a liquid or by injection into a gas chromatograph (GC-MS) for separation and analysis.

• Ionization: Ionize the sample using a standard electron ionization (EI) source with an electron energy of 70 eV.

• Mass Analysis: Scan a mass range appropriate for the compound (e.g., m/z 40 to 400) using a quadrupole or time-of-flight (TOF) mass analyzer.

• Data Analysis: Identify the molecular ion cluster and major fragment ions. Compare the observed isotopic pattern for the molecular ion with the theoretical 1:2:1 pattern for a dibrominated compound.

3. Infrared Spectroscopy Protocol (FTIR-ATR)

• Background Scan: Clean the crystal of the Attenuated Total Reflectance (ATR) accessory (e.g., with isopropanol) and record a background spectrum.

• Sample Application: Place a single drop of the liquid sample directly onto the ATR crystal.

• Spectrum Acquisition: Acquire the sample spectrum, typically by co-adding 16 or 32 scans at a resolution of 4 cm⁻¹.

• Data Analysis: The resulting spectrum will be plotted as transmittance or absorbance versus wavenumber (cm⁻¹). Identify the key absorption bands and assign them to the corresponding functional groups.

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A Comprehensive Technical Guide to the Synthesis and Characterization of 1,3-Dibromo-5-(trifluoromethoxy)benzene

Abstract

This technical guide provides an in-depth exploration of 1,3-Dibromo-5-(trifluoromethoxy)benzene, a key building block in modern medicinal chemistry and materials science. The document delineates a robust synthetic pathway, offers detailed experimental protocols, and presents a thorough characterization of the compound. By elucidating the causal relationships behind experimental choices and grounding all claims in authoritative references, this guide serves as a practical resource for researchers, scientists, and professionals in drug development. The trifluoromethoxy group is known to enhance lipophilicity and metabolic stability, making this compound a valuable intermediate in the synthesis of novel therapeutics.[1][2][3] The bromine atoms, in turn, provide reactive handles for a variety of cross-coupling reactions, further expanding its synthetic utility.[1][2]

Introduction: Strategic Importance in Chemical Synthesis

1,3-Dibromo-5-(trifluoromethoxy)benzene (CAS No. 207226-31-1) is a substituted aromatic compound of significant interest due to its unique combination of reactive and modulatory functional groups.[1][4] The presence of two bromine atoms on the benzene ring renders it an excellent substrate for various cross-coupling reactions, such as Suzuki, Heck, and Sonogashira couplings, which are foundational in the construction of complex molecular architectures for drug candidates.[2] Furthermore, the trifluoromethoxy (-OCF₃) group imparts desirable physicochemical properties to molecules, including increased lipophilicity and metabolic stability, which can lead to improved pharmacokinetic profiles of new therapeutic agents.[2][3] This guide provides a comprehensive overview of the synthesis and characterization of this versatile compound, offering practical insights for its effective utilization in research and development.

Physicochemical Properties

A summary of the key physicochemical properties of 1,3-Dibromo-5-(trifluoromethoxy)benzene is presented in the table below.

Property	Value	Reference(s)
Molecular Formula	C₇H₃Br₂F₃O	[1][4][5]
Molecular Weight	319.90 g/mol	[1][4][5]
CAS Number	207226-31-1	[1][4][5]
Appearance	Colorless to light yellow clear liquid	[1]
Boiling Point	83-85 °C at 20 mmHg	[1][5]
Density	1.96 g/cm³	[1]
Refractive Index (n20/D)	1.508-1.51	[1][5]

Synthesis of 1,3-Dibromo-5-(trifluoromethoxy)benzene

The synthesis of 1,3-Dibromo-5-(trifluoromethoxy)benzene can be approached through several routes. A common and effective method involves the Sandmeyer reaction, a versatile tool for the conversion of aryl amines to aryl halides via diazonium salts.[6][7][8] This section details a plausible synthetic protocol starting from 3,5-dibromoaniline, a readily available raw material.[9]

Rationale for the Synthetic Approach

The choice of a Sandmeyer-type reaction is predicated on its reliability and broad applicability in aromatic chemistry.[10] The transformation of an amino group into a diazonium salt, followed by its displacement, allows for the introduction of a wide range of functionalities that are often difficult to install through direct electrophilic aromatic substitution. While direct bromination of trifluoromethoxybenzene is an alternative, controlling the regioselectivity to obtain the desired 1,3,5-substitution pattern can be challenging. The use of 3,5-dibromoaniline as a starting material ensures the correct positioning of the bromine atoms from the outset.

Proposed Synthetic Workflow

Caption: Proposed workflow for the synthesis of 1,3-Dibromo-5-(trifluoromethoxy)benzene.

Detailed Experimental Protocol

Materials:

• 3,5-Dibromoaniline

• Sodium nitrite (NaNO₂)

• Concentrated sulfuric acid (H₂SO₄)

• Trifluoromethoxylation reagent (e.g., a source of trifluoromethoxide)

• Copper catalyst (if required for the trifluoromethoxylation step)

• Deionized water

• Organic solvent for extraction (e.g., diethyl ether or dichloromethane)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Diazotization:

  • In a three-necked round-bottom flask equipped with a mechanical stirrer, a thermometer, and a dropping funnel, dissolve 3,5-dibromoaniline in a mixture of water and concentrated sulfuric acid, ensuring the temperature is maintained between 0 and 5 °C using an ice-salt bath.

  • Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise to the aniline solution. The rate of addition should be controlled to keep the temperature below 5 °C.

  • Stir the reaction mixture for an additional 30 minutes at 0-5 °C after the addition is complete to ensure full formation of the diazonium salt.

• Trifluoromethoxylation:

  • In a separate reaction vessel, prepare the trifluoromethoxylation reagent. The specific preparation will depend on the chosen methodology, which can be adapted from literature procedures for similar transformations.

  • Slowly add the freshly prepared diazonium salt solution to the trifluoromethoxylation reagent, maintaining a controlled temperature as dictated by the specific reaction conditions. A copper catalyst may be required to facilitate the reaction.

  • After the addition is complete, allow the reaction to proceed until completion, which can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Workup and Purification:

  • Once the reaction is complete, quench the reaction mixture by pouring it into ice water.

  • Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether) multiple times.

  • Combine the organic extracts and wash them with a saturated sodium bicarbonate solution and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a hexane/ethyl acetate gradient) to obtain pure 1,3-Dibromo-5-(trifluoromethoxy)benzene.

Characterization

Thorough characterization is essential to confirm the identity and purity of the synthesized 1,3-Dibromo-5-(trifluoromethoxy)benzene. The following spectroscopic techniques are recommended.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for structural elucidation.

• ¹H NMR: The proton NMR spectrum is expected to be simple due to the symmetry of the molecule. It should show two distinct signals in the aromatic region, corresponding to the two types of aromatic protons.

• ¹³C NMR: The carbon NMR spectrum will provide information about the carbon framework of the molecule. The carbon attached to the trifluoromethoxy group and the carbons bonded to the bromine atoms will have characteristic chemical shifts. A 13C NMR spectrum for this compound is available in spectral databases.[11]

• ¹⁹F NMR: The fluorine NMR spectrum should exhibit a singlet, confirming the presence of the -OCF₃ group.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule. The IR spectrum of 1,3-Dibromo-5-(trifluoromethoxy)benzene is expected to show characteristic absorption bands for C-H stretching of the aromatic ring, C=C stretching of the benzene ring, and strong C-F and C-O stretching vibrations from the trifluoromethoxy group.[4][12][13]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the compound.

• Electron Ionization (EI-MS): The EI mass spectrum should show a molecular ion peak (M⁺) corresponding to the molecular weight of 319.90 g/mol .[4] Due to the presence of two bromine atoms, a characteristic isotopic pattern for the molecular ion will be observed (M⁺, M⁺+2, M⁺+4 in a ratio of approximately 1:2:1).[14] Fragmentation may involve the loss of bromine atoms or the trifluoromethoxy group.[15]

Characterization Workflow

Caption: A logical workflow for the characterization of synthesized 1,3-Dibromo-5-(trifluoromethoxy)benzene.

Safety and Handling

1,3-Dibromo-5-(trifluoromethoxy)benzene should be handled with appropriate safety precautions in a well-ventilated fume hood.

• Hazards: It is known to cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[4]

• Personal Protective Equipment (PPE): Wear safety goggles, chemical-resistant gloves, and a lab coat.[5]

• Storage: Store in a cool, dry place away from incompatible materials such as strong oxidizing agents.[1][5][9] Recommended storage temperature is between 2-8 °C.[1]

Applications in Research and Development

The unique structural features of 1,3-Dibromo-5-(trifluoromethoxy)benzene make it a valuable intermediate in several areas:

• Pharmaceutical Development: It serves as a building block for the synthesis of complex molecules with potential therapeutic applications.[1][2] The trifluoromethoxy group can enhance drug efficacy and pharmacokinetic properties.[1][2]

• Materials Science: It is used in the formulation of advanced materials, including polymers and coatings, where its properties can improve durability and resistance.[1]

• Agrochemicals: The compound is utilized in the development of new pesticides and herbicides.[1]

Conclusion

This technical guide has provided a comprehensive overview of the synthesis and characterization of 1,3-Dibromo-5-(trifluoromethoxy)benzene. The detailed synthetic protocol, based on established chemical principles, offers a reliable method for its preparation. The outlined characterization techniques provide a robust framework for confirming the identity and purity of the synthesized compound. With its versatile reactivity and the beneficial properties imparted by the trifluoromethoxy group, 1,3-Dibromo-5-(trifluoromethoxy)benzene is poised to remain a critical tool for innovation in the pharmaceutical, agrochemical, and materials science industries.

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Authored by: Senior Application Scientist

An In-depth Technical Guide to Dibromo(trifluoromethoxy)benzene Isomers for Advanced Research and Development

Abstract

This technical guide provides a comprehensive overview of dibromo(trifluoromethoxy)benzene isomers, a class of chemical compounds with significant utility in pharmaceutical and materials science research. This document delves into the nuanced aspects of their chemical identity, properties, synthesis, and applications, with a particular focus on providing actionable insights for laboratory and developmental use. The guide is structured to offer not just procedural knowledge but also a deeper understanding of the chemical principles that underpin the utility of these molecules.

Introduction and Strategic Importance

Dibromo(trifluoromethoxy)benzene isomers are highly functionalized aromatic compounds that serve as versatile building blocks in modern organic synthesis. Their strategic importance stems from the unique combination of reactive bromine atoms and the electronically distinct trifluoromethoxy group. The bromine atoms are amenable to a wide array of cross-coupling reactions, enabling the construction of complex molecular architectures. Concurrently, the trifluoromethoxy (-OCF₃) group imparts desirable physicochemical properties to the parent molecule and its derivatives, such as enhanced lipophilicity and metabolic stability, which are critical parameters in drug design. Consequently, these isomers are invaluable intermediates in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.[1]

Nomenclature and Structural Elucidation

The systematic naming of dibromo(trifluoromethoxy)benzene isomers follows the nomenclature rules established by the International Union of Pure and Applied Chemistry (IUPAC). The naming convention is predicated on the numbering of the benzene ring to assign the lowest possible locants to the substituents.

The primary isomers of significance are:

• 1,3-Dibromo-5-(trifluoromethoxy)benzene: In this isomer, the bromine atoms are positioned at the first and third carbons, with the trifluoromethoxy group at the fifth carbon of the benzene ring.[2]

• 2,4-Dibromo-1-(trifluoromethoxy)benzene: Here, the trifluoromethoxy group is at the first carbon, with the bromine atoms located at the second and fourth positions.[3]

Below is a visual representation of the chemical structures of these isomers.

Caption: Chemical structures of two common dibromo(trifluoromethoxy)benzene isomers.

Physicochemical Properties: A Comparative Analysis

The precise arrangement of the bromine and trifluoromethoxy groups on the benzene ring influences the physicochemical properties of each isomer. A summary of these properties is presented in the table below for easy comparison.

Property	1,3-Dibromo-5-(trifluoromethoxy)benzene	2,4-Dibromo-1-(trifluoromethoxy)benzene
CAS Number	207226-31-1[1]	1840-97-7[4][5]
Molecular Formula	C₇H₃Br₂F₃O[1][2]	C₇H₃Br₂F₃O[3][4]
Molecular Weight	319.90 g/mol [1][2]	319.90 g/mol [3]
Appearance	Colorless to light yellow/orange clear liquid[1]	Not specified
Boiling Point	85 °C at 20 mmHg[1]	Not specified
Density	1.96 g/mL[1]	Not specified
Refractive Index	n20/D 1.51[1]	Not specified

Synthesis Strategies and Mechanistic Considerations

The synthesis of dibromo(trifluoromethoxy)benzene isomers typically involves the electrophilic bromination of a trifluoromethoxybenzene precursor. The choice of brominating agent and reaction conditions is critical to control the regioselectivity of the bromination. A general synthetic approach is outlined below.

Experimental Protocol: Electrophilic Bromination

• Reaction Setup: In a well-ventilated fume hood, a multi-necked round-bottom flask is equipped with a mechanical stirrer, a thermocouple, and an addition funnel.

• Solvent and Acid: Glacial acetic acid is added to the flask and cooled. Concentrated sulfuric acid is then added cautiously in one portion.

• Substrate Addition: The trifluoromethoxybenzene precursor is added to the acid mixture.

• Brominating Agent: A suitable brominating agent, such as 1,3-dibromo-5,5-dimethylhydantoin, is added portion-wise to the rapidly stirring mixture.[6]

• Temperature Control: The reaction is exothermic, and the internal temperature should be monitored and controlled, typically with an ice bath or cooling jacket.[6]

• Reaction Monitoring: The progress of the reaction is monitored by gas chromatography (GC) analysis to determine the consumption of the starting material and the formation of the desired product.

• Workup: Upon completion, the reaction mixture is cooled and poured into cold water. The organic layer is separated, washed, and dried.

• Purification: The crude product is purified by distillation or chromatography to yield the desired dibromo(trifluoromethoxy)benzene isomer.

Caption: A generalized workflow for the synthesis of dibromo(trifluoromethoxy)benzene.

Applications in Research and Drug Development

The unique structural features of dibromo(trifluoromethoxy)benzene isomers make them highly valuable in several areas of chemical research and development.

Pharmaceutical Intermediate Synthesis

These compounds are crucial intermediates in the synthesis of a variety of pharmaceuticals.[1] The two bromine atoms serve as handles for sequential or dual cross-coupling reactions, such as Suzuki, Heck, and Sonogashira couplings, allowing for the efficient construction of complex drug candidates. The trifluoromethoxy group is known to enhance a drug's lipophilicity, which can improve its ability to penetrate cell membranes and reach its target. Furthermore, this group can increase metabolic stability, potentially leading to a longer half-life and an improved pharmacokinetic profile for new therapeutic agents.

Agrochemical Development

In the field of agrochemicals, dibromo(trifluoromethoxy)benzene derivatives are utilized in the development of novel pesticides and herbicides. The incorporation of the trifluoromethoxy group can enhance the biological activity and stability of these compounds, leading to more effective and environmentally benign crop protection solutions.[1]

Materials Science

The unique electronic and physical properties conferred by the trifluoromethoxy and bromo substituents make these compounds suitable for the synthesis of advanced materials, including specialty polymers and coatings with enhanced durability and resistance to environmental degradation.[1]

Safety, Handling, and Storage

Due to the hazardous nature of dibromo(trifluoromethoxy)benzene isomers, strict adherence to safety protocols is imperative.

GHS Hazard Classification

• Skin Corrosion/Irritation: Causes skin irritation.[2][7]

• Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[2][7]

• Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[2][7]

Recommended Safety and Handling Procedures

• Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.[8]

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear chemical safety goggles and a face shield.[8]

  • Skin Protection: Handle with compatible chemical-resistant gloves. Wear a lab coat and other protective clothing.[8]

  • Respiratory Protection: If working outside of a fume hood or if vapors are present, use a NIOSH-approved respirator.

• Handling: Avoid contact with skin, eyes, and clothing. Do not breathe vapors or mists.[8] Wash hands thoroughly after handling.[8]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[8] Recommended storage temperature is 2 - 8 °C.[1]

• Disposal: Dispose of contents and container in accordance with local, regional, national, and international regulations.[9]

Caption: A workflow for the safe handling and disposal of dibromo(trifluoromethoxy)benzene.

References

• The Crucial Role of 1,3-Dibromo-5-(trifluoromethoxy)benzene in Modern Drug Discovery. (URL: [Link])

• 2,4-Dibromo-1-(trifluoromethoxy)benzene | CAS 1840-97-7 - American Elements. (URL: [Link])

• 1,3-Dibromo-5-(trifluoromethoxy)benzene | C7H3Br2F3O | CID 2761179 - PubChem. (URL: [Link])

• 1,3-Dibromo-5-(trifluoromethyl)benzene | C7H3Br2F3 | CID 2063489 - PubChem. (URL: [Link])

• US6255545B1 - Process for the synthesis of 3,5-bis(trifluoromethyl)-bromobenzene. (URL: )

• 2,4-Dibromo-1-(trifluoromethoxy)benzene | C7H3Br2F3O | CID 54309454 - PubChem. (URL: [Link])

• Safety Data Sheet - Angene Chemical. (URL: [Link])

• 2,4-dibromo-1-(trifluoromethoxy)benzene - ChemUniverse. (URL: [Link])

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A Comprehensive Technical Guide to the Safe Handling and Application of 1,3-Dibromo-5-(trifluoromethoxy)benzene

Abstract

This technical guide provides a comprehensive overview of 1,3-Dibromo-5-(trifluoromethoxy)benzene, a versatile chemical intermediate crucial for advancements in pharmaceutical and agrochemical development. This document is intended for researchers, scientists, and drug development professionals, offering in-depth insights into its chemical properties, safety protocols, and applications. By detailing rigorous handling procedures, risk mitigation strategies, and experimental workflows, this guide aims to ensure the safe and effective utilization of this compound in a laboratory setting.

Introduction: A Profile of a Key Synthetic Building Block

1,3-Dibromo-5-(trifluoromethoxy)benzene is a halogenated aromatic compound distinguished by its unique molecular structure, which incorporates two bromine atoms and a trifluoromethoxy group on a benzene ring.[1][2] This specific arrangement of functional groups makes it a highly valuable intermediate in organic synthesis.[2] The bromine atoms serve as reactive sites for various cross-coupling reactions, while the trifluoromethoxy group enhances the lipophilicity and metabolic stability of derivative compounds, which are desirable traits in drug design.[1][3]

This guide will navigate the critical aspects of working with this compound, from its fundamental chemical and physical properties to the nuances of its safe handling, storage, and disposal. Furthermore, it will explore its synthetic utility, providing a practical experimental protocol for a common application.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 1,3-Dibromo-5-(trifluoromethoxy)benzene is foundational to its safe and effective use.

Property	Value	Source
CAS Number	207226-31-1	[1][4][5]
Molecular Formula	C₇H₃Br₂F₃O	[1][4]
Molecular Weight	319.90 g/mol	[1][4][5]
Appearance	Colorless to light yellow to light orange clear liquid	[1]
Boiling Point	83-85 °C at 20 mmHg	[1][5]
Density	1.96 g/cm³	[1]
Refractive Index	n20/D 1.508 (lit.)	[5]
Storage Temperature	2 - 8 °C	[1]

Hazard Identification and Safety Precautions

1,3-Dibromo-5-(trifluoromethoxy)benzene is classified as a hazardous substance and requires careful handling to mitigate potential risks.

GHS Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), this compound is associated with the following hazards:

• Skin Corrosion/Irritation (Category 2): Causes skin irritation.[4]

• Serious Eye Damage/Eye Irritation (Category 2): Causes serious eye irritation.[4]

• Specific Target Organ Toxicity – Single Exposure (Category 3), Respiratory Tract Irritation: May cause respiratory irritation.[4]

The following pictograms are associated with these hazards:

Precautionary Measures and Personal Protective Equipment (PPE)

A stringent personal protective equipment (PPE) regimen is mandatory when handling this compound.[6]

Protection Type	Specification	Rationale
Eye and Face	Chemical safety goggles and a face shield.[6]	Protects against splashes and vapors that can cause serious eye damage.
Skin	Chemical-resistant gloves (e.g., Nitrile rubber), a chemically resistant lab coat or apron, and closed-toe shoes.[6]	Prevents skin contact, which can lead to irritation.
Respiratory	Use in a well-ventilated area, preferably within a chemical fume hood.	Mitigates the risk of respiratory tract irritation from vapors.

dot

Caption: Workflow for ensuring personal safety during the handling of 1,3-Dibromo-5-(trifluoromethoxy)benzene.

Storage and Handling Best Practices

Proper storage and handling are paramount to maintaining the stability of 1,3-Dibromo-5-(trifluoromethoxy)benzene and ensuring a safe laboratory environment.

• Storage: The compound should be stored at 2 - 8 °C in a tightly sealed container to prevent degradation.[1] The storage area should be cool, dry, and well-ventilated, away from sources of ignition.[7]

• Handling: All handling of this chemical should be conducted in a well-ventilated chemical fume hood to minimize inhalation exposure.[6] Avoid contact with skin and eyes. In case of accidental contact, flush the affected area with copious amounts of water.[8]

Synthetic Applications and Experimental Protocol

The synthetic utility of 1,3-Dibromo-5-(trifluoromethoxy)benzene is primarily derived from the reactivity of its bromine atoms in cross-coupling reactions, which are foundational in the construction of complex molecules for pharmaceuticals and agrochemicals.[1][2][3]

Overview of Synthetic Utility

This compound is a key building block in the synthesis of a wide range of molecules. The bromine atoms can be sequentially or simultaneously substituted, allowing for the introduction of diverse functional groups through reactions such as:

• Suzuki-Miyaura coupling

• Sonogashira coupling

• Buchwald-Hartwig amination

The trifluoromethoxy group often imparts beneficial properties to the final product, such as increased metabolic stability and enhanced bioavailability.[3]

Experimental Protocol: Suzuki-Miyaura Cross-Coupling

The following protocol provides a representative example of a Suzuki-Miyaura cross-coupling reaction using 1,3-Dibromo-5-(trifluoromethoxy)benzene. This protocol is intended as a guide and may require optimization based on the specific boronic acid used.

dot

Caption: A generalized workflow for a Suzuki-Miyaura cross-coupling reaction.

Step-by-Step Methodology:

• Reaction Setup: In a nitrogen-flushed, oven-dried round-bottom flask equipped with a magnetic stir bar and condenser, combine 1,3-Dibromo-5-(trifluoromethoxy)benzene (1 equivalent), the desired boronic acid (1.1 equivalents), potassium carbonate (2.5 equivalents), and a palladium catalyst such as Tetrakis(triphenylphosphine)palladium(0) (0.05 equivalents).

• Solvent Addition: Add a degassed mixture of 1,4-dioxane and water (e.g., 4:1 v/v). The reaction should be heterogeneous.

• Inert Atmosphere: Purge the reaction vessel with argon or nitrogen for 10-15 minutes.

• Heating: Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with water and extract with an organic solvent such as ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography on silica gel.

Waste Disposal

Proper disposal of halogenated aromatic compounds is crucial to prevent environmental contamination.[6]

• Waste Segregation: All waste containing 1,3-Dibromo-5-(trifluoromethoxy)benzene, including rinsates from glassware, must be collected in a designated and clearly labeled hazardous waste container for halogenated organic compounds.[6]

• Disposal Procedures: Follow all institutional, local, and national regulations for the disposal of hazardous chemical waste. This typically involves collection by a licensed hazardous waste disposal service.[9] Neutralization using reducing agents like sodium bisulfite or incineration at a licensed facility are common disposal methods for brominated compounds.[9]

Emergency Procedures

In the event of an emergency, prompt and appropriate action is critical.

• Spills: In case of a minor spill, absorb the material with an inert absorbent such as vermiculite or sand.[10] Collect the contaminated material in a sealed container for disposal as hazardous waste. For larger spills, evacuate the area and contact your institution's emergency response team.

• Fire: This compound is a combustible liquid.[5] Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish a fire.

• First Aid:

  • Skin Contact: Immediately wash the affected area with plenty of soap and water.[8][11] Remove contaminated clothing.

  • Eye Contact: Rinse cautiously with water for several minutes.[8] Remove contact lenses if present and easy to do. Continue rinsing and seek medical attention.

  • Inhalation: Move the individual to fresh air.[8] If breathing is difficult, administer oxygen. Seek medical attention.

  • Ingestion: Do NOT induce vomiting.[8] Seek immediate medical attention.

Conclusion

1,3-Dibromo-5-(trifluoromethoxy)benzene is a valuable and versatile reagent in modern organic synthesis, particularly in the fields of pharmaceutical and agrochemical research. Its unique structural features provide a powerful tool for the construction of complex and novel molecules. However, its hazardous nature necessitates a thorough understanding of and adherence to strict safety protocols. By following the guidelines outlined in this technical guide, researchers can safely and effectively harness the synthetic potential of this important chemical intermediate, contributing to the advancement of science and technology.

References

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• Sigma-Aldrich. 1,3-Dibromo-5-(trifluoromethoxy)benzene 99 207226-31-1.
• CymitQuimica. CAS 401-84-3: 1,3-Dibromo-5-(trifluoromethyl)benzene.
• MySkinRecipes. 1,3-Dibromo-5-(trifluoromethoxy)benzene.
• NINGBO INNO PHARMCHEM CO.,LTD. The Chemistry Behind 1,3-Dibromo-5-(trifluoromethoxy)benzene: A Versatile Organic Synthesis Tool.
• Sigma-Aldrich. 1,3-Dibromo-5-(trifluoromethyl)benzene | 401-84-3.
• NINGBO INNO PHARMCHEM CO.,LTD. The Crucial Role of 1,3-Dibromo-5-(trifluoromethoxy)benzene in Modern Drug Discovery.
• Sigma-Aldrich. SAFETY DATA SHEET.
• PubChem. 1,3-Dibromo-5-(trifluoromethyl)benzene | C7H3Br2F3 | CID 2063489.
• Ideal Response. What is bromine and what are the safe disposal and recycling methods?.
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• ILO Encyclopaedia of Occupational Health and Safety. Hydrocarbons, Halogenated Aromatic.
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• Cole-Parmer. Material Safety Data Sheet - (Trifluoromethoxy)benzene, 99+%.
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• ResearchGate. Catalytic destruction of brominated aromatic compounds studied in a catalyst microbed coupled to gas chromatography/mass spectrometry | Request PDF.
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Solubility of 1,3-Dibromo-5-(trifluoromethoxy)benzene in organic solvents

An In-Depth Technical Guide to the Solubility of 1,3-Dibromo-5-(trifluoromethoxy)benzene in Organic Solvents

Authored by a Senior Application Scientist

Abstract

This technical guide provides a comprehensive analysis of the solubility characteristics of 1,3-Dibromo-5-(trifluoromethoxy)benzene (CAS No. 207226-31-1). As a key intermediate in pharmaceutical and agrochemical synthesis, understanding its behavior in various organic solvents is critical for reaction optimization, purification, and formulation.[1][2][3] This document delineates the theoretical principles governing its solubility, presents a qualitative solubility profile based on its molecular structure, and provides a detailed, field-proven experimental protocol for quantitative solubility determination. This guide is intended for researchers, chemists, and drug development professionals who utilize this versatile fluorinated building block.[3]

Introduction: The Physicochemical Profile of a Key Synthetic Intermediate

1,3-Dibromo-5-(trifluoromethoxy)benzene is a substituted aromatic compound with the molecular formula C₇H₃Br₂F₃O.[1] It presents as a colorless to light yellow liquid at room temperature.[1] The molecule's unique structure, featuring two bromine atoms and a trifluoromethoxy group on a benzene ring, makes it a valuable tool in organic synthesis.[3]

• Bromine Atoms : Serve as reactive sites for a variety of cross-coupling reactions, such as Suzuki and Sonogashira couplings, enabling the construction of complex molecular architectures.[1]

• Trifluoromethoxy (-OCF₃) Group : This group is highly lipophilic and metabolically stable. Its inclusion in a molecule can significantly enhance properties like bioavailability and membrane permeability, which are highly desirable in drug design.[1]

Given its applications, knowledge of the compound's solubility is paramount for chemists to select appropriate solvent systems for reactions, extractions, and crystallizations, thereby ensuring high yields and purity.

Table 1: Physicochemical Properties of 1,3-Dibromo-5-(trifluoromethoxy)benzene

Property	Value	Source
CAS Number	207226-31-1
Molecular Formula	C₇H₃Br₂F₃O	[1]
Molecular Weight	319.90 g/mol	[4]
Appearance	Colorless to light yellow clear liquid	[1]
Density	~1.96 g/cm³	[1]
Boiling Point	83-85 °C @ 20 mmHg
Refractive Index	n20/D ~1.508

Theoretical Framework: Predicting Solubility

The solubility of a solute in a solvent is governed by the principle "like dissolves like," which implies that substances with similar intermolecular forces are likely to be miscible.[5] The molecular structure of 1,3-Dibromo-5-(trifluoromethoxy)benzene suggests a nuanced solubility profile.

• Nonpolar Character : The benzene ring is inherently nonpolar and hydrophobic, favoring interactions with nonpolar solvents through London dispersion forces.

• Polar Character : The electronegative bromine and trifluoromethoxy groups create dipole moments within the molecule, introducing polar character. This allows for dipole-dipole interactions with polar solvents.

The trifluoromethoxy group, while polar, does not act as a hydrogen bond donor or acceptor. Therefore, the compound's ability to dissolve in protic solvents like alcohols will depend more on the solvent's overall polarity rather than specific hydrogen bonding interactions.

Based on this structure, a qualitative solubility profile can be predicted:

• High Solubility : Expected in nonpolar aromatic solvents (e.g., toluene, xylenes) and halogenated solvents (e.g., dichloromethane, chloroform) due to similar dispersion forces and potential dipole interactions.

• Moderate to High Solubility : Expected in polar aprotic solvents (e.g., acetone, ethyl acetate, tetrahydrofuran (THF), N,N-dimethylformamide (DMF)) that can engage in dipole-dipole interactions.

• Low to Moderate Solubility : Expected in lower-chain alcohols (e.g., methanol, ethanol). While these are polar solvents, the solute cannot hydrogen bond with them, and the hydrocarbon portion of the alcohol will drive miscibility.

• Insoluble : Expected in highly polar, protic solvents like water, where the solute's hydrophobicity dominates.[6]

The following diagram illustrates the key intermolecular forces influencing solubility.

Caption: Intermolecular forces between the solute and different solvent classes.

Quantitative Solubility Determination: An Experimental Protocol

While theoretical principles provide a strong predictive framework, empirical determination is essential for precise quantitative data. Currently, specific quantitative solubility data for 1,3-Dibromo-5-(trifluoromethoxy)benzene is not widely available in the public literature. The following gravimetric method is a robust, self-validating protocol for determining its solubility in any chosen organic solvent.

Principle

This protocol establishes a saturated solution of the solute at a constant temperature. A known volume of the saturated supernatant is then isolated, the solvent is evaporated, and the mass of the remaining solute is measured. This allows for a direct calculation of solubility in units such as g/L or mg/mL.

Materials and Equipment

• 1,3-Dibromo-5-(trifluoromethoxy)benzene (solute)

• Selected organic solvents (analytical grade or higher)

• Scintillation vials or sealed test tubes (20 mL)

• Thermostatically controlled shaker or water bath

• Calibrated positive displacement micropipette or gas-tight syringe

• Analytical balance (readable to 0.1 mg)

• Drying oven or vacuum desiccator

• Filtration unit (e.g., syringe filter, 0.45 µm PTFE)

Step-by-Step Methodology

• Preparation of Solvent-Solute Slurry :

  • To a 20 mL scintillation vial, add approximately 5 mL of the chosen organic solvent.

  • Add an excess amount of 1,3-Dibromo-5-(trifluoromethoxy)benzene to the vial. "Excess" means adding enough solute so that a visible amount of undissolved liquid remains at the bottom after equilibration. This ensures the solution becomes saturated.

  • Seal the vial tightly to prevent solvent evaporation.

• Equilibration :

  • Place the sealed vial in a thermostatically controlled shaker set to a constant temperature (e.g., 25 °C).

  • Allow the mixture to equilibrate for at least 24 hours. Consistent agitation is crucial to ensure the solution reaches saturation equilibrium. Causality Note: Insufficient equilibration time is a primary source of error, leading to an underestimation of solubility.

• Sample Collection and Filtration :

  • After equilibration, allow the vial to stand undisturbed inside the temperature-controlled environment for at least 2 hours to let the undissolved solute settle.

  • Carefully draw a precise volume (e.g., 1.00 mL) of the clear supernatant using a calibrated micropipette or syringe. Avoid disturbing the settled solute at the bottom.

  • Immediately filter the collected supernatant through a 0.45 µm PTFE syringe filter into a pre-weighed, clean, and dry vial. Trustworthiness Note: Filtration is a critical self-validating step that removes any microscopic undissolved particles, ensuring only the dissolved solute is measured.

• Solvent Evaporation and Mass Determination :

  • Place the vial containing the filtered solution in a drying oven at a temperature well below the solute's boiling point but sufficient to evaporate the solvent (e.g., 50-60 °C). Alternatively, use a vacuum desiccator or rotary evaporator for more volatile solvents.

  • Continue drying until the mass of the vial is constant, indicating all solvent has been removed.

  • Measure the final mass of the vial containing the dried solute using an analytical balance.

• Calculation :

  • Calculate the mass of the dissolved solute by subtracting the initial mass of the empty vial from the final mass.

  • Solubility (in g/L) = (Mass of solute in g) / (Volume of supernatant in L).

  • Repeat the experiment at least twice more to ensure reproducibility and report the average solubility and standard deviation.

Experimental Workflow Diagram

Caption: Gravimetric workflow for determining quantitative solubility.

Safety and Handling

1,3-Dibromo-5-(trifluoromethoxy)benzene is an irritant. Standard laboratory safety protocols should be strictly followed.

• Hazard Statements : Causes skin irritation (H315), causes serious eye irritation (H319), and may cause respiratory irritation (H335).[4]

• Personal Protective Equipment (PPE) : Wear appropriate PPE, including chemical-resistant gloves, safety goggles or a face shield, and a lab coat.

• Handling : Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of vapors.[7]

• Storage : Store in a cool, dry, well-ventilated place in a tightly sealed container.[1]

Always consult the most current Safety Data Sheet (SDS) before handling this chemical.[7]

Conclusion

While specific quantitative solubility data for 1,3-Dibromo-5-(trifluoromethoxy)benzene is not readily published, a strong qualitative assessment can be made based on its molecular structure. It is predicted to be highly soluble in nonpolar and polar aprotic organic solvents and poorly soluble in water. For applications requiring precise solubility values, the detailed gravimetric protocol provided in this guide offers a reliable and reproducible method for empirical determination. This foundational knowledge is crucial for the effective application of this important synthetic building block in research and development.

References

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Unlocking Molecular Resilience: A Technical Guide to the Chemical Stability of the Aryl Trifluoromethoxy Group

An In-depth Technical Guide:

Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

The trifluoromethoxy (–OCF₃) group has emerged as a uniquely powerful substituent in modern medicinal and agrochemical design.[1][2][3] Its ability to modulate key molecular properties—such as lipophilicity, metabolic stability, and target binding affinity—has cemented its status as a "privileged" moiety.[4][5] This guide provides an in-depth exploration of the foundational characteristic that underpins these advantages: its exceptional chemical stability. We will dissect the electronic and structural origins of the OCF₃ group's resilience on an aromatic ring, examine its behavior under a range of forced degradation conditions pertinent to pharmaceutical development, and detail the analytical methodologies required for its rigorous assessment. This document is intended to serve as a practical resource for scientists seeking to leverage the trifluoromethoxy group to design robust, stable, and effective molecules.

The Trifluoromethoxy Group: A Profile in Molecular Stability

The strategic incorporation of fluorine into bioactive molecules is a cornerstone of modern drug design, often used to enhance metabolic stability, binding affinity, and pharmacokinetic profiles.[4][6] While the trifluoromethyl (–CF₃) group is widely recognized, the trifluoromethoxy (–OCF₃) group offers a distinct and often superior set of properties.[3][4]

The OCF₃ group is one of the most lipophilic substituents used in drug design, with a Hansch π parameter of +1.04, which can significantly enhance a molecule's ability to cross biological membranes.[5] Unlike its hydrogenated analog, the methoxy group (–OCH₃), which is often a site of metabolic vulnerability (O-dealkylation), the OCF₃ group is remarkably stable against metabolic degradation. This inertness is a direct consequence of the strong carbon-fluorine bonds and the group's unique electronic character, making it an attractive feature for extending the biological half-life of drug candidates.[4]

Electronic and Structural Foundations of OCF₃ Stability

The remarkable stability of the aryl-OCF₃ moiety is not coincidental; it is rooted in a unique combination of electronic and conformational effects.

Electronic Effects: A Duality of Influence

The OCF₃ group exerts a powerful, dual electronic influence on the benzene ring.

• Strong σ-Inductive Withdrawal: The three highly electronegative fluorine atoms pull electron density away from the oxygen and, subsequently, from the aromatic ring through the sigma (σ) bond framework. This potent electron-withdrawing inductive effect deactivates the ring toward electrophilic attack and is a key contributor to the group's stability.[7][8]

• Weak π-Resonance Donation: The lone pairs on the oxygen atom can, in principle, donate electron density into the aromatic π-system through resonance. However, this effect is significantly attenuated by the fluorine atoms, which pull the lone-pair density away from the ring. The net result is that the inductive withdrawal overwhelmingly dominates, rendering the group strongly electron-withdrawing overall.[7]

Conformational Preference: The Orthogonal Shield

Unlike methoxybenzene, which favors a planar conformation to maximize resonance, trifluoromethoxybenzene preferentially adopts a conformation where the O–CF₃ bond is orthogonal (at a 90° angle) to the plane of the benzene ring.[3][9] This orientation minimizes steric and electrostatic repulsion between the fluorine lone pairs and the ring's π-electrons.[9] This conformational lock has a profound consequence: it further restricts the oxygen's lone pair from effectively overlapping with the aromatic π-system, thereby solidifying the dominance of the electron-withdrawing inductive effect and enhancing overall stability.[3]

Caption: Electronic effects and preferred conformation of the OCF₃ group.

Stability Under Forced Degradation Conditions

Forced degradation, or stress testing, is a critical component of drug development, used to identify potential degradation pathways, develop stability-indicating analytical methods, and establish storage conditions. The aryl-OCF₃ group consistently demonstrates exceptional stability across a range of standard stress conditions.[10]

Stress Condition	Stability of Aryl-OCF₃ Group	Rationale & Commentary
Acidic Hydrolysis	Highly Stable	The ether oxygen is not sufficiently basic to be protonated, a required first step for hydrolysis. This is due to the strong inductive withdrawal by the CF₃ moiety. Cleavage requires extreme conditions, such as fuming sulfuric acid, which are not pharmaceutically relevant.[11]
Basic Hydrolysis	Highly Stable	The group is exceptionally resistant to nucleophilic attack by hydroxide ions. While hydrolysis of some activated trifluoromethyl groups can occur with base, the OCF₃ group is significantly more robust.[12]
Oxidation	Highly Stable	The OCF₃ group is inert to common oxidizing agents (e.g., H₂O₂, AIBN). The high oxidation state of carbon and the strength of the C-F bonds prevent further oxidation.[10]
Reduction	Generally Stable	Stable under most reductive conditions used in synthesis (e.g., catalytic hydrogenation). Cleavage is not a typical degradation pathway.
Thermal Stress	Highly Stable	The group is thermally robust due to the high bond dissociation energies of the C-F and Ar-O bonds.[4][10]
Photolytic Stress	Generally Stable	While the parent aromatic ring may be susceptible to photodegradation, the OCF₃ group itself is not a primary chromophore and is generally considered photolytically stable.

Experimental Protocol: Forced Hydrolysis Study

This protocol outlines a typical experiment to validate the hydrolytic stability of a trifluoromethoxy-substituted aromatic compound.

• Preparation of Stock Solution:

  • Accurately weigh and dissolve the test compound in a minimal amount of a suitable organic co-solvent (e.g., acetonitrile or methanol) to create a concentrated stock solution (e.g., 1 mg/mL).

• Stress Conditions:

  • Acid Hydrolysis: Transfer an aliquot of the stock solution into a vial containing 0.1 M or 1 M hydrochloric acid (HCl).

  • Base Hydrolysis: Transfer an aliquot of the stock solution into a vial containing 0.1 M or 1 M sodium hydroxide (NaOH).

  • Neutral Hydrolysis: Transfer an aliquot of the stock solution into a vial containing purified water.

  • Control: Prepare a control sample by diluting the stock solution with the mobile phase to the target analytical concentration (e.g., 100 µg/mL).

• Incubation:

  • Seal all vials and place them in a controlled temperature environment (e.g., 60-80 °C) for a defined period (e.g., 24, 48, or 72 hours). Protect samples from light.

• Sample Quenching and Analysis:

  • After incubation, cool the vials to room temperature.

  • Neutralize the acidic and basic samples by adding an equimolar amount of base (e.g., NaOH) or acid (e.g., HCl), respectively.

  • Dilute all samples (including the control) to the target analytical concentration with the mobile phase.

  • Analyze all samples by a validated stability-indicating HPLC-UV/MS method.

• Data Interpretation:

  • Compare the chromatograms of the stressed samples to the control. The absence of new peaks and no significant decrease in the main peak area confirms the stability of the compound under the tested conditions.

Analytical Methodologies for Stability Assessment

A robust analytical strategy is essential to definitively confirm the stability of an aryl-OCF₃ compound.

Primary Analytical Techniques

• High-Performance Liquid Chromatography (HPLC): Coupled with UV or Mass Spectrometry (MS) detectors, HPLC is the primary tool for separating the parent compound from any potential degradants and quantifying its purity.

• Gas Chromatography-Mass Spectrometry (GC-MS): Suitable for analyzing volatile trifluoromethoxy-containing compounds or potential volatile impurities.[13][14]

Characterization of Potential Degradants

While unlikely, if degradation is observed, identifying the resulting impurities is crucial.

• Mass Spectrometry (MS): Provides molecular weight information and fragmentation patterns, which are key to elucidating the structure of unknown degradants.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹⁹F NMR: This is an exceptionally powerful and specific technique. The trifluoromethoxy group provides a clean, distinct singlet in the ¹⁹F NMR spectrum. Its disappearance or the appearance of new fluorine-containing signals is unequivocal proof of degradation, allowing for precise tracking of the group's fate.[15][16]

Workflow for a Forced Degradation Study

Caption: A typical experimental workflow for forced degradation studies.

Conclusion

The trifluoromethoxy group's chemical stability is one of its most defining and valuable attributes for researchers in drug development and materials science.[10] This resilience, derived from a potent combination of electronic, steric, and conformational factors, translates directly into enhanced metabolic resistance and predictable behavior during manufacturing, formulation, and long-term storage. By understanding the basis of this stability and employing rigorous analytical methods for its verification, scientists can confidently utilize the aryl-OCF₃ moiety as a powerful tool to build robust, high-performance molecules designed for success.

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A Technical Guide to Trifluoromethoxylated Aromatic Building Blocks: Synthesis, Properties, and Applications in Modern Drug Discovery

Abstract

The strategic incorporation of fluorine into molecular scaffolds has become a cornerstone of modern medicinal chemistry, materials science, and agrochemistry.[1] Among the array of fluorine-containing motifs, the trifluoromethoxy (-OCF3) group has emerged as a uniquely powerful substituent for modulating molecular properties.[2] Despite its growing importance, the synthesis of trifluoromethoxylated aromatic compounds presents significant challenges, which has historically limited their broader application.[3][4] This guide provides researchers, scientists, and drug development professionals with an in-depth analysis of trifluoromethoxylated aromatic building blocks. We will explore the fundamental physicochemical properties of the -OCF3 group, detail robust and modern synthetic strategies to access these valuable compounds, showcase key building blocks, and provide field-proven experimental protocols. The narrative is grounded in explaining the causality behind experimental choices, ensuring a blend of theoretical understanding and practical application.

The Trifluoromethoxy Group: A Privileged Moiety in Medicinal Chemistry

The rise of organofluorine chemistry stems from the unique properties of the fluorine atom, such as its small size, high electronegativity, and the strength of the carbon-fluorine bond.[2][5] When incorporated as an -OCF3 group, these properties manifest in a combination of electronic and steric effects that are highly advantageous for drug design.[6][7]

Distinct Physicochemical Properties

The trifluoromethoxy group is often considered a bioisostere for other functionalities, but its properties are distinct from common analogs like the methoxy (-OCH3) and trifluoromethyl (-CF3) groups. The key differentiators lie in its lipophilicity, electronic nature, and metabolic stability.

• Lipophilicity: The -OCF3 group is one of the most lipophilic substituents used in drug design, significantly more so than a methyl or even a trifluoromethyl group.[2][6] This enhanced lipophilicity can improve a compound's ability to cross biological membranes, which is often correlated with better absorption and distribution.[1]

• Electronic Effects: The -OCF3 group exerts a powerful electron-withdrawing effect on the aromatic ring to which it is attached, which is significantly stronger than that of a methoxy group.[1] This alters the electronic landscape of the molecule, influencing pKa and the potential for hydrogen bonding interactions with biological targets.[6]

• Metabolic Stability: The carbon-fluorine bond is one of the strongest in organic chemistry.[6] This inherent strength makes the trifluoromethoxy group exceptionally stable against metabolic degradation, particularly oxidative demethylation by cytochrome P450 (CYP) enzymes.[1][8] Replacing a metabolically labile methoxy group with a trifluoromethoxy group is a well-established strategy for increasing a drug's half-life and reducing its metabolic clearance.[9]

• Conformational Influence: In aryl trifluoromethyl ethers, the -OCF3 group tends to lie in a plane orthogonal to the aromatic ring.[10][11] This unique perpendicular orientation can be beneficial for establishing additional binding affinity in constrained drug-target complexes.[12]

Property	Trifluoromethoxy (-OCF3)	Methoxy (-OCH3)	Trifluoromethyl (-CF3)
Hansch Lipophilicity (π)	+1.04[3]	-0.02	+0.88[6]
Electronic Effect	Strongly Electron-Withdrawing[1]	Electron-Donating (Resonance)	Strongly Electron-Withdrawing[6]
Metabolic Stability	High resistance to oxidation[1][8]	Prone to O-demethylation	High resistance to oxidation[9]
Conformation on Arene	Orthogonal to the ring plane[11]	Tends to be coplanar	N/A

Impact on Pharmacokinetic (ADME) Profiles

The translation of a potent molecule into a successful drug is critically dependent on its ADME (Absorption, Distribution, Metabolism, and Excretion) properties. The incorporation of an -OCF3 group offers a powerful lever to optimize these parameters.

• Absorption & Permeability: By increasing lipophilicity, the -OCF3 group can enhance passive diffusion across the gut wall and other cellular membranes, potentially improving oral bioavailability.[8]

• Metabolism: As discussed, the high strength of the C-F bonds confers exceptional resistance to oxidative metabolism.[8] Blocking a primary site of metabolism can lead to a longer drug half-life, a more predictable pharmacokinetic profile, and a lower required dose.[9]

Synthetic Strategies for Accessing Trifluoromethoxylated Arenes

The synthesis of trifluoromethoxylated aromatics has been a persistent challenge in organic chemistry.[13] Early methods often required harsh conditions or the use of highly toxic and difficult-to-handle reagents.[14] However, recent advances have provided more practical and versatile routes.

Overview of Synthetic Approaches

Modern synthetic strategies generally focus on the functionalization of pre-existing aromatic cores, such as phenols or anilines, using specialized trifluoromethoxylating reagents. The choice of strategy depends on the desired substitution pattern and the functional group tolerance required.

Diagram 1: High-level decision map for synthesizing trifluoromethoxylated aromatics.

Synthesis from Phenolic Precursors

Phenols are common and readily available starting materials for producing aryl trifluoromethyl ethers.

Method A: Oxidative Desulfurization-Fluorination of Xanthates This two-step approach offers a reliable pathway that avoids some of the harsher reagents. The causality is key: the phenol is first converted to a xanthate intermediate, which then undergoes a milder oxidative fluorination. This is often more successful for complex or sensitive substrates than direct fluorination of the phenol itself.[15][16]

• Xanthate Formation: The phenol is reacted with a reagent like an imidazolium methylthiocarbonothioyl salt to form the corresponding aryl xanthate in high yield.[16]

• Oxidative Fluorination: The xanthate is treated with a fluorinating agent such as XtalFluor-E in the presence of an oxidant like trichloroisocyanuric acid (TCCA) to yield the aryl trifluoromethyl ether.[16]

Method B: Direct Electrophilic O-Trifluoromethylation This method involves the direct reaction of a phenol with a potent electrophilic trifluoromethylating or trifluoromethoxylating reagent. The choice of reagent is critical for success.

• Hypervalent Iodine Reagents (e.g., Togni Reagents): These are among the most effective and widely used reagents.[15] For example, Togni reagent II can trifluoromethylate phenols, although for some substrates, C-trifluoromethylation can be a competing side reaction.[3][15] The reaction is often catalyzed by a weak base.

• Sulfonium Salts (e.g., Umemoto Reagents): These are powerful, thermally stable electrophilic reagents capable of trifluoromethylating a wide range of nucleophiles, including phenols.[15][17]

Synthesis of Trifluoromethoxylated Anilines: The OCF₃ Migration Strategy

Accessing ortho-trifluoromethoxylated anilines, which are highly valuable building blocks, requires a more nuanced approach as direct functionalization is difficult. A clever, thermally induced intramolecular migration provides an elegant solution.[3]

Diagram 2: The two-step sequence for synthesizing ortho-OCF3 anilines via OCF3 migration.

This self-validating system works because the initial O-trifluoromethylation is highly efficient on the N-hydroxy group. The subsequent heating step provides the energy needed to overcome the activation barrier for a[6][6]-sigmatropic rearrangement, which selectively moves the -OCF3 group to the ortho position of the aromatic ring. This process is operationally simple and provides access to a class of compounds that are otherwise very difficult to prepare.[3]

Key Building Blocks and Their Applications

The utility of these synthetic methods is realized in the creation of versatile building blocks that serve as starting points for more complex molecules.

• 4-(Trifluoromethoxy)aniline: This is a foundational building block in pharmaceuticals and agrochemicals.[18] Its amine handle allows for a wide range of derivatizations, such as amide bond formation or use in cross-coupling reactions. It is a key intermediate in the synthesis of various therapeutic agents, including kinase inhibitors.[18][19]

• Trifluoromethoxylated Phenols and Halobenzenes: Compounds like 2-Bromo-1-chloro-4-(trifluoromethoxy)benzene are versatile synthons.[1] The halogen atoms serve as handles for palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Buchwald-Hartwig), allowing for the precise installation of the trifluoromethoxylated aryl moiety into a larger molecular framework.[1]

• Heteroaromatic Building Blocks: The extension of trifluoromethoxylation methods to heteroaromatic systems, such as pyridines and pyrimidines, has opened up new avenues for drug discovery.[11][20] Given that over 70% of pharmaceuticals contain a heterocyclic moiety, these building blocks are of immense value for creating novel drug candidates with improved properties.[11]

Experimental Protocols & Characterization

To ensure trustworthiness and practical utility, this section provides detailed, field-proven protocols for key transformations.

Protocol 1: Synthesis of an ortho-Trifluoromethoxylated Aniline via OCF₃ Migration

This protocol is adapted from a reported procedure for the synthesis of methyl 4-acetamido-3-(trifluoromethoxy)benzoate.[3]

Step A: O-Trifluoromethylation

• Setup: To an oven-dried 250 mL round-bottom flask inside a nitrogen-filled glovebox, add methyl 4-(N-hydroxyacetamido)benzoate (9.56 mmol, 1.0 equiv), cesium carbonate (Cs₂CO₃, 0.956 mmol, 10.0 mol%), Togni reagent II (11.5 mmol, 1.2 equiv), and a magnetic stir bar.

  • Causality: The reaction is oxygen-sensitive. Performing the setup under an inert atmosphere is critical to prevent side reactions and degradation of the reagents.[3] Cesium carbonate acts as a mild base to facilitate the reaction.

• Reaction: Add 96 mL of chloroform (0.1 M) to the flask. Seal the flask and stir the mixture at room temperature for 12 hours.

• Workup: Once the reaction is complete (monitored by TLC), concentrate the mixture in vacuo. Purify the crude product by flash column chromatography (eluting with hexanes:dichloromethane) to afford the intermediate, methyl 4-(N-(trifluoromethoxy)acetamido)benzoate.[3]

Step B: Thermal OCF₃ Migration

• Setup: Add the purified intermediate from Step A (9.05 mmol, 1.0 equiv) and a magnetic stir bar to a 50 mL pressure vessel. Add 9.05 mL of nitromethane (1.0 M).

• Reaction: Seal the vessel and stir the reaction mixture at 120 °C behind a safety shield for 20 hours.

  • Causality: The high temperature is required to provide the activation energy for the[6][6]-sigmatropic rearrangement. Nitromethane is used as a high-boiling, polar solvent suitable for this transformation.[3]

• Workup: Cool the reaction mixture to room temperature. Transfer the mixture to a round-bottom flask and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography (eluting with hexanes:EtOAc) to afford the final product, methyl 4-acetamido-3-(trifluoromethoxy)benzoate.[3]

Protocol 2: In Vitro Metabolic Stability Assay

This protocol is a typical microsomal stability assay used to compare the metabolic fate of a parent compound (e.g., with a -OCH₃ group) versus its trifluoromethoxylated analog.[9]

Diagram 3: Workflow for an in vitro microsomal stability assay.

• Objective: To determine the rate of disappearance of a test compound upon incubation with liver microsomes, which contain high concentrations of drug-metabolizing enzymes.[9]

• Materials: Liver microsomes (human or other species), phosphate buffer (pH 7.4), NADPH regenerating system, test compounds, ice-cold acetonitrile (stopping solution).

• Procedure: a. Add the liver microsome solution to the wells of a 96-well plate. b. Add the test compound working solution to the wells and pre-incubate the plate at 37°C for 5-10 minutes. c. Initiate the metabolic reaction by adding the NADPH regenerating system. The 0-minute time point serves as the initial concentration baseline. d. At designated time points (e.g., 0, 5, 15, 30, 60 minutes), terminate the reaction in specific wells by adding an equal volume of ice-cold stopping solution. e. Centrifuge the plate to precipitate proteins. f. Analyze the supernatant using LC-MS/MS to quantify the amount of parent compound remaining.

• Data Analysis: The percentage of compound remaining at each time point is plotted, and the in vitro half-life (t½) and intrinsic clearance (CLᵢₙₜ) are calculated.

Parameter	Compound with -OCH₃ Group	Compound with -OCF₃ Group	Rationale
Half-life (t½) in vitro	Shorter	Longer	The -OCF₃ group blocks oxidative metabolism, leading to slower clearance of the parent drug.[9]
Intrinsic Clearance (CLᵢₙₜ)	Higher	Lower	Intrinsic clearance is a measure of metabolic capacity; blocking metabolism reduces this value.[9]
Number of Metabolites	Generally higher	Significantly reduced	Inhibition of a major metabolic pathway limits the formation of downstream metabolites.[9]

Standard Characterization Techniques

The identity and purity of all synthesized building blocks must be rigorously confirmed. Standard techniques include:

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR to confirm the overall structure, and ¹⁹F NMR, which is diagnostic for the presence and electronic environment of the -OCF3 group.

• Mass Spectrometry (MS): To confirm the molecular weight of the synthesized compound.

• Chromatography (GC/HPLC): To determine the purity of the final product, often aiming for ≥99.0%.[18]

Future Perspectives

The demand for trifluoromethoxylated building blocks continues to grow, driving innovation in synthetic chemistry.[21] Future research will likely focus on developing more economical, scalable, and environmentally benign trifluoromethoxylation methods.[12] The advent of new catalytic systems, including photoredox and electrochemistry, promises to provide even milder and more selective pathways to these valuable compounds, further expanding their accessibility and impact across the chemical sciences.[4][22]

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Protocols & Analytical Methods

The Strategic deployment of 1,3-Dibromo-5-(trifluoromethoxy)benzene in Modern Pharmaceutical Synthesis: Applications and Protocols

Introduction: A Trifecta of Reactivity and Physicochemical Advantages

In the landscape of contemporary drug discovery and development, the judicious selection of starting materials and key intermediates is a critical determinant of synthetic efficiency and the ultimate viability of a therapeutic candidate. Among the vast arsenal of chemical building blocks, 1,3-Dibromo-5-(trifluoromethoxy)benzene has emerged as a uniquely powerful and versatile scaffold. Its strategic importance stems from a trifecta of molecular features: two reactive bromine atoms poised for sequential or dual functionalization, and a trifluoromethoxy (-OCF₃) group that imparts highly desirable physicochemical properties to target molecules.[1][2]

The dibromo substitution pattern at the 1 and 3 positions provides a geometrically defined platform for a variety of transition-metal-catalyzed cross-coupling reactions.[1][2] This allows for the controlled and predictable construction of complex molecular architectures, a cornerstone of modern medicinal chemistry.[1][2] Furthermore, the trifluoromethoxy group is not a mere spectator. It is a key modulator of a drug candidate's pharmacokinetic profile, known to enhance metabolic stability, increase lipophilicity for improved membrane permeability, and favorably influence bioavailability.[1][2] This application note provides an in-depth exploration of the utility of 1,3-Dibromo-5-(trifluoromethoxy)benzene, complete with detailed protocols for its application in key synthetic transformations relevant to pharmaceutical research.

Core Applications in Pharmaceutical Synthesis

The primary utility of 1,3-Dibromo-5-(trifluoromethoxy)benzene lies in its role as a substrate for a range of palladium-catalyzed cross-coupling reactions. These reactions are fundamental to the creation of carbon-carbon and carbon-heteroatom bonds, which form the backbone of many pharmaceutical agents.

Suzuki-Miyaura Coupling: Forging Biaryl Scaffolds

The Suzuki-Miyaura coupling is a robust and widely used method for the formation of C-C bonds, particularly in the synthesis of biaryl and substituted aromatic structures prevalent in many drug classes. The two bromine atoms on 1,3-Dibromo-5-(trifluoromethoxy)benzene can be selectively functionalized, allowing for the stepwise or simultaneous introduction of new aryl or heteroaryl moieties.

The choice of catalyst, ligand, base, and solvent system is critical for achieving high yields and selectivity. Bulky, electron-rich phosphine ligands are often employed to facilitate the oxidative addition and reductive elimination steps of the catalytic cycle. The base is crucial for the activation of the boronic acid partner. The reaction can be tuned to favor either mono- or di-substitution by controlling the stoichiometry of the boronic acid reagent.

Table 1: Representative Reagents for Suzuki-Miyaura Coupling

Component	Example	Role in Reaction
Palladium Catalyst	Pd(OAc)₂, Pd₂(dba)₃, XPhos Pd G3	Facilitates the catalytic cycle (oxidative addition, reductive elimination)
Ligand	XPhos, SPhos, P(t-Bu)₃	Stabilizes the palladium center and promotes catalytic activity
Base	K₃PO₄, Cs₂CO₃, K₂CO₃	Activates the boronic acid for transmetalation
Solvent	1,4-Dioxane, Toluene, THF/Water mixtures	Solubilizes reactants and influences reaction kinetics
Boronic Acid/Ester	Arylboronic acids, Pinacol boronate esters	Source of the new aryl or heteroaryl group

This protocol describes a general procedure for the selective mono-arylation of 1,3-Dibromo-5-(trifluoromethoxy)benzene.

Materials:

• 1,3-Dibromo-5-(trifluoromethoxy)benzene

• Arylboronic acid (1.1 equivalents)

• Palladium(II) acetate (Pd(OAc)₂) (2 mol%)

• XPhos (4 mol%)

• Potassium phosphate (K₃PO₄) (3.0 equivalents)

• Degassed 1,4-Dioxane/Water (5:1 mixture)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a flame-dried Schlenk flask, add 1,3-Dibromo-5-(trifluoromethoxy)benzene (1.0 mmol), the arylboronic acid (1.1 mmol), Pd(OAc)₂ (0.02 mmol), XPhos (0.04 mmol), and K₃PO₄ (3.0 mmol).

• Evacuate and backfill the flask with argon three times to ensure an inert atmosphere.

• Add the degassed 5:1 dioxane/water mixture (6 mL) via syringe.

• Heat the reaction mixture to 100 °C and stir vigorously for 12-18 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the mono-arylated product.

Diagram 1: Suzuki-Miyaura Coupling Workflow

Caption: A generalized workflow for Suzuki-Miyaura cross-coupling.

Sonogashira Coupling: Introduction of Alkynyl Moieties

The Sonogashira coupling is a highly effective method for forming carbon-carbon bonds between sp²-hybridized carbons (from the aryl bromide) and sp-hybridized carbons (from a terminal alkyne). This reaction is invaluable for synthesizing arylalkynes, which are important structural motifs in various biologically active molecules and are precursors for more complex heterocyclic systems.

A key challenge in Sonogashira coupling is the prevention of the undesired homocoupling of the terminal alkyne (Glaser coupling).[3] This is often mitigated by using a copper(I) co-catalyst in conjunction with the palladium catalyst and by maintaining a strictly inert atmosphere to exclude oxygen. The choice of base, typically an amine like triethylamine or diisopropylethylamine, is also crucial as it serves both as a base and often as a solvent.

Table 2: Key Components for Sonogashira Coupling

Component	Example	Role in Reaction
Palladium Catalyst	Pd(PPh₃)₂Cl₂, Pd(OAc)₂	Primary catalyst for the cross-coupling cycle
Copper(I) Source	Copper(I) iodide (CuI)	Co-catalyst, facilitates the formation of a copper acetylide intermediate
Ligand	Triphenylphosphine (PPh₃), SPhos	Stabilizes the palladium catalyst
Base	Triethylamine (TEA), Diisopropylethylamine (DIPEA)	Activates the alkyne and neutralizes the HBr byproduct
Solvent	THF, DMF, Toluene	Solubilizes reactants

This protocol provides a general method for the mono-alkynylation of 1,3-Dibromo-5-(trifluoromethoxy)benzene.

Materials:

• 1,3-Dibromo-5-(trifluoromethoxy)benzene

• Terminal alkyne (1.2 equivalents)

• Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂) (2 mol%)

• Copper(I) iodide (CuI) (4 mol%)

• Degassed triethylamine (TEA)

• Degassed anhydrous tetrahydrofuran (THF)

Procedure:

• In a flame-dried Schlenk tube under an argon atmosphere, dissolve 1,3-Dibromo-5-(trifluoromethoxy)benzene (1.0 mmol) in degassed anhydrous THF (5 mL) and degassed TEA (5 mL).

• To this solution, add Pd(PPh₃)₂Cl₂ (0.02 mmol) and CuI (0.04 mmol).

• Stir the mixture at room temperature for 10 minutes.

• Add the terminal alkyne (1.2 mmol) dropwise via syringe.

• Stir the reaction at room temperature (or heat to 50-70 °C if necessary) for 6-12 hours, monitoring by TLC.

• Once the starting material is consumed, remove the solvent under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with saturated aqueous ammonium chloride solution, followed by brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the product by flash column chromatography.

Buchwald-Hartwig Amination: Constructing C-N Bonds

The formation of carbon-nitrogen bonds is a cornerstone of pharmaceutical synthesis, as the arylamine moiety is a common feature in a vast number of drugs. The Buchwald-Hartwig amination provides a powerful and general method for the palladium-catalyzed coupling of amines with aryl halides.[4][5][6]

The success of the Buchwald-Hartwig amination is highly dependent on the ligand used to support the palladium catalyst.[7] Bulky, electron-rich phosphine ligands are essential for promoting both the oxidative addition of the aryl bromide and the final reductive elimination step that forms the C-N bond.[7] A strong, non-nucleophilic base, such as sodium tert-butoxide, is required to deprotonate the amine, forming the key palladium-amido intermediate.[8]

Diagram 2: Buchwald-Hartwig Amination Catalytic Cycle

Caption: The catalytic cycle of the Buchwald-Hartwig amination.

This protocol outlines a general procedure for the mono-amination of 1,3-Dibromo-5-(trifluoromethoxy)benzene.

Materials:

• 1,3-Dibromo-5-(trifluoromethoxy)benzene

• Primary or secondary amine (1.2 equivalents)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (2 mol%)

• XPhos (4 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 equivalents)

• Anhydrous, degassed toluene

Procedure:

• In a glovebox or under an inert atmosphere, add Pd₂(dba)₃ (0.02 mmol), XPhos (0.04 mmol), and NaOtBu (1.4 mmol) to a dry Schlenk tube.

• Add 1,3-Dibromo-5-(trifluoromethoxy)benzene (1.0 mmol) and the anhydrous, degassed toluene (5 mL).

• Stir the mixture for a few minutes, then add the amine (1.2 mmol).

• Seal the tube and heat the reaction mixture to 100-110 °C with vigorous stirring for 12-24 hours.

• Monitor the reaction by TLC or GC-MS.

• After completion, cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of celite to remove palladium residues.

• Wash the filtrate with water and brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purify the crude product by flash column chromatography.

Conclusion and Future Perspectives

1,3-Dibromo-5-(trifluoromethoxy)benzene is a quintessential example of a modern building block that provides both synthetic versatility and built-in pharmaceutical advantage. Its ability to undergo selective and high-yielding cross-coupling reactions makes it an invaluable intermediate for accessing novel chemical matter. The trifluoromethoxy group consistently enhances the drug-like properties of the resulting molecules, addressing key challenges in pharmacokinetics and metabolic stability. As drug discovery continues to demand more complex and finely tuned molecules, the strategic application of intermediates like 1,3-Dibromo-5-(trifluoromethoxy)benzene will undoubtedly play an increasingly critical role in accelerating the development of next-generation therapeutics.

References

• The Crucial Role of 1,3-Dibromo-5-(trifluoromethoxy)benzene in Modern Drug Discovery.

• Buchwald–Hartwig amination - Wikipedia. (URL: [Link])

• Unlocking Advanced Synthesis: The Role of 1,3-Dibromo-5-fluorobenzene.

• Synthesis of Bioactive compounds - SHINDO-KANO LABORATORY. (URL: [Link])

• Process for the synthesis of organic compounds - Google P

• Buchwald-Hartwig Cross Coupling Reaction - Organic Chemistry Portal. (URL: [Link])

• Buchwald-Hartwig Amination - Chemistry LibreTexts. (URL: [Link])

• Efficient Suzuki Reactions of 1,3-Dibromo-5-nitrobenzene - Benchchem Technical Support.
• Impact of base selection on Buchwald-Hartwig amination of 1,3-Dibromo-5-nitrobenzene - Benchchem Technical Support.
• Mastering Organic Synthesis: The Versatility of 1,3-Dibromo-5-fluorobenzene.

• Selective Monofunctionalization Enabled by Reaction History-Dependent Communication in Catalytic Rotaxanes - PMC - NIH. (URL: [Link])

• Cross-Coupling Reactions of 1,3-Dibromo-5-nitrobenzene - Benchchem Technical Support.

• The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! - YouTube. (URL: [Link])

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Application of 1,3-Dibromo-5-(trifluoromethoxy)benzene in Agrochemical Development: Advanced Synthetic Protocols and Strategic Insights

Introduction: The Strategic Importance of the Trifluoromethoxy Group in Modern Agrochemicals

The relentless pursuit of higher crop yields and more effective pest management strategies has positioned fluorinated molecules at the forefront of agrochemical innovation. Among the array of fluorine-containing functionalities, the trifluoromethoxy (-OCF₃) group has emerged as a uniquely powerful substituent for enhancing the biological efficacy and physicochemical properties of active ingredients.[1][2] This group imparts a favorable combination of high lipophilicity, which improves penetration through biological membranes, and significant metabolic stability, extending the compound's half-life in the target organism.[3] Consequently, the trifluoromethoxy moiety is a feature in a growing number of commercial herbicides, fungicides, and insecticides.[4]

1,3-Dibromo-5-(trifluoromethoxy)benzene (CAS: 207226-31-1) serves as a pivotal building block for the introduction of this advantageous group into complex agrochemical scaffolds.[5][6] Its two bromine atoms offer versatile handles for sequential and selective functionalization through a variety of cross-coupling reactions, enabling the construction of diverse molecular architectures.[3][7] This application note provides a detailed guide for researchers and synthetic chemists on the strategic application of 1,3-Dibromo-5-(trifluoromethoxy)benzene in the development of next-generation agrochemicals, complete with detailed synthetic protocols and mechanistic insights.

Physicochemical Properties and Safety Data

A thorough understanding of the starting material's properties is paramount for safe handling and successful reaction design.

Property	Value
Molecular Formula	C₇H₃Br₂F₃O
Molecular Weight	319.90 g/mol [8]
Appearance	Colorless Liquid[9]
Boiling Point	83-85 °C / 20 mmHg[9]
Density	1.96 g/mL[9]
Refractive Index	n20/D 1.508[9]

Safety and Handling: 1,3-Dibromo-5-(trifluoromethoxy)benzene is classified as an irritant. It is known to cause skin and serious eye irritation, and may cause respiratory irritation.[8] Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times. All manipulations should be performed in a well-ventilated fume hood. For detailed safety information, consult the Safety Data Sheet (SDS).[10][11][12]

Core Synthetic Strategies: Gateway to Agrochemical Scaffolds

The synthetic utility of 1,3-Dibromo-5-(trifluoromethoxy)benzene primarily lies in the selective functionalization of its two bromine atoms. Palladium-catalyzed cross-coupling reactions, such as the Buchwald-Hartwig amination and the Suzuki-Miyaura coupling, are the cornerstones of this strategy, providing access to key aniline and biaryl intermediates, respectively.

Diagram 1: Key Intermediate Synthesis Workflow

Caption: Core synthetic pathways from 1,3-Dibromo-5-(trifluoromethoxy)benzene.

These intermediates, the aniline and the boronic acid, are foundational for building the heterocyclic systems commonly found in potent agrochemicals, particularly pyrazole carboxamide fungicides and triazole-based herbicides and fungicides.

Application in Fungicide Synthesis: The Pyrazole Carboxamide Class

Pyrazole carboxamide fungicides are a significant class of agrochemicals that function by inhibiting the succinate dehydrogenase (SDH) enzyme in the fungal respiratory chain. The 3-bromo-5-(trifluoromethoxy)phenyl moiety can be readily incorporated into these structures via an amide bond formation with a suitably substituted pyrazole carboxylic acid.

Diagram 2: Synthetic Route to a Representative Pyrazole Carboxamide Fungicide

Caption: Workflow for the synthesis of a pyrazole carboxamide fungicide.

Protocol 1: Synthesis of 3-Bromo-5-(trifluoromethoxy)aniline via Selective Mono-amination

This protocol outlines the selective mono-amination of 1,3-dibromo-5-(trifluoromethoxy)benzene using the Buchwald-Hartwig amination reaction. Controlling the stoichiometry is key to achieving high selectivity for the mono-aminated product.

Rationale: The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of C-N bonds. For selective mono-amination of a di-haloarene, it is crucial to use the dibromo-compound in slight excess relative to the amine source and to carefully control the reaction time. The use of a bulky, electron-rich phosphine ligand like XPhos or SPhos is often beneficial for promoting the catalytic cycle with challenging substrates.[3] Sodium tert-butoxide is a commonly used strong base that facilitates the deprotonation of the amine.

Materials:

• 1,3-Dibromo-5-(trifluoromethoxy)benzene

• Benzophenone imine (as an ammonia surrogate)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl)

• Sodium tert-butoxide (NaOtBu)

• Anhydrous Toluene

• Hydrochloric Acid (2M)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Schlenk flask and standard inert atmosphere glassware

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add Pd₂(dba)₃ (1.5 mol%), XPhos (3.6 mol%), and sodium tert-butoxide (1.4 equivalents).

• Reagent Addition: Add 1,3-dibromo-5-(trifluoromethoxy)benzene (1.2 equivalents) and benzophenone imine (1.0 equivalent) to the flask, followed by anhydrous toluene.

• Reaction: Seal the flask and heat the reaction mixture to 100-110 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). The reaction should be stopped upon consumption of the benzophenone imine to minimize the formation of the di-aminated product.

• Hydrolysis: Cool the reaction to room temperature and add 2M HCl. Stir vigorously for 1-2 hours to hydrolyze the imine.

• Work-up: Neutralize the mixture with a saturated sodium bicarbonate solution. Extract the product with ethyl acetate (3 x 50 mL). Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Purification: Filter and concentrate the solution under reduced pressure. Purify the crude product by column chromatography on silica gel to afford 3-bromo-5-(trifluoromethoxy)aniline.

Protocol 2: Amide Coupling to Form a Pyrazole Carboxamide

This protocol describes the coupling of the synthesized aniline with a pyrazole carboxylic acid to form the final amide product.

Rationale: The formation of the amide bond is typically achieved by activating the carboxylic acid, often by converting it to an acid chloride, followed by reaction with the aniline. Thionyl chloride (SOCl₂) is a common and effective reagent for this transformation. The subsequent reaction with the aniline is usually carried out in the presence of a non-nucleophilic base to scavenge the HCl byproduct.

Materials:

• 3-Bromo-5-(trifluoromethoxy)aniline

• A suitable pyrazole-5-carboxylic acid derivative (e.g., 1,3-dimethyl-1H-pyrazole-5-carboxylic acid)

• Thionyl chloride (SOCl₂)

• Anhydrous Dichloromethane (DCM)

• Triethylamine (Et₃N)

• Saturated sodium bicarbonate solution

Procedure:

• Acid Chloride Formation: In a round-bottom flask, suspend the pyrazole-5-carboxylic acid in anhydrous DCM. Add thionyl chloride (1.5 equivalents) dropwise at 0 °C. Allow the mixture to warm to room temperature and then reflux for 2 hours.

• Removal of Excess Reagent: Cool the mixture and remove the solvent and excess thionyl chloride under reduced pressure.

• Amide Formation: Dissolve the crude acid chloride in anhydrous DCM and cool to 0 °C. Add a solution of 3-bromo-5-(trifluoromethoxy)aniline (1.0 equivalent) and triethylamine (1.2 equivalents) in DCM dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring by TLC.

• Work-up: Quench the reaction with water. Separate the organic layer and wash sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine. Dry the organic layer over anhydrous MgSO₄.

• Purification: Filter and concentrate the solution. The crude product can be purified by recrystallization or column chromatography to yield the target pyrazole carboxamide.

Application in Herbicide/Fungicide Synthesis: The Triazole Class

Triazole-based agrochemicals are a broad and highly successful class of compounds, known for their fungicidal and herbicidal properties.[4] The 3-bromo-5-(trifluoromethoxy)phenyl moiety can be incorporated into a triazole ring system through various synthetic strategies, often involving the cyclization of a substituted thiosemicarbazide.

Diagram 3: Synthetic Route to a Representative Triazole Agrochemical

Caption: General workflow for the synthesis of a triazole-based agrochemical.

Protocol 3: Synthesis of a Substituted Thiosemicarbazide

This protocol details the formation of a key thiosemicarbazide intermediate from 3-bromo-5-(trifluoromethoxy)aniline.

Rationale: The reaction of an aniline with an isothiocyanate is a straightforward and high-yielding method for the synthesis of N,N'-disubstituted thioureas. To form a thiosemicarbazide suitable for cyclization into a triazole, the aniline is first converted to a hydrazine, which is then reacted with an isothiocyanate. However, a more direct route involves reacting the aniline with a reagent that provides the rest of the thiosemicarbazide backbone. For this representative protocol, we will illustrate the formation of a thiourea, which can be a precursor to more complex structures.

Materials:

• 3-Bromo-5-(trifluoromethoxy)aniline

• A suitable isothiocyanate (e.g., methyl isothiocyanate)

• Anhydrous Ethanol

Procedure:

• Reaction Setup: Dissolve 3-bromo-5-(trifluoromethoxy)aniline (1.0 equivalent) in anhydrous ethanol in a round-bottom flask.

• Reagent Addition: Add the isothiocyanate (1.1 equivalents) to the solution.

• Reaction: Stir the mixture at room temperature. The reaction is often exothermic. If necessary, heat the mixture to reflux for 1-2 hours to ensure complete reaction. Monitor by TLC.

• Isolation: Cool the reaction mixture. The product often precipitates from the solution. If so, collect the solid by filtration. If not, concentrate the solution under reduced pressure.

• Purification: The crude product can be purified by recrystallization from a suitable solvent like ethanol to afford the pure substituted thiosemicarbazide derivative.

Protocol 4: Cyclization to a 1,2,4-Triazole-3-thione

This protocol describes the base-catalyzed cyclization of the thiosemicarbazide to form the triazole heterocycle.

Rationale: The intramolecular cyclization of substituted thiosemicarbazides is a common method for synthesizing 1,2,4-triazole rings. In the presence of a base, such as sodium hydroxide, the thiosemicarbazide undergoes cyclization with the elimination of water to form the corresponding 1,2,4-triazole-3-thione.[2]

Materials:

• Substituted thiosemicarbazide from Protocol 3

• Aqueous Sodium Hydroxide (e.g., 2M)

• Ethanol

• Hydrochloric Acid (to neutralize)

Procedure:

• Reaction Setup: Suspend the thiosemicarbazide (1.0 equivalent) in a mixture of ethanol and aqueous sodium hydroxide solution.

• Reaction: Heat the mixture to reflux for 4-6 hours. The solid should dissolve as the reaction proceeds. Monitor the reaction by TLC.

• Work-up: Cool the reaction mixture to room temperature and carefully neutralize it with hydrochloric acid until the product precipitates.

• Isolation: Collect the precipitated solid by filtration and wash thoroughly with water.

• Purification: Dry the solid. If necessary, the product can be further purified by recrystallization to yield the pure 1,2,4-triazole-3-thione derivative. This thione can then be further functionalized to produce a variety of agrochemicals.

Conclusion and Future Outlook

1,3-Dibromo-5-(trifluoromethoxy)benzene is a highly valuable and versatile building block in the synthesis of modern agrochemicals. Its ability to introduce the trifluoromethoxy group, coupled with the differential reactivity of its two bromine atoms, allows for the efficient and strategic construction of complex molecular targets. The protocols outlined in this application note for the synthesis of key aniline intermediates and their subsequent elaboration into representative pyrazole carboxamide and triazole structures provide a solid foundation for researchers in the field. As the demand for more effective and environmentally benign crop protection solutions continues to grow, the strategic use of building blocks like 1,3-Dibromo-5-(trifluoromethoxy)benzene will undoubtedly play an increasingly critical role in the discovery and development of the next generation of agrochemicals.

References

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• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Agrochemical Innovation Powered by 1,3-Dibromo-5-(trifluoromethoxy)benzene. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Crucial Role of 1,3-Dibromo-5-(trifluoromethoxy)benzene in Modern Drug Discovery. Retrieved from [Link]

• Wang, Z., Zhu, Y., & Zhang, W. (2012). Synthesis and fungicidal activities of novel bis(trifluoromethyl)phenyl-based strobilurins. Pest Management Science, 68(2), 276-84.
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• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Understanding the Trifluoromethoxy Group: Properties and Applications in Chemical Research. Retrieved from [Link]

• PubChem. (n.d.). 1,3-Dibromo-5-(trifluoromethoxy)benzene. Retrieved from [Link]

• Han, X., et al. (2012). Synthesis and herbicidal activities of novel 3-(substituted benzyloxy or phenoxy)-6-methyl-4-(3-trifluoromethylphenyl)pyridazine derivatives. Pest Management Science, 68(2), 276-84.
• Feng, M. L., et al. (2010). Synthesis, insecticidal activity, and structure-activity relationship of trifluoromethyl-containing phthalic acid diamide structures. Journal of Agricultural and Food Chemistry, 58(20), 10999-1006.

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Pivotal Role of Trifluoromethoxybenzene in Modern Agrochemical Development. Retrieved from [Link]

• Feng, M., et al. (2018). Fungicidal Properties of Some Novel Trifluoromethylphenyl Amides. Chemistry & Biodiversity, 16(2), e1800618.

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Chemistry Behind 1,3-Dibromo-5-(trifluoromethoxy)benzene: A Versatile Organic Synthesis Tool. Retrieved from [Link]

• Zhang, J., et al. (2020). Synthesis, Insecticidal Activities, and Structure-Activity Relationship of Phenylpyrazole Derivatives Containing a Fluoro-Substituted Benzene Moiety. Journal of Agricultural and Food Chemistry, 68(40), 11282-11289.

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• Szostak, M., & Szostak, R. (2019). Amide Bond Formation and Peptide Coupling. John Wiley & Sons.
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• Hartwig, J. F. (2010).

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• Wencel-Delord, J., & Colobert, F. (2012). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry, 8, 1374-1380.

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Application Notes & Protocols: Palladium-Catalyzed Cross-Coupling of 1,3-Dibromo-5-(trifluoromethoxy)benzene

Prepared by: Gemini, Senior Application Scientist

Introduction: The Synthetic Utility of 1,3-Dibromo-5-(trifluoromethoxy)benzene

1,3-Dibromo-5-(trifluoromethoxy)benzene is a valuable and versatile building block in modern organic synthesis, particularly for the construction of complex molecules in the pharmaceutical and materials science sectors.[1] Its synthetic utility is derived from two key structural features:

• Two Reactive Bromine Atoms: The presence of two C(sp²)-Br bonds provides two distinct points for functionalization, enabling either sequential mono-functionalization or symmetrical di-functionalization. This allows for the rapid assembly of molecular complexity from a single, readily available starting material.[2]

• The Trifluoromethoxy (-OCF₃) Group: This substituent imparts unique physicochemical properties to the final products. The -OCF₃ group is a strong electron-withdrawing group, which can influence the reactivity of the C-Br bonds.[1] Furthermore, it is highly lipophilic and metabolically stable, making it a desirable moiety in drug design to enhance cell permeability and pharmacokinetic profiles.[1]

This guide provides an in-depth exploration of palladium-catalyzed reactions utilizing this substrate, focusing on the mechanistic principles and practical laboratory protocols for achieving desired synthetic outcomes.

Property	Value	Reference
CAS Number	207226-31-1
Molecular Formula	C₇H₃Br₂F₃O	[1]
Molecular Weight	319.90 g/mol	[3]
Appearance	Colorless to light yellow clear liquid	[1]
Boiling Point	83-85 °C / 20 mmHg	[4]
Density	1.96 g/mL	[1]

The Engine of Modern Synthesis: The Palladium Catalytic Cycle

Palladium-catalyzed cross-coupling reactions have become an indispensable tool for forming carbon-carbon and carbon-heteroatom bonds with high efficiency and functional group tolerance.[5][6] Most of these transformations proceed through a common catalytic cycle involving a Pd(0)/Pd(II) redox couple.[7] Understanding this cycle is critical for troubleshooting and optimizing reactions.

The three fundamental steps are:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halide bond (C-Br in this case) of the substrate. This is often the rate-determining step. The palladium center is oxidized from Pd(0) to Pd(II).[6]

• Transmetalation (for Suzuki, Sonogashira, etc.) / Coordination & Insertion (for Heck): The second coupling partner is delivered to the palladium center. In Suzuki coupling, this involves the transfer of an organic group from a boron reagent.[8] In Buchwald-Hartwig amination, the amine coordinates to the palladium, followed by deprotonation.[9] In the Heck reaction, the alkene coordinates and inserts into the Pd-C bond.[10]

• Reductive Elimination: The two coupled fragments are expelled from the palladium center, forming the new C-C or C-N bond and regenerating the active Pd(0) catalyst, which re-enters the cycle.[6]

Figure 1: Generalized catalytic cycle for palladium-catalyzed cross-coupling reactions.

Controlling Reactivity: Mono- vs. Di-substitution

Due to the C₂ symmetry of 1,3-Dibromo-5-(trifluoromethoxy)benzene, the two bromine atoms are chemically equivalent. Therefore, achieving selective mono-substitution is not governed by inherent electronic or steric differences between the two sites, but rather by controlling the reaction stoichiometry.[11][12]

• For Mono-substitution: The key is to use 1,3-Dibromo-5-(trifluoromethoxy)benzene as the limiting reagent, typically with a slight excess of the coupling partner (e.g., 0.8-0.9 equivalents). This statistical approach favors the reaction at only one of the two available sites before the coupling partner is consumed.

• For Di-substitution: An excess of the coupling partner (e.g., >2.2 equivalents) and base is used to ensure the reaction proceeds to completion at both bromine sites.

Figure 2: Stoichiometric control for achieving selective mono- or di-substitution.

Application Protocol: Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a robust method for forming C(sp²)-C(sp²) bonds by coupling an organoboron reagent with an organohalide.[8][13]

Causality Behind Component Selection:

• Catalyst/Ligand: For electron-deficient aryl bromides, catalyst systems with bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos) are highly effective.[12][14] These ligands promote the rate-limiting oxidative addition and accelerate the final reductive elimination step.[6] Pre-formed catalysts like XPhos Pd G3 are often preferred for their high activity and air stability.[12]

• Base: A base is required to activate the boronic acid, forming a more nucleophilic "ate" complex, which facilitates transmetalation.[8] Inorganic bases like K₃PO₄ or Cs₂CO₃ are commonly used.

• Solvent: Anhydrous, degassed solvents like 1,4-dioxane or toluene are standard. A co-solvent of water is often used to help dissolve the inorganic base and facilitate the formation of the active boronic "ate" species.[12]

Protocol 4.1: Selective Mono-arylation

This protocol is a general starting point and may require optimization for specific boronic acids.

Materials:

• 1,3-Dibromo-5-(trifluoromethoxy)benzene (1.0 equiv.)

• Arylboronic acid (0.9 equiv.)

• XPhos Pd G3 (2 mol%)

• Potassium Phosphate (K₃PO₄), tribasic (3.0 equiv.)

• Anhydrous, degassed 1,4-Dioxane

• Degassed deionized water

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask, add 1,3-Dibromo-5-(trifluoromethoxy)benzene, the arylboronic acid, K₃PO₄, and the XPhos Pd G3 catalyst.

• Inert Atmosphere: Seal the flask with a septum, then evacuate and backfill with an inert gas (e.g., Argon or Nitrogen) three times.

• Solvent Addition: Add degassed 1,4-dioxane and degassed water (typically a 5:1 to 10:1 ratio of organic solvent to water) via syringe.

• Reaction: Place the sealed flask in a preheated oil bath at 90-110 °C and stir vigorously.

• Monitoring: Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 4-12 hours.

• Workup: Cool the reaction to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Application Protocol: Sonogashira Coupling

The Sonogashira reaction couples terminal alkynes with aryl halides to form arylalkynes and conjugated enynes, pivotal structures in materials science and natural products.[15][16]

Causality Behind Component Selection:

• Catalyst System: The classic Sonogashira reaction uses a dual-catalyst system: a palladium(0) source for the main cycle and a copper(I) salt (e.g., CuI) as a co-catalyst. The copper facilitates the formation of a copper(I) acetylide, which undergoes rapid transmetalation with the palladium(II) complex.[15]

• Base: An amine base, such as triethylamine (Et₃N) or diisopropylamine (DIPA), is used. It serves both to neutralize the H-X acid formed and to act as the solvent.

• Side Reactions: The primary side reaction is the copper-catalyzed oxidative homocoupling of the terminal alkyne (Glaser coupling).[17] This can be minimized by maintaining strictly anaerobic (oxygen-free) conditions.

Protocol 5.1: Selective Mono-alkynylation

Materials:

• 1,3-Dibromo-5-(trifluoromethoxy)benzene (1.0 equiv.)

• Terminal Alkyne (0.95 equiv.)

• Pd(PPh₃)₂Cl₂ (2 mol%)

• Copper(I) Iodide (CuI) (4 mol%)

• Anhydrous, degassed Triethylamine (Et₃N) or a Toluene/Et₃N mixture

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere, add 1,3-Dibromo-5-(trifluoromethoxy)benzene, Pd(PPh₃)₂Cl₂, and CuI.

• Solvent/Base Addition: Add the anhydrous, degassed solvent/base mixture (e.g., Et₃N).

• Alkyne Addition: Add the terminal alkyne dropwise via syringe at room temperature.

• Reaction: Stir the reaction at room temperature or heat gently (40-60 °C) if necessary. The reaction is often complete within 2-8 hours.

• Monitoring & Workup: Monitor by TLC. Upon completion, filter the mixture through a pad of Celite to remove catalyst residues, washing with an organic solvent (e.g., ethyl acetate). Concentrate the filtrate.

• Purification: Dissolve the residue and wash with aqueous ammonium chloride to remove copper salts. Extract with an organic solvent, dry, and concentrate. Purify by flash column chromatography.

Figure 3: Catalytic cycles for the copper-co-catalyzed Sonogashira reaction.

Application Protocol: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful palladium-catalyzed method for forming C-N bonds, enabling the synthesis of aryl amines from aryl halides.[18][19]

Causality Behind Component Selection:

• Base: A strong, non-nucleophilic base is crucial. Its role is to deprotonate the amine after it has coordinated to the palladium center, forming the key palladium-amido intermediate that precedes reductive elimination.[11] Sodium tert-butoxide (NaOtBu) is a common and highly effective choice.

• Ligand: As with Suzuki coupling, bulky, electron-rich phosphine ligands are required to facilitate the C-N bond-forming reductive elimination step, which can otherwise be slow.[20] Ligands like XPhos or BrettPhos are standards in the field.

• Solvent: Aprotic, non-polar solvents like toluene or dioxane are typically used.

Protocol 6.1: Selective Mono-amination

Materials:

• 1,3-Dibromo-5-(trifluoromethoxy)benzene (1.0 equiv.)

• Primary or Secondary Amine (1.1 equiv.)

• Pd₂(dba)₃ (2 mol%)

• XPhos (4.4 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 equiv.)

• Anhydrous, degassed Toluene

Procedure:

• Reaction Setup: In a glovebox or under a strong counterflow of inert gas, add NaOtBu, XPhos, and Pd₂(dba)₃ to a dry Schlenk tube.

• Reagent Addition: Add the toluene, followed by 1,3-Dibromo-5-(trifluoromethoxy)benzene, and finally the amine.

• Reaction: Seal the tube tightly and place it in a preheated oil bath at 100-110 °C. Stir vigorously.

• Monitoring: Monitor the reaction by LC-MS. Reactions are typically complete in 12-24 hours.

• Workup: Cool the reaction to room temperature. Dilute with ethyl acetate and quench carefully with water. Separate the layers, wash the organic phase with brine, dry over Na₂SO₄, and concentrate.

• Purification: Purify the crude product by flash column chromatography.

Application Protocol: Heck Reaction

The Mizoroki-Heck reaction forms a substituted alkene by coupling an aryl halide with an alkene in the presence of a base.[10][21]

Causality Behind Component Selection:

• Alkene Partner: The reaction works best with electron-deficient alkenes like acrylates or styrenes.[10]

• Base: An organic base like triethylamine (Et₃N) or an inorganic base like potassium carbonate (K₂CO₃) is used to neutralize the H-X generated in the final step of the catalytic cycle, regenerating the Pd(0) catalyst.[2][10]

• Solvent: Polar aprotic solvents like DMF, NMP, or acetonitrile are commonly employed.[2]

Protocol 7.1: Selective Mono-vinylation

Materials:

• 1,3-Dibromo-5-(trifluoromethoxy)benzene (1.0 equiv.)

• Alkene (e.g., n-butyl acrylate) (1.2 equiv.)

• Palladium(II) Acetate (Pd(OAc)₂) (2 mol%)

• Tri(o-tolyl)phosphine (P(o-tol)₃) (4 mol%)

• Triethylamine (Et₃N) (1.5 equiv.)

• Anhydrous, degassed DMF or Acetonitrile

Procedure:

• Reaction Setup: To a Schlenk flask, add 1,3-Dibromo-5-(trifluoromethoxy)benzene, Pd(OAc)₂, and P(o-tol)₃.

• Inert Atmosphere: Evacuate and backfill with an inert gas three times.

• Reagent Addition: Add the degassed solvent, the alkene, and finally the triethylamine via syringe.

• Reaction: Heat the mixture to 80-120 °C with vigorous stirring.

• Monitoring & Workup: Monitor by GC-MS or LC-MS. Upon completion, cool the mixture, dilute with water, and extract with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Purification: Wash the combined organic extracts with brine, dry over MgSO₄, concentrate, and purify by flash column chromatography.

Safety & Handling

• 1,3-Dibromo-5-(trifluoromethoxy)benzene: Handle in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. It is classified as an irritant.[4]

• Palladium Catalysts: Palladium compounds can be toxic and are expensive. Handle with care to avoid inhalation of dust or contact with skin.

• Phosphine Ligands: Many phosphine ligands are air-sensitive and can be pyrophoric. They should be handled under an inert atmosphere. They often have unpleasant odors and are toxic.

• Bases: Strong bases like NaOtBu are corrosive and moisture-sensitive. Handle under an inert atmosphere.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	Inactive catalyst; Insufficiently anhydrous/anaerobic conditions; Low reaction temperature.	Use a fresh catalyst or a pre-catalyst; Ensure all solvents and reagents are rigorously degassed and dried; Increase reaction temperature.
Homocoupling	Oxygen contamination (promotes boronic acid or alkyne homocoupling); Catalyst decomposition.	Improve degassing technique (freeze-pump-thaw cycles); Use a more robust ligand; Check stoichiometry.[12][17]
Hydrodehalogenation	Presence of a hydride source (e.g., from base or solvent); Catalyst decomposition to Pd-H species.	Use high-purity, anhydrous solvents; Select a different base; Optimize catalyst/ligand ratio.[12]
Poor Mono-selectivity	Incorrect stoichiometry; Reaction run for too long.	Carefully control stoichiometry, using the dibromide as the limiting reagent; Monitor the reaction closely and stop once the starting material is consumed.

References

• Regioselective Suzuki Couplings of Non-Symmetric Dibromobenzenes: Alkenes as Regiochemical Control Elements. (2015). Organic & Biomolecular Chemistry.

• 1,3-Dibromo-5-(trifluoromethoxy)benzene. Chem-Impex.

• Buchwald–Hartwig amination. Wikipedia.

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• Buchwald-Hartwig Amination. Chemistry LibreTexts.

• Heck reaction. Wikipedia.

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• Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl. National Institutes of Health.

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• A Dichotomy in Cross-Coupling Site Selectivity in a Dihalogenated Heteroarene. White Rose Research Online.

• Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal.

• Application Notes and Protocols for Suzuki Coupling Reactions Using 1-(Bromomethyl)-2-(trifluoromethyl)benzene. Benchchem.

• Palladium Catalysts [Cross-coupling Reaction using Transition Metal Catalysts]. TCI Chemicals.

• 1,3-Dibromo-5-(trifluoromethoxy)benzene. PubChem.

• The Road Less Traveled: Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dihalogenated N-Heteroarenes. PubMed Central.

• Suzuki Coupling. Organic Chemistry Portal.

• Application Notes and Protocols for Heck Coupling Reactions Involving 1,3-Dibromo-5-nitrobenzene. Benchchem.

• Palladium catalyzed couplings. Chemistry LibreTexts.

• Palladium-Catalysed Coupling Chemistry. Fisher Scientific.

• Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Photoredox Conditions. ACS Publications.

• 1,3-Dibromo-5-(trifluoromethyl)benzene. PubChem.

• Seven Name Reactions in One - Palladium Catalysed Reaction. YouTube.

• The Intramolecular Heck Reaction. Macmillan Group, Princeton University.

• Sequential and iterative Pd-catalyzed cross-coupling reactions in organic synthesis. National Institutes of Health.

• The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds!. YouTube.

• Efficient Suzuki Reactions of 1,3-Dibromo-5-nitrobenzene. Benchchem.

• The Mizoroki–Heck reaction between in situ generated alkenes and aryl halides: cross-coupling route to substituted olefins. RSC Publishing.

• 1,3-dibromo-5-(trifluoromethoxy)benzene. Chongqing Chemdad Co., Ltd.

• Application Notes and Protocols for Suzuki Coupling Reactions with 3-Bromo-5-difluoromethoxy-4-fluorophenol. Benchchem.

• Site-Selective Sonogashira Reactions of 1,4-Dibromo-2-(trifluoromethyl)benzene. ResearchGate.

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Application Note: Regioselective Lithiation of 1,3-Dibromo-5-(trifluoromethoxy)benzene for Advanced Intermediate Synthesis

Abstract

This technical guide provides a comprehensive examination of the lithiation of 1,3-dibromo-5-(trifluoromethoxy)benzene, a critical building block in pharmaceutical and agrochemical research.[1][2] The molecule presents a fascinating challenge in regioselectivity due to two competing reaction pathways: Halogen-Lithium Exchange at the C-Br bonds and Directed ortho-Metalation (DoM) at the C-H bonds adjacent to the trifluoromethoxy group. This document elucidates the mechanistic principles governing these pathways and provides detailed, field-proven protocols to selectively generate either the C1-lithiated (via exchange) or the C2-lithiated (via deprotonation) organolithium intermediate. These protocols are designed for researchers, scientists, and drug development professionals seeking to leverage this versatile substrate for the synthesis of complex, highly functionalized aromatic compounds.

Introduction: The Challenge of Regioselectivity

1,3-Dibromo-5-(trifluoromethoxy)benzene is a valuable starting material due to the synthetic utility of its three key functional groups. The two bromine atoms serve as excellent handles for cross-coupling reactions, while the trifluoromethoxy (-OCF₃) group enhances metabolic stability and lipophilicity in drug candidates.[2][3] The primary challenge in its functionalization via organolithium chemistry is controlling which reactive site is addressed.

Two primary pathways are in competition:

• Halogen-Lithium Exchange: A rapid reaction where an organolithium reagent, typically an alkyllithium, swaps its lithium atom for a halogen on the aromatic ring.[4][5]

• Directed ortho-Metalation (DoM): A deprotonation reaction where a directing group—in this case, the trifluoromethoxy group—uses its heteroatoms to coordinate a lithium base, guiding it to remove a proton from an adjacent (ortho) position.[6][7]

The selection of the base, solvent, and temperature is paramount in directing the reaction toward the desired intermediate, thereby enabling precise, regioselective synthesis.

Mechanistic Considerations: Exchange vs. Deprotonation

The outcome of the lithiation is determined by a kinetic competition between the two pathways. The trifluoromethoxy group is a moderately activating directing group for DoM, while the carbon-bromine bonds are susceptible to exchange.[8] The C2 proton is the most acidic C-H bond due to the combined inductive electron-withdrawal from the two flanking bromine atoms and the -OCF₃ group. The C4 and C6 protons are also activated, but to a lesser extent.

• Pathway A (Halogen-Lithium Exchange): This pathway is typically favored by using alkyllithium reagents like n-butyllithium (n-BuLi) at very low temperatures (-78 °C or below). The exchange reaction is exceptionally fast and often proceeds under kinetic control before the slower deprotonation can occur.

• Pathway B (Directed ortho-Metalation): This pathway can be favored by using a strong, sterically hindered, non-nucleophilic base such as Lithium Diisopropylamide (LDA). LDA is less prone to engaging in halogen exchange and preferentially acts as a base, abstracting the most acidic proton at the C2 position.[9]

Protocol 1: Selective Halogen-Lithium Exchange at C1

This protocol is designed to selectively generate the 3-bromo-5-(trifluoromethoxy)phenyllithium intermediate via kinetic halogen-lithium exchange.

Principle

By employing n-butyllithium at -78 °C, we leverage the rapid kinetics of the Br-Li exchange. The low temperature suppresses the rate of the competing DoM pathway and minimizes potential side reactions, such as reaction with the THF solvent.[4][10] A single equivalent of n-BuLi ensures mono-lithiation.

Materials & Reagents

Reagent	CAS No.	MW ( g/mol )	Molarity/Purity	Amount (mmol)	Equivalents	Volume/Mass
1,3-Dibromo-5-(trifluoromethoxy)benzene	207226-31-1	319.90	>98%	10.0	1.0	3.20 g
n-Butyllithium in hexanes	109-72-8	64.06	2.5 M	10.0	1.0	4.0 mL
Anhydrous Tetrahydrofuran (THF)	109-99-9	72.11	Dri-Solv®	-	-	50 mL
N,N-Dimethylformamide (DMF, electrophile)	68-12-2	73.09	Anhydrous, >99%	15.0	1.5	1.16 mL
Saturated aq. NH₄Cl Solution	12125-02-9	-	-	-	-	50 mL
Diethyl Ether	60-29-7	74.12	ACS Grade	-	-	100 mL

Experimental Workflow

Step-by-Step Protocol

• Inert Atmosphere Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a nitrogen/argon inlet, a rubber septum, and a low-temperature thermometer. Maintain a positive pressure of inert gas throughout the reaction.

• Dissolution: Add 1,3-dibromo-5-(trifluoromethoxy)benzene (3.20 g, 10.0 mmol) to the flask. Add anhydrous THF (50 mL) via syringe and stir until the solid is fully dissolved.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath. Ensure the internal temperature is stable before proceeding.

• Lithiation: Add n-butyllithium (4.0 mL of 2.5 M solution in hexanes, 10.0 mmol) dropwise via syringe over 15 minutes. Maintain the internal temperature below -70 °C during the addition. The reaction is exothermic.[11]

• Stirring: Stir the resulting solution at -78 °C for 30 minutes.

• Electrophilic Quench: Slowly add anhydrous DMF (1.16 mL, 15.0 mmol) dropwise, again keeping the internal temperature below -70 °C.

• Warming and Quenching: After stirring for an additional 30 minutes at -78 °C, remove the cooling bath and allow the reaction to warm to 0 °C. Quench the reaction by slowly adding 50 mL of saturated aqueous NH₄Cl solution.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether (2 x 50 mL).

• Washing and Drying: Combine the organic layers, wash with brine (50 mL), dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product (3-bromo-5-(trifluoromethoxy)benzaldehyde) by flash column chromatography on silica gel.

Protocol 2: Directed ortho-Metalation at C2

This protocol is designed to selectively generate the 2,6-dibromo-4-(trifluoromethoxy)phenyllithium intermediate via deprotonation of the most acidic proton.

Principle

Lithium diisopropylamide (LDA) is a powerful, non-nucleophilic base. Its steric bulk hinders its ability to perform halogen exchange, favoring instead the deprotonation of the sterically accessible and electronically activated C2 proton.[9] LDA is typically prepared in situ or used as a pre-formed solution.

Materials & Reagents

Reagent	CAS No.	MW ( g/mol )	Molarity/Purity	Amount (mmol)	Equivalents	Volume/Mass
1,3-Dibromo-5-(trifluoromethoxy)benzene	207226-31-1	319.90	>98%	10.0	1.0	3.20 g
Diisopropylamine	108-18-9	101.19	>99.5%, redistilled	11.0	1.1	1.54 mL
n-Butyllithium in hexanes	109-72-8	64.06	2.5 M	11.0	1.1	4.4 mL
Anhydrous Tetrahydrofuran (THF)	109-99-9	72.11	Dri-Solv®	-	-	60 mL
Deuterium Oxide (D₂O, electrophile)	7789-20-0	20.03	99.9 atom % D	-	excess	2 mL

Experimental Workflow

Step-by-Step Protocol

• Inert Atmosphere Setup: Use an identical setup to Protocol 1.

• In Situ LDA Preparation:

  • To the reaction flask, add anhydrous THF (40 mL) and diisopropylamine (1.54 mL, 11.0 mmol).

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add n-butyllithium (4.4 mL of 2.5 M solution, 11.0 mmol).

  • Stir the solution at 0 °C for 15 minutes to allow for complete formation of LDA.

• Cooling: Cool the freshly prepared LDA solution to -78 °C using a dry ice/acetone bath.

• Substrate Addition: In a separate flame-dried flask, dissolve 1,3-dibromo-5-(trifluoromethoxy)benzene (3.20 g, 10.0 mmol) in anhydrous THF (20 mL). Transfer this solution dropwise via cannula or syringe to the cold LDA solution over 20 minutes.

• Lithiation: Stir the reaction mixture at -78 °C for 1 hour.

• Electrophilic Quench: Quench the reaction by adding D₂O (2 mL) dropwise. A D₂O quench is used here as a simple method to verify the site of lithiation via NMR spectroscopy.

• Warming and Workup: Remove the cooling bath, allow the mixture to warm to room temperature, and add 50 mL of water.

• Extraction & Analysis: Extract with diethyl ether (2 x 50 mL), wash the combined organic layers with brine, dry over MgSO₄, filter, and concentrate. Analyze the crude product by ¹H NMR to confirm the disappearance of the signal for the C2 proton and by MS to confirm deuterium incorporation.

Results Validation and Troubleshooting

Issue	Probable Cause	Suggested Solution
Low Yield	Inactive organolithium reagent; moisture in reaction; poor temperature control.	Titrate the organolithium solution before use.[12] Ensure all glassware is rigorously dried and solvents are anhydrous. Maintain strict temperature control.
Mixture of Products	Competing reaction pathways are occurring at similar rates.	For Protocol 1, try a lower temperature (-90 °C) or a faster-exchanging base like t-BuLi. For Protocol 2, ensure a slight excess of LDA is used.
Incomplete Reaction	Insufficient equivalents of lithiating agent; insufficient reaction time.	Verify the concentration of the lithiating agent. Increase reaction time at the specified low temperature.
Solvent Degradation	Reaction temperature too high for THF with n-BuLi.	Do not allow the reaction temperature to rise above -65 °C when using n-BuLi in THF for extended periods.[4]

Safety Precautions

• Pyrophoric Reagents: Alkyllithium reagents such as n-butyllithium are extremely pyrophoric and will ignite on contact with air or moisture.[11] They must be handled by trained personnel under a strict inert atmosphere (Nitrogen or Argon) using proper syringe or cannula techniques.

• Exothermic Reactions: Both the formation of LDA and the lithiation reactions are highly exothermic. Slow, dropwise addition and efficient cooling are critical to maintain control.

• Quenching: Quenching of residual organolithium reagents must be done carefully at low temperatures. Adding the quenching agent to the reaction is preferred over adding the reaction to the quenching agent.

• Personal Protective Equipment (PPE): Always wear safety glasses, a flame-retardant lab coat, and appropriate gloves when handling these reagents.

Conclusion

The regioselective lithiation of 1,3-dibromo-5-(trifluoromethoxy)benzene is a controllable process that opens avenues to two distinct classes of valuable synthetic intermediates. By carefully selecting the organolithium base—n-butyllithium for kinetic halogen-lithium exchange or LDA for sterically-guided deprotonation—chemists can precisely dictate the position of functionalization. These protocols provide a robust framework for harnessing the reactivity of this substrate, enabling the efficient synthesis of novel compounds for drug discovery and materials science.

References

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• Bailey, W. F., et al. Effect of Solvent on the Lithium−Bromine Exchange of Aryl Bromides: Reactions of n-Butyllithium and tert-Butyllithium with 1-Bromo-4-tert-butylbenzene at 0 °C. The Journal of Organic Chemistry, 2000, 65 (14), pp 4210–4216. [Link]

• Kofron, W. G.; Baclawski, L. M. A convenient method for estimation of alkyllithium concentrations. The Journal of Organic Chemistry, 1976, 41 (10), pp 1879–1880. [Link]

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Synthetic Routes to Derivatives of 1,3-Dibromo-5-(trifluoromethoxy)benzene: An Application Guide for Researchers

Introduction: The Strategic Value of 1,3-Dibromo-5-(trifluoromethoxy)benzene in Modern Synthesis

In the landscape of contemporary drug discovery and materials science, the strategic selection of molecular building blocks is paramount to the successful construction of novel chemical entities with tailored properties. Among these, 1,3-Dibromo-5-(trifluoromethoxy)benzene (CAS No. 207226-31-1) has emerged as a highly versatile and valuable intermediate.[1][2] Its utility stems from a unique confluence of structural features: two reactive bromine atoms positioned for selective functionalization and a trifluoromethoxy (-OCF₃) group that imparts desirable physicochemical properties to the target molecules.[1]

The trifluoromethoxy group is a well-regarded bioisostere for other functionalities and is known to enhance metabolic stability and lipophilicity, which can significantly improve the pharmacokinetic profile of drug candidates.[1] The presence of two bromine atoms opens a gateway for a multitude of palladium-catalyzed cross-coupling reactions, including Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings, allowing for the stepwise or simultaneous introduction of diverse molecular fragments.[1][2] This guide provides a detailed overview of synthetic strategies to access a range of derivatives from this key intermediate, complete with detailed protocols and mechanistic insights to empower researchers in their synthetic endeavors.

Physicochemical Properties

Property	Value	Reference(s)
Molecular Formula	C₇H₃Br₂F₃O	[3][4]
Molecular Weight	319.90 g/mol	[3][4]
Appearance	Colorless to light yellow liquid
Boiling Point	83-85 °C / 20 mmHg	[5]
Density	~1.96 g/cm³
Refractive Index	~1.508	[5]

Core Synthetic Strategies: A World of Possibilities

The two bromine atoms on the 1,3-dibromo-5-(trifluoromethoxy)benzene ring are the focal points for a variety of synthetic transformations. The ability to perform these reactions selectively, targeting one bromine atom at a time (mono-functionalization) or both (di-functionalization), is a key advantage of this substrate.

Suzuki-Miyaura Coupling: Forging Carbon-Carbon Bonds

The Suzuki-Miyaura reaction is a powerful method for the formation of C-C bonds, typically between an organohalide and an organoboron compound, catalyzed by a palladium complex.[6] This reaction is instrumental in the synthesis of biaryl and polyaryl structures, which are prevalent in pharmaceuticals and organic electronics.

Mechanistic Rationale: The catalytic cycle of the Suzuki-Miyaura coupling involves three key steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of 1,3-dibromo-5-(trifluoromethoxy)benzene to form a Pd(II) intermediate.

• Transmetalation: The organic group from the boronic acid (or its ester) is transferred to the palladium center, typically facilitated by a base.

• Reductive Elimination: The two organic fragments on the palladium complex couple and are eliminated, forming the new C-C bond and regenerating the Pd(0) catalyst.

Strategic Considerations for Mono- vs. Di-substitution: Achieving selective mono-arylation is a common objective and can often be controlled by stoichiometry.[7] Using a slight excess of the arylboronic acid (typically 1.1-1.2 equivalents) relative to the dibromide substrate favors the formation of the mono-substituted product.[8] For di-substitution, a larger excess of the boronic acid and base is required.

Protocol 1: General Procedure for Mono-Suzuki-Miyaura Coupling

This protocol provides a general starting point and may require optimization for specific arylboronic acids.

• Reaction Setup: To an oven-dried Schlenk tube, add 1,3-dibromo-5-(trifluoromethoxy)benzene (1.0 mmol, 1.0 equiv), the arylboronic acid (1.1 mmol, 1.1 equiv), a palladium catalyst (e.g., Pd(OAc)₂, 2 mol%), and a suitable phosphine ligand (e.g., SPhos, 4 mol%).

• Addition of Base: Add the base (e.g., K₃PO₄, 3.0 mmol, 3.0 equiv).

• Inert Atmosphere: Evacuate and backfill the tube with an inert gas (e.g., Argon or Nitrogen) three times.

• Solvent Addition: Add a degassed solvent system (e.g., a 5:1 mixture of toluene and water, 6 mL total) via syringe.

• Reaction: Heat the reaction mixture to 100 °C and stir vigorously for 12-24 hours. Monitor the reaction progress by TLC or GC-MS.

• Work-up: After cooling to room temperature, dilute the mixture with ethyl acetate and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by flash column chromatography on silica gel.

Buchwald-Hartwig Amination: Constructing Carbon-Nitrogen Bonds

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that has revolutionized the synthesis of arylamines.[9][10] This reaction allows for the formation of C-N bonds between aryl halides and a wide variety of primary and secondary amines.

Mechanistic Rationale: The catalytic cycle for the Buchwald-Hartwig amination proceeds as follows:

• Oxidative Addition: The Pd(0) catalyst undergoes oxidative addition to the C-Br bond of the substrate.[7]

• Amine Coordination and Deprotonation: The amine coordinates to the palladium center, and a strong, non-nucleophilic base deprotonates the amine to form a palladium-amido complex.[7][11]

• Reductive Elimination: The aryl group and the amino group are eliminated from the palladium complex to form the desired C-N bond and regenerate the Pd(0) catalyst.[7]

Control of Selectivity: Similar to the Suzuki-Miyaura coupling, the stoichiometry of the reactants is a key factor in controlling mono- versus di-amination.[3] Using a slight excess of the amine (1.1-1.5 equivalents) will favor mono-amination, while a larger excess of the amine and base is necessary for di-amination.[3]

Protocol 2: General Procedure for Mono-Buchwald-Hartwig Amination

This is a general procedure and may require optimization for specific amines.

• Reaction Setup: In a glovebox or under an inert atmosphere, add 1,3-dibromo-5-(trifluoromethoxy)benzene (1.0 mmol, 1.0 equiv), the palladium precatalyst (e.g., Pd₂(dba)₃, 2 mol%), and the phosphine ligand (e.g., XPhos, 4 mol%) to an oven-dried Schlenk tube.

• Addition of Base: Add the base (e.g., NaOtBu, 1.4 mmol, 1.4 equiv).

• Inert Atmosphere: Seal the tube and evacuate and backfill with an inert gas three times.

• Reagent Addition: Add the amine (1.2 mmol, 1.2 equiv) followed by an anhydrous, degassed solvent (e.g., toluene, 5 mL) via syringe.

• Reaction: Heat the reaction mixture to 100 °C with vigorous stirring for 18-24 hours, monitoring by TLC or GC-MS.

• Work-up: Cool the reaction to room temperature, dilute with ethyl acetate, and wash with water.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. The crude product is purified by flash column chromatography.

Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira coupling is a palladium-catalyzed reaction that forms a C-C bond between a terminal alkyne and an aryl or vinyl halide.[1] This reaction is invaluable for the synthesis of arylalkynes, which are important precursors for many complex molecules and functional materials.

Mechanistic Rationale: The Sonogashira coupling typically involves two interconnected catalytic cycles: a palladium cycle and a copper cycle.

• Palladium Cycle: Similar to the other cross-coupling reactions, this cycle involves oxidative addition of the aryl bromide to Pd(0), followed by transmetalation from the copper acetylide, and subsequent reductive elimination.

• Copper Cycle: The terminal alkyne reacts with a copper(I) salt in the presence of a base to form a copper(I) acetylide intermediate. This intermediate then participates in the transmetalation step of the palladium cycle.

Minimizing Side Reactions: A common side reaction in Sonogashira couplings is the homocoupling of the terminal alkyne (Glaser coupling), which is primarily catalyzed by the copper(I) co-catalyst in the presence of oxygen.[1] To minimize this, it is crucial to rigorously degas all solvents and reagents and maintain an inert atmosphere. Copper-free Sonogashira protocols have also been developed to circumvent this issue.

Protocol 3: General Procedure for Mono-Sonogashira Coupling (Copper-Free)

This protocol is designed to minimize alkyne homocoupling.

• Reaction Setup: In a glovebox or using a Schlenk line, add 1,3-dibromo-5-(trifluoromethoxy)benzene (1.0 mmol, 1.0 equiv), the palladium catalyst (e.g., Pd(OAc)₂, 2 mol%), and the phosphine ligand (e.g., SPhos, 4 mol%) to a flame-dried Schlenk flask.

• Base and Solvent Addition: Add the base (e.g., K₃PO₄, 2.0 mmol, 2.0 equiv) and an anhydrous, degassed solvent (e.g., toluene, 5 mL).

• Reaction Initiation: Stir the mixture at room temperature for 10 minutes. Add the terminal alkyne (1.2 mmol, 1.2 equiv) via syringe.

• Reaction: Heat the reaction mixture to 100 °C and monitor its progress by TLC or GC-MS.

• Work-up: After cooling, dilute the reaction mixture with an organic solvent like ethyl acetate and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by flash column chromatography.

Visualizing the Synthetic Pathways

Caption: Synthetic routes from 1,3-Dibromo-5-(trifluoromethoxy)benzene.

Conclusion and Future Outlook

1,3-Dibromo-5-(trifluoromethoxy)benzene stands as a testament to the power of strategic molecular design. Its capacity to undergo a variety of selective cross-coupling reactions makes it an invaluable tool for the synthesis of complex molecules with applications spanning from medicine to materials science. The protocols outlined in this guide provide a robust starting point for researchers to explore the rich chemistry of this versatile building block. As the demand for novel fluorinated compounds continues to grow, the importance of intermediates like 1,3-dibromo-5-(trifluoromethoxy)benzene in enabling rapid and efficient synthesis will undoubtedly continue to increase.

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• ResearchGate. Synthesis of trifluoromethyl-substituted bi- and terphenyls by site-selective Suzuki-Miyaura reactions of various dihalogenated trifluoromethyl-benzene derivatives. [Link]

• Wikipedia. Buchwald–Hartwig amination. [Link]

• MDPI. Sequentially Palladium-Catalyzed Processes in One-Pot Syntheses of Heterocycles. [Link]

• RSC Publishing. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. [Link]

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• YouTube. The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds!. [Link]

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• NIH. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. [Link]

• Google Patents.

• NIH. A Multi-Ligand Based Pd Catalyst for C–N Cross-Coupling Reactions. [Link]

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• ACS Publications. Novel Fluorinated Biphenyl Compounds Synthesized via Pd(0)-Catalyzed Reactions: Experimental and Computational Studies. [Link]

• NIST WebBook. Benzene, 1-bromo-3-(trifluoromethyl)-. [Link]

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• NIH. Selective C-Arylation of 2,5-Dibromo-3-hexylthiophene via Suzuki Cross Coupling Reaction and Their Pharmacological Aspects. [Link]

• Google Patents. Process for the synthesis of 3,5-bis(trifluoromethyl)-bromobenzene.

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Application Note: 1,3-Dibromo-5-(trifluoromethoxy)benzene, a Key Building Block for Advanced Organic Electronic Materials

Introduction

The field of organic electronics continues to accelerate, driven by the demand for flexible displays, efficient lighting (OLEDs), and next-generation photovoltaics (OPVs). The performance of these devices is intrinsically linked to the molecular design of the organic semiconductor materials used. At the core of this innovation is the strategic selection of versatile chemical intermediates that serve as foundational building blocks. 1,3-Dibromo-5-(trifluoromethoxy)benzene has emerged as a critical synthon for this purpose.[1] Its unique trifunctional structure—two reactive bromine atoms and a performance-enhancing trifluoromethoxy (-OCF3) group—provides chemists with a powerful tool to engineer bespoke materials with tailored optoelectronic properties.

This guide provides an in-depth look at the strategic advantages of 1,3-Dibromo-5-(trifluoromethoxy)benzene and details core synthetic protocols for its use in creating high-performance materials for organic electronics.

Physicochemical Properties and Strategic Advantages

The utility of 1,3-Dibromo-5-(trifluoromethoxy)benzene stems from a combination of its physical characteristics and the unique electronic influence of its substituents.

Property	Value	Reference
CAS Number	207226-31-1	[2][3]
Molecular Formula	C₇H₃Br₂F₃O	[2][3]
Molecular Weight	319.90 g/mol	[2][3]
Appearance	Colorless to light yellow clear liquid	[1][4]
Boiling Point	85 °C / 20 mmHg	[1][4]
Density	~1.96 g/cm³	[1]

The Strategic Importance of the Trifluoromethoxy (-OCF3) Group

The trifluoromethoxy group is not merely a passive substituent; it is an active functional unit that imparts significant advantages to the final organic semiconductor.[5][6]

• Strong Electron-Withdrawing Effect: The -OCF3 group is a potent electron-withdrawing group, more so than a simple methoxy substituent.[5] This property is crucial for tuning the frontier molecular orbital (HOMO/LUMO) energy levels of the final material. In hole-transport materials (HTMs) for perovskite solar cells, for example, a deeper HOMO level is desirable for efficient hole extraction from the perovskite layer and for enhanced oxidative stability, leading to longer device lifetimes.[7][8]

• Enhanced Lipophilicity: The fluorinated group significantly increases the molecule's lipophilicity, or its solubility in non-polar organic solvents.[6][9] This is a critical practical advantage during device fabrication, as it often leads to improved solubility for solution-processing techniques like spin-coating, resulting in more uniform and higher-quality thin films.

• Metabolic and Chemical Stability: The trifluoromethoxy group is remarkably stable against metabolic degradation, a property well-established in medicinal chemistry.[5][9] In the context of organic electronics, this translates to superior chemical and operational stability, making the final materials more resistant to degradation from environmental factors like oxygen and moisture.

• Steric Influence: The bulk of the -OCF3 group can disrupt intermolecular π-π stacking. While strong stacking can sometimes be beneficial for charge transport, preventing excessive aggregation can improve solubility and help achieve amorphous thin-film morphologies, which are often desirable for preventing crystallization and ensuring device longevity.

Synthetic Versatility of the Dibromo-Functionality

The two bromine atoms at the 1- and 3-positions are the synthetic handles of the molecule. Their presence makes this intermediate an ideal substrate for a variety of palladium-catalyzed cross-coupling reactions, which are the cornerstones of modern organic electronics synthesis.[1][10] This dibromo arrangement allows for:

• Double Coupling Reactions: Symmetrically functionalizing the core by reacting both bromine atoms in a single step.

• Sequential, Stepwise Coupling: Selectively reacting one bromine atom, followed by a different coupling partner at the second bromine atom. This enables the synthesis of complex, asymmetric molecules with precisely controlled structures.

Core Synthetic Protocols for Organic Electronics

The following protocols represent the most common and powerful applications of 1,3-Dibromo-5-(trifluoromethoxy)benzene in the synthesis of materials for organic electronics.

Protocol: Synthesis of Hole-Transport Materials via Buchwald-Hartwig Amination

Rationale: The Buchwald-Hartwig amination is a premier method for forming carbon-nitrogen (C-N) bonds.[11] This reaction is essential for synthesizing the vast majority of high-performance hole-transport materials, which typically feature a central core connected to electron-donating triarylamine units. Using 1,3-Dibromo-5-(trifluoromethoxy)benzene as the core allows for the facile attachment of two such amine units, creating a classic donor-acceptor-donor (D-A-D) structure where the -OCF3 group tunes the electronic properties of the central acceptor.

Workflow for Buchwald-Hartwig Amination

Caption: General workflow for the synthesis of a hole-transport material.

Detailed Step-by-Step Protocol (Double Amination):

• Reaction Setup: To a flame-dried Schlenk flask equipped with a magnetic stir bar, add 1,3-Dibromo-5-(trifluoromethoxy)benzene (1.0 equiv.), the desired secondary amine (e.g., diphenylamine, 2.2 equiv.), and a strong, non-nucleophilic base such as sodium tert-butoxide (NaOtBu, 2.4 equiv.).[12]

• Inert Atmosphere: Seal the flask with a septum, then evacuate and backfill with an inert gas (e.g., Argon or Nitrogen). Repeat this cycle three times to ensure the removal of all oxygen.

• Catalyst Addition: Under a positive pressure of inert gas, add the palladium precatalyst (e.g., tris(dibenzylideneacetone)dipalladium(0), Pd₂(dba)₃, 1-3 mol%) and a suitable phosphine ligand (e.g., XPhos, 2-6 mol%).[12][13]

• Solvent Addition: Add anhydrous, degassed solvent (e.g., toluene or dioxane) via syringe. The reaction concentration is typically between 0.1 M and 0.5 M.

• Reaction: Place the sealed flask into a preheated oil bath and stir vigorously at the desired temperature (typically 80-110 °C).[12]

• Monitoring: Monitor the reaction's progress by thin-layer chromatography (TLC) or LC-MS until the starting dibromide is fully consumed.

• Workup: Cool the reaction to room temperature. Carefully quench with water or a saturated aqueous solution of ammonium chloride. Transfer the mixture to a separatory funnel and extract the product with an organic solvent (e.g., ethyl acetate or dichloromethane).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica gel to yield the final product.

| Troubleshooting Common Issues | | :--- | :--- | | Problem | Potential Cause & Solution | | Low Conversion | 1. Inactive Catalyst: Ensure the reaction is strictly anaerobic. Use fresh, high-quality catalyst and ligand. 2. Insufficient Temperature: Increase the reaction temperature in 10 °C increments. | | Mono-amination Product | 1. Stoichiometry: Ensure at least 2.2 equivalents of the amine and 2.4 equivalents of the base are used. 2. Reaction Time: The second amination may be slower; allow the reaction to run longer. | | Dehalogenation Side Product | 1. Hydride Source: Use high-purity, anhydrous solvents. Ensure the base has not degraded. 2. Ligand Choice: Some ligands are more prone to generating Pd-H species; consider a different ligand if this is a persistent issue. |

Protocol: Synthesis of Conjugated Systems via Suzuki-Miyaura Coupling

Rationale: The Suzuki-Miyaura coupling is the preeminent method for forming C-C bonds and is widely used to construct the conjugated backbones of polymers and small molecules for OLEDs and OPVs.[14][15] Starting with 1,3-Dibromo-5-(trifluoromethoxy)benzene, one can attach various aryl or heteroaryl boronic acids or esters to extend the π-system, thereby tuning the material's absorption, emission, and charge transport properties.

Workflow for Suzuki-Miyaura Coupling

Caption: General workflow for a double Suzuki-Miyaura cross-coupling reaction.

Detailed Step-by-Step Protocol (Double Arylation):

• Reaction Setup: In a Schlenk flask, combine 1,3-Dibromo-5-(trifluoromethoxy)benzene (1.0 equiv.), the desired arylboronic acid (2.2-2.5 equiv.), and a base (e.g., K₂CO₃, K₃PO₄, or Cs₂CO₃, ~3.0 equiv.).[16]

• Catalyst System: Add the palladium catalyst (e.g., Pd(OAc)₂, Pd(PPh₃)₄, or a pre-formed catalyst like XPhos Pd G3, 1-5 mol%) and, if necessary, a ligand.[16]

• Solvent Addition: Add a degassed solvent system. A mixture of an organic solvent like toluene or 1,4-dioxane with water is common.[17]

• Inert Atmosphere: Thoroughly purge the flask with an inert gas for 15-20 minutes.

• Reaction: Heat the mixture to the target temperature (typically 80-100 °C) with vigorous stirring to ensure mixing of the biphasic system.

• Monitoring: Follow the disappearance of the starting material using GC-MS or TLC.

• Workup: After cooling, dilute the mixture with water and an organic solvent. Separate the layers. Extract the aqueous layer with the organic solvent.

• Purification: Combine the organic extracts, wash with brine, dry over anhydrous MgSO₄, and concentrate. Purify the crude product by column chromatography or recrystallization.

| Catalyst/Ligand Selection Insights | | :--- | :--- | | System | Rationale & Use Case | | Pd(PPh₃)₄ | A classic, versatile catalyst. Effective for many standard couplings but can be sensitive to air and may require higher catalyst loadings. | | Pd(OAc)₂ / SPhos or XPhos | A highly active and robust system. The bulky, electron-rich phosphine ligands (like SPhos and XPhos) promote the oxidative addition and reductive elimination steps, allowing for lower catalyst loadings and the coupling of more challenging substrates.[16] | | Palladacycle Catalysts | These are pre-activated catalysts known for high thermal stability and efficiency, sometimes allowing for even lower catalyst loadings and selective reactions.[14][15] |

Application Case Study: Design of a High-Performance Hole-Transport Material (HTM)

To illustrate the power of this intermediate, we can propose a hypothetical target molecule, HTM-OCF3 , and rationalize its design.

Design Rationale: We aim to create an HTM with a deep HOMO level for stability and good energy level alignment with perovskite absorbers, as well as good solubility for high-quality film formation. We will synthesize HTM-OCF3 via a double Buchwald-Hartwig amination of 1,3-Dibromo-5-(trifluoromethoxy)benzene with diphenylamine.

Target Molecule: HTM-OCF3

Caption: Structure of the hypothetical target molecule HTM-OCF3.

Predicted Performance Advantages:

The introduction of the central trifluoromethoxybenzene core is predicted to yield significant advantages over non-fluorinated analogues and even some industry standards.

Property	Standard HTM (Spiro-OMeTAD)	Predicted for HTM-OCF3	Rationale for Improvement
HOMO Energy Level	~ -5.1 to -5.2 eV[18]	~ -5.3 to -5.4 eV	The strong electron-withdrawing -OCF3 group deepens the HOMO, increasing the open-circuit voltage (Voc) potential in a PSC and improving oxidative stability.[5][7]
Solubility	Moderate	High	The non-planar structure combined with the lipophilic -OCF3 group enhances solubility in common processing solvents like chlorobenzene, promoting uniform film formation.[6][9]
Thermal Stability (Tg)	~121 °C[19]	High (Predicted > 120 °C)	The rigid aromatic structure should provide high thermal stability, crucial for long-term operational device lifetime.
Synthesis Cost	High (multi-step, complex core)[18]	Moderate	The synthesis is a straightforward two-fold C-N coupling from commercially available starting materials, potentially reducing the cost compared to the complex spirobifluorene core.[20]

Conclusion

1,3-Dibromo-5-(trifluoromethoxy)benzene is more than a simple intermediate; it is a strategic building block for the rational design of advanced organic electronic materials. The combination of two versatile synthetic handles with the powerful electronic and physical property modifications imparted by the trifluoromethoxy group allows researchers to precisely engineer the next generation of semiconductors. The protocols and design principles outlined in this guide demonstrate its vast potential for creating more efficient, more stable, and lower-cost materials for OLEDs, OPVs, and other emerging electronic applications.

References

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• Ferreira, B., et al. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. PubMed. [https://pubmed.ncbi.nlm.nih.gov/39037841/]
• ResearchGate. (n.d.). Fig. 1 Reaction scheme for the Buchwald-Hartwig amination of 1, 3,.... Retrieved from ResearchGate. [https://www.researchgate.net/figure/Reaction-scheme-for-the-Buchwald-Hartwig-amination-of-1-3-5-tris-2-bromophenyl_fig1_333941434]
• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Mastering Organic Synthesis: The Versatility of 1,3-Dibromo-5-fluorobenzene. Retrieved from NINGBO INNO PHARMCHEM CO.,LTD. website. [https://www.inno-pharmchem.com/news/mastering-organic-synthesis-the-versatility-of-1-3-dibromo-5-fluorobenzene-158863125.html]
• BenchChem. (n.d.). Impact of base selection on Buchwald-Hartwig amination of 1,3-Dibromo-5-nitrobenzene. Retrieved from BenchChem. [https://www.benchchem.
• Ganesan, P., et al. (2020). Molecularly engineered hole-transport material for low-cost perovskite solar cells. Chemical Science, 11(9), 2429–2439. [https://pubs.rsc.org/en/content/articlelanding/2020/sc/c9sc05694g]
• MySkinRecipes. (n.d.). 1,3-Dibromo-5-(trifluoromethoxy)benzene. Retrieved from MySkinRecipes. [https://myskinrecipes.com/ingredients/1-3-dibromo-5-trifluoromethoxybenzene]
• The Royal Society of Chemistry. (n.d.). Table 3-1 Suzuki Coupling Reactions of halogenated benzenes. Retrieved from The Royal Society of Chemistry. [https://www.rsc.
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• Singh, M., et al. (2017). Palladacycle-Catalyzed Triple Suzuki Coupling Strategy for the Synthesis of Anthracene-Based OLED Emitters. ACS Omega. [https://pubs.acs.org/doi/10.1021/acsomega.7b00725]
• Kavanagh, S., et al. (2019). Ortho substituted 1,3,5-Triphenylbenzene hole transport materials for perovskite solar cells. ResearchGate. [https://www.researchgate.
• Tokyo Chemical Industry. (n.d.). 1,3-Dibromo-5-(trifluoromethoxy)benzene. Retrieved from Tokyo Chemical Industry website. [https://www.tcichemicals.com/IN/en/p/D3322]
• Pascual, L., et al. (2018). Hole transporting materials based on benzodithiophene and dithienopyrrole cores for efficient perovskite solar cells. Journal of Materials Chemistry A. [https://pubs.rsc.org/en/content/articlelanding/2018/ta/c8ta03126a]
• BenchChem. (n.d.). Technical Support Center: Efficient Suzuki Reactions of 1,3-Dibromo-5-nitrobenzene. Retrieved from BenchChem. [https://www.benchchem.com/technical-support-center/efficient-suzuki-reactions-of-1-3-dibromo-5-nitrobenzene]
• Chen, Y., et al. (2024). d]Pyran‐based Hole‐Transporting Materials for Highly Efficient and Stable Perovskite Solar Cells. PubMed Central. [https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11599370/]
• Frank, É., et al. (2017). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry. [https://www.beilstein-journals.org/bjoc/content/13/1/2421]
• Contreras-García, M., et al. (2022). Design of new hole transport materials based on triphenylamine derivatives using different π-linkers for the application in perovskite solar cells. A theoretical study. Frontiers in Chemistry. [https://www.frontiersin.org/articles/10.3389/fchem.2022.959952/full]
• Leadbeater, N. E., & Marco, M. (2003). Open-Vessel Microwave-Promoted Suzuki Reactions Using Low Levels of Palladium Catalyst: Optimization and Scale-Up. Organic Process Research & Development. [https://pubs.acs.org/doi/10.1021/op0341334]
• Bosiak, M., et al. (2021). Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. ResearchGate. [https://www.researchgate.net/publication/356770519_Buchwald-Hartwig_Amination_of_Aryl_Halides_with_Heterocyclic_Amines_in_the_Synthesis_of_Highly_Fluorescent_Benzodifuran-Based_Star-Shaped_Organic_Semiconductors]

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Regioselective functionalization of 1,3-Dibromo-5-(trifluoromethoxy)benzene

An Application Guide to the Regioselective Functionalization of 1,3-Dibromo-5-(trifluoromethoxy)benzene

Authored by: A Senior Application Scientist

Abstract

This technical guide provides researchers, synthetic chemists, and drug development professionals with a comprehensive overview and detailed protocols for the regioselective functionalization of 1,3-dibromo-5-(trifluoromethoxy)benzene. This valuable building block is increasingly utilized in the synthesis of complex molecules for pharmaceuticals, agrochemicals, and materials science.[1] The presence of two bromine atoms, moderated by the electron-withdrawing trifluoromethoxy group, offers a unique platform for sequential and controlled chemical modifications. This document explains the principles of regioselectivity and provides field-proven, step-by-step protocols for key transformations including Suzuki-Miyaura coupling, Buchwald-Hartwig amination, Sonogashira coupling, and metal-halogen exchange reactions.

Introduction: The Strategic Value of 1,3-Dibromo-5-(trifluoromethoxy)benzene

1,3-Dibromo-5-(trifluoromethoxy)benzene has emerged as a critical starting material in modern synthetic chemistry. Its utility is derived from its distinct structural features:

• Two Reactive Sites: The dual bromine atoms serve as versatile handles for a wide array of cross-coupling reactions, enabling the stepwise introduction of different functional groups.[1]

• The Trifluoromethoxy (-OCF₃) Group: This moiety is a highly sought-after functional group in drug discovery. It is known to enhance metabolic stability, increase lipophilicity, and improve cell membrane permeability, thereby positively modulating the pharmacokinetic profile of drug candidates.

The symmetrical nature of the starting material means the two bromine atoms are chemically equivalent. However, upon the first functionalization, the electronic and steric environment of the remaining bromine atom is altered, allowing for highly controlled, regioselective secondary reactions. Mastering these transformations is key to unlocking the full synthetic potential of this scaffold.

Physicochemical Properties and Safe Handling

Before commencing any experimental work, it is imperative to be familiar with the properties and safety requirements of the starting material.

Compound Properties

Property	Value	Reference
CAS Number	207226-31-1	[1][2]
Molecular Formula	C₇H₃Br₂F₃O	[1][2]
Molecular Weight	319.90 g/mol	[2]
Appearance	Colorless to light yellow clear liquid	[1]
Boiling Point	83-85 °C at 20 mmHg	[1]
Density	1.96 g/cm³	[1]
Refractive Index	n20/D 1.508-1.510	[1]

Safety and Handling

1,3-Dibromo-5-(trifluoromethoxy)benzene is classified as an irritant and requires careful handling in a well-ventilated fume hood.

• GHS Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).[2]

• Personal Protective Equipment (PPE):

  • Eye Protection: Safety glasses with side-shields or goggles are mandatory.

  • Hand Protection: Handle with chemical-resistant gloves (e.g., nitrile). Inspect gloves prior to use and dispose of them properly after contact.

  • Skin and Body Protection: Wear a lab coat. For larger quantities or potential for splashing, consider additional protective clothing.

• First Aid Measures:

  • If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration.

  • In Case of Skin Contact: Wash off with soap and plenty of water.

  • In Case of Eye Contact: Flush eyes with water as a precaution.

  • If Swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious person.

• Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[3]

Core Principle: Achieving Regioselectivity

The key to successfully using this building block is controlling which bromine atom reacts. While the two bromines are initially identical, the introduction of a first substituent breaks this symmetry, paving the way for selective functionalization of the second bromine atom in a subsequent step. The protocols below are optimized for mono-functionalization.

Caption: Structure of 1,3-Dibromo-5-(trifluoromethoxy)benzene.

Experimental Protocols for Regioselective Mono-Functionalization

The following protocols represent robust starting points for achieving selective mono-substitution. Researchers should note that optimization may be necessary for specific substrates.

Protocol 1: Regioselective Mono-Arylation via Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a cornerstone of modern C-C bond formation, valued for its functional group tolerance and the commercial availability of a vast array of boronic acids.[4][5]

Rationale: This protocol uses a palladium catalyst with a bulky, electron-rich phosphine ligand (e.g., SPhos or XPhos), which promotes efficient oxidative addition and reductive elimination.[6] Using a slight excess of the dibromo-substrate relative to the boronic acid favors mono-coupling.

Caption: Suzuki-Miyaura mono-arylation workflow.

Experimental Protocol:

• Reagents and Equipment:

  • 1,3-Dibromo-5-(trifluoromethoxy)benzene (1.2 equiv.)

  • Arylboronic acid (1.0 equiv.)

  • Pd(OAc)₂ (2 mol%)

  • SPhos (4 mol%)

  • Potassium phosphate (K₃PO₄), tribasic (3.0 equiv.)

  • Anhydrous, degassed 1,4-dioxane and water (5:1 mixture)

  • Oven-dried Schlenk flask with a magnetic stir bar

  • Inert atmosphere (Argon or Nitrogen)

• Procedure:

  • To the Schlenk flask, add 1,3-dibromo-5-(trifluoromethoxy)benzene, the arylboronic acid, and K₃PO₄.

  • Seal the flask, then evacuate and backfill with argon three times.

  • Under a positive pressure of argon, add Pd(OAc)₂ and SPhos.

  • Add the degassed dioxane/water solvent mixture via syringe.

  • Place the sealed flask in a preheated oil bath at 100 °C and stir vigorously.

  • Monitor the reaction by TLC or LC-MS. The reaction is typically complete within 12-18 hours.

  • Work-up: Cool the reaction to room temperature. Dilute with ethyl acetate and wash with water, followed by brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

• Causality and Optimization:

  • Why K₃PO₄? It is a moderately strong base that is effective in the catalytic cycle's transmetalation step without promoting significant hydrolysis of the boronic acid.[4]

  • Why a Bulky Ligand? Ligands like SPhos or XPhos stabilize the palladium(0) species and accelerate the rate-limiting oxidative addition and reductive elimination steps.[6]

  • Troubleshooting: If homocoupling of the boronic acid is observed, ensure all solvents are rigorously degassed, as oxygen can promote this side reaction.[6][7]

Protocol 2: Regioselective Mono-Amination via Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for forming C-N bonds, which are ubiquitous in pharmaceuticals.[8][9]

Rationale: This protocol employs a palladium catalyst and a strong, non-nucleophilic base like sodium tert-butoxide (NaOtBu) to facilitate the deprotonation of the amine and subsequent C-N bond formation.[10] Stoichiometric control is key to achieving mono-amination.

Caption: Buchwald-Hartwig mono-amination workflow.

Experimental Protocol:

• Reagents and Equipment:

  • 1,3-Dibromo-5-(trifluoromethoxy)benzene (1.0 equiv.)

  • Primary or secondary amine (1.1 equiv.)

  • Pd₂(dba)₃ (2 mol%)

  • XPhos (4 mol%)

  • Sodium tert-butoxide (NaOtBu) (1.4 equiv.)

  • Anhydrous, degassed toluene

  • Oven-dried Schlenk tube with a magnetic stir bar

  • Inert atmosphere (Argon or Nitrogen)

• Procedure:

  • In a glovebox or under a stream of argon, add NaOtBu, Pd₂(dba)₃, and XPhos to the Schlenk tube.

  • Add the 1,3-dibromo-5-(trifluoromethoxy)benzene and the amine.

  • Add the degassed toluene via syringe.

  • Seal the tube and place it in a preheated oil bath at 100-110 °C.

  • Stir the reaction mixture vigorously. Monitor progress by TLC or LC-MS. Reactions are often complete in 4-12 hours.

  • Work-up: Cool the reaction to room temperature. Carefully quench with saturated aqueous ammonium chloride. Dilute with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify by column chromatography.

• Causality and Optimization:

  • Why NaOtBu? This strong, sterically hindered base is highly effective at deprotonating the amine-palladium complex to form the key palladium-amido intermediate, driving the catalytic cycle forward.[10][11]

  • Catalytic Cycle: The reaction proceeds via a Pd(0)/Pd(II) cycle involving oxidative addition of the aryl bromide, coordination and deprotonation of the amine, and reductive elimination to form the C-N bond.[12]

  • Troubleshooting: If the reaction is sluggish, consider a more electron-rich ligand or a different base like LHMDS. For di-amination, an excess of the amine (>2.2 equivalents) and base should be used.[10]

Protocol 3: Regioselective Mono-Alkynylation via Sonogashira Coupling

The Sonogashira coupling is the premier method for synthesizing arylalkynes, which are important motifs in materials science and natural products.[13][14]

Rationale: This classic protocol uses a dual catalyst system: a palladium catalyst to activate the aryl bromide and a copper(I) co-catalyst to activate the terminal alkyne. An amine serves as both the base and, often, the solvent.

Caption: Sonogashira mono-alkynylation workflow.

Experimental Protocol:

• Reagents and Equipment:

  • 1,3-Dibromo-5-(trifluoromethoxy)benzene (1.0 equiv.)

  • Terminal alkyne (1.2 equiv.)

  • Pd(PPh₃)₂Cl₂ (2 mol%)

  • Copper(I) iodide (CuI) (4 mol%)

  • Triethylamine (TEA) or Diisopropylamine (DIPA) (solvent and base)

  • Anhydrous THF (co-solvent, optional)

  • Schlenk flask with a magnetic stir bar

  • Inert atmosphere (Argon or Nitrogen)

• Procedure:

  • To a Schlenk flask, add 1,3-dibromo-5-(trifluoromethoxy)benzene, Pd(PPh₃)₂Cl₂, and CuI.

  • Evacuate and backfill the flask with argon three times.

  • Add degassed TEA or DIPA, followed by the terminal alkyne via syringe.

  • Stir the reaction at room temperature or heat gently (40-60 °C) if necessary.

  • Monitor the reaction by TLC. The reaction is often complete within 2-6 hours.

  • Work-up: Once complete, filter the reaction mixture through a pad of celite to remove catalyst residues, washing with ethyl acetate. Concentrate the filtrate and purify the crude product by column chromatography.

• Causality and Optimization:

  • Dual Catalyst Role: The palladium complex undergoes oxidative addition with the aryl bromide. The copper(I) salt reacts with the terminal alkyne to form a copper(I) acetylide, which then transmetalates to the palladium center.[13]

  • Troubleshooting: A common side reaction is the oxidative homocoupling of the terminal alkyne (Glaser coupling).[7] This is promoted by oxygen. To minimize it, ensure rigorous degassing of all solvents. Alternatively, "copper-free" Sonogashira conditions can be employed, often requiring a stronger base and a different palladium ligand system.[15]

Protocol 4: Regioselective Mono-Lithiation and Electrophilic Quench

Metal-halogen exchange offers a powerful, palladium-free route to C-C and C-heteroatom bond formation.

Rationale: At low temperatures, one of the bromine atoms can be selectively exchanged for lithium using an alkyllithium reagent like n-butyllithium (n-BuLi). The resulting aryllithium species is a potent nucleophile that can be trapped with a wide range of electrophiles.

Caption: Metal-halogen exchange and electrophilic quench workflow.

Experimental Protocol:

• Reagents and Equipment:

  • 1,3-Dibromo-5-(trifluoromethoxy)benzene (1.0 equiv.)

  • n-Butyllithium (n-BuLi) (1.05 equiv., solution in hexanes)

  • Electrophile (e.g., CO₂, DMF, I₂, etc.) (1.2 equiv.)

  • Anhydrous tetrahydrofuran (THF) or diethyl ether

  • Oven-dried, three-necked round-bottom flask with a magnetic stir bar, thermometer, and argon inlet

  • Dry ice/acetone bath

• Procedure:

  • Set up the flask under a positive pressure of argon.

  • Add 1,3-dibromo-5-(trifluoromethoxy)benzene and anhydrous THF.

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Slowly add the n-BuLi solution dropwise via syringe, maintaining the internal temperature below -70 °C.

  • Stir the mixture at -78 °C for 30-60 minutes.

  • Add the desired electrophile (e.g., bubble CO₂ gas through the solution, or add a solution of the electrophile in THF).

  • Allow the reaction to slowly warm to room temperature.

  • Work-up: Quench the reaction by carefully adding saturated aqueous NH₄Cl. Extract the product with diethyl ether or ethyl acetate. Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate. Purify by column chromatography, distillation, or recrystallization.

• Causality and Optimization:

  • Why Low Temperature? The aryllithium intermediate is highly reactive and thermally unstable. Maintaining a very low temperature (-78 °C) is critical to prevent side reactions, such as decomposition or reaction with the solvent.[16]

  • Grignard Alternative: A similar transformation can be achieved by forming a Grignard reagent using magnesium metal. This often requires initiation (e.g., with a crystal of iodine) and results in a less reactive, but more thermally stable, organometallic species.[17][18]

Summary of Functionalization Strategies

Reaction	Bond Formed	Key Reagents	Temperature	Common Side Reactions
Suzuki-Miyaura	C-C	Pd catalyst, Phosphine ligand, Boronic acid, Base (K₃PO₄)	80-110 °C	Boronic acid homocoupling, Protodeboronation
Buchwald-Hartwig	C-N	Pd catalyst, Phosphine ligand, Amine, Base (NaOtBu)	80-110 °C	Hydrodehalogenation, Di-amination
Sonogashira	C-C (alkyne)	Pd catalyst, Cu(I) co-catalyst, Terminal alkyne, Amine base	RT - 60 °C	Alkyne (Glaser) homocoupling
Lithiation	C-E	n-BuLi, Electrophile	-78 °C	Decomposition, Di-lithiation

Characterization

The starting material and products should be characterized using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and ¹⁹F NMR are essential for confirming the structure and regiochemistry of the products. The disappearance of a proton signal and the appearance of new signals corresponding to the introduced group in ¹H NMR are key indicators. The ¹³C NMR spectrum of the starting material is available for reference.[19]

• Mass Spectrometry (MS): Provides confirmation of the molecular weight of the product. The isotopic pattern for bromine (¹⁹Br/⁸¹Br ≈ 1:1) is a distinctive feature to monitor.

References

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Technical Notes & Optimization

Technical Support Center: Optimizing Suzuki Coupling for 1,3-Dibromo-5-(trifluoromethoxy)benzene

Prepared by: Your Senior Application Scientist

Welcome to the technical support center for the Suzuki-Miyaura cross-coupling of 1,3-Dibromo-5-(trifluoromethoxy)benzene. This guide is designed for researchers, medicinal chemists, and process development scientists who utilize this versatile building block. 1,3-Dibromo-5-(trifluoromethoxy)benzene (CAS 207226-31-1) is a valuable intermediate in pharmaceutical development, largely due to the unique properties conferred by the trifluoromethoxy (-OCF₃) group, which can enhance metabolic stability and cell membrane permeability.[1]

However, its structure—a di-halogenated arene with a moderately electron-withdrawing substituent—presents specific challenges in achieving high yields and selectivity. This document provides in-depth troubleshooting advice and optimized protocols to help you navigate these challenges effectively.

Frequently Asked Questions & Troubleshooting Guide

This section addresses the most common issues encountered during the Suzuki coupling of 1,3-Dibromo-5-(trifluoromethoxy)benzene.

Q1: I am observing low or no conversion of my starting material. What are the likely causes and solutions?

Low conversion is a frequent issue, often stemming from suboptimal reaction components or conditions. The electron-deficient nature of the aromatic ring requires a highly active catalyst for efficient oxidative addition, the first and often rate-limiting step of the catalytic cycle.[2][3]

• Core Problem: Insufficient catalytic activity to overcome the activation barrier for the C-Br bond.

• Troubleshooting Steps:

  • Catalyst & Ligand Inactivity: The choice of catalyst and ligand is paramount. For challenging substrates like this, pre-formed, air-stable precatalysts (e.g., XPhos Pd G3) are often superior to generating the active Pd(0) species in situ from sources like Pd(OAc)₂ or Pd₂(dba)₃.[4] Bulky, electron-rich phosphine ligands are known to accelerate both oxidative addition and reductive elimination, which is critical for success.[5][6]

  • Inappropriate Base or Solvent: The base is not just a stoichiometric reagent; it plays a crucial role in the transmetalation step.[7][8] Its strength and solubility can dramatically affect the reaction rate. A solvent must be chosen that solubilizes all components and is stable at the required temperature.

  • Presence of Oxygen: The active Pd(0) catalyst is sensitive to oxidation. Incomplete degassing of solvents and headspace can lead to rapid catalyst deactivation.

  • Low Temperature: While some Suzuki couplings proceed at room temperature, electron-deficient aryl bromides often require thermal energy to drive the oxidative addition and other steps in the catalytic cycle.[9]

Problem	Potential Cause	Recommended Solution
Low or No Conversion	1. Inactive catalyst or inefficient ligand.	Use a fresh, high-activity precatalyst (e.g., XPhos Pd G3). Screen bulky, electron-rich phosphine ligands like XPhos, SPhos, or RuPhos.[4]
2. Suboptimal base or solvent.	Switch to a stronger, non-nucleophilic base such as K₃PO₄ or Cs₂CO₃. Ensure the solvent (e.g., Toluene, Dioxane, 2-MeTHF) is anhydrous.[5][10]
3. Presence of oxygen.	Rigorously degas the solvent and reaction mixture (e.g., 3x freeze-pump-thaw cycles or sparging with argon for 15-20 min). Maintain a positive pressure of inert gas.
4. Reaction temperature is too low.	Gradually increase the reaction temperature in 10 °C increments, typically targeting a range of 80-110 °C.[4]

Q2: How can I control the selectivity between mono- and di-arylation?

Controlling selectivity is the central challenge with symmetric dihaloarenes.[11] The electronic environment of the two bromine atoms is identical, but the substitution of the first bromine alters the reactivity of the second, typically making the second coupling more difficult.[2]

Targeting Di-substitution: To drive the reaction to completion and obtain the 1,3-diaryl-5-(trifluoromethoxy)benzene product, you must overcome the decreased reactivity of the mono-arylated intermediate.

• Strategy: Employ forcing conditions.

• Key Adjustments:

  • Stoichiometry: Use a slight excess of the boronic acid or ester (e.g., 2.2 - 2.5 equivalents).

  • Catalyst Loading: Maintain a sufficient catalyst loading (1-3 mol %) to ensure catalyst is available for the second, slower coupling step.

  • Temperature & Time: Higher temperatures (e.g., >100 °C) and extended reaction times are often necessary.[2]

Targeting Mono-substitution: Achieving selective mono-arylation requires careful control to prevent the second coupling from occurring.

• Strategy: Use substrate-limiting conditions.

• Key Adjustments:

  • Stoichiometry: Use the boronic acid as the limiting reagent (e.g., 0.95-1.0 equivalents relative to the dibromide). Some protocols may use an excess of the dibromide to favor mono-coupling.[12]

  • Temperature & Time: Lower the reaction temperature and carefully monitor the reaction to stop it once the starting material is consumed but before significant di-substituted product forms.

  • Catalyst Choice: A less reactive catalyst system might improve selectivity, but this often comes at the cost of overall conversion and may require significant optimization.

Q3: I am observing significant hydrodehalogenation (Ar-H) byproduct. How can I minimize this side reaction?

Hydrodehalogenation, the replacement of a bromine with a hydrogen atom, is a common side reaction, particularly with electron-deficient aryl halides.[5][13] It arises from the formation of a palladium-hydride (Pd-H) species, which can then undergo reductive elimination with the aryl group.[5][14]

• Mechanism: The Pd-H species can be generated from various sources, including β-hydride elimination from alkoxide bases, or reactions with water or protic solvents.[5]

• Mitigation Strategies:

  • Base Selection: Avoid strong alkoxide bases (e.g., NaOtBu, KOtBu) if dehalogenation is observed. Switch to weaker inorganic bases like K₃PO₄, Cs₂CO₃, or K₂CO₃.[5]

  • Solvent Purity: Use high-purity, anhydrous, aprotic solvents such as toluene or 1,4-dioxane. Avoid alcoholic solvents which can be a source of hydrides.[5][14]

  • Ligand Choice: Bulky, electron-rich ligands (e.g., XPhos, SPhos) can promote the desired reductive elimination of the biaryl product, making it kinetically favored over the dehalogenation pathway.[5]

  • Water Content: While a small amount of water is often necessary to solubilize inorganic bases, excess water can promote protodeboronation of the boronic acid and potentially contribute to Pd-H formation. Use a controlled amount of water in biphasic systems (e.g., Toluene/H₂O).

Optimized Experimental Protocols

Safety Precaution: Always perform these reactions in a well-ventilated fume hood. Use appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. All reagents should be handled under an inert atmosphere (Argon or Nitrogen).

Protocol 1: General Procedure for Di-substitution

This protocol targets the exhaustive coupling to form 1,3-diaryl-5-(trifluoromethoxy)benzene.

• Reaction Setup: To an oven-dried Schlenk flask, add 1,3-Dibromo-5-(trifluoromethoxy)benzene (1.0 mmol), the desired arylboronic acid (2.3 mmol, 2.3 equiv), and potassium phosphate (K₃PO₄) (3.0 mmol, 3.0 equiv).

• Catalyst Addition: Under a positive pressure of argon, add the palladium precatalyst (e.g., XPhos Pd G3, 0.02 mmol, 2 mol %).

• Solvent Addition: Add degassed toluene (5 mL) and degassed water (0.5 mL) via syringe.

• Degassing: Seal the flask and perform three freeze-pump-thaw cycles to ensure the removal of all dissolved oxygen.

• Reaction: Place the sealed flask in a preheated oil bath at 100-110 °C and stir vigorously for 12-24 hours.

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the mono-arylated intermediate is fully consumed.

• Workup: Cool the reaction to room temperature. Dilute the mixture with ethyl acetate (20 mL) and wash with water (2 x 10 mL) and brine (1 x 10 mL). Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Protocol 2: General Procedure for Selective Mono-substitution

This protocol aims to selectively synthesize the 1-aryl-3-bromo-5-(trifluoromethoxy)benzene product.

• Reaction Setup: To an oven-dried Schlenk flask, add 1,3-Dibromo-5-(trifluoromethoxy)benzene (1.0 mmol), the desired arylboronic acid (0.95 mmol, 0.95 equiv), and potassium carbonate (K₂CO₃) (2.0 mmol, 2.0 equiv).

• Catalyst Addition: Under a positive pressure of argon, add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.03 mmol, 3 mol %).

• Solvent Addition: Add degassed 1,4-dioxane (5 mL) and degassed water (1 mL) via syringe.

• Degassing: Seal the flask and sparge with argon for 15 minutes.

• Reaction: Place the sealed flask in a preheated oil bath at 80 °C and stir vigorously.

• Monitoring: Carefully monitor the reaction by TLC or LC-MS every 30-60 minutes. The reaction should be stopped once the starting dibromide is consumed to minimize the formation of the di-substituted byproduct.

• Workup & Purification: Follow steps 7 and 8 from Protocol 1.

Visualizing the Catalytic Cycle

Understanding the core mechanism is key to effective troubleshooting. The Suzuki-Miyaura coupling proceeds via a well-established catalytic cycle involving three main steps: oxidative addition, transmetalation, and reductive elimination.[2]

References

• 1. nbinno.com [nbinno.com]
• 2. Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 3. youtube.com [youtube.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Suzuki Coupling [organic-chemistry.org]
• 8. Organoborane coupling reactions (Suzuki coupling) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. researchgate.net [researchgate.net]
• 11. Selective Palladium-Catalyzed Suzuki–Miyaura Reactions of Polyhalogenated Heteroarenes (2012) | Renzo Rossi | 126 Citations [scispace.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]
• 14. Yoneda Labs [yonedalabs.com]

Technisches Support-Center: Minimierung von Nebenprodukten bei Reaktionen mit 1,3-Dibrom-5-(trifluormethoxy)benzol

Einführung: 1,3-Dibrom-5-(trifluormethoxy)benzol ist ein wichtiger Baustein in der modernen organischen Synthese, insbesondere in der pharmazeutischen und agrochemischen Forschung. Seine einzigartige Struktur mit zwei reaktiven Bromatomen und einer lipophilen, metabolisch stabilen Trifluormethoxy-Gruppe ermöglicht die Synthese komplexer Moleküle.[1][2] Die Funktionalisierung dieses Moleküls erfolgt typischerweise durch palladiumkatalysierte Kreuzkupplungsreaktionen wie die Suzuki-Miyaura-, Sonogashira- und Buchwald-Hartwig-Aminierungsreaktionen.[1] Trotz seiner Nützlichkeit stellt die Reaktivität dieses Substrats Chemiker oft vor Herausforderungen, insbesondere im Hinblick auf die Bildung unerwünschter Nebenprodukte.

Dieser Leitfaden dient als technisches Support-Center für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung. Er bietet detaillierte Anleitungen zur Fehlerbehebung und häufig gestellte Fragen im Frage-Antwort-Format, um häufig auftretende Probleme bei Reaktionen mit 1,3-Dibrom-5-(trifluormethoxy)benzol zu lösen.

Abschnitt 1: Fehlerbehebung bei häufigen Nebenprodukten

F1: Warum beobachte ich eine signifikante Hydrodehalogenierung (Debromierung) meines Ausgangsmaterials und wie kann ich sie verhindern?

Antwort: Die Hydrodehalogenierung, der Ersatz eines Bromatoms durch ein Wasserstoffatom, ist ein häufiges Nebenprodukt bei palladiumkatalysierten Kreuzkupplungsreaktionen.[3] Dieser Prozess wird typischerweise durch die Bildung von Palladium-Hydrid-Spezies (Pd-H) im katalytischen Zyklus verursacht, die dann durch reduktive Eliminierung das debromierte Nebenprodukt freisetzen. Die Quellen für das Hydrid können vielfältig sein, einschließlich Lösungsmittel, Basen oder Verunreinigungen.

Strategien zur Minimierung der Hydrodehalogenierung:

• Wahl der Base und des Lösungsmittels: Bestimmte Basen, insbesondere solche, die β-Hydride enthalten (z. B. Alkoxide in Gegenwart von Alkoholen), können die Bildung von Pd-H-Spezies fördern. Erwägen Sie den Wechsel zu Basen wie Kaliumphosphat (K₃PO₄) oder Cäsiumcarbonat (Cs₂CO₃), die ein geringeres Risiko der Hydridbildung aufweisen.[4] Stellen Sie sicher, dass die verwendeten Lösungsmittel wasserfrei und von hoher Reinheit sind.

• Ligandenauswahl: Die Verwendung von sperrigen, elektronenreichen Phosphinliganden kann die gewünschte C-C- oder C-N-Bindungsbildung gegenüber der Hydrodehalogenierung begünstigen.[5] Liganden wie XPhos, SPhos oder RuPhos haben sich bei der Unterdrückung dieses Nebenprodukts als wirksam erwiesen.

• Reaktionstemperatur: Eine Senkung der Reaktionstemperatur kann die Rate der Hydrodehalogenierung im Vergleich zur gewünschten Kupplungsreaktion verringern.[5] Führen Sie eine Temperatur-Screening-Studie durch, um die optimale Balance zwischen Reaktionsgeschwindigkeit und Selektivität zu finden.

• Ausschluss von Wasserstoffquellen: Stellen Sie sicher, dass alle Reagenzien und Lösungsmittel rigoros getrocknet und entgast sind. Vermeiden Sie Lösungsmittel, die als Hydrid-Donoren fungieren können.

F2: Was verursacht die Bildung von Homokupplungsprodukten (z. B. Biphenyle) in meiner Reaktion und wie kann ich sie minimieren?

Antwort: Die Homokupplung, bei der zwei Moleküle des Arylhalogenids oder des Kupplungspartners miteinander reagieren, ist ein weiteres häufiges Nebenprodukt.[4] Die Ursachen können je nach Reaktionstyp variieren:

• Suzuki-Miyaura-Kupplung: Die Homokupplung der Boronsäure wird oft durch die Anwesenheit von Sauerstoff gefördert, der das Palladium(0) zu Palladium(II) reoxidieren kann, was die Dimerisierung der Boronsäure katalysiert.[6]

• Sonogashira-Kupplung: Die Homokupplung des terminalen Alkins, bekannt als Glaser-Kupplung, wird hauptsächlich durch den Kupfer(I)-Co-Katalysator in Gegenwart von Sauerstoff katalysiert.[6]

Strategien zur Minimierung der Homokupplung:

• Sauerstoffausschluss: Führen Sie alle Reaktionen unter einer strikt inerten Atmosphäre (Argon oder Stickstoff) durch. Entgasen Sie alle Lösungsmittel und Reagenzien gründlich durch Spülen mit einem inerten Gas oder durch mehrere Gefrier-Pump-Tauwetter-Zyklen.[6]

• Kupferfreie Sonogashira-Bedingungen: Um die Glaser-Kupplung zu vermeiden, sollten Sie ein kupferfreies Protokoll für die Sonogashira-Reaktion in Betracht ziehen.[2][6][7] Moderne Katalysatorsysteme ermöglichen eine effiziente Kupplung ohne die Notwendigkeit von Kupfer.

• Optimierung des Katalysatorsystems: Ein hochaktiver und stabiler Palladiumkatalysator kann die Rate der Kreuzkupplung im Vergleich zur Homokupplung erhöhen. Optimieren Sie das Verhältnis von Palladium zu Ligand und stellen Sie sicher, dass der Katalysator ordnungsgemäß aktiviert ist.[4]

• Langsame Zugabe des Reagens: Bei der Sonogashira-Kupplung kann die langsame Zugabe des Alkins über eine Spritzenpumpe die stationäre Konzentration niedrig halten und so die bimolekulare Homokupplung unterdrücken.[6]

F3: Ich habe Schwierigkeiten, eine selektive Monosubstitution zu erreichen und erhalte stattdessen eine Mischung aus mono- und disubstituierten Produkten. Welche Strategien kann ich anwenden?

Antwort: Die Kontrolle der Selektivität zwischen Mono- und Disubstitution an den beiden Bromatomen von 1,3-Dibrom-5-(trifluormethoxy)benzol ist eine häufige Herausforderung.[8] Die beiden Bromatome sind chemisch äquivalent, was eine statistische Produktverteilung begünstigt, wenn keine sorgfältige Kontrolle ausgeübt wird.

Strategien zur Erzielung einer selektiven Monosubstitution:

• Stöchiometrie: Die präzise Kontrolle der Stöchiometrie ist der wichtigste Faktor. Verwenden Sie einen leichten Überschuss des Dibromids im Verhältnis zum Kupplungspartner (z. B. 1,2 bis 1,5 Äquivalente 1,3-Dibrom-5-(trifluormethoxy)benzol auf 1,0 Äquivalente des anderen Reagens).

• Reaktionszeit und -temperatur: Überwachen Sie die Reaktion sorgfältig mittels Dünnschichtchromatographie (DC) oder Gaschromatographie-Massenspektrometrie (GC-MS) und beenden Sie die Reaktion, sobald die maximale Konzentration des monosubstituierten Produkts erreicht ist. Eine niedrigere Reaktionstemperatur kann die Rate der zweiten Kupplung verlangsamen und so die Selektivität für das Monoprodukt erhöhen.[8]

• Wahl des Katalysatorsystems: Einige Katalysatorsysteme können eine höhere Selektivität für die Monosubstitution bieten. Sperrige Liganden können die oxidative Addition am bereits substituierten, sterisch anspruchsvolleren Monoprodukt erschweren. Ein Screening verschiedener Palladium-Präkatalysatoren und Liganden wird empfohlen.[8]

F4: Meine Suzuki-Miyaura-Kupplung leidet unter geringer Ausbeute aufgrund von Protodeboronierung des Boronsäure-Reagens. Wie kann ich dieses Problem beheben?

Antwort: Die Protodeboronierung, die Spaltung der C-B-Bindung der Boronsäure und ihr Ersatz durch eine C-H-Bindung, ist ein Nebenprozess, der die Ausbeute der Suzuki-Miyaura-Kupplung verringern kann.[4] Diese Reaktion wird oft durch überschüssiges Wasser, hohe Temperaturen oder eine ungeeignete Base gefördert.

Strategien zur Minimierung der Protodeboronierung:

• Verwendung stabilerer Bor-Reagenzien: Anstelle von Boronsäuren können stabilere Derivate wie Boronsäurepinakolester (BPin) oder MIDA-Boronate verwendet werden. Diese Reagenzien sind weniger anfällig für Protodeboronierung und setzen die aktive Boronsäure langsam unter den Reaktionsbedingungen frei.

• Wasserfreie Bedingungen: Stellen Sie sicher, dass alle Lösungsmittel und Reagenzien wasserfrei sind. Trocknen Sie das Glasgeschirr gründlich im Ofen und verwenden Sie wasserfreie Lösungsmittel.

• Optimierung der Base: Die Wahl der Base kann einen signifikanten Einfluss haben. In einigen Fällen können schwächere Basen die Protodeboronierung verringern. Führen Sie ein Screening verschiedener Basen (z. B. K₃PO₄, Cs₂CO₃, K₂CO₃) durch, um die optimalen Bedingungen zu finden.

• Leichter Überschuss an Boronsäure: Die Verwendung eines leichten Überschusses (1,1-1,2 Äquivalente) der Boronsäure kann den Verlust durch Protodeboronierung kompensieren und die Bildung des gewünschten Produkts begünstigen.[4]

F5: Bei meiner Sonogashira-Kupplung sehe ich erhebliche Mengen an Alkin-Dimer (Glaser-Kupplung). Wie kann ich diese Nebenreaktion unterdrücken?

Antwort: Die Glaser-Kupplung, die oxidative Dimerisierung von terminalen Alkinen, ist eine häufige Nebenreaktion bei Sonogashira-Kupplungen, die typischerweise durch den Kupfer(I)-Co-Katalysator in Gegenwart von Sauerstoff vermittelt wird.[6]

Strategien zur Unterdrückung der Glaser-Kupplung:

• Kupferfreie Bedingungen: Die effektivste Methode zur Vermeidung der Glaser-Kupplung ist die Durchführung der Reaktion unter kupferfreien Bedingungen.[2][6][7] Viele moderne Palladium-Katalysatorsysteme, oft mit sperrigen Phosphinliganden, sind hochaktiv und erfordern kein Kupfer-Co-Katalysator.

• Sauerstoffausschluss: Wenn ein Kupfer-Co-Katalysator erforderlich ist, ist der rigorose Ausschluss von Sauerstoff von entscheidender Bedeutung. Entgasen Sie alle Lösungsmittel und Reagenzien gründlich und halten Sie die Reaktion unter einer inerten Atmosphäre.

• Langsame Zugabe des Alkins: Wie bereits erwähnt, kann die langsame Zugabe des Alkins über eine Spritzenpumpe die Konzentration des Alkins niedrig halten und so die bimolekulare Dimerisierung minimieren.[6]

• Optimierung des Katalysatorsystems: Ein aktiveres Palladium-Katalysatorsystem kann die Rate der Kreuzkupplung im Vergleich zur Glaser-Kupplung erhöhen.[6]

Abschnitt 2: Häufig gestellte Fragen (FAQs)

F1: Welchen Einfluss hat die Trifluormethoxygruppe auf die Reaktivität von 1,3-Dibrom-5-(trifluormethoxy)benzol bei palladiumkatalysierten Kreuzkupplungen?

Antwort: Die Trifluormethoxygruppe (-OCF₃) ist eine stark elektronenziehende Gruppe. Dies hat mehrere Auswirkungen auf die Reaktivität:

• Aktivierung der C-Br-Bindungen: Die elektronenziehende Natur der -OCF₃-Gruppe macht den aromatischen Ring elektronenärmer. Dies erleichtert im Allgemeinen den oxidativen Additionsschritt des Palladium(0)-Katalysators an die C-Br-Bindung, was oft zu einer erhöhten Reaktivität im Vergleich zu nicht substituierten oder mit elektronenschiebenden Gruppen substituierten Arylbromiden führt.

• Physikochemische Eigenschaften: Die -OCF₃-Gruppe erhöht die Lipophilie und die metabolische Stabilität des Moleküls, was für die Arzneimittelentwicklung von Vorteil ist.[1]

F2: Welche Palladium-Katalysatorsysteme (Präkatalysator und Ligand) werden für verschiedene Kupplungsreaktionen mit diesem Substrat generell empfohlen?

Antwort: Für elektronenarme Arylhalogenide wie 1,3-Dibrom-5-(trifluormethoxy)benzol werden im Allgemeinen Katalysatorsysteme mit sperrigen, elektronenreichen Phosphinliganden bevorzugt.[4]

• Suzuki-Miyaura: Präkatalysatoren wie Pd(OAc)₂ oder Pd₂(dba)₃ in Kombination mit Liganden wie XPhos, SPhos oder RuPhos sind eine gute Wahl. Vorgeformte Katalysatoren wie XPhos Pd G3 bieten eine hohe Aktivität und Stabilität.[4]

• Buchwald-Hartwig-Aminierung: Die Wahl des Liganden hängt stark vom Amin ab. Für primäre Amine sind Liganden wie BrettPhos oft wirksam. Für sekundäre Amine können Liganden wie RuPhos vorteilhaft sein.[5]

• Sonogashira: Für kupferfreie Bedingungen haben sich Systeme mit Liganden wie SPhos oder cataCXium® A als wirksam erwiesen.

F3: Wie wichtig ist die Wahl der Base und des Lösungsmittels, um Nebenreaktionen zu reduzieren?

Antwort: Die Wahl der Base und des Lösungsmittels ist entscheidend und kann den Reaktionsverlauf erheblich beeinflussen.

• Base: Die Base spielt eine entscheidende Rolle im katalytischen Zyklus, ist aber auch eine potenzielle Quelle für Nebenreaktionen. Starke Basen wie Natrium-tert-butoxid (NaOtBu) können hohe Reaktionsgeschwindigkeiten ermöglichen, aber auch die Zersetzung empfindlicher funktioneller Gruppen oder die Bildung von Nebenprodukten wie durch Hydrodehalogenierung verursachen.[9] Schwächere anorganische Basen wie K₃PO₄ oder Cs₂CO₃ sind oft eine mildere Alternative.[9]

• Lösungsmittel: Das Lösungsmittel muss alle Reaktionskomponenten, einschließlich der anorganischen Base, ausreichend lösen.[9] Aromatische Kohlenwasserstoffe (z. B. Toluol, Xylol) und Ether (z. B. Dioxan, THF) sind gängige Lösungsmittel.[9] Die Verwendung von wasserfreien und entgasten Lösungsmitteln ist entscheidend, um Nebenreaktionen wie Protodeboronierung und Homokupplung zu minimieren.

F4: Gibt es allgemeine Vorsichtsmaßnahmen bei der Handhabung und Lagerung von 1,3-Dibrom-5-(trifluormethoxy)benzol, um die Reagenzqualität zu erhalten?

Antwort: Wie bei den meisten halogenierten aromatischen Verbindungen ist 1,3-Dibrom-5-(trifluormethoxy)benzol im Allgemeinen stabil. Es sollte jedoch an einem kühlen, trockenen und gut belüfteten Ort gelagert werden, fern von starken Oxidationsmitteln. Um die Reinheit zu gewährleisten, sollte der Behälter dicht verschlossen gehalten werden, um die Aufnahme von Feuchtigkeit zu verhindern, die nachfolgende Reaktionen beeinträchtigen könnte.

Abschnitt 3: Optimierte Protokolle

Protokoll 1: Selektive Monokupplung nach Suzuki-Miyaura zur Minimierung der Hydrodehalogenierung

Materialien:

• 1,3-Dibrom-5-(trifluormethoxy)benzol (1,2 Äquivalente)

• Arylboronsäure (1,0 Äquivalente)

• Pd(OAc)₂ (2 mol%)

• SPhos (4 mol%)

• K₃PO₄ (2,0 Äquivalente)

• Wasserfreies, entgastes Toluol/Wasser (10:1)

Verfahren:

• In einem ofengetrockneten Schlenkrohr unter Argonatmosphäre 1,3-Dibrom-5-(trifluormethoxy)benzol, die Arylboronsäure, Pd(OAc)₂, SPhos und K₃PO₄ vorlegen.

• Das Schlenkrohr evakuieren und dreimal mit Argon spülen.

• Das wasserfreie, entgaste Toluol/Wasser-Gemisch über eine Spritze zugeben.

• Die Reaktionsmischung bei 80 °C kräftig rühren.

• Den Reaktionsfortschritt mittels DC oder GC-MS überwachen. Die Reaktion beenden, wenn die maximale Konzentration des monosubstituierten Produkts erreicht ist.

• Die Reaktion auf Raumtemperatur abkühlen lassen, mit Ethylacetat verdünnen und mit Wasser und Sole waschen.

• Die organische Schicht über wasserfreiem Natriumsulfat trocknen, filtrieren und das Lösungsmittel unter vermindertem Druck entfernen. Das Rohprodukt durch Flash-Säulenchromatographie reinigen.

Protokoll 2: Kupferfreie Sonogashira-Kupplung zur Vermeidung von Alkin-Homokupplung

Materialien:

• 1,3-Dibrom-5-(trifluormethoxy)benzol (1,0 Äquivalente)

• Terminales Alkin (1,2 Äquivalente)

• Pd(PPh₃)₄ (5 mol%)

• Diisopropylamin (DIPA)

• Wasserfreies, entgastes THF

Verfahren:

• In einem ofengetrockneten Schlenkrohr unter Argonatmosphäre 1,3-Dibrom-5-(trifluormethoxy)benzol und Pd(PPh₃)₄ in wasserfreiem, entgastem THF lösen.

• Diisopropylamin und das terminale Alkin über eine Spritze zugeben.

• Die Reaktionsmischung bei Raumtemperatur oder leicht erhöhter Temperatur (z. B. 40-50 °C) rühren.

• Den Reaktionsfortschritt mittels DC oder GC-MS überwachen.

• Nach Abschluss der Reaktion das Lösungsmittel unter vermindertem Druck entfernen.

• Den Rückstand in einem geeigneten organischen Lösungsmittel aufnehmen und mit Wasser und Sole waschen.

• Die organische Schicht trocknen, filtrieren und konzentrieren. Das Rohprodukt durch Flash-Säulenchromatographie reinigen.

Protokoll 3: Buchwald-Hartwig-Aminierung mit kontrollierter Stöchiometrie für die Monoaminierung

Materialien:

• 1,3-Dibrom-5-(trifluormethoxy)benzol (1,5 Äquivalente)

• Amin (1,0 Äquivalente)

• Pd₂(dba)₃ (2 mol%)

• XPhos (4 mol%)

• Natrium-tert-butoxid (NaOtBu) (1,4 Äquivalente)

• Wasserfreies, entgastes Toluol

Verfahren:

• In einem ofengetrockneten Schlenkrohr unter Argonatmosphäre Pd₂(dba)₃, XPhos und NaOtBu vorlegen.

• Das Schlenkrohr evakuieren und dreimal mit Argon spülen.

• 1,3-Dibrom-5-(trifluormethoxy)benzol und das Amin, gelöst in wasserfreiem, entgastem Toluol, über eine Spritze zugeben.

• Die Reaktionsmischung bei 100 °C kräftig rühren.

• Den Reaktionsfortschritt mittels DC oder GC-MS überwachen und die Reaktion beenden, wenn der größte Teil des Amins verbraucht ist.

• Die Reaktion auf Raumtemperatur abkühlen lassen, mit Wasser verdünnen und mit Ethylacetat extrahieren.

• Die vereinigten organischen Schichten mit Sole waschen, über wasserfreiem Natriumsulfat trocknen, filtrieren und konzentrieren. Das Rohprodukt durch Flash-Säulenchromatographie reinigen.

Abschnitt 4: Visuelle Hilfsmittel

Tabellen zur Datenpräsentation

Tabelle 1: Leitfaden zur Auswahl des Katalysatorsystems für die Suzuki-Miyaura-Kupplung

Präkatalysator	Ligand	Typische Beladung (%)	Vorteile	Nachteile
Pd(OAc)₂	SPhos	1-3	Hohe Aktivität für elektronenarme Substrate	Luftempfindlich, erfordert in-situ-Aktivierung
Pd₂(dba)₃	XPhos	1-3	Sehr robust und vielseitig	Teurer als Pd(OAc)₂
XPhos Pd G3	-	1-2	Luftstabil, hohe Aktivität, einfache Handhabung	Höhere Kosten
Pd(PPh₃)₄	-	3-5	Klassischer Katalysator, leicht verfügbar	Geringere Aktivität, kann zu Nebenreaktionen führen

Tabelle 2: Auswahl von Base und Lösungsmittel zur Minimierung von Nebenprodukten bei der Buchwald-Hartwig-Aminierung

Base	Lösungsmittel	Potenzielle Nebenprodukte	Empfehlungen
NaOtBu	Toluol, Dioxan	Hydrodehalogenierung, Zersetzung empfindlicher Gruppen	Sehr aktiv, aber erfordert sorgfältige Optimierung der Temperatur.
K₃PO₄	Dioxan, Toluol	Geringere Raten, kann unlöslich sein	Mildere Alternative, gut für Substrate mit basenempfindlichen Gruppen.
Cs₂CO₃	Toluol, THF	Geringere Raten	Gute Wahl für empfindliche Substrate, oft bessere Löslichkeit als K₃PO₄.
LHMDS	THF	Hydrodehalogenierung	Starke, nicht-nukleophile Base, kann aber Nebenreaktionen fördern.

Diagramme

Abbildung 1: Entscheidungsbaum zur Fehlerbehebung bei geringer Ausbeute oder hohen Nebenprodukten.

Abbildung 2: Schematische Darstellung der konkurrierenden Reaktionswege.

Abschnitt 5: Referenzen

[Bitte beachten Sie, dass die URLs zu den wissenschaftlichen Veröffentlichungen oft hinter einer Paywall liegen. Die Links führen zur entsprechenden Publikationsseite.]

• Palladium-Catalyzed (Ullmann-Type) Homocoupling of Aryl Halides: A Convenient and General Synthesis of Symmetrical Biaryls via Inter- and Intramolecular Coupling Reactions. Organic Letters.[Link]

• Palladium-Catalyzed Homocoupling and Cross-Coupling Reactions of Aryl Halides in Poly(ethylene glycol). The Journal of Organic Chemistry.[Link]

• Aminations of Aryl Halides Using Nitroaromatics as Coupling Partners: Overcoming Hydrodehalogenation Pathway Under Hy. NSF Public Access Repository.[Link]

• Cross-coupling and dehalogenation reactions catalyzed by (N-heterocyclic carbene)Pd(allyl)Cl complexes. PubMed.[Link]

• Reductive Dehalogenation of Aryl Bromides and Chlorides and Their Use as Aryl Blocking Groups. Organic Chemistry Portal.[Link]

• The Crucial Role of 1,3-Dibromo-5-(trifluoromethoxy)benzene in Modern Drug Discovery. NINGBO INNO PHARMCHEM CO.,LTD.[Link]

• Buchwald–Hartwig amination. Wikipedia.[Link]

• Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl. NIH.[Link]

• Copper-free Sonogashira cross-coupling reactions: an overview. RSC Publishing.[Link]

• An Unusual Dehalogenation in the Suzuki Coupling of 4-Bromopyrrole-2-carboxylates. ResearchGate.[Link]

• Buchwald–Hartwig amination. Wikipedia.[Link]

• Palladium-catalyzed trifluoroacetate-promoted mono-arylation of the β-methyl group of alanine at room temperature: synthesis of β-arylated α-amino acids through sequential C–H functionalization. Chemical Science (RSC Publishing).[Link]

• Pd-Catalyzed Amination of Base-Sensitive Five-Membered Heteroaryl Halides with Aliphatic Amines. PMC - NIH.[Link]

• Synthesis of Trifluoromethyl Ketones by Palladium-Catalyzed Cross-Coupling Reaction of Phenyl Trifluoroacetate with Organoboron Compounds. ResearchGate.[Link]

• The Palladium-Catalyzed Trifluoromethylation of Aryl Chlorides. PMC - NIH.[Link]

• Palladium catalyzed selective mono-arylation of o-carboranes via B–H activation. Chemical Communications (RSC Publishing).[Link]

• Palladium-catalyzed trifluoroacetate-promoted mono-arylation of the β-methyl group of alanine at room temperature: synthesis of β-arylated α-amino acids through sequential C–H functionalization. Chemical Science (RSC Publishing).[Link]

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• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of 1,3-Dibromo-5-(trifluoromethoxy)benzene

Welcome to the technical support resource for the purification of 1,3-Dibromo-5-(trifluoromethoxy)benzene (CAS No. 207226-31-1). This guide is designed for researchers, chemists, and drug development professionals to provide practical, in-depth solutions to common challenges encountered during the purification of this versatile fluorinated intermediate. Drawing upon established chemical principles and field-proven techniques, this document aims to be a comprehensive resource for achieving high purity in your reaction products.

Introduction: The Purification Challenge

1,3-Dibromo-5-(trifluoromethoxy)benzene is a key building block in the synthesis of pharmaceuticals and agrochemicals.[1][2][3] Its utility stems from the two reactive bromine atoms, ideal for cross-coupling reactions, and the trifluoromethoxy (-OCF₃) group, which enhances metabolic stability and lipophilicity in target molecules.[2][4][5] However, achieving the high purity (typically ≥98-99%) required for these applications necessitates a robust purification strategy.[1] The primary challenges involve removing unreacted starting materials, regioisomeric byproducts, and other impurities whose physical properties may be similar to the desired product. This guide provides a logical framework for selecting and optimizing a purification method based on the specific impurity profile of your crude reaction mixture.

Physicochemical Properties at a Glance

A thorough understanding of the compound's properties is the foundation of an effective purification strategy. The following table summarizes key data for 1,3-Dibromo-5-(trifluoromethoxy)benzene.

Property	Value	Source(s)
CAS Number	207226-31-1	[1][6]
Molecular Formula	C₇H₃Br₂F₃O	[1][6]
Molecular Weight	319.90 g/mol	[6]
Appearance	Colorless to light yellow/orange clear liquid	[1]
Boiling Point	83-85 °C at 20 mmHg	[1]
Density	~1.96 g/mL	[1]
Refractive Index	n20/D ~1.508 - 1.51	[1]
Purity (Commercial)	≥ 98% (GC) or 99%	[1]

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my crude product?

A1: While the impurity profile depends heavily on the synthetic route, common contaminants include:

• Unreacted Starting Materials: Such as 1-bromo-3-(trifluoromethoxy)benzene or other precursors.

• Partially Brominated Species: Monobrominated analogs, if the bromination reaction did not go to completion.

• Regioisomers: Other dibrominated isomers that may have formed due to incomplete regioselectivity during synthesis.

• Solvent and Reagent Residue: Residual solvents or non-volatile reagents used in the reaction.

Q2: How stable is the trifluoromethoxy group during purification?

A2: The trifluoromethoxy (-OCF₃) group is exceptionally stable.[4][5] The carbon-fluorine bond is one of the strongest in organic chemistry, making the group highly resistant to degradation under typical purification conditions, including heating for distillation and exposure to silica gel in chromatography.[5] This stability is a key advantage of incorporating this moiety into advanced molecules.[4]

Q3: What analytical techniques are best for assessing the purity of 1,3-Dibromo-5-(trifluoromethoxy)benzene?

A3: A multi-technique approach is recommended for comprehensive purity analysis.

• Gas Chromatography (GC): As this compound is a relatively volatile liquid, GC (often with a mass spectrometry detector, GC-MS) is the preferred method for assessing purity and identifying volatile impurities.[7][8] Commercial suppliers often specify purity by GC.[1]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and ¹⁹F NMR are invaluable for structural confirmation and identifying structurally similar impurities (like isomers) that might co-elute in chromatography.

• High-Performance Liquid Chromatography (HPLC): HPLC can also be used, particularly for identifying non-volatile impurities.[9]

Q4: What are the recommended storage conditions?

A4: Commercial suppliers recommend storing the compound at 2 - 8 °C.[1] This is to minimize any potential long-term degradation, although the molecule is generally very stable. It should be stored in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) to protect it from moisture.

Troubleshooting Guide: Common Purification Issues

This section addresses specific problems you may encounter during purification, providing probable causes and actionable solutions.

Problem 1: My final product is contaminated with a lower-boiling point impurity.

• Probable Cause: This is often an unreacted starting material or a volatile side product. The boiling points are different enough for separation but too close for simple distillation.

• Solution: Vacuum Fractional Distillation.

  • Why it works: 1,3-Dibromo-5-(trifluoromethoxy)benzene has a high boiling point at atmospheric pressure, which could lead to decomposition if heated excessively.[10] Vacuum distillation lowers the boiling point to a safe temperature range (83-85 °C at 20 mmHg).[1][11] A fractional distillation setup (e.g., using a Vigreux or packed column) provides the necessary theoretical plates to separate components with moderately close boiling points.[12]

  • Action: See the detailed protocol for Vacuum Distillation below. Ensure your vacuum is stable and the column is well-insulated to maintain a proper temperature gradient.

Problem 2: Analysis shows my product is contaminated with isomers that won't separate by distillation.

• Probable Cause: Regioisomers often have very similar boiling points, making separation by distillation impractical or impossible.

• Solution: Flash Column Chromatography.

  • Why it works: Column chromatography separates compounds based on differences in their polarity and interaction with a stationary phase, not their boiling points.[13] Even subtle differences in the polarity and shape of isomers can be exploited for separation on a silica gel column. The trifluoromethoxy group is electron-withdrawing, and the bromine atoms also influence the molecule's polarity, allowing for effective separation from its isomers.[4]

  • Action:

    • Develop a Method with TLC: First, use Thin-Layer Chromatography (TLC) to find an appropriate mobile phase. Start with a non-polar solvent like hexanes and gradually add a slightly more polar solvent like ethyl acetate or dichloromethane until you achieve good separation (Rf values between 0.2 and 0.5).

    • Perform Flash Chromatography: Pack a column with silica gel and run the separation using the solvent system identified by TLC. See the detailed protocol for Flash Column Chromatography below.

Problem 3: My product is clean but has a yellow or orange tint.

• Probable Cause: The color may be due to trace, highly conjugated impurities or slight decomposition products that are present in quantities too small to be detected by standard GC or NMR.

• Solution: Activated Carbon Treatment or a Second Purification Pass.

  • Why it works: Activated carbon has a high surface area and can adsorb colored impurities. A quick pass through a small plug of silica gel or a rapid distillation can also remove these trace contaminants.

  • Action: Dissolve the tinted product in a minimal amount of a non-polar solvent (e.g., hexanes). Add a small amount of activated carbon, stir for 15-30 minutes, and then filter through a pad of Celite. Remove the solvent under reduced pressure. Alternatively, re-distill the material.

Problem 4: My yield is very low after column chromatography.

• Probable Cause:

  • Improper Solvent System: The eluent may be too non-polar, causing the product to remain adsorbed on the silica gel.

  • Poor Column Packing: Channels or cracks in the silica bed can lead to poor separation and product smearing across many fractions.

  • Sample Overload: Too much crude material was loaded onto the column for its size.

• Solution: Optimization of Chromatographic Conditions.

  • Action:

    • Re-evaluate TLC: Ensure your TLC analysis shows the product moving off the baseline. If it's stuck, you need a more polar solvent system.

    • Use Proper Packing Technique: Pack the column as a slurry to ensure a homogenous, bubble-free bed.[14]

    • Follow Loading Guidelines: A general rule is to use a 20:1 to 100:1 ratio of silica gel weight to crude product weight, depending on the separation difficulty.

Purification Workflow Diagram

The following diagram outlines a logical decision-making process for purifying your crude reaction product.

Caption: Decision workflow for purifying 1,3-Dibromo-5-(trifluoromethoxy)benzene.

Detailed Experimental Protocols

Protocol 1: Purification by Vacuum Distillation

This method is ideal for removing non-volatile residues or impurities with a significantly different boiling point.

• Apparatus Setup: Assemble a short-path distillation apparatus. Ensure all glassware is dry and joints are properly greased. Use a magnetic stir bar in the distilling flask for smooth boiling.

• System Check: Attach the apparatus to a vacuum pump with a cold trap and a pressure gauge. Ensure the system can achieve and hold a stable vacuum of around 20 mmHg.

• Sample Addition: Charge the crude 1,3-Dibromo-5-(trifluoromethoxy)benzene into the distilling flask (do not fill more than two-thirds full).

• Distillation:

  • Begin stirring and slowly heat the distilling flask using an oil bath.

  • Monitor the temperature at the distillation head and the pressure.

  • Discard any initial low-boiling fraction (forerun).

  • Collect the main fraction distilling at a stable temperature, which should be approximately 83-85 °C at 20 mmHg.[1]

  • Stop the distillation when the temperature either rises or drops significantly, or when only a small amount of residue remains.

• Shutdown: Allow the apparatus to cool completely before slowly releasing the vacuum to prevent bumping of the hot residue.

Protocol 2: Purification by Flash Column Chromatography

This is the method of choice for separating isomers or impurities with similar polarities.[15][16]

• Solvent System Selection: As determined by prior TLC analysis (e.g., 99:1 Hexanes:Ethyl Acetate).

• Column Packing (Slurry Method):

  • Plug the bottom of a glass chromatography column with glass wool or cotton and add a thin layer of sand.

  • In a beaker, prepare a slurry of silica gel in your chosen non-polar eluent (e.g., hexanes).

  • Pour the slurry into the column and use gentle air pressure to pack the bed, draining the excess solvent. Add more slurry until the desired column height is reached (typically 15-20 cm). Ensure the packed bed is flat and free of cracks.[14] Do not let the silica run dry.

• Sample Loading (Dry Loading Recommended):

  • Dissolve your crude product in a minimal amount of a volatile solvent (like dichloromethane).

  • Add a small amount of silica gel (2-3 times the weight of your crude product) to this solution.

  • Evaporate the solvent completely on a rotary evaporator to obtain a dry, free-flowing powder of your crude product adsorbed onto silica.

  • Carefully add this powder to the top of the packed column, creating a thin, even layer. Gently add a protective layer of sand on top.

• Elution:

  • Carefully add the eluent to the column and use positive pressure (from a pump or air line) to push the solvent through the column at a steady rate.

  • Collect the eluting solvent in a series of fractions (e.g., in test tubes).

• Fraction Analysis:

  • Analyze the collected fractions by TLC to identify which ones contain your pure product.[13]

  • Combine the pure fractions, and remove the solvent using a rotary evaporator to yield the purified 1,3-Dibromo-5-(trifluoromethoxy)benzene.

References

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Understanding the Trifluoromethoxy Group: Properties and Applications in Chemical Research.
• Chem-Impex. (n.d.). 1,3-Dibromo-5-(trifluoromethoxy)benzene.
• Sigma-Aldrich. (n.d.). 1,3-Dibromo-5-(trifluoromethoxy)benzene 99%.
• Goti, G., et al. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. PMC - PubMed Central.
• PubChem. (n.d.). 1,3-Dibromo-5-(trifluoromethoxy)benzene.
• PubChem. (n.d.). 1,3-Dibromo-5-(trifluoromethyl)benzene.
• ACS Publications. (2019). Highly Chemically Stable MOFs with Trifluoromethyl Groups. Inorganic Chemistry.
• Google Patents. (n.d.). Extractive distillation of aromatic compounds.
• CymitQuimica. (n.d.). CAS 401-84-3: 1,3-Dibromo-5-(trifluoromethyl)benzene.
• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Chemical Stability Enhanced: The Impact of Trifluoromethyl Groups in Organic Synthesis.
• Beilstein Journal of Organic Chemistry. (2008). Trifluoromethyl ethers – synthesis and properties of an unusual substituent.
• Wikipedia. (n.d.). Distillation.
• Master Organic Chemistry. (n.d.). How to Purify by Distillation.
• University of Colorado Boulder. (n.d.). Column Chromatography.
• ACS Publications. (2023). Fully Aqueous and Air-Compatible Cross-Coupling of Primary Alkyl Halides with Aryl Boronic Species.
• The School for Aromatic Studies. (n.d.). Distilling Aromatic Plants.
• University of Massachusetts. (n.d.). Distillation.
• LCGC. (2010). Advances in the Analysis of Persistent Halogenated Organic Compounds.
• Chem Help ASAP (YouTube). (2021). column chromatography & purification of organic compounds.
• PMC - NIH. (2015). Copper-catalyzed arylation of alkyl halides with arylaluminum reagents.
• AAPS PharmSciTech. (n.d.). Recent Trends in Analytical Techniques for Impurity Profiling.
• Chemical Science (RSC Publishing). (2019). Separation of halogenated benzenes enabled by investigation of halogen–π interactions with carbon materials.
• Qi-Chem Co., Ltd. (n.d.). 1,3-Dibromo-5-(trifluoromethoxy)benzene.
• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Crucial Role of 1,3-Dibromo-5-(trifluoromethoxy)benzene in Modern Drug Discovery.
• Sigma-Aldrich. (n.d.). 1,3-Dibromo-5-(trifluoromethyl)benzene | 401-84-3.
• Beilstein Journal of Organic Chemistry. (n.d.). Trifluoromethyl ethers – synthesis and properties of an unusual substituent.
• ChemCon GmbH. (n.d.). Identity determination and purity testing.
• Organic Syntheses. (2025). Purification of Organic Compounds by Flash Column Chromatography.
• Japan Environmental Management Association for Industry. (n.d.). III Analytical Methods.
• Santa Cruz Biotechnology. (n.d.). 1,3-Dibromo-5-(trifluoromethoxy)benzene.
• MySkinRecipes. (n.d.). 1,3-Dibromo-5-(trifluoromethoxy)benzene.
• Molbase. (n.d.). 1,3-DIBROMO-5-(TRIFLUOROMETHOXY)BENZENE.
• Wikipedia. (n.d.). 1,3-Bis(trifluoromethyl)benzene.

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Technical Support Center: Buchwald-Hartwig Amination of 1,3-Dibromo-5-(trifluoromethoxy)benzene

Welcome to the technical support center for overcoming challenges in the Buchwald-Hartwig amination of 1,3-Dibromo-5-(trifluoromethoxy)benzene. This guide is designed for researchers, synthetic chemists, and drug development professionals who are working with this challenging substrate. The presence of two halogen atoms and a potent electron-withdrawing trifluoromethoxy group necessitates a carefully optimized approach to achieve high yields and selectivity. This document provides in-depth troubleshooting advice, optimized protocols, and answers to frequently asked questions to guide you through your experimental design and execution.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific experimental problems in a question-and-answer format, focusing on the causality behind each recommendation.

Q1: Why am I seeing low or no conversion of my 1,3-Dibromo-5-(trifluoromethoxy)benzene starting material?

Low conversion is the most common hurdle and can be attributed to several factors related to the electronic nature of the substrate. The trifluoromethoxy (-OCF3) group is strongly electron-withdrawing, which makes the aryl bromide more electrophilic but can also impact key steps in the catalytic cycle.[1][2]

Potential Cause & Recommended Action:

• Suboptimal Catalyst-Ligand System: The rate-determining step for electron-deficient aryl halides is often not the oxidative addition but can be the reductive elimination.[3][4] Success hinges on using a ligand that accelerates this final C-N bond-forming step.

  • Solution: Employ bulky, electron-rich dialkylbiaryl phosphine ligands. These "Buchwald ligands" are designed to stabilize the palladium center and promote efficient reductive elimination.[5][6] For this specific substrate, starting with ligands from the third or fourth generation of catalyst systems is highly recommended.

  • Actionable Step: Screen a panel of ligands such as XPhos, SPhos, or RuPhos. If your amine is particularly bulky, consider ligands like BrettPhos.[5][7]

Ligand Class	Common Examples	Key Features & Recommendations for this Substrate
First Generation	P(o-tolyl)₃	Generally not effective for electron-deficient or sterically hindered substrates; likely to give low yields.[8]
Second Generation	BINAP, DPPF	More effective than first-gen, but may still be suboptimal for this challenging substrate. Can be a starting point if more advanced ligands are unavailable.[8][9]
Third/Fourth Gen (Dialkylbiaryl)	XPhos, SPhos, RuPhos, BrettPhos	Highly Recommended. These ligands possess the necessary steric bulk and electron-donating properties to facilitate the catalytic cycle for electron-deficient substrates and bulky amines.[5]

• Inappropriate Base Selection: The base's role is to deprotonate the amine-palladium complex to form the crucial palladium-amido intermediate.[10] The base strength and solubility are critical.[11][12][13]

  • Solution: A strong, non-nucleophilic base is typically required. Sodium tert-butoxide (NaOtBu) is the most common and effective choice.[14][15] However, if your amine or other functional groups are base-sensitive, weaker bases may be necessary, though this might require higher temperatures or longer reaction times.

  • Actionable Step: Start with NaOtBu. If side reactions or degradation occur, screen weaker inorganic bases like K₃PO₄ or Cs₂CO₃. Ensure the base is finely ground and dry, as its insolubility can hinder the reaction.[16]

• Incorrect Solvent Choice: The solvent must dissolve the reactants and not inhibit the catalyst.

  • Solution: Anhydrous, degassed aprotic solvents are standard. Toluene and 1,4-dioxane are the most common and effective choices.[7][17]

  • Actionable Step: Use anhydrous toluene or dioxane. Avoid chlorinated solvents, acetonitrile, and pyridine, as they can coordinate to the palladium and poison the catalyst.[16] If solubility of the base is an issue, consider a more polar solvent like THF, but be aware it may affect reaction rates.

• Inadequate Reaction Conditions: The reaction may be kinetically slow.

  • Solution: These reactions often require elevated temperatures to proceed efficiently.

  • Actionable Step: Heat the reaction to between 80-110 °C. Monitor the reaction over a 12-24 hour period by TLC or LC-MS to determine the optimal reaction time.

Q2: How can I control the selectivity between mono- and di-amination?

Your dibromo substrate can undergo a second amination. Controlling the outcome is crucial for synthesizing the desired product.

• For Mono-amination:

  • Stoichiometry: This is the primary method of control. Use a molar excess of the 1,3-Dibromo-5-(trifluoromethoxy)benzene relative to the amine (e.g., 1.5 to 2.0 equivalents of the dibromide to 1.0 equivalent of the amine).

  • Reaction Conditions: Running the reaction at a lower temperature (e.g., 60-80 °C) and for a shorter duration can also favor the mono-substituted product. Once the starting amine is consumed (as monitored by TLC/LC-MS), stop the reaction to prevent further conversion.

• For Di-amination:

  • Stoichiometry: Use an excess of the amine and the base. A minimum of 2.2 equivalents of the amine and a corresponding excess of base (e.g., 2.5-3.0 equivalents) is a good starting point to drive the reaction to completion.

  • Reaction Conditions: Higher temperatures (100-110 °C) and longer reaction times are typically necessary to ensure the second C-N bond formation occurs.

Q3: I'm observing significant side products, such as hydrodehalogenation. How can I prevent this?

Hydrodehalogenation (replacement of a bromine with hydrogen) is a common side reaction that consumes starting material and lowers the yield.[8]

• Cause: This side reaction can occur via β-hydride elimination from the palladium-amido intermediate, especially if the amine has β-hydrogens. It can also arise from catalyst decomposition pathways.

• Solution:

  • Optimize the Ligand: Bulky ligands like those from the Buchwald groups are designed to create a sterically crowded environment around the palladium center, which disfavors side reactions and promotes the desired reductive elimination.[5]

  • Use a Pre-catalyst: Modern palladium pre-catalysts (e.g., XPhos Pd G3/G4) are often more effective at generating the active Pd(0) species cleanly and minimizing side reactions compared to traditional sources like Pd(OAc)₂ or Pd₂(dba)₃.[16]

  • Ensure Inert Conditions: Rigorously exclude oxygen and moisture from your reaction. These can lead to catalyst decomposition and promote undesired pathways. Purge your reaction vessel thoroughly with an inert gas like argon or nitrogen.

Visualizing the Process

To better understand the reaction and troubleshooting steps, refer to the following diagrams.

Caption: The catalytic cycle for the Buchwald-Hartwig amination.

Caption: A decision tree for troubleshooting low yields.

Frequently Asked Questions (FAQs)

• Q4: What specific role does the trifluoromethoxy (-OCF3) group play? The -OCF3 group is a powerful electron-withdrawing group due to the high electronegativity of the fluorine atoms.[1] This increases the electrophilicity of the C-Br bonds, which can facilitate the initial oxidative addition step. However, its strong electron-withdrawing nature can make the subsequent reductive elimination step more difficult, which is why the choice of a highly active, electron-rich ligand is critical to drive the catalytic cycle forward.[2]

• Q5: Which palladium source is best: a precatalyst like XPhos Pd G3 or a traditional source like Pd₂(dba)₃? While traditional sources like Pd₂(dba)₃ or Pd(OAc)₂ can work, they require in-situ reduction to the active Pd(0) state, which can sometimes be inefficient and lead to catalyst decomposition.[16] Modern Buchwald precatalysts (e.g., G3 or G4) are air-stable solids that contain the ligand and a Pd(II) source, which cleanly and efficiently generate the active L-Pd(0) species under the reaction conditions.[16] For challenging substrates like this, using a precatalyst is highly recommended for reproducibility and higher yields.

• Q6: My amine is a solid. How should I add it to the reaction? If your amine is a solid, it should be weighed out and added to the reaction vessel along with the aryl bromide, palladium precatalyst, and base under an inert atmosphere (preferably in a glovebox). If a glovebox is not available, add the solids to the flask, seal it, and then purge thoroughly with argon or nitrogen before adding the degassed solvent via syringe.

• Q7: Can I use an aryl chloride instead of an aryl bromide? Aryl chlorides are significantly less reactive than aryl bromides in Buchwald-Hartwig aminations due to the strength of the C-Cl bond, making oxidative addition much more difficult.[18] While modern catalyst systems with extremely bulky and electron-rich ligands (e.g., BrettPhos) have been developed to couple aryl chlorides, the corresponding dibromo-substrate is the preferred starting material for this transformation.[6][9]

Optimized Starting Protocols

Note: These are generalized starting points. Optimal conditions may vary depending on the specific amine used. All operations should be performed under an inert atmosphere (Argon or Nitrogen) using anhydrous solvents.

Protocol A: Selective Mono-amination

• Preparation: To an oven-dried reaction tube equipped with a magnetic stir bar, add 1,3-Dibromo-5-(trifluoromethoxy)benzene (1.5 mmol, 1.5 equiv.), the palladium precatalyst (e.g., XPhos Pd G3, 0.03 mmol, 2 mol%), and sodium tert-butoxide (NaOtBu, 1.4 mmol, 1.4 equiv.).

• Inert Atmosphere: Seal the tube with a septum, and purge with argon for 10 minutes.

• Reagent Addition: In a separate vial, dissolve the amine (1.0 mmol, 1.0 equiv.) in 5 mL of anhydrous, degassed toluene. Add the amine solution to the reaction tube via syringe.

• Reaction: Heat the mixture to 80 °C with vigorous stirring.

• Monitoring: Monitor the reaction by TLC or LC-MS for the consumption of the amine (typically 4-12 hours).

• Workup: Once the amine is consumed, cool the reaction to room temperature. Dilute with ethyl acetate (20 mL) and quench carefully with water (10 mL). Separate the layers, and extract the aqueous layer with ethyl acetate (2 x 15 mL). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Protocol B: Di-amination

• Preparation: To an oven-dried reaction tube equipped with a magnetic stir bar, add 1,3-Dibromo-5-(trifluoromethoxy)benzene (1.0 mmol, 1.0 equiv.), the palladium precatalyst (e.g., RuPhos Pd G3, 0.04 mmol, 4 mol%), and sodium tert-butoxide (NaOtBu, 2.6 mmol, 2.6 equiv.).

• Inert Atmosphere: Seal the tube with a septum, and purge with argon for 10 minutes.

• Reagent Addition: Add the amine (2.4 mmol, 2.4 equiv.) directly to the solids if it is a liquid, or dissolved in a minimal amount of solvent if solid. Add 10 mL of anhydrous, degassed toluene.

• Reaction: Heat the mixture to 110 °C with vigorous stirring.

• Monitoring: Monitor the reaction by TLC or LC-MS for the disappearance of the mono-aminated intermediate (typically 12-24 hours).

• Workup: Follow the same workup procedure as described in Protocol A.

References

• Buchwald–Hartwig amination. (n.d.). In Wikipedia. Retrieved January 5, 2026, from [Link]

• Singleton, J. T. (2003). The Mechanism of the Buchwald-Hartwig Amination and Its Relationship to Other Palladium-Catalyzed Cross-Coupling Reactions.

• Buchwald-Hartwig Amination. (2023). Chemistry LibreTexts. Retrieved January 5, 2026, from [Link]

• Viciu, M. S., & Nolan, S. P. (2004). The Mechanism of the Buchwald−Hartwig Amination Reaction. Organometallics, 23(23), 5515-5524.
• Hama, T., & Hartwig, J. F. (2008). The Role of the Base in the Buchwald−Hartwig Amination Reaction. Journal of the American Chemical Society, 130(47), 15950-15951.

• Buchwald-Hartwig Coupling: Mechanism & Examples. (n.d.). NROChemistry. Retrieved January 5, 2026, from [Link]

• Norrby, P.-O., et al. (2014). Role of the base in Buchwald-Hartwig amination. The Journal of Organic Chemistry, 79(24), 12159-12168.

• Pearson. (2022). Buchwald-Hartwig Amination Reaction: Videos & Practice Problems. Retrieved January 5, 2026, from [Link]

• Newman, S. G., & Lautens, M. (2011). Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. Accounts of Chemical Research, 44(8), 643-655.

• Buchwald–Hartwig amination. (n.d.). Grokipedia. Retrieved January 5, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. Retrieved January 5, 2026, from [Link]

• Dialkylbiaryl phosphine ligands. (n.d.). In Wikipedia. Retrieved January 5, 2026, from [Link]

• Wiley Analytical Science. (2019). Palladium Catalyzed Amination of Aryl Chlorides. Retrieved January 5, 2026, from [Link]

• Ikawa, T., et al. (2007). Development of New Phosphine Ligands (BRIDPs) for Efficient Palladium-Catalyzed Coupling Reactions and Their Application to Industrial Processes. The Journal of Organic Chemistry, 72(15), 5654-5662.

• Organic Syntheses. (2024). Palladium-catalyzed Buchwald-Hartwig Amination and Suzuki-Miyaura Cross-coupling Reaction of Aryl Mesylates. Retrieved January 5, 2026, from [Link]

• Reddit. (2018). Help troubleshooting a Buchwald-Hartwig amination? Retrieved January 5, 2026, from [Link]

• American Chemical Society. (2025). Specific Solvent Issues with Buchwald-Hartwig Amination. Retrieved January 5, 2026, from [Link]

• Kashani, S. K., et al. (2021).

• Reddit. (2023). Trifluoromethoxy group electron-withdrawing or electron-donating? Retrieved January 5, 2026, from [Link]

• WuXi AppTec. (2025). Condition Optimization for Buchwald-Hartwig Reactions. Retrieved January 5, 2026, from [Link]

• ResearchGate. (2025). Preparation of anionic phosphine ligands in situ for the palladium-catalyzed Buchwald/Hartwig amination reactions of aryl halides. Retrieved January 5, 2026, from [Link]

• Ananikov, V. P., et al. (2021). Evidence for "cocktail"-type catalysis in Buchwald-Hartwig reaction. A mechanistic study. Chemical Science, 12(36), 12056-12067.
• Dennis, J. M., et al. (2018). An Electron-Deficient Palladium Catalyst Enables the Use of a Common Soluble Base in C–N Coupling. Journal of the American Chemical Society, 140(14), 4721-4725.

• ResearchGate. (n.d.). [a] Synthesis of key bromide starting material 16. [b] Trial Buchwald‐Hartwig conditions. [c] Hydrolysis of glutarimide by aqueous base. Retrieved January 5, 2026, from [Link]

• Data, P., et al. (2021). Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. Molecules, 26(23), 7385.
• Faber, M., et al. (2020). What can reaction databases teach us about Buchwald–Hartwig cross-couplings?. Chemical Science, 11(40), 11024-11034.
• Kosugi, M., Kameyama, M., & Migita, T. (1983). Palladium-catalyzed aromatic amination of aryl bromides with N, N-di-ethylamino-tributyltin. Chemistry Letters, 12(6), 927-928.

Sources

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• 3. Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
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Troubleshooting failed Grignard formation with 1,3-Dibromo-5-(trifluoromethoxy)benzene

Technical Support Center: Grignard Reagent Synthesis

Topic: Troubleshooting Failed Grignard Formation with 1,3-Dibromo-5-(trifluoromethoxy)benzene

Welcome to the technical support center for advanced organometallic synthesis. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with the formation of Grignard reagents from electronically deactivated or complex aryl halides. The synthesis of a Grignard reagent from 1,3-Dibromo-5-(trifluoromethoxy)benzene presents a classic challenge, combining the reduced reactivity from a potent electron-withdrawing group (the trifluoromethoxy moiety) with the complexity of a di-substituted aromatic ring.

This document moves beyond standard protocols to provide a deeper, causality-driven troubleshooting framework. Our goal is to empower you to diagnose issues logically and implement effective, field-proven solutions.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My Grignard reaction with 1,3-dibromo-5-(trifluoromethoxy)benzene fails to initiate. What are the primary reasons for this failure?

A1: Failure to initiate is the most common hurdle with this substrate. The lack of reactivity stems from a combination of factors that must be addressed meticulously.

• Magnesium Surface Passivation: The most immediate barrier is the passivating layer of magnesium oxide (MgO) that forms on the surface of the magnesium turnings.[1] This inert layer physically prevents the oxidative addition of magnesium into the carbon-bromine bond.[2][3]

• Electronic Deactivation: The trifluoromethoxy (-OCF3) group is strongly electron-withdrawing. This effect reduces the electron density of the aromatic ring, making the carbon-bromine bond stronger and less susceptible to cleavage and insertion by magnesium.

• Presence of Moisture: Grignard reagents are exceptionally strong bases and will be instantly quenched by even trace amounts of protic species, most notably water.[2][4] Any moisture in your glassware, solvent, or on the surface of the magnesium will prevent the reaction from sustaining.

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} caption { label = "Fig. 1: Troubleshooting Logic for Initiation Failure"; fontsize = 10; fontcolor = "#5F6368"; }

Caption: Troubleshooting Logic for Initiation Failure.

Q2: What is the most reliable method to activate the magnesium turnings for this specific reaction?

A2: Effective activation is non-negotiable. While several methods exist, their efficacy can vary. For a challenging substrate like this, a combination of physical and chemical activation is often most effective.

A summary of common activation methods is presented below:

Activation Method	Mechanism of Action	Advantages	Disadvantages
Iodine (I₂) Crystal	Chemically etches the MgO layer, exposing fresh Mg surface.[1][2]	Simple, effective, and the disappearance of the purple iodine vapor provides a visual cue of initiation.[1][5]	Can lead to trace iodinated byproducts.[2]
1,2-Dibromoethane (DBE)	Reacts with Mg to form MgBr₂ and ethene gas, which scrubs the surface clean.[2][6]	Highly effective; the evolution of ethene gas is a definitive sign of activation.[1]	Introduces another reagent that must be of high purity.
Mechanical Grinding	Physically breaks the MgO layer by grinding the turnings against each other or with a glass stir rod.[6][7]	Avoids chemical activators and potential side reactions.[2]	May not be sufficient for highly unreactive halides and can be difficult to perform under a strict inert atmosphere.
DIBAL-H	Diisobutylaluminum hydride acts as a potent reducing agent and drying agent, activating the surface at lower temperatures.[2][8]	Very effective for difficult substrates; allows for initiation at or below room temperature.[8]	Pyrophoric nature requires expert handling techniques.

Recommended Protocol: For this system, activation with 1,2-dibromoethane (DBE) is highly recommended due to its reliability. See the detailed experimental protocol in the next section.

Q3: My reaction starts but then stops, or the yield of the Grignard reagent is very low. What are the probable causes and solutions?

A3: Low yields after a successful initiation often point to competitive side reactions or incomplete conversion.

• Wurtz-Type Homocoupling: This is a major side reaction where the formed Grignard reagent (ArMgBr) acts as a nucleophile and attacks a molecule of the starting material (ArBr).[2][9] This results in an unwanted biaryl byproduct. This side reaction is favored by high local concentrations of the aryl bromide and elevated temperatures.

  • Solution: The most critical parameter to control is the rate of addition . Add the solution of 1,3-dibromo-5-(trifluoromethoxy)benzene very slowly (dropwise) to the activated magnesium suspension.[2] This ensures the concentration of the aryl bromide remains low, favoring the reaction with the magnesium surface over the already-formed Grignard reagent.

• Solvent Choice: For unreactive aryl halides, the choice of solvent is critical.

  • Solution: Use Tetrahydrofuran (THF) instead of diethyl ether.[10] THF has a higher boiling point, allowing for higher reaction temperatures if needed, and its superior coordinating ability helps to stabilize the Grignard reagent.[10][11]

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} caption { label = "Fig. 2: Desired Reaction vs. Wurtz Side Reaction"; fontsize = 10; fontcolor = "#5F6368"; }

Caption: Desired Reaction vs. Wurtz Side Reaction.

Validated Experimental Protocols

Protocol 1: Rigorous Preparation of Anhydrous Reaction Conditions

Absolute exclusion of water is paramount for success.

• Glassware: Disassemble all glassware (three-neck flask, condenser, dropping funnel). Clean thoroughly and dry in a laboratory oven at >120 °C for at least 4 hours, preferably overnight.

• Assembly: Immediately assemble the hot glassware under a stream of dry inert gas (Argon or Nitrogen). Use a high-vacuum grease for all joints.

• Flame-Drying: Once assembled and cooled slightly, gently flame-dry the entire apparatus under vacuum using a heat gun. Be cautious not to heat too aggressively.

• Inert Atmosphere: After flame-drying, allow the apparatus to cool to room temperature completely under a positive pressure of inert gas. Maintain this inert atmosphere throughout the entire experiment.

• Solvent: Use a freshly opened bottle of anhydrous THF or, for best results, distill THF from sodium/benzophenone ketyl under an inert atmosphere immediately before use.

Protocol 2: Recommended Synthesis of Mono-Grignard Reagent

This protocol is optimized to favor the formation of the mono-Grignard reagent and minimize side reactions.

• Setup: To the rigorously dried three-neck, round-bottom flask equipped with a magnetic stir bar, reflux condenser, and a pressure-equalizing dropping funnel, add magnesium turnings (1.2 equivalents). Seal the system under a positive pressure of Argon.

• Activation:

  • Add enough anhydrous THF to just cover the magnesium turnings.

  • Begin vigorous stirring.

  • Using a syringe, add a small amount of 1,2-dibromoethane (DBE) (approx. 5 mol% relative to Mg).

  • Gentle warming with a heat gun may be required to initiate the activation. Successful activation is indicated by the steady evolution of ethene gas bubbles from the magnesium surface.[1]

• Initiation:

  • Prepare a solution of 1,3-dibromo-5-(trifluoromethoxy)benzene (1.0 equivalent) in anhydrous THF in the dropping funnel.

  • Add a small aliquot (approx. 5-10%) of this solution to the activated magnesium suspension.

  • Observe the reaction mixture closely. Signs of initiation include a noticeable exotherm, the solution turning cloudy and gray/brown, and potentially a gentle reflux of the solvent.[1] If no initiation is observed after 5-10 minutes, apply gentle, localized heat with a heat gun.

• Addition:

  • Once the reaction is self-sustaining, begin the dropwise addition of the remaining aryl bromide solution from the dropping funnel.

  • Crucially, maintain the addition rate such that a gentle, steady reflux is maintained. A rate that is too fast will increase Wurtz coupling.[2][9]

• Completion:

  • After the addition is complete, continue to stir the reaction mixture. If reflux has subsided, gently heat the mixture to maintain a reflux for an additional 1-2 hours to ensure all the magnesium is consumed.

  • Upon cooling, the Grignard reagent should be a cloudy, grayish-brown solution, ready for use in the subsequent step.

References

• Activation of Mg Metal for Safe Formation of Grignard Reagents on Plant Scale.Organic Process Research & Development.
• Technical Support Center: Activation of Magnesium in Diglyme for Grignard Reactions.Benchchem.
• Discussion on the best way to activate magnesium for the Grignard reagent.
• Technical Support Center: Grignard Reactions with Aryl Halides.Benchchem.
• Activation of Grignard reagent.Chemistry Stack Exchange.
• Mechanical Activation of Magnesium Turnings for the Preparation of Reactive Grignard Reagents.Lookchem.
• Grignard Formation - Troubleshooting and Perfecting.Reddit r/Chempros.
• Preparation of an aromatic Grignard reagent.Chemistry Stack Exchange.
• Grignard Reaction, Mechanism, Reagent and Che
• Grignard Reaction.Alfa Chemistry.
• Making Grignard reagents.YouTube.
• What's the best technique to make Grignard reagents?Reddit r/chemistry.
• Grignard Reagents.Chemistry LibreTexts.
• The Grignard Reaction (Experiment).Chemistry LibreTexts.

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• 11. youtube.com [youtube.com]

Technical Support Center: Catalyst Selection for Cross-Coupling with 1,3-Dibromo-5-(trifluoromethoxy)benzene

Welcome to the technical support center for cross-coupling reactions involving 1,3-Dibromo-5-(trifluoromethoxy)benzene. This guide is designed for researchers, chemists, and drug development professionals to provide field-proven insights, troubleshooting advice, and answers to frequently asked questions. Our goal is to help you navigate the specific challenges of this substrate and achieve successful, reproducible outcomes in your experiments.

Understanding the Substrate: 1,3-Dibromo-5-(trifluoromethoxy)benzene

This substrate presents unique challenges and opportunities in cross-coupling reactions. The presence of two identical bromine atoms requires careful control to achieve selective functionalization, while the potent electron-withdrawing nature of the trifluoromethoxy (-OCF3) group significantly impacts the reactivity of the C-Br bonds. Generally, electron-withdrawing groups make the aryl halide more electrophilic, which can facilitate the crucial oxidative addition step in the palladium catalytic cycle.[1][2] However, this enhanced reactivity must be managed to prevent side reactions and ensure selectivity.

Frequently Asked Questions (FAQs)

Q1: How does the trifluoromethoxy group influence the reactivity of the C-Br bonds?

The trifluoromethoxy (-OCF3) group is strongly electron-withdrawing. This property increases the electrophilicity of the aromatic ring, making the carbon-bromine bonds more susceptible to oxidative addition by a low-valent metal catalyst, typically Palladium(0).[1][2] This is the first and often rate-determining step in the catalytic cycle for many cross-coupling reactions.[3][4] Consequently, this substrate is generally more reactive than electron-rich or neutral aryl bromides, which can be advantageous but also necessitates carefully optimized conditions to control the reaction.

Q2: How can I achieve selective mono-substitution instead of di-substitution?

Achieving selective mono-functionalization is a primary challenge with dihalogenated substrates.[3][5][6][7][8] The key strategies revolve around controlling reaction parameters:

• Stoichiometry: This is the most critical factor. Use a slight excess (typically 1.05 to 1.2 equivalents) of your coupling partner (e.g., boronic acid, amine, alkyne) relative to the 1,3-dibromo-5-(trifluoromethoxy)benzene.[2] For di-substitution, an excess of the coupling partner (>2.2 equivalents) and base should be used.[9]

• Reaction Time and Temperature: The second coupling event is typically slower than the first. Monitor the reaction closely using TLC, GC-MS, or LC-MS. Stop the reaction as soon as the formation of the mono-substituted product is maximized. Lowering the reaction temperature can also enhance selectivity by slowing down the rate of the second substitution.[2]

• Catalyst Loading: In some cases, a lower catalyst loading can favor mono-substitution, as it reduces the overall rate of reaction.

Q3: What are the most effective general catalyst systems for this substrate?

For electron-deficient aryl bromides like this one, palladium catalysts paired with bulky, electron-rich phosphine ligands are highly effective. These ligands stabilize the palladium center and promote the oxidative addition and reductive elimination steps of the catalytic cycle.[10][11][12]

• Recommended Ligands:

  • Buchwald-type biaryl phosphine ligands: SPhos, XPhos, and RuPhos are excellent choices for Suzuki, Buchwald-Hartwig, and other couplings.[10][13]

  • Others: Trialkylphosphines like P(t-Bu)₃ can also be effective, particularly for accelerating oxidative addition.[14][15]

• Palladium Precatalysts:

  • Standard precursors like Pd(OAc)₂ or Pd₂(dba)₃ are commonly used with the chosen ligand.[16][17]

  • Pre-formed precatalysts (e.g., XPhos Pd G3) are often more reliable, air-stable, and ensure the correct ligand-to-metal ratio.[9]

Q4: Which common cross-coupling reactions are best suited for functionalizing this molecule?

Several powerful cross-coupling reactions can be applied successfully, provided the conditions are optimized.

• Suzuki-Miyaura Coupling: Ideal for forming C-C bonds with boronic acids or esters. It is widely used due to mild conditions and the stability of the boron reagents.[4][18]

• Buchwald-Hartwig Amination: A premier method for forming C-N bonds with primary or secondary amines, crucial for synthesizing many pharmaceutical intermediates.[19][20][21]

• Sonogashira Coupling: Enables the formation of C-C bonds with terminal alkynes to produce arylalkynes.[22][23][24]

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments.

Problem 1: No reaction or very low conversion.

• Possible Cause: Inactive Catalyst System.

  • Solution: The active Pd(0) species is sensitive to oxygen. Ensure your reaction is set up under a strictly inert atmosphere (Argon or Nitrogen) and that all solvents are thoroughly degassed.[25] If using a Pd(II) precatalyst like Pd(OAc)₂, its reduction to Pd(0) may be inefficient. Consider using a more robust, pre-formed Pd(0) precatalyst. The chosen ligand may not be suitable; screen a more electron-rich and bulky ligand like SPhos or XPhos.[11]

• Possible Cause: Suboptimal Base or Solvent.

  • Solution: The base is crucial for the transmetalation step in Suzuki couplings and for amine deprotonation in Buchwald-Hartwig aminations.[9][15] If you see no reaction, the base may be too weak or insoluble. For Suzuki reactions, screen stronger bases like K₃PO₄ or Cs₂CO₃.[25] For Buchwald-Hartwig, strong non-nucleophilic bases like NaOtBu or LiHMDS are standard.[9] The solvent must dissolve all components; common choices include 1,4-dioxane, toluene, or THF.

Problem 2: Significant formation of side products (e.g., homocoupling).

• Possible Cause (Suzuki Coupling): Protodeboronation.

  • Explanation: This is the undesired cleavage of the C-B bond in your boronic acid, which is often promoted by excess water or overly strong bases.

  • Solution: Ensure your solvents are anhydrous, although a small amount of water can sometimes be beneficial.[25] If protodeboronation is severe, switch to a non-hydroxide base like K₃PO₄ or Cs₂CO₃. Using more stable boronate esters (e.g., MIDA or pinacol esters) instead of boronic acids can also mitigate this issue.

• Possible Cause (Suzuki Coupling): Boronic Acid Homocoupling.

  • Explanation: This side reaction is often promoted by the presence of oxygen, which can interfere with the catalytic cycle and generate Pd(II) species that facilitate homocoupling.[1]

  • Solution: Rigorous degassing of all solvents and reagents is critical.[1][25] Using a Pd(0) source or a precatalyst that reliably generates Pd(0) can help suppress this pathway.

• Possible Cause (Sonogashira Coupling): Alkyne Homocoupling (Glaser Coupling).

  • Explanation: The copper(I) co-catalyst, while accelerating the desired reaction, can also catalyze the oxidative dimerization of the terminal alkyne, especially in the presence of oxygen.[26]

  • Solution: Minimize oxygen by using degassed solvents and an inert atmosphere. A highly effective strategy is to use a "copper-free" Sonogashira protocol, which relies on a more active palladium/phosphine catalyst system to proceed without the copper co-catalyst.[23]

Data & Protocols

Recommended Starting Conditions for Cross-Coupling

The following table provides recommended starting points for optimizing your reaction. These conditions are based on established protocols for electron-deficient aryl bromides.

Parameter	Suzuki-Miyaura Coupling	Buchwald-Hartwig Amination	Sonogashira Coupling (Copper-Free)
Pd Precatalyst	Pd(OAc)₂ (2 mol%) or XPhos Pd G3 (2 mol%)	Pd₂(dba)₃ (2 mol%) or SPhos Pd G3 (2 mol%)	Pd(OAc)₂ (2 mol%)
Ligand	SPhos or XPhos (4 mol%)	XPhos or RuPhos (4 mol%)	SPhos (4-5 mol%)
Base	K₃PO₄ or Cs₂CO₃ (2.5 equiv.)	NaOtBu or LiHMDS (2.2 equiv.)	Cs₂CO₃ or K₃PO₄ (2.5 equiv.)
Solvent	1,4-Dioxane or Toluene/H₂O (10:1)	Toluene or 1,4-Dioxane	1,4-Dioxane or DMF
Temperature	80 - 110 °C	90 - 110 °C	80 - 100 °C
Notes	Boronic acid (1.1 equiv. for mono). Degas thoroughly.	Amine (1.2 equiv. for mono). Use anhydrous solvent.	Alkyne (1.2 equiv. for mono). Rigorously exclude oxygen.

Visualizations

Catalyst Selection Workflow

This diagram outlines a logical workflow for selecting and optimizing a catalyst system for cross-coupling with 1,3-Dibromo-5-(trifluoromethoxy)benzene.

A decision workflow for catalyst selection and optimization.

Generalized Palladium Catalytic Cycle

This diagram illustrates the fundamental steps in a palladium-catalyzed cross-coupling reaction, such as a Suzuki-Miyaura coupling.

Generalized catalytic cycle for Pd-catalyzed cross-coupling.

General Experimental Protocol: Suzuki-Miyaura Mono-Arylation

This protocol provides a robust starting point for the mono-arylation of 1,3-Dibromo-5-(trifluoromethoxy)benzene. Caution: Perform all operations under an inert atmosphere.

• Reaction Setup:

  • To a flame-dried Schlenk flask or reaction vial equipped with a magnetic stir bar, add 1,3-Dibromo-5-(trifluoromethoxy)benzene (1.0 equiv.), the desired arylboronic acid (1.1 equiv.), and potassium phosphate (K₃PO₄, 2.5 equiv.).

  • Add the palladium precatalyst (e.g., XPhos Pd G3, 2 mol%). If using a separate ligand and palladium source, add them here (e.g., Pd(OAc)₂, 2 mol%; SPhos, 4 mol%).

• Inert Atmosphere:

  • Seal the flask with a septum. Evacuate the flask and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times to ensure all oxygen is removed.[25]

• Solvent Addition:

  • Add anhydrous, degassed 1,4-dioxane via syringe to achieve a concentration of approximately 0.1 M with respect to the aryl bromide.

• Reaction Execution:

  • Place the sealed flask in a pre-heated oil bath at 100 °C and stir vigorously.[25]

• Monitoring:

  • Monitor the reaction progress by TLC or LC-MS. Take aliquots periodically (e.g., every hour) to determine the point of maximum mono-substituted product formation and minimal di-substituted product.

• Workup:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Dilute with an organic solvent (e.g., ethyl acetate) and wash with water or brine to remove inorganic salts.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

References

• Palani, V., Perea, M. A., & Sarpong, R. (2021). Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. Chemical Reviews. [Link]

• Palani, V., Perea, M. A., & Sarpong, R. (2021). Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. PMC. [Link]

• Palani, V., Perea, M. A., & Sarpong, R. (2021). Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. Chemical Reviews. [Link]

• Palani, V., Perea, M. A., & Sarpong, R. (2021). Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. eScholarship, University of California. [Link]

• InCatT. (2021). Site-selective cross coupling by fine-tuning the supramolecular interaction (an article review). Innovative Catalyst Technologies. [Link]

• Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews. [Link]

• Knauber, T., et al. (2011). Room Temperature Aryl Trifluoromethylation via Copper-Mediated Oxidative Cross-Coupling. The Journal of Organic Chemistry. [Link]

• Billingsley, K. L., & Buchwald, S. L. (2008). Addressing challenges in palladium-catalyzed cross-coupling reactions through ligand design. Semantic Scholar. [Link]

• Reddit. (2021). Diagnosing issues with a failed Suzuki coupling? r/Chempros. [Link]

• ResearchGate. (n.d.). Optimization of the reaction conditions [Table]. ResearchGate. [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Wikipedia. [Link]

• Knauber, T., et al. (2011). Room Temperature Aryl Trifluoromethylation via Copper-Mediated Oxidative Cross-Coupling. PMC. [Link]

• Scite.ai. (n.d.). Ligand effects in palladium‐catalyzed Suzuki and Heck coupling reactions. Scite.ai. [Link]

• Svatunek, D., et al. (2020). The Road Less Traveled: Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dihalogenated N-Heteroarenes. PubMed Central. [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. [Link]

• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal. [Link]

• Wikipedia. (n.d.). Sonogashira coupling. Wikipedia. [Link]

• Friis, S. D., et al. (2014). Carbonylative Suzuki Couplings of Aryl Bromides with Boronic Acid Derivatives under Base-Free Conditions. Organic Letters. [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Chemistry LibreTexts. [Link]

• Reddit. (2024). Failed suzuki coupling, any suggenstions? r/Chempros. [Link]

• Wikipedia. (n.d.). Suzuki reaction. Wikipedia. [Link]

• Supporting Information: Mild and General Conditions for the Cross-Coupling of Aryl Halides with Pentafluorobenzene and other Perfluoroaromatics. (n.d.). AWS. [Link]

• Denmark, S. E., & Smith, R. C. (2009). Cross-Coupling Reactions of Alkenylsilanols with Fluoroalkylsulfonates: Development and Optimization of a Mild and Stereospecific Coupling Process. NIH. [Link]

• Chemistry LibreTexts. (2024). Sonogashira Coupling. Chemistry LibreTexts. [Link]

• Chemistry LibreTexts. (2023). Pd-Catalyzed Cross Coupling Reactions. Chemistry LibreTexts. [Link]

• MacFarlane, R. T. J., et al. (2022). Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. Organic Process Research & Development. [Link]

• MacFarlane, R. T. J., et al. (2022). Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. PubMed Central. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Organic Chemistry Portal. [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Organic Chemistry Portal. [Link]

• The Organic Chemistry Tutor. (2025). The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! YouTube. [Link]

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Technical Support Center: Column Chromatography of Trifluoromethoxylated Compounds

Welcome to the technical support center for the purification of trifluoromethoxylated (-OCF3) compounds. The trifluoromethoxy group is a cornerstone in modern medicinal chemistry and materials science, prized for its ability to enhance metabolic stability, lipophilicity, and binding affinity.[1][2][3] However, these same unique electronic properties present distinct challenges during purification by column chromatography.

This guide is designed for researchers, scientists, and drug development professionals. It moves beyond standard protocols to explain the underlying principles governing the behavior of -OCF3 compounds during chromatography. Here, you will find field-proven insights and systematic troubleshooting strategies to help you navigate the complexities of purifying these valuable molecules.

Table of Contents

• Frequently Asked Questions (FAQs)

  • What makes trifluoromethoxylated compounds challenging to purify?

  • How does the -OCF3 group influence compound stability during chromatography?

  • Which stationary phase should I start with?

  • What are the best mobile phase systems for these compounds?

  • How can I detect -OCF3 compounds if they lack a strong UV chromophore?

• Troubleshooting Guides

  • Issue 1: Poor Separation & Co-elution

  • Issue 2: Peak Tailing or Broadening

  • Issue 3: Compound Instability or Degradation on Column

  • Issue 4: Low or No Recovery

• Experimental Protocols

  • Protocol 1: Method Development Workflow for a Novel -OCF3 Compound

  • Protocol 2: Deactivating Silica Gel for Sensitive Compounds

• References

Frequently Asked Questions (FAQs)

Q1: What makes trifluoromethoxylated compounds challenging to purify?

The primary challenge stems from the unique electronic nature of the trifluoromethoxy group. The highly electronegative fluorine atoms create a powerful electron-withdrawing effect, which is significantly stronger than that of a methoxy group.[1] This alters the molecule's polarity, dipole moment, and potential for secondary interactions with the stationary phase. Furthermore, the high lipophilicity conferred by the -OCF3 group can lead to unexpected retention behavior on both normal and reversed-phase media.[1][2]

Q2: How does the -OCF3 group influence compound stability during chromatography?

While the trifluoromethoxy group itself is generally stable against metabolic degradation[1][2], it can be susceptible to hydrolysis under certain chromatographic conditions, particularly with strong acids or bases in the mobile phase or on highly acidic silica gel surfaces.[4][5] This hydrolysis can convert the -OCF3 group into a carboxylic acid, leading to the appearance of unexpected impurity peaks.[4] It is crucial to assess the stability of your compound on the chosen stationary phase before committing to a large-scale purification.[6][7]

Q3: Which stationary phase should I start with?

The choice of stationary phase is critical and depends on the overall polarity of your molecule.

• For Moderately Polar to Nonpolar Compounds: Standard silica gel is often the first choice for normal-phase chromatography. However, its acidic nature can be problematic for sensitive compounds.

• For Polar or Fluorine-Rich Compounds: Reversed-phase chromatography is generally more suitable. Consider these options:

  • C18 (Octadecylsilane): A good starting point for general-purpose reversed-phase separations.[8]

  • Fluorinated Phases (e.g., PFP, TDF): These phases are specifically designed for separating fluorinated compounds.[9][10] They work via "fluorous-fluorous" interactions, where retention increases with the fluorine content of the analyte.[9][10][11] This can provide unique selectivity that is unattainable on standard C18 columns.[9]

Stationary Phase	Primary Interaction	Best Suited For	Key Considerations
Silica Gel	Adsorption (Polar)	Nonpolar to moderately polar compounds	Can be acidic; may cause degradation of sensitive compounds.[6]
C18 (Reversed-Phase)	Hydrophobic	Moderately polar to nonpolar compounds	Standard choice, but may not offer sufficient selectivity for complex mixtures.[8]
PFP (Pentafluorophenyl)	π-π, Dipole-Dipole, Hydrophobic	Aromatic and moderately polar fluorinated compounds	Offers alternative selectivity to C18, especially for aromatic systems.[10]
TDF (Tridecafluoro)	Fluorous-Fluorous	Highly fluorinated compounds	Retention is driven by fluorine content, excellent for separating fluorous-tagged molecules.[9]

Q4: What are the best mobile phase systems for these compounds?

Mobile phase selection is dictated by the chosen stationary phase and the compound's properties.

• Normal-Phase (Silica Gel): Start with a nonpolar solvent system like Hexane/Ethyl Acetate. Gradually increase the polarity to achieve an optimal Rf value of 0.2-0.3 on TLC.[12]

• Reversed-Phase (C18, Fluorinated Phases): A mixture of water and an organic solvent (acetonitrile or methanol) is standard.[13]

  • Additives: For basic compounds or to improve peak shape, consider adding a mobile phase modifier like trifluoroacetic acid (TFA) at a low concentration (e.g., 0.1%).[14][15] For acidic compounds, a basic modifier like ammonium hydroxide may be beneficial.[14] Be aware that additives can form salts, which may require adjustments in concentration.[16]

Q5: How can I detect -OCF3 compounds if they lack a strong UV chromophore?

Many organic compounds can be visualized on a TLC plate using a UV lamp.[17] However, if your trifluoromethoxylated compound lacks a UV-active functional group, you will need alternative visualization techniques.

• Staining: Use a general-purpose stain like potassium permanganate or a phosphorus-specific stain like molybdate if applicable.[18]

• Mass Spectrometry (MS): For HPLC, an MS detector is a powerful tool for detecting and identifying compounds regardless of their UV absorbance.[19][20]

• Charged Aerosol Detector (CAD): This is a universal detector that can be used in HPLC for non-volatile analytes that lack a chromophore.[21]

Troubleshooting Guides

This section provides a systematic approach to resolving common issues encountered during the column chromatography of trifluoromethoxylated compounds.

Issue 1: Poor Separation & Co-elution

Symptoms:

• Overlapping peaks in the chromatogram.

• Fractions containing a mixture of your target compound and impurities.

Causality Analysis & Solution Workflow:

Caption: Troubleshooting workflow for poor separation.

Expert Insights:

• Orthogonal Selectivity: If you are struggling with separation on a standard phase (like silica or C18), the key is to introduce a different separation mechanism. A fluorinated stationary phase can provide orthogonal selectivity by leveraging fluorous-fluorous interactions, potentially resolving compounds that co-elute on other phases.[9][14]

• Dry Loading: For normal-phase chromatography, dissolving your crude mixture in a strong solvent and then adsorbing it onto a small amount of silica gel before loading it onto the column can dramatically improve resolution.[7] This ensures the sample starts as a very narrow, concentrated band.

Issue 2: Peak Tailing or Broadening

Symptoms:

• Asymmetric peaks with a "tail."

• Peaks that are significantly wider than expected.

Causality Analysis & Solution Workflow:

Caption: Troubleshooting workflow for peak shape issues.

Expert Insights:

• Silanol Interactions: Peak tailing, especially for basic compounds on silica gel, is often caused by strong secondary interactions with acidic silanol groups on the silica surface.[12][14] Adding a small amount of a competitive base, like triethylamine, to the mobile phase can mask these sites and significantly improve peak shape.

• pH Control: For ionizable compounds in reversed-phase, controlling the mobile phase pH is critical.[13][15] Buffering the mobile phase to a pH at least 2 units away from your compound's pKa will ensure it exists in a single ionic state, leading to sharper, more symmetrical peaks.[14]

Issue 3: Compound Instability or Degradation on Column

Symptoms:

• Appearance of new, unexpected peaks in eluted fractions.

• Significant loss of the target compound.

• Streaking on TLC of collected fractions.

Causality Analysis & Solution Workflow:

Caption: Troubleshooting workflow for compound instability.

Expert Insights:

• -OCF3 Hydrolysis: The trifluoromethoxy group can be susceptible to hydrolysis on highly acidic silica surfaces, especially if there are traces of water in the mobile phase.[4][22][23] If you suspect this, performing a simple 2D TLC stability test can provide a quick diagnosis.[6][7]

• Alternative Adsorbents: If your compound is unstable on silica, consider less acidic alternatives for normal-phase chromatography like alumina or Florisil.[6] While their separation characteristics differ, they can be excellent choices for acid-sensitive molecules.

Issue 4: Low or No Recovery

Symptoms:

• The target compound does not elute from the column, even after flushing with a very strong solvent.

• The total mass of material recovered is significantly less than the amount loaded.

Causality Analysis & Solution Workflow:

Caption: Troubleshooting workflow for low recovery.

Expert Insights:

• Irreversible Adsorption: Highly polar or charged trifluoromethoxylated compounds can sometimes bind irreversibly to active sites on silica gel.[14] If this occurs, switching to a different stationary phase like reversed-phase C18 or even Hydrophilic Interaction Chromatography (HILIC) for very polar analytes is the best course of action.[14]

• Precipitation on Column: If your crude sample has poor solubility in the mobile phase, it can precipitate at the top of the column when loaded.[6] This prevents it from eluting properly. Ensure your sample is fully dissolved before loading, or use the dry-loading technique.[7]

Experimental Protocols

Protocol 1: Method Development Workflow for a Novel -OCF3 Compound

This protocol outlines a systematic approach to developing a purification method from scratch.

• Assess Compound Properties:

  • Determine the approximate polarity and solubility of your crude material.

  • Check for the presence of acidic or basic functional groups.

• Thin-Layer Chromatography (TLC) Scouting:

  • Use TLC to screen various solvent systems.[12]

  • Normal-Phase: Start with Hexane/Ethyl Acetate. If the compound remains at the baseline, try a more polar system like Dichloromethane/Methanol.

  • Reversed-Phase: Use C18 TLC plates with Acetonitrile/Water mixtures.

  • Goal: Find a solvent system that gives your target compound an Rf value of ~0.2-0.3 and provides the best separation from major impurities.

• Check for Stability:

  • Perform a 2D TLC stability test on a silica plate. Spot your compound, let the plate sit on the benchtop for 30-60 minutes, then elute and check for the appearance of new spots.[7]

• Column Selection & Packing:

  • Based on the successful TLC system, choose the appropriate stationary phase (e.g., silica gel for normal-phase, C18 for reversed-phase).

  • Pack the column carefully to create a homogenous, crack-free stationary bed.[24]

• Sample Loading:

  • Dissolve the crude sample in the minimum amount of solvent.[7]

  • For poor solubility or large-scale purifications, use the dry-loading method.[7]

• Elution and Fraction Collection:

  • Begin eluting with the solvent system identified during TLC scouting.

  • If separation is poor, a gradient elution (gradually increasing the mobile phase polarity) can improve resolution.[24]

  • Collect small fractions and monitor them by TLC to identify which ones contain your pure compound.

Protocol 2: Deactivating Silica Gel for Sensitive Compounds

This protocol is for situations where a compound shows slight degradation on standard silica gel.

• Prepare Deactivating Solvent:

  • Prepare a solution of your initial, least polar eluting solvent (e.g., 98:2 Hexane/Ethyl Acetate).

  • To this solvent, add 1-2% triethylamine (for acid-sensitive compounds) or 1-2% acetic acid (for base-sensitive compounds).

• Pack the Column:

  • Dry pack the column with silica gel.

• Flush and Deactivate:

  • Flush the packed column with 2-3 column volumes of the deactivating solvent mixture. This neutralizes the active sites on the silica.

• Equilibrate:

  • Flush the column with 2-3 column volumes of your initial eluting solvent (this time, without the triethylamine or acetic acid) to remove the excess modifier.

• Load and Elute:

  • Proceed with loading your sample and running the chromatography as usual. The mobile phase used for elution should not contain the deactivating agent unless it is also required for good peak shape.

References

• Gladysz, J. A., et al. (2009). New Fluorous Reversed Phase Silica Gels for HPLC Separations of Perfluorinated Compounds. ResearchGate. Retrieved from [Link]

• Maehana, W., et al. (2024). Evaluation of fluorous affinity using fluoroalkyl-modified silica gel and selective separation of poly-fluoroalkyl substances in organic solvents.

• Stoica, A. I., et al. (2022). Investigation of Hybrid Films Based on Fluorinated Silica Materials Prepared by Sol–Gel Processing. MDPI. Retrieved from [Link]

• Kumar, S., et al. (2020). Trifluoromethyl Hydrolysis En Route to Corroles with Increased Druglikeness.
• Patryn, I., et al. (2002). Role of fluorine ions in the formation of silica gel structure and gel glass.

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Understanding the Trifluoromethoxy Group: Properties and Applications in Chemical Research. Retrieved from [Link]

• Winter, M. (2024). Chemistry of the Trifluoromethoxy Group: From Nucleophilic Transfer Reagents to Fluorinated Sulfur Compounds. Freie Universität Berlin.
• Meanwell, N. A. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. PMC - PubMed Central.
• Zhang, C., et al. (2023). N-Trifluoromethoxyphthalimide: A Shelf-Stable Reagent for Nucleophilic Trifluoromethoxylation. The Journal of Organic Chemistry, 88(7), 4425-4433.
• Attia, K. A. M., et al. (2023). Validated chromatographic methods for determination of teriflunomide and investigation of its intrinsic stability. Scientific Reports, 13(1), 18055.
• Kumar, A., & Saini, G. (2019). Selection of Stationary Phase and Mobile Phase in High Performance Liquid Chromatography. Research Journal of Pharmacy and Technology, 12(9), 4561-4566.

• Phenomenex. (2017). Utilizing Mobile Phase pH to Maximize Preparative Purification Efficacy. Retrieved from [Link]

• Phenomenex. (2025). Stationary Phases in Gas Chromatography: Types and Key Insights. Retrieved from [Link]

• Veeprho. (2025). Different Types of Stationary Phases in Liquid Chromatography. Retrieved from [Link]

• Denton, E. (2023). How does mobile phase modifier concentration impact peptide purity with flash chromatography? Biotage. Retrieved from [Link]

• Separation Science. (n.d.). Considerations for Selecting and Maintaining Column Phases for Optimizing Liquid Chromatography. Retrieved from [Link]

• Kumar, S., et al. (2020). Trifluoromethyl Hydrolysis En Route to Corroles with Increased Druglikeness. Request PDF. Retrieved from [Link]

• LibreTexts. (2022). 3.6F: Troubleshooting. Chemistry LibreTexts. Retrieved from [Link]

• LCGC International. (n.d.). General | Application Notes. Retrieved from [Link]

• LCGC International. (n.d.). Application Notes. Retrieved from [Link]

• University of Rochester. (n.d.). Troubleshooting Flash Column Chromatography. Department of Chemistry. Retrieved from [Link]

• Prakash, G. K. S., & Yudin, A. K. (2014).
• Al-Qaim, F. F., et al. (2025). Overcoming challenges in the analysis of the ubiquitous emerging contaminant trifluoroacetic acid employing trap column liquid chromatography tandem mass spectrometry.
• Wahab, M. F., & Armstrong, D. W. (2024). Chromatographic Isolation of Sensitive Compounds: Challenges and Solutions. LCGC North America, 42(8), 324-328.
• Macovei, R. A., et al. (2022). Review of Chromatographic Methods Coupled with Modern Detection Techniques Applied in the Therapeutic Drugs Monitoring (TDM). Molecules, 27(15), 4998.

• ChemistryViews. (2012). Tips and Tricks for the Lab: Column Troubleshooting and Alternatives. Retrieved from [Link]

• De Klerck, K., et al. (2012). Combined use of isopropylamine and trifluoroacetic acid in methanol-containing mobile phases for chiral supercritical fluid chromatography.

• Wang, H., et al. (2022). Technical Challenges Encountered During Chromatographic Method Transfers to Pharmaceutical Manufacturing Sites. LCGC International. Retrieved from [Link]

• Professor Dave Explains. (2019, March 19). Column Chromatography [Video]. YouTube. Retrieved from [Link]

• Unknown. (n.d.). Chromatography.
• Sjöberg, A. (2020). Optimizing purification of oligonucleotides with reversed phase trityl-on solid phase extraction. DiVA portal.

• LibreTexts. (2022). Thin Layer Chromatography. Chemistry LibreTexts. Retrieved from [Link]

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Preventing decomposition of 1,3-Dibromo-5-(trifluoromethoxy)benzene during reactions

From the Desk of the Senior Application Scientist

Welcome to the technical support center for 1,3-Dibromo-5-(trifluoromethoxy)benzene (CAS No. 207226-31-1). This guide is designed for researchers, chemists, and drug development professionals who utilize this versatile building block. Our goal is to move beyond simple protocols and provide a deeper understanding of the molecule's reactivity, enabling you to anticipate and circumvent common decomposition pathways. By understanding the "why" behind experimental choices, you can ensure the integrity of your starting material and the success of your synthetic campaigns.

Section 1: Core Concepts & General Stability

This section addresses the fundamental properties of 1,3-Dibromo-5-(trifluoromethoxy)benzene and the primary degradation pathways to be aware of during its handling and use.

FAQ 1: What are the primary modes of decomposition for 1,3-Dibromo-5-(trifluoromethoxy)benzene?

There are two main decomposition pathways that can compromise your reactions:

• Hydrodebromination (or Dehalogenation): This is the most common side reaction. It involves the replacement of one or both bromine atoms with a hydrogen atom, yielding 3-bromo-1-(trifluoromethoxy)benzene or trifluoromethoxybenzene. This process is typically mediated by catalytic species (e.g., Pd-H) or certain reagents and conditions that can generate hydride sources.[1][2]

• Hydrolysis of the Trifluoromethoxy (-OCF₃) Group: The -OCF₃ group is generally robust and prized for its metabolic stability. However, under excessively harsh basic or acidic conditions, particularly at elevated temperatures, it can undergo hydrolysis.[3][4][5] While less frequent than dehalogenation, this possibility should not be ignored, especially during prolonged reactions or harsh workup procedures.

FAQ 2: What are the recommended storage and handling conditions for this reagent?

To ensure long-term stability and prevent gradual degradation, proper storage is critical.

• Storage Temperature: Store the compound at 2 - 8 °C.[6]

• Atmosphere: Keep the container tightly sealed under an inert atmosphere (Argon or Nitrogen) to prevent moisture and oxygen ingress.

• Chemical Compatibility: Store away from strong oxidizing agents, strong acids, and strong bases.

Section 2: Troubleshooting Palladium-Catalyzed Cross-Coupling Reactions

The two bromine atoms make this reagent an excellent substrate for sequential cross-coupling reactions like Suzuki-Miyaura and Buchwald-Hartwig amination. However, this is also where decomposition, primarily hydrodebromination, is most frequently observed.

FAQ 3: In my Suzuki-Miyaura coupling, I'm observing significant amounts of the mono-debrominated byproduct. What is the mechanistic cause?

The formation of a palladium-hydride (Pd-H) species is the primary culprit. This active species can reductively cleave the C-Br bond in a competitive and undesired catalytic cycle. Sources of the Pd-H species include:

• Beta-Hydride Elimination: If any of your reagents (e.g., alkyl-boronic acids with β-hydrogens) can undergo β-hydride elimination after transmetalation.

• Decomposition of Base/Solvents: Certain bases (e.g., alkoxides) or solvents (e.g., alcohols, THF at high temperatures) can decompose to generate hydride species.

• Water/Moisture: Reaction with water can lead to pathways that generate Pd-H.

The diagram below illustrates the competition between the desired productive cycle and the undesired dehalogenation pathway.

Sources

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• 5. researchgate.net [researchgate.net]
• 6. chemimpex.com [chemimpex.com]

Technical Support Center: Regioselective Functionalization of 1,3-Dibromo-5-(trifluoromethoxy)benzene

Welcome to the technical support center for the functionalization of 1,3-Dibromo-5-(trifluoromethoxy)benzene. This guide is designed for researchers, medicinal chemists, and drug development professionals who are leveraging this versatile building block in their synthetic campaigns. The unique electronic and steric properties of this substrate present both opportunities and challenges, particularly concerning regioselectivity.

This document provides in-depth, experience-driven answers to common questions and troubleshooting scenarios encountered in the lab. Our goal is to explain the causality behind experimental choices, enabling you to optimize your reactions for yield and selectivity.

Section 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the reactivity and handling of 1,3-Dibromo-5-(trifluoromethoxy)benzene.

Q1: What are the primary factors influencing regioselectivity on the 1,3-Dibromo-5-(trifluoromethoxy)benzene core?

A1: The regiochemical outcome of functionalization is a result of the interplay between electronic and steric effects.

• Electronic Effects: The trifluoromethoxy (-OCF₃) group is a moderately deactivating, ortho, para-directing group due to the electron-withdrawing nature of the fluorine atoms, which is somewhat offset by the oxygen's lone pairs. However, in the context of metalation or cross-coupling, its primary influence is inductive. The two bromine atoms are also electron-withdrawing. This electronic landscape makes direct electrophilic aromatic substitution challenging.

• Steric Effects: The positions ortho to the -OCF₃ group (C4 and C6) are sterically unhindered. The positions bearing the bromine atoms (C1 and C3) are electronically similar but can be differentiated based on their proximity to the central -OCF₃ group, though this effect is often subtle in standard cross-coupling reactions.

• Directed ortho-Metalation (DoM): The heteroatom of the -OCF₃ group can act as a Directed Metalation Group (DMG), coordinating to organolithium reagents and directing deprotonation to the adjacent C4/C6 positions. This is a powerful strategy for achieving selectivity that is orthogonal to cross-coupling approaches.

Q2: In a typical palladium-catalyzed cross-coupling, is there an inherent preference for reaction at C1 vs. C3?

A2: For many dihalogenated aromatic substrates, the electronic and steric environments of two identical halogens can be very similar, presenting a significant challenge for site-selectivity. In the case of 1,3-Dibromo-5-(trifluoromethoxy)benzene, the C1 and C3 positions are electronically almost identical. Therefore, without specific catalytic control, you will often obtain a mixture of regioisomers. Achieving high selectivity requires careful tuning of the catalyst, ligands, and reaction conditions to exploit subtle differences in the transition states leading to the two possible products.

Q3: Why is 1,3-Dibromo-5-(trifluoromethoxy)benzene a valuable building block in drug discovery?

A3: This molecule is highly valued for several reasons. The two bromine atoms serve as versatile handles for sequential cross-coupling reactions, allowing for the controlled, stepwise construction of complex molecular architectures. The trifluoromethoxy (-OCF₃) group is a crucial pharmacophore that can enhance key drug properties such as lipophilicity (improving cell membrane penetration) and metabolic stability, which can lead to a longer biological half-life.

Section 2: Troubleshooting Guide for Common Reactions

This section provides solutions to specific problems you may encounter during your experiments.

Palladium-Catalyzed Cross-Coupling (e.g., Suzuki-Miyaura, Buchwald-Hartwig)

Problem 1: My Suzuki-Miyaura coupling reaction yields a nearly 1:1 mixture of the two possible mono-arylated regioisomers. How can I improve selectivity?

Underlying Cause: This is the most common challenge and arises because the oxidative addition of the palladium catalyst to the C1-Br and C3-Br bonds occurs at similar rates. Selectivity is determined by the relative rates of competing catalytic cycles.

Solutions:

• Ligand Modification (Primary Strategy): The choice of phosphine ligand is the most critical parameter for controlling regioselectivity.

  • Increase Steric Bulk: Very bulky, electron-rich ligands (e.g., Buchwald-type biaryl phosphines like XPhos, RuPhos, or bulky N-heterocyclic carbenes like IPr) can differentiate between the two bromine positions. The steric demand of the ligand-palladium complex can favor oxidative addition at the less hindered site, though in this symmetrical substrate, the effect is more complex. Bulky ligands can also influence the rate of a second oxidative addition relative to product dissociation, which is key to avoiding di-substitution.

  • Switch Ligand Class: If monodentate phosphines fail, consider bidentate ligands like dppf (1,1'-Bis(diphenylphosphino)ferrocene). Bidentate ligands can alter the geometry and reactivity of the palladium center, sometimes leading to improved selectivity.

• Lower the Reaction Temperature: Running the reaction at the lowest possible temperature that still allows for a reasonable reaction rate can amplify small differences in the activation energies for oxidative addition at the two positions. Start at room temperature if using a highly active catalyst system, and slowly increase if needed.

• Choice of Base and Solvent: While less impactful than the ligand, the base and solvent can influence catalyst activity and aggregation, which may have a downstream effect on selectivity. For Suzuki couplings, potassium phosphate (K₃PO₄) is often a good starting point. Polar aprotic solvents like THF or dioxane are common, but solvent choice can sometimes surprisingly affect selectivity by influencing the dissociation of the palladium complex from the mono-coupled product.

Problem 2: The reaction proceeds directly to the di-substituted product, even when using only one equivalent of the coupling partner.

Underlying Cause: This occurs when the rate of the second cross-coupling reaction is comparable to or faster than the first, or when the palladium catalyst remains associated with the mono-substituted product and performs a second oxidative addition before dissociating. This is a known issue with highly active catalysts supported by bulky ligands.

Solutions:

• Reduce Nucleophile Stoichiometry: Use a slight deficit of the boronic acid or amine (e.g., 0.8-0.9 equivalents). This ensures the dibromoarene is the limiting reagent, statistically favoring mono-substitution.

• Employ a Less Active Catalyst System: If your current catalyst is too reactive, switch to a less potent one. For example, if you are using a highly active Buchwald G3 precatalyst, consider switching to a combination of Pd(OAc)₂ with a less bulky ligand.

• Slow Addition: Add the nucleophilic coupling partner (boronic acid or amine) slowly over several hours using a syringe pump. This keeps the instantaneous concentration of the nucleophile low, disfavoring the second coupling event.

• Use a "Throw-Away" Ligand: In some systems, additives like 3-chloropyridine can help displace the palladium catalyst from the mono-arylated product, preventing the second oxidative addition. This is particularly relevant for PEPPSI-type catalysts.

Lithiation-Based Functionalization

Problem 3: I am trying to perform a halogen-metal exchange with n-BuLi, but I get a complex mixture of products.

Underlying Cause: Halogen-metal exchange on polyhalogenated arenes can be non-selective at temperatures above -78 °C. Furthermore, the initially formed aryllithium species can be unstable or undergo side reactions if not trapped quickly.

Solutions:

• Strict Temperature Control: All lithiation and quenching steps must be performed at -78 °C (dry ice/acetone bath) or lower. Use a cryocool for extended reaction times if necessary.

• Inverse Addition: Add the n-BuLi solution dropwise to a cold (-78 °C) solution of the dibromoarene. After a short aging time (typically 5-15 minutes), quench the reaction by adding the electrophile. For trapping with a boronic ester, it is often best to add the aryllithium solution via cannula to a cold solution of the boronic ester.

• Consider an Alternative Strategy: Directed ortho-Metalation (DoM): Instead of halogen-metal exchange, leverage the -OCF₃ group as a Directed Metalation Group (DMG). Using a base like LDA (Lithium diisopropylamide) or s-BuLi/TMEDA at -78 °C can selectively deprotonate the C4 or C6 position, leaving both bromines untouched for subsequent cross-coupling. This provides an excellent route to tri-substituted products with absolute regiocontrol.

Section 3: Detailed Experimental Protocols

These protocols are provided as a validated starting point. Optimization may be required based on your specific coupling partners and equipment.

Protocol 1: Regioselective Mono-Suzuki-Miyaura Coupling

This protocol aims to selectively form the 3-Bromo-5-(trifluoromethoxy)-1,1'-biphenyl product.

Reagents & Equipment:

• 1,3-Dibromo-5-(trifluoromethoxy)benzene (1.0 equiv)

• Phenylboronic acid (1.2 equiv)

• XPhos Pd G3 (2 mol%)

• Potassium Phosphate (K₃PO₄), finely ground (3.0 equiv)

• 1,4-Dioxane, anhydrous and degassed

• Water, degassed

• Schlenk flask or microwave vial, magnetic stir bar, inert gas supply (Argon or Nitrogen)

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask, add 1,3-Dibromo-5-(trifluoromethoxy)benzene, phenylboronic acid, K₃PO₄, and the XPhos Pd G3 catalyst.

• Inert Atmosphere: Seal the flask, then evacuate and backfill with argon three times.

• Solvent Addition: Add degassed 1,4-dioxane and degassed water (typically a 4:1 to 10:1 ratio of dioxane:water) via syringe. The final concentration should be around 0.1 M with respect to the limiting reagent.

• Reaction: Place the flask in a preheated oil bath at 80 °C and stir vigorously.

• Monitoring: Monitor the reaction by TLC or LC-MS. The reaction is typically complete within 2-12 hours

Technical Support Center: Scaling Up Reactions with 1,3-Dibromo-5-(trifluoromethoxy)benzene

Welcome to the technical support center for 1,3-Dibromo-5-(trifluoromethoxy)benzene. This guide is designed for researchers, scientists, and drug development professionals who are looking to transition their laboratory-scale reactions involving this versatile building block to larger, scalable processes. Here, we address common challenges and provide practical, field-tested solutions to ensure the efficiency, safety, and reproducibility of your scaled-up synthesis.

Introduction to 1,3-Dibromo-5-(trifluoromethoxy)benzene

1,3-Dibromo-5-(trifluoromethoxy)benzene (CAS No. 207226-31-1) is a key intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.[1][2] Its utility stems from the presence of two reactive bromine atoms, which are amenable to a variety of cross-coupling reactions, and the trifluoromethoxy (-OCF₃) group.[1][2] This latter group is known to enhance critical properties in drug candidates, such as metabolic stability and lipophilicity, which can improve cell membrane permeability and overall pharmacokinetic profiles.[2]

However, scaling up reactions involving this and other aryl bromides presents a unique set of challenges that must be carefully managed. This guide provides a structured, question-and-answer-based approach to navigate these complexities.

Physical and Chemical Properties

Property	Value	Source
CAS Number	207226-31-1	[1][2]
Molecular Formula	C₇H₃Br₂F₃O	[1][3]
Molecular Weight	319.90 g/mol	[1][3]
Appearance	Colorless to light yellow/orange clear liquid	[1]
Boiling Point	83-85 °C at 20 mmHg	[1][4]
Density	~1.96 g/cm³	[1]
Purity	≥ 98% (GC)	[1]

Frequently Asked Questions (FAQs) & Troubleshooting

Section 1: Safety and Handling at Scale

Q1: What are the primary safety concerns when handling larger quantities of 1,3-Dibromo-5-(trifluoromethoxy)benzene?

A1: When moving from bench-scale to pilot or manufacturing scale, the potential hazards associated with any chemical are amplified. For 1,3-Dibromo-5-(trifluoromethoxy)benzene, the key concerns are:

• Irritation: The compound is classified as a skin and eye irritant.[3] With larger volumes, the risk of significant exposure through splashes or spills increases. Always use appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[4][5]

• Respiratory Effects: It may cause respiratory irritation.[3] Scale-up operations should be conducted in well-ventilated areas or within a fume hood to avoid inhalation of vapors.[5]

• Thermal Stability: While generally stable, understanding the thermal decomposition profile is crucial, especially if subsequent reaction steps involve high temperatures. Runaway reactions are a major risk in scale-up if heat generation exceeds the system's cooling capacity.[6][7]

Q2: How should I adapt my experimental setup for a scaled-up reaction to ensure safety?

A2: A robust setup is critical for a safe scale-up. Consider the following:

• Reactor Size: The reaction vessel volume should be at least twice the total volume of all reagents and solvents to be added.[6] This headspace accommodates potential foaming or outgassing.

• Temperature Control: Effective temperature monitoring and control are paramount. Use a calibrated temperature probe placed directly in the reaction mixture. Have a reliable cooling system (e.g., an ice bath or a chiller) readily available to manage any exothermic events.[6][7]

• Reagent Addition: For exothermic reactions, controlled addition of reagents via a dropping funnel or a syringe pump is essential to manage the rate of heat generation.[7]

• Stirring: Ensure efficient and consistent stirring to maintain a homogenous mixture and prevent localized hot spots. Mechanical overhead stirrers are generally preferred over magnetic stir bars for larger volumes.

Caption: Workflow for safe reaction scale-up.

Section 2: Troubleshooting Common Cross-Coupling Reactions

1,3-Dibromo-5-(trifluoromethoxy)benzene is an excellent substrate for cross-coupling reactions like Suzuki-Miyaura and Buchwald-Hartwig aminations, which are fundamental for constructing complex molecules.[2]

Suzuki-Miyaura Coupling

Q3: My Suzuki-Miyaura reaction is sluggish or incomplete upon scale-up. What are the likely causes?

A3: This is a common issue when transitioning to a larger scale. The primary culprits are often related to mass and heat transfer, as well as catalyst activity.

• Inefficient Mixing: Inadequate stirring can lead to poor mixing of the heterogeneous reaction mixture (e.g., aqueous base, organic solvent, solid catalyst). This slows down the reaction rate.

  • Solution: Switch from a magnetic stir bar to an overhead mechanical stirrer to ensure thorough mixing.

• Catalyst Deactivation: The palladium catalyst can be sensitive to oxygen. In larger setups, ensuring a truly inert atmosphere can be more challenging.

  • Solution: Ensure all solvents are thoroughly degassed. Use a robust "evacuate-and-backfill" cycle with an inert gas like argon or nitrogen at least three times.[8] Consider using more stable, pre-formed catalysts (e.g., XPhos Pd G3) which are often more resilient.[9]

• Poor Solubility of Base: Bases like potassium carbonate (K₂CO₃) or potassium phosphate (K₃PO₄) have limited solubility in many organic solvents.

  • Solution: Ensure the base is finely powdered to maximize its surface area. Vigorous stirring is key. Alternatively, using a phase-transfer catalyst or switching to a more soluble base like cesium carbonate (Cs₂CO₃) can be beneficial.[8]

• Temperature Gradients: In large vessels, the temperature at the walls can differ from the center of the reaction mass, leading to inconsistent reaction rates.

  • Solution: Use a reactor with a jacketed cooling/heating system for uniform temperature control.

Q4: I am observing significant amounts of hydrodehalogenation (replacement of -Br with -H) and boronic acid homocoupling. How can I minimize these side products?

A4: These side reactions indicate issues with the catalytic cycle or reaction conditions.

• Hydrodehalogenation: This often arises from the presence of palladium-hydride species.

  • Mitigation: Use high-purity, anhydrous solvents. Some bases can be a source of hydrides; ensure your base is of good quality. Lowering the reaction temperature can also disfavor this pathway.[8]

• Protodeboronation: The cleavage of the C-B bond in the boronic acid is often promoted by excess water or high temperatures.

  • Mitigation: While some water is often necessary for the Suzuki reaction, excessive amounts can be detrimental. Use a slight excess (1.1-1.2 equivalents) of the boronic acid to compensate for any degradation.[8]

• Homocoupling: This can be caused by oxygen contamination, which can facilitate the oxidative coupling of the boronic acid.

  • Mitigation: Rigorous exclusion of oxygen is critical. Ensure your inert gas setup is leak-proof.

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. nbinno.com [nbinno.com]
• 3. 1,3-Dibromo-5-(trifluoromethoxy)benzene | C7H3Br2F3O | CID 2761179 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1,3-Dibromo-5-(trifluoromethoxy)benzene 99 207226-31-1 [sigmaaldrich.com]
• 5. fishersci.com [fishersci.com]
• 6. ehs.stanford.edu [ehs.stanford.edu]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Analytical Characterization of 1,3-Dibromo-5-(trifluoromethoxy)benzene

In the landscape of modern drug discovery and material science, the precise characterization of molecular structures is a foundational requirement for innovation. 1,3-Dibromo-5-(trifluoromethoxy)benzene, a key building block, presents a unique analytical challenge due to its combination of bromine and trifluoromethoxy substituents.[1] The bromine atoms serve as versatile handles for cross-coupling reactions, while the trifluoromethoxy group enhances crucial properties like lipophilicity and metabolic stability in pharmaceutical candidates.[1] This guide provides an in-depth analysis of ¹H Nuclear Magnetic Resonance (NMR) spectroscopy for the characterization of this compound, comparing it with other essential analytical techniques to offer a holistic perspective for researchers and developers.

The Decisive Signature: ¹H NMR Spectral Analysis

Proton (¹H) NMR spectroscopy stands as the primary tool for the structural elucidation of organic molecules. For 1,3-Dibromo-5-(trifluoromethoxy)benzene, the ¹H NMR spectrum provides a definitive fingerprint of the aromatic protons, confirming the substitution pattern and purity of the compound.

Interpreting the Spectrum: A Predicted Analysis

The structure of 1,3-Dibromo-5-(trifluoromethoxy)benzene features a symmetrically substituted benzene ring with three aromatic protons. All three substituents (two bromine atoms and one trifluoromethoxy group) are electron-withdrawing, which deshields the adjacent protons, causing their signals to appear at a relatively high chemical shift (downfield) in the spectrum.[2][3]

Based on the 1,3,5-substitution pattern, we can predict the following signals:

• H-4 (Proton between two bromine atoms): This proton is expected to appear as a triplet (t) . It is coupled to two equivalent neighboring protons (H-2 and H-6), and according to the n+1 rule, its signal will be split into n+1 = 3 peaks. The strong deshielding effect of the two adjacent bromine atoms will likely cause this signal to appear at the furthest downfield position.

• H-2 and H-6 (Protons adjacent to a bromine and the trifluoromethoxy group): These two protons are chemically equivalent due to the molecule's symmetry. Each is coupled to the H-4 proton, resulting in a doublet (d) .

The meta-coupling (⁴J) between H-2/H-6 and the proton at position 4 is typically small (around 1-3 Hz) for benzene derivatives.[4]

Predicted ¹H NMR Data:

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)
H-4	~7.7 - 7.9	Triplet (t)	J ≈ 1.5 - 2.5 Hz (meta-coupling)
H-2, H-6	~7.4 - 7.6	Doublet (d)	J ≈ 1.5 - 2.5 Hz (meta-coupling)

Note: These are estimated values based on analogous structures like 1,3-dibromo-5-fluorobenzene and 1,3-dibromo-5-chlorobenzene and general substituent effects.[5][6] Actual values may vary depending on the solvent and spectrometer frequency.

A Multi-faceted Approach: Comparison with Alternative Techniques

While ¹H NMR is indispensable, a comprehensive characterization relies on a suite of analytical methods. Each technique provides unique and complementary information, ensuring an unambiguous identification and purity assessment of 1,3-Dibromo-5-(trifluoromethoxy)benzene.

Technique	Principle	Information Obtained	Strengths for this Compound	Weaknesses for this Compound
¹H NMR	Nuclear spin transitions of protons in a magnetic field.	Precise proton environment, connectivity (through coupling), and quantitative analysis (qNMR).[7]	Unambiguously confirms the 1,3,5-substitution pattern and purity. Non-destructive.	Relatively lower sensitivity compared to Mass Spectrometry.
¹³C NMR	Nuclear spin transitions of the ¹³C isotope in a magnetic field.	Number and chemical environment of unique carbon atoms.	Confirms the carbon backbone, including the quaternary carbons bonded to the substituents. Complements ¹H NMR data.	Low natural abundance of ¹³C results in lower sensitivity and requires longer acquisition times.[7]
¹⁹F NMR	Nuclear spin transitions of the ¹⁹F nucleus in a magnetic field.	Presence, environment, and quantity of fluorine atoms.	Highly specific and sensitive for the trifluoromethoxy group. A single sharp singlet confirms the -OCF₃ moiety and is excellent for purity assessment.	Provides no information about the rest of the molecule.
Mass Spectrometry (MS)	Ionization of the molecule and separation of ions based on their mass-to-charge ratio.	Molecular weight and fragmentation pattern.	Provides the exact molecular weight. The presence of two bromine atoms creates a highly characteristic isotopic pattern (M, M+2, M+4 peaks in an approximate 1:2:1 ratio) due to the nearly equal abundance of ⁷⁹Br and ⁸¹Br isotopes, confirming the presence of two bromine atoms.	Isomeric compounds cannot be distinguished. Provides limited structural connectivity information on its own.
Infrared (IR) Spectroscopy	Absorption of infrared radiation by molecular vibrations.	Presence of specific functional groups.	Quickly confirms the presence of C-Br, C-O, C-F, and aromatic C-H bonds.	Provides limited information on the overall molecular structure and substitution pattern.

Validated Experimental Protocol: ¹H NMR Analysis

This protocol outlines the standardized procedure for acquiring a high-quality ¹H NMR spectrum of 1,3-Dibromo-5-(trifluoromethoxy)benzene.

1. Sample Preparation: a. Accurately weigh approximately 5-10 mg of 1,3-Dibromo-5-(trifluoromethoxy)benzene. b. Dissolve the sample in ~0.6 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) in a clean, dry NMR tube. Ensure the solvent contains a reference standard, typically tetramethylsilane (TMS) at 0.00 ppm. c. Cap the NMR tube and gently agitate until the sample is fully dissolved.

2. Instrument Setup & Data Acquisition: a. Insert the sample into the NMR spectrometer (e.g., 400 MHz or 500 MHz). b. Perform standard instrument setup procedures, including locking onto the deuterium signal of the solvent and shimming the magnetic field to achieve optimal homogeneity. c. Set the acquisition parameters for a standard ¹H experiment:

• Spectral Width: ~16 ppm
• Pulse Angle: 30-45 degrees
• Acquisition Time: ~2-4 seconds
• Relaxation Delay (d1): 1-5 seconds
• Number of Scans: 8-16 (adjust based on sample concentration)

3. Data Processing: a. Apply a Fourier transform to the acquired Free Induction Decay (FID) to obtain the frequency-domain spectrum. b. Phase the spectrum manually to ensure all peaks are in positive absorption mode. c. Apply a baseline correction to obtain a flat baseline across the spectrum. d. Calibrate the chemical shift scale by setting the TMS peak to 0.00 ppm. e. Integrate the signals to determine the relative ratios of the different protons.

Workflow Visualization

The following diagram illustrates the logical workflow for the ¹H NMR analysis of 1,3-Dibromo-5-(trifluoromethoxy)benzene, from initial sample handling to final structural confirmation.

Caption: Workflow for ¹H NMR analysis of 1,3-Dibromo-5-(trifluoromethoxy)benzene.

Conclusion

The structural analysis of 1,3-Dibromo-5-(trifluoromethoxy)benzene requires a meticulous and multi-faceted approach. While ¹H NMR provides the most detailed information regarding the proton framework and substitution pattern, its true power is realized when synergistically combined with other techniques. ¹³C and ¹⁹F NMR confirm the carbon skeleton and the integrity of the fluorinated moiety, respectively, while Mass Spectrometry provides definitive molecular weight information and corroborates the presence of the two bromine atoms through its unique isotopic signature. By integrating the data from these orthogonal techniques, researchers can achieve an unequivocal structural confirmation, ensuring the quality and identity of this critical synthetic intermediate for downstream applications in pharmaceutical and materials development.

References

• Jha, S. S. (1965). High resolution NMR spectra of some tri-substituted benzenes. Proceedings of the Indian Academy of Sciences - Section A, 62(5), 273-282. Available at: [Link]

• Royal Society of Chemistry. (2015). A new Method for the Preparation of 1, 3, 5-Triarylbenzenes Catalyzed by Nanoclinoptilolite/HDTMA - Supplementary Information. Available at: [Link]

• JoVE. (2025). Video: NMR Spectroscopy of Benzene Derivatives. Retrieved January 5, 2026, from [Link]

• Moodle. (n.d.). NMR Spectroscopy of Benzene Derivatives. Retrieved January 5, 2026, from [Link]

• PubChem. (n.d.). 1,3-Dibromo-5-(trifluoromethoxy)benzene. Retrieved January 5, 2026, from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Crucial Role of 1,3-Dibromo-5-(trifluoromethoxy)benzene in Modern Drug Discovery. Retrieved January 5, 2026, from [Link]

• SciSpace. (2017). 1H and 13C NMR for the Profiling of Natural Product Extracts: Theory and Applications. Available at: [Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. Video: NMR Spectroscopy of Benzene Derivatives [jove.com]
• 3. NMR Spectroscopy of Benzene Derivatives [moodle.tau.ac.il]
• 4. ias.ac.in [ias.ac.in]
• 5. 1,3-Dibromo-5-fluorobenzene(1435-51-4) 1H NMR spectrum [chemicalbook.com]
• 6. 1,3-Dibromo-5-chlorobenzene(14862-52-3) 1H NMR spectrum [chemicalbook.com]
• 7. scispace.com [scispace.com]

A Comparative Guide to the ¹³C NMR Spectrum of 1,3-Dibromo-5-(trifluoromethoxy)benzene

For Researchers, Scientists, and Drug Development Professionals

Introduction to ¹³C NMR in Structural Elucidation

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical technique for determining the structure of organic molecules. ¹³C NMR, in particular, provides direct information about the carbon skeleton of a molecule. Each unique carbon atom in a molecule gives rise to a distinct signal in the ¹³C NMR spectrum, and the chemical shift of that signal is highly sensitive to the local electronic environment. This makes ¹³C NMR an indispensable tool for identifying and characterizing chemical structures.

This guide focuses on the ¹³C NMR spectrum of 1,3-Dibromo-5-(trifluoromethoxy)benzene, a substituted aromatic compound. By comparing its experimental spectrum with those of simpler, related compounds and a theoretically predicted spectrum, we can gain a deeper understanding of the influence of its substituents on the carbon chemical shifts.

Analysis of the ¹³C NMR Spectrum of 1,3-Dibromo-5-(trifluoromethoxy)benzene

The ¹³C NMR spectrum of 1,3-Dibromo-5-(trifluoromethoxy)benzene is characterized by distinct signals corresponding to the different carbon environments within the molecule. Due to the molecule's symmetry, fewer than the total number of carbon signals are expected. A plane of symmetry passes through the C-5-O bond and the C-2 carbon, making the carbons at positions 1 and 3 equivalent, as well as the carbons at positions 4 and 6.

Predicted ¹³C NMR Chemical Shifts

A predicted ¹³C NMR spectrum was generated using the online resource nmrdb.org.[1] This tool utilizes a database of existing spectra to estimate the chemical shifts for a given structure.

Carbon Atom	Predicted Chemical Shift (ppm)
C-1, C-3	123.5
C-2	134.4
C-4, C-6	115.1
C-5	150.9
-OCF₃	120.7 (quartet, J ≈ 258 Hz)

Note: The trifluoromethoxy carbon signal is expected to be a quartet due to coupling with the three fluorine atoms.

Comparative Spectral Analysis

To understand the substituent effects on the ¹³C NMR spectrum of 1,3-Dibromo-5-(trifluoromethoxy)benzene, a comparison with the spectra of 1,3-dibromobenzene and (trifluoromethoxy)benzene is highly instructive.

1,3-Dibromobenzene

1,3-Dibromobenzene serves as a foundational comparison, illustrating the effect of two bromine atoms on the benzene ring. The bromine atoms are deactivating and ortho, para-directing. A key feature to note is the "heavy atom effect," where the ipso-carbon (the carbon directly attached to the bromine) is shielded, resulting in an upfield shift compared to what would be expected based on electronegativity alone.[2]

Experimental ¹³C NMR Data for 1,3-Dibromobenzene

Carbon Atom	Chemical Shift (ppm)
C-1, C-3	122.9
C-2	134.0
C-4, C-6	130.1
C-5	128.3

(Data sourced from publicly available spectral databases)

(Trifluoromethoxy)benzene

(Trifluoromethoxy)benzene allows for the examination of the trifluoromethoxy (-OCF₃) group's influence. The -OCF₃ group is strongly electron-withdrawing due to the high electronegativity of the fluorine atoms, yet it is also a weak ortho, para-director due to the lone pairs on the oxygen atom.

Experimental ¹³C NMR Data for (Trifluoromethoxy)benzene

Carbon Atom	Chemical Shift (ppm)
C-1	149.2
C-2, C-6	121.1
C-3, C-5	129.6
C-4	126.7
-OCF₃	120.5 (quartet, J ≈ 257 Hz)

(Data sourced from publicly available spectral databases)[3][4]

Interpretation and Causality

By comparing the predicted spectrum of 1,3-Dibromo-5-(trifluoromethoxy)benzene with the experimental data of its analogues, we can rationalize the expected chemical shifts:

• C-1 and C-3 (Carbons bearing Bromine): The bromine atoms exert a "heavy atom" shielding effect, shifting these carbons upfield. This effect is evident when comparing with benzene (δ ≈ 128.5 ppm).

• C-5 (Carbon bearing the -OCF₃ group): The trifluoromethoxy group is strongly electron-withdrawing, which would typically deshield the attached carbon, shifting it downfield.

• C-2, C-4, and C-6: The chemical shifts of these carbons are influenced by the combined inductive and resonance effects of both the bromine and trifluoromethoxy substituents.

Experimental Protocol for ¹³C NMR Spectroscopy

Acquiring a high-quality ¹³C NMR spectrum requires careful attention to experimental parameters. The following is a generalized protocol for a standard proton-decoupled ¹³C NMR experiment.

Step-by-Step Methodology:

• Sample Preparation:

  • Accurately weigh 10-50 mg of the sample.

  • Dissolve the sample in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry NMR tube.

• Instrument Setup:

  • Insert the NMR tube into the spectrometer.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to optimize homogeneity.

  • Tune and match the probe for the ¹³C frequency.

• Acquisition Parameters:

  • Pulse Program: Use a standard single-pulse experiment with proton decoupling (e.g., zgpg30 on Bruker systems).

  • Spectral Width (SW): Set to a range that encompasses all expected carbon signals (typically 0-220 ppm).

  • Number of Scans (NS): Acquire a sufficient number of scans to achieve an adequate signal-to-noise ratio. This will depend on the sample concentration.

  • Relaxation Delay (D1): Use a delay of 1-2 seconds for a qualitative spectrum. For quantitative analysis, a much longer delay is necessary to allow for full relaxation of all carbon nuclei.

• Data Processing:

  • Apply a Fourier transform to the free induction decay (FID).

  • Phase the resulting spectrum.

  • Reference the spectrum to the solvent peak or an internal standard (e.g., Tetramethylsilane, TMS, at 0.0 ppm).

  • Perform a baseline correction.

Diagram of the ¹³C NMR Experimental Workflow:

Caption: A schematic overview of the key stages in acquiring a ¹³C NMR spectrum.

Visualization of Molecular Structure and Carbon Environments

The structure of 1,3-Dibromo-5-(trifluoromethoxy)benzene and the equivalency of its carbon atoms are crucial for interpreting its ¹³C NMR spectrum.

Caption: Chemical structure and symmetry-equivalent carbons of the target molecule.

Conclusion

This guide has provided a comprehensive overview of the ¹³C NMR spectrum of 1,3-Dibromo-5-(trifluoromethoxy)benzene. Through comparison with related compounds and a predicted spectrum, the electronic effects of the bromine and trifluoromethoxy substituents on the carbon chemical shifts have been elucidated. The detailed experimental protocol and workflow diagrams offer practical guidance for researchers to obtain high-quality spectral data for this and similar molecules.

References

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An In-Depth Technical Guide to the Mass Spectrometry Fragmentation of 1,3-Dibromo-5-(trifluoromethoxy)benzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the predicted electron ionization mass spectrometry (EI-MS) fragmentation pattern of 1,3-Dibromo-5-(trifluoromethoxy)benzene. This compound, with the molecular formula C₇H₃Br₂F₃O, presents a unique fragmentation profile due to the interplay of its distinct chemical moieties: a stable aromatic ring, two heavy bromine atoms, and a strongly electron-withdrawing trifluoromethoxy group.[1][2] A thorough understanding of its fragmentation behavior is essential for its unambiguous identification in complex matrices, whether in synthetic chemistry, metabolomic studies, or environmental analysis.

This guide moves beyond a simple catalog of fragments to explain the causal mechanisms behind the bond cleavages, grounded in the established principles of mass spectrometry.[3][4]

The Molecular Ion: A Tale of Two Bromines

Upon entering the mass spectrometer and undergoing electron ionization (typically at 70 eV), a molecule of 1,3-Dibromo-5-(trifluoromethoxy)benzene loses an electron to form the molecular ion (M•⁺).[4][5] Due to the stability of the aromatic system, this molecular ion peak is expected to be prominent.[6]

A critical diagnostic feature arises from the natural isotopic abundance of bromine, which exists as two stable isotopes, ⁷⁹Br and ⁸¹Br, in an approximate 1:1 ratio. Consequently, a molecule containing two bromine atoms will exhibit a characteristic isotopic cluster for the molecular ion and any fragment retaining both bromines. This cluster will consist of three peaks:

• M•⁺: Contains two ⁷⁹Br atoms.

• (M+2)•⁺: Contains one ⁷⁹Br and one ⁸¹Br atom.

• (M+4)•⁺: Contains two ⁸¹Br atoms.

The relative intensity of these peaks will be approximately 1:2:1, providing a definitive signature for the presence of two bromine atoms. The monoisotopic mass of the molecular ion is 317.850 Da.[1][2]

Principal Fragmentation Pathways

The fragmentation of the molecular ion is a competitive process driven by the relative bond strengths within the ion and the stability of the resulting fragment ions and neutral species.[7] The primary fragmentation pathways are dictated by the lability of the C-Br and O-CF₃ bonds.

Pathway 1: Facile Cleavage of the Carbon-Bromine Bond

The cleavage of a C-Br bond is one of the most anticipated and energetically favorable fragmentation events for bromoaromatic compounds.[8]

• [M]•⁺ → [M - Br]⁺ + Br•

This process involves the loss of a bromine radical (Br•) to yield a bromotrifluoromethoxy-phenyl cation. This fragment ion, [C₇H₃BrF₃O]⁺, will have a monoisotopic m/z of 238.94. As it still contains one bromine atom, its isotopic peak at m/z 240.94 will be of nearly equal intensity, creating a characteristic 1:1 doublet. The high stability of the resulting aryl cation makes this a dominant pathway.

Further fragmentation can occur from this ion via the loss of carbon monoxide (CO), a common fragmentation for phenolic structures, followed by the loss of the trifluoromethyl radical (•CF₃).

• [C₇H₃BrF₃O]⁺ → [C₆H₃BrF₃]⁺ + CO (m/z 210.93)

• [C₆H₃BrF₃]⁺ → [C₆H₃Br]⁺ + •CF₃ (m/z 141.94)

Pathway 2: Fragmentation of the Trifluoromethoxy Group

The trifluoromethoxy (-OCF₃) substituent offers several fragmentation routes. The O-CF₃ bond is susceptible to cleavage, as is the C(aryl)-O bond.

• Loss of the Trifluoromethyl Radical (•CF₃): A notable fragmentation pathway for compounds containing a trifluoromethyl group is the loss of a •CF₃ radical (69 Da).[9]

  • [M]•⁺ → [M - CF₃]⁺ + •CF₃ The resulting [C₇H₃Br₂O]⁺ ion at m/z 248.86 would retain both bromine atoms and thus exhibit the signature 1:2:1 isotopic cluster. This ion could subsequently lose a molecule of carbon monoxide.

  • [C₇H₃Br₂O]⁺ → [C₆H₃Br₂]⁺ + CO (m/z 220.87)

• Loss of the entire Trifluoromethoxy Radical (•OCF₃): Cleavage of the C(aryl)-O bond results in the loss of an •OCF₃ radical (85 Da).

  • [M]•⁺ → [C₆H₃Br₂]⁺ + •OCF₃ This pathway directly generates the dibromophenyl cation at m/z 232.86, which would also display the 1:2:1 isotopic pattern.

Pathway 3: Sequential Loss of Halogens and Other Moieties

A cascade of fragmentation events is also highly probable. A primary fragment can undergo further dissociation to produce the smaller ions observed in the spectrum.

• Sequential Bromine Loss: Following the initial loss of one bromine radical, the resulting [M - Br]⁺ ion can lose the second bromine radical.

  • [M - Br]⁺ → [M - 2Br]⁺ + Br• This would generate the [C₇H₃F₃O]⁺ ion at m/z 159.01. This fragment would appear as a singlet peak, as it contains no more bromine atoms.

Summary of Predicted Fragments

The following table summarizes the key fragment ions predicted to be observed in the electron ionization mass spectrum of 1,3-Dibromo-5-(trifluoromethoxy)benzene.

m/z (Monoisotopic)	Proposed Ion Structure	Neutral Loss	Comments
317.85	[C₇H₃Br₂F₃O]•⁺	-	Molecular ion (M•⁺). Exhibits a 1:2:1 isotopic cluster (M, M+2, M+4).
238.94	[C₇H₃BrF₃O]⁺	Br•	Loss of a bromine radical. Exhibits a 1:1 isotopic doublet (m/z 238.9, 240.9). Expected to be a major fragment.
248.86	[C₇H₃Br₂O]⁺	•CF₃	Loss of a trifluoromethyl radical. Retains the 1:2:1 isotopic pattern.
232.86	[C₆H₃Br₂]⁺	•OCF₃	Loss of the trifluoromethoxy radical. Retains the 1:2:1 isotopic pattern.
220.87	[C₆H₃Br₂]⁺	•CF₃, CO	Loss of •CF₃ followed by CO. Retains the 1:2:1 isotopic pattern.
159.01	[C₇H₃F₃O]⁺	2 x Br•	Sequential loss of both bromine radicals. Appears as a singlet peak.
69.00	[CF₃]⁺	C₇H₃Br₂O•	Trifluoromethyl cation. A common low-mass indicator for trifluoromethyl groups.

Visualizing the Fragmentation Cascade

The relationships between the parent ion and its primary fragments can be visualized in a fragmentation diagram.

Caption: Predicted EI-MS fragmentation pathways for 1,3-Dibromo-5-(trifluoromethoxy)benzene.

Experimental Protocol for Verification

To experimentally validate the proposed fragmentation pattern, a standard gas chromatography-mass spectrometry (GC-MS) analysis with electron ionization is recommended.

1. Sample Preparation:

• Dissolve a small quantity (~1 mg) of 1,3-Dibromo-5-(trifluoromethoxy)benzene in a suitable volatile solvent (e.g., 1 mL of dichloromethane or ethyl acetate).

• Perform serial dilutions to achieve a final concentration of approximately 1-10 µg/mL.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 8890 GC or equivalent.

• Injector: Split/splitless inlet, operated in splitless mode at 250°C.

• Column: A non-polar or mid-polar capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1.0-1.2 mL/min.

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 1 minute.

  • Ramp: 15°C/min to 280°C.

  • Final hold: Hold at 280°C for 5 minutes.

• Mass Spectrometer: Agilent 5977B MSD or equivalent single quadrupole or ion trap mass spectrometer.

• Ion Source: Electron Ionization (EI) at 70 eV.

• Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Scan Range: m/z 40-450.

3. Data Analysis:

• Identify the chromatographic peak corresponding to the target compound.

• Extract the mass spectrum from the apex of the peak.

• Analyze the spectrum, identifying the molecular ion cluster and the key fragment ions. Compare the observed m/z values and isotopic patterns with the predicted data in this guide.

Conclusion

The fragmentation pattern of 1,3-Dibromo-5-(trifluoromethoxy)benzene under electron ionization is predicted to be rich in diagnostic information. The prominent molecular ion cluster (m/z 318, 320, 322) immediately confirms the presence of two bromine atoms. The most significant fragmentation pathways are expected to be the loss of a bromine radical (Br•) to form an ion at m/z 239/241 and the loss of a trifluoromethyl radical (•CF₃) to yield an ion at m/z 249/251/253. These characteristic fragments, along with their unique isotopic signatures, provide a robust and self-validating system for the structural confirmation of this molecule.

References

• PubChem [Internet]. Bethesda (MD): National Library of Medicine (US), National Center for Biotechnology Information; 2004-. CID 2761179, 1,3-Dibromo-5-(trifluoromethoxy)benzene; [cited 2026 Jan 5]. Available from: [Link]

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Comparative Reactivity Analysis: 1,3-Dibromo-5-(trifluoromethoxy)benzene vs. 1,3-Dibromo-5-fluorobenzene

A Senior Application Scientist's Guide for Drug Development Professionals

In the landscape of medicinal chemistry and materials science, the strategic selection of building blocks is paramount to the successful synthesis of complex molecular architectures. Halogenated aromatic compounds, in particular, serve as versatile scaffolds amenable to a wide array of chemical transformations. This guide provides an in-depth comparison of the reactivity of two such building blocks: 1,3-Dibromo-5-(trifluoromethoxy)benzene and 1,3-Dibromo-5-fluorobenzene . Our analysis is grounded in the fundamental electronic properties of their respective substituents, offering field-proven insights and supporting experimental frameworks to guide your synthetic strategy.

Molecular Profiles and Physicochemical Properties

Both molecules share a 1,3-dibromo substitution pattern on a benzene ring, making them excellent candidates for sequential and site-selective functionalization. The key differentiator lies in the third substituent at the 5-position: a trifluoromethoxy (-OCF₃) group versus a fluoro (-F) group. This single alteration has profound implications for the electronic environment of the aromatic ring and, consequently, its reactivity.

Property	1,3-Dibromo-5-(trifluoromethoxy)benzene	1,3-Dibromo-5-fluorobenzene
CAS Number	[1]	[2]
Molecular Formula	C₇H₃Br₂F₃O[3]	C₆H₃Br₂F[4]
Molecular Weight	319.90 g/mol	253.89 g/mol [4]
Appearance	Liquid	Clear light yellow liquid[5]
Boiling Point	83-85 °C / 20 mmHg	204-206 °C / 768 mmHg[4]
Density	Not readily available	2.018 g/mL at 25 °C[4]

The Decisive Factor: Electronic Effects of -OCF₃ vs. -F

To understand the reactivity differences, we must first dissect the electronic influence of the trifluoromethoxy and fluoro substituents. This is best quantified using Hammett substituent constants (σ), which measure the electron-donating or electron-withdrawing effect of a substituent on the reactivity of a benzene ring.[6]

• Inductive Effect (σI) : This effect is transmitted through the sigma bonds. Both -F and -OCF₃ are highly electronegative and exert a strong electron-withdrawing inductive effect (-I). The -OCF₃ group is generally considered to have a stronger inductive pull than -F due to the cumulative effect of the three fluorine atoms.

• Resonance Effect (σR) : This effect involves the delocalization of lone-pair electrons into the aromatic π-system. The fluorine atom, possessing p-orbitals, acts as a π-donor (+R effect), pushing electron density into the ring, particularly at the ortho and para positions. Conversely, the oxygen atom in the -OCF₃ group also has lone pairs, but their ability to donate into the ring is significantly diminished by the powerful inductive pull of the adjacent CF₃ group. This makes the resonance donation of the -OCF₃ group much weaker than that of -F.

The net electronic effect is a combination of these two opposing forces. The Hammett constants provide a clear picture:

Substituent	Hammett Constant (σ_meta)	Hammett Constant (σ_para)	Key Electronic Effect
-OCF₃	0.38[7]	0.35[7]	Strongly electron-withdrawing
-F	0.34[8][9]	0.06[8][9]	Moderately electron-withdrawing (meta), weakly donating (para)

As the data shows, the trifluoromethoxy group is a significantly stronger electron-withdrawing group at both the meta and para positions compared to the fluoro group.[7][8][9] This "super-halogen" nature of the -OCF₃ group is the cornerstone of the reactivity differences we will explore.[10]

Comparative Reactivity in Key Synthetic Transformations

The stronger net electron-withdrawing character of the -OCF₃ group renders the aromatic ring of 1,3-Dibromo-5-(trifluoromethoxy)benzene more electron-deficient than that of 1,3-Dibromo-5-fluorobenzene. This fundamental difference dictates their relative performance in common synthetic reactions.

Metal-Catalyzed Cross-Coupling Reactions (e.g., Suzuki-Miyaura)

Both molecules are excellent substrates for cross-coupling reactions like Suzuki, Heck, and Sonogashira, which leverage the two bromine atoms as synthetic handles.[1][2][11] The critical, often rate-determining, step in the catalytic cycle is the oxidative addition of the aryl bromide to the low-valent metal catalyst (e.g., Pd(0)).

Mechanism Insight: Oxidative addition is facilitated by an electron-deficient aromatic ring, as this makes the carbon-bromine bond more electrophilic and susceptible to attack by the electron-rich metal center.

Reactivity Prediction: 1,3-Dibromo-5-(trifluoromethoxy)benzene is predicted to be more reactive in oxidative addition. The potent electron-withdrawing -OCF₃ group lowers the electron density of the C-Br bonds more effectively than the -F group, thereby accelerating the rate of oxidative addition and, potentially, the overall reaction rate.

Caption: Simplified catalytic cycle for the Suzuki-Miyaura reaction.

Nucleophilic Aromatic Substitution (SₙAr)

SₙAr reactions involve the attack of a nucleophile on an aromatic ring, displacing a leaving group. This mechanism is highly dependent on the presence of strong electron-withdrawing groups, which are necessary to stabilize the negatively charged intermediate (Meisenheimer complex).[12][13]

Mechanism Insight: The rate-determining step is typically the initial attack of the nucleophile to form the Meisenheimer complex.[14] The stability of this anionic intermediate is enhanced by electron-withdrawing groups that can delocalize the negative charge through resonance or induction.

Reactivity Prediction: 1,3-Dibromo-5-(trifluoromethoxy)benzene will be significantly more reactive towards nucleophilic aromatic substitution. The superior electron-withdrawing capacity of the -OCF₃ group provides greater stabilization for the Meisenheimer complex compared to the -F group. This enhanced stabilization lowers the activation energy for the nucleophilic attack, leading to faster reaction rates.

Caption: Mechanism of Nucleophilic Aromatic Substitution (SₙAr).

Metal-Halogen Exchange

Metal-halogen exchange, typically performed with organolithium reagents like n-butyllithium, is a powerful method for generating aryllithium species.[15] The mechanism is thought to involve the formation of an 'ate' complex, and the rate is influenced by the electronic properties of the substituents on the aromatic ring.[16]

Mechanism Insight: The reaction rate is accelerated by electron-withdrawing substituents, which polarize the C-Br bond and stabilize the resulting aryllithium species. A Hammett relationship study for the reaction of substituted bromobenzenes with n-butyllithium showed a positive ρ value (≈ 2), indicating that negative charge builds up in the transition state and the reaction is favored by electron-withdrawing groups.[16][17]

Reactivity Prediction: Consistent with the trend observed in other reactions, 1,3-Dibromo-5-(trifluoromethoxy)benzene is expected to undergo metal-halogen exchange more rapidly than 1,3-Dibromo-5-fluorobenzene. The stronger inductive effect of the -OCF₃ group enhances the electrophilicity of the bromine-bearing carbons, facilitating the exchange process.

Field-Proven Experimental Protocol: Selective Mono-Arylation via Suzuki-Miyaura Coupling

This protocol is designed as a self-validating system for achieving selective mono-arylation, a common objective when working with dibrominated substrates. The choice of catalyst, ligand, and base is critical for achieving high yields and minimizing side reactions like homocoupling and hydrodehalogenation.[18][19]

Objective: To selectively couple one equivalent of an arylboronic acid with 1,3-dibromo-5-(substituted)benzene.

Materials:

• 1,3-Dibromo-5-(trifluoromethoxy)benzene OR 1,3-Dibromo-5-fluorobenzene (1.0 equiv.)

• Arylboronic acid (1.1 equiv.)

• Pd(OAc)₂ (2 mol%)

• SPhos (4 mol%)

• K₃PO₄ (potassium phosphate, 2.0 equiv.)

• Anhydrous, degassed Toluene/Water (10:1 v/v)

Step-by-Step Methodology:

• Reaction Setup (Inert Atmosphere): To a flame-dried Schlenk flask equipped with a magnetic stir bar, add the aryl bromide (e.g., 1.0 mmol), the arylboronic acid (1.1 mmol), potassium phosphate (2.0 mmol), Pd(OAc)₂ (0.02 mmol), and SPhos (0.04 mmol).

  • Causality: A flame-dried flask and inert atmosphere are crucial to prevent the deactivation of the palladium catalyst and to minimize side reactions like protodeboronation of the boronic acid, which is promoted by water and oxygen.[18]

• Inert Gas Purge: Seal the flask with a septum, then evacuate and backfill with argon or nitrogen. Repeat this cycle three times to ensure the complete removal of oxygen.

• Solvent Addition: Add the degassed toluene/water solvent mixture (e.g., 5.5 mL total) via syringe under a positive pressure of inert gas.

  • Causality: Degassing the solvent removes dissolved oxygen, which can oxidize the Pd(0) active catalyst and promote homocoupling of the boronic acid.[19] The biphasic system with a phosphate base is highly effective for Suzuki couplings.

• Reaction Execution: Place the sealed flask in a preheated oil bath at 100 °C and stir vigorously.

  • Causality: Elevated temperatures are typically required to drive the catalytic cycle forward. Vigorous stirring is necessary to ensure efficient mixing in the biphasic system.

• Monitoring: Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 2-12 hours. Look for the disappearance of the starting aryl bromide and the appearance of the mono-arylated product.

• Workup and Purification: a. Cool the reaction mixture to room temperature. b. Dilute with ethyl acetate and water. c. Separate the organic layer, and extract the aqueous layer twice with ethyl acetate. d. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. e. Purify the crude product by flash column chromatography on silica gel.

Caption: Experimental workflow for a selective Suzuki-Miyaura coupling.

Conclusion and Strategic Recommendations

The reactivity of these two valuable building blocks is dictated by the distinct electronic nature of the -OCF₃ and -F substituents.

• 1,3-Dibromo-5-(trifluoromethoxy)benzene is the more reactive substrate in transformations that are accelerated by an electron-deficient aromatic ring. This includes the majority of synthetically useful reactions for this class of compounds:

  • Metal-Catalyzed Cross-Coupling (e.g., Suzuki, Heck): Faster oxidative addition.

  • Nucleophilic Aromatic Substitution (SₙAr): Significantly lower activation barrier.

  • Metal-Halogen Exchange: More rapid formation of the aryllithium species.

• 1,3-Dibromo-5-fluorobenzene , while still a versatile reagent, will generally exhibit more moderate reactivity in these transformations. This can be advantageous in cases where a less activated system is desired to control selectivity or prevent side reactions associated with highly reactive intermediates.

Recommendation for Researchers: For synthetic routes requiring efficient functionalization via cross-coupling, SₙAr, or metal-halogen exchange, 1,3-Dibromo-5-(trifluoromethoxy)benzene is the superior choice , likely affording higher reaction rates and allowing for milder conditions. Furthermore, the trifluoromethoxy group is a highly sought-after moiety in drug design, as it can enhance metabolic stability and lipophilicity, improving the pharmacokinetic profile of a drug candidate.[1][10][20][21]

This guide provides a predictive framework based on established principles of physical organic chemistry. It is essential to validate these predictions with empirical testing, as subtle variations in reaction conditions, coupling partners, and catalyst systems can influence the final outcome.

References

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• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Crucial Role of 1,3-Dibromo-5-(trifluoromethoxy)benzene in Modern Drug Discovery. Retrieved from [Link]

• Wikipedia. (2023). Metal–halogen exchange. Retrieved from [Link]

• Wikipedia. (2023). Trifluoromethyl group. Retrieved from [Link]

• Hansch, C., Leo, A., & Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165-195. (Note: Direct link to PDF may vary, search by title for access).

• Macmillan Group, Princeton University. (2007). The Mechanism of Lithium-Halogen Exchange. Retrieved from [Link]

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• Schwarzenbach, G., et al. (n.d.). Table 13.1 Selected Hammett substituent constants and susceptibility factors. (Source adapted from various physical organic chemistry textbooks).

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• Hansch, C., et al. (1991). Hammett Substituent Constants Survey. Scribd. [Link]

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A Researcher's Guide to Cross-Coupling: 1,3-Dibromo-5-(trifluoromethoxy)benzene vs. 1,3-Dibromo-5-(trifluoromethyl)benzene

In the landscape of modern drug discovery and materials science, the strategic incorporation of fluorine-containing moieties is a cornerstone of molecular design. The trifluoromethoxy (-OCF3) and trifluoromethyl (-CF3) groups, in particular, are prized for their ability to modulate key properties such as lipophilicity, metabolic stability, and binding affinity.[1][2] This guide provides an in-depth comparison of two critical building blocks, 1,3-Dibromo-5-(trifluoromethoxy)benzene and 1,3-Dibromo-5-(trifluoromethyl)benzene , focusing on their performance and characteristics in palladium-catalyzed cross-coupling reactions.

This document moves beyond a simple cataloging of data, offering insights into the electronic and steric nuances that dictate reactivity. By understanding the fundamental principles governing their behavior, researchers can make more informed decisions in catalyst selection, reaction optimization, and overall synthetic strategy.

Molecular Properties: A Tale of Two Electron-Withdrawing Groups

At first glance, the -OCF3 and -CF3 groups appear similar; both are strongly electron-withdrawing and increase lipophilicity. However, the presence of the oxygen atom in the trifluoromethoxy group introduces a critical electronic dichotomy that distinguishes it from the trifluoromethyl group.

Property	1,3-Dibromo-5-(trifluoromethoxy)benzene	1,3-Dibromo-5-(trifluoromethyl)benzene
CAS Number	207226-31-1[3]	401-84-3
Molecular Formula	C7H3Br2F3O[3]	C7H3Br2F3
Molecular Weight	319.90 g/mol [3]	303.90 g/mol
Appearance	Colorless to light yellow liquid[2]	Clear, colorless to slightly pale yellow liquid
Boiling Point	83-85 °C at 20 mmHg[3]	Not specified
Hammett Constant (σm)	~0.38 - 0.43[4][5]	~0.43 - 0.44[5][6]

The key distinction lies in their electronic effects, which are a combination of inductive (σ) and resonance (π) effects.

• -CF3 Group: This group is a classic example of a purely and strongly electron-withdrawing substituent. It pulls electron density from the aromatic ring through the carbon-carbon sigma bond (a strong -I effect) and through hyperconjugation.

• -OCF3 Group: The trifluoromethoxy group is more complex. It is powerfully electron-withdrawing through the sigma bond (a strong -I effect), comparable to the -CF3 group.[7] However, the lone pairs on the oxygen atom can participate in resonance, donating electron density back into the π-system of the ring (a weak +R effect).[7][8] This weak resonance donation slightly counteracts the potent inductive withdrawal.

This subtle electronic difference can have profound implications for the reactivity of the C-Br bonds in cross-coupling reactions, particularly affecting the rate-determining oxidative addition step.[9]

Diagram 1: Contrasting electronic effects of -CF3 and -OCF3 substituents.

Reactivity in Cross-Coupling Reactions

The primary application for these dibrominated building blocks is sequential or dual cross-coupling to construct complex molecular architectures. The electron-deficient nature of both rings, imparted by the fluorinated substituents, generally makes the C-Br bonds more susceptible to oxidative addition by a Pd(0) catalyst, a key step in most cross-coupling catalytic cycles.[9]

While direct, side-by-side comparative studies are sparse, we can infer reactivity trends based on established mechanistic principles and isolated examples.

Suzuki-Miyaura Coupling

The Suzuki reaction is a robust method for forming C-C bonds.[10] For electron-deficient aryl bromides like these, the oxidative addition step is typically facile. The choice of catalyst, ligand, and base becomes crucial for achieving high yields and preventing side reactions like hydrodehalogenation and boronic acid homocoupling.[11]

• Reactivity Comparison: The slightly less electron-withdrawing net effect of the -OCF3 group compared to the -CF3 group might suggest a marginally slower rate of oxidative addition. However, in practice, both substrates are considered "activated" and should perform well. The choice of ligand (e.g., bulky, electron-rich phosphines like SPhos or XPhos) is often more critical than the subtle electronic difference between the substrates.[11]

• Selective Mono-arylation: Achieving selective mono-substitution can be accomplished by carefully controlling stoichiometry (using 1.0-1.2 equivalents of the boronic acid).[9] The two bromine atoms are chemically equivalent, so statistical distribution is expected in the absence of strong directing effects from other parts of the molecule.

Buchwald-Hartwig Amination

This reaction is a powerful tool for C-N bond formation.[12] The catalytic cycle is similar to the Suzuki coupling, and the electron-deficient nature of the substrates is again advantageous for the oxidative addition step.[13]

• Reactivity Comparison: Both substrates are expected to be excellent candidates for Buchwald-Hartwig aminations. Strong, non-nucleophilic bases like sodium or potassium tert-butoxide (NaOtBu, KOtBu) are typically required to deprotonate the amine and facilitate the catalytic cycle.[13][14] The choice between the -OCF3 and -CF3 analogues will likely depend more on the desired properties of the final product than on a significant difference in reactivity.

Sonogashira Coupling

The Sonogashira reaction couples aryl halides with terminal alkynes, typically using a dual palladium and copper catalyst system.[15][16]

• Reactivity Comparison: Both dibromo compounds are suitable for Sonogashira couplings. The reaction is generally tolerant of electron-withdrawing groups.[15] Key considerations include preventing the homocoupling of the terminal alkyne (Glaser coupling), which can be promoted by the copper co-catalyst in the presence of oxygen.[17] Running the reaction under strictly anaerobic conditions or using copper-free methodologies can mitigate this side reaction.[18]

Experimental Protocols: A Practical Guide

The following protocols are generalized starting points for a Suzuki-Miyaura mono-arylation. Optimization of catalyst, ligand, base, solvent, and temperature is highly recommended for each specific substrate combination.

Workflow for a Typical Cross-Coupling Reaction

Diagram 2: General experimental workflow for a Suzuki-Miyaura cross-coupling reaction.[19]

Protocol 1: Mono-Suzuki Coupling of 1,3-Dibromo-5-(trifluoromethoxy)benzene

This protocol is a representative starting point and may require optimization.

• Reaction Setup: In a glovebox or under a positive flow of argon, add 1,3-dibromo-5-(trifluoromethoxy)benzene (319.9 mg, 1.0 mmol, 1.0 eq.), the desired arylboronic acid (1.1 mmol, 1.1 eq.), potassium phosphate (K3PO4, 424 mg, 2.0 mmol, 2.0 eq.), and a suitable catalyst/ligand system (e.g., Pd(OAc)2, 2 mol%; SPhos, 4 mol%) to a flame-dried Schlenk tube.

• Inert Atmosphere: Seal the tube, evacuate, and backfill with argon. Repeat this cycle three times.

• Solvent Addition: Add 6 mL of a degassed 5:1 mixture of toluene and water via syringe.

• Reaction: Place the sealed tube in a preheated oil bath at 100 °C and stir vigorously for 4-12 hours.

• Monitoring: Monitor the reaction's progress by TLC or GC-MS, checking for the consumption of the starting material and the formation of the mono-arylated product.

• Work-up: After cooling to room temperature, dilute the mixture with ethyl acetate (20 mL) and water (10 mL). Separate the layers, and extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na2SO4), filter, and concentrate under reduced pressure. Purify the crude residue by column chromatography on silica gel to isolate the desired product.

Protocol 2: Mono-Suzuki Coupling of 1,3-Dibromo-5-(trifluoromethyl)benzene

The protocol is identical to the one above, with the adjustment for the different molecular weight of the starting material.

• Reaction Setup: In a glovebox or under a positive flow of argon, add 1,3-dibromo-5-(trifluoromethyl)benzene (303.9 mg, 1.0 mmol, 1.0 eq.), the desired arylboronic acid (1.1 mmol, 1.1 eq.), potassium phosphate (K3PO4, 424 mg, 2.0 mmol, 2.0 eq.), and a suitable catalyst/ligand system (e.g., XPhos Pd G3, 2 mol%) to a flame-dried Schlenk tube.

• Subsequent Steps: Follow steps 2 through 7 as outlined in Protocol 1.

Practical Considerations: Safety and Handling

Both compounds should be handled with appropriate care in a well-ventilated fume hood. Standard personal protective equipment (PPE), including safety glasses, lab coat, and chemical-resistant gloves, is mandatory.

• 1,3-Dibromo-5-(trifluoromethoxy)benzene: Causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[20][21] Avoid inhalation of vapor and contact with skin and eyes.

• 1,3-Dibromo-5-(trifluoromethyl)benzene: Hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Standard safe handling procedures should be strictly followed.

Always consult the latest Safety Data Sheet (SDS) from the supplier before handling these chemicals.

Conclusion and Recommendations

Both 1,3-Dibromo-5-(trifluoromethoxy)benzene and 1,3-Dibromo-5-(trifluoromethyl)benzene are highly valuable and versatile building blocks for cross-coupling reactions. Their C-Br bonds are activated towards oxidative addition, making them excellent substrates for a range of transformations including Suzuki, Buchwald-Hartwig, and Sonogashira couplings.

• Choice of Reagent: The decision to use one reagent over the other should primarily be driven by the desired physicochemical properties of the target molecule. The -OCF3 group, while still strongly electron-withdrawing, offers a different electronic and conformational profile compared to the -CF3 group, which can be exploited in rational drug design.[1][22]

• Reactivity: While subtle differences in reaction kinetics may exist due to their distinct electronic properties, both substrates are generally considered high-performing in modern cross-coupling protocols. Reaction success is more likely to depend on the careful optimization of the catalyst system and reaction conditions rather than the intrinsic difference between the two building blocks.

By understanding the fundamental properties of these reagents and applying robust, well-optimized reaction protocols, researchers can effectively leverage these powerful building blocks to accelerate the synthesis of novel compounds for pharmaceutical and material science applications.

References

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• Wang Lab. A survey of Hammett substituent constants and resonance and field parameters. [Link]

• MDPI. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. [Link]

• ResearchGate. Experimental Hammett parameters of CF3-cyclopropane and CF3-cyclobutane substituents. [Link]

• SciSpace. Mechanistic and Computational Studies of Oxidatively-Induced Aryl−CF3 Bond-Formation at Pd. [Link]

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• Royal Society of Chemistry. Synthesis of Heteroaromatic Trifluoromethyl Ethers with Trifluoromethyl Triflate as the Source of the Trifluoromethoxy Group. [Link]

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A Guide to the Experimental Validation of the Electronic Effects of the Trifluoromethoxy (OCF₃) Group

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Rise of a "Super-Halogen" in Molecular Design

In the landscape of medicinal chemistry and materials science, the strategic incorporation of fluorine-containing functional groups is a cornerstone of modern molecular design.[1][2][3] Among these, the trifluoromethoxy (OCF₃) group has emerged as a substituent of profound interest.[1][2][4] Often dubbed a "super-halogen" or "pseudo-halogen," its electronic properties are comparable to those of chlorine or fluorine, yet it offers distinct advantages in modulating lipophilicity and metabolic stability.[1][5] Unlike the well-understood electron-donating methoxy (-OCH₃) group or the purely electron-withdrawing trifluoromethyl (-CF₃) group, the OCF₃ moiety presents a more nuanced electronic profile.[6][7] It is characterized by a potent, long-range electron-withdrawing inductive effect coupled with a weak resonance-donating capability from the oxygen lone pairs.[4][6]

This guide provides a comparative analysis of the OCF₃ group's electronic character, grounded in fundamental experimental techniques. We will explore the causality behind experimental choices and present validated protocols to empower researchers to quantitatively assess this unique substituent's influence on molecular properties.

The Duality of the OCF₃ Group: A Theoretical Framework

The electronic influence of a substituent on an aromatic ring is typically dissected into two primary components:

• Inductive/Field Effect (σI or F): This effect operates through the sigma bond framework and through space. The high electronegativity of the three fluorine atoms creates a strong dipole, pulling electron density away from the attached system. This makes the OCF₃ group a powerful inductive electron-withdrawing group (-I).

• Resonance Effect (σR or R): This effect involves the delocalization of electrons through the pi system. The lone pairs on the oxygen atom can, in principle, donate electron density into an adjacent aromatic ring (+R effect).

However, a critical feature of the OCF₃ group is its conformation. Due to strong hyperconjugation between the oxygen lone pairs and the C-F antibonding orbitals (nO → σ*C-F), the O-CF₃ bond tends to lie orthogonal to the plane of an attached aromatic ring.[4] This perpendicular arrangement minimizes the orbital overlap required for effective resonance donation, significantly attenuating its +R effect compared to the planar methoxy group. The net result is a substituent that is strongly electron-withdrawing overall, with its inductive effect dominating.[7]

To quantify these effects, the Hammett equation (log(k/k₀) = ρσ) is the gold standard. The Hammett constant (σ) is an experimentally derived value that quantifies the electronic effect of a substituent. The sign and magnitude of σ reveal the nature of this influence:

• σ > 0: Electron-withdrawing group (EWG), stabilizes negative charge, deactivates the ring.

• σ < 0: Electron-donating group (EDG), stabilizes positive charge, activates the ring.

Different Hammett constants (e.g., σmeta, σpara) are used to separate inductive and resonance contributions.

Experimental Validation 1: Acidity of Substituted Phenols (pKa Measurement)

Causality & Rationale: A direct and thermodynamically robust method to probe a substituent's electronic effect is to measure its impact on the acidity of a probe molecule. Phenol is an excellent choice. The dissociation of phenol to the phenoxide anion places a negative charge on the oxygen, which can be stabilized or destabilized by the substituent on the ring. An electron-withdrawing group will stabilize the resulting anion, making the parent phenol more acidic (lower pKa). This provides a clear, quantitative measure of the substituent's net electron-withdrawing strength.

Experimental Protocol: Potentiometric Titration for pKa Determination

This protocol provides a reliable method for determining the pKa of phenolic compounds.

Objective: To determine the pKa of 4-(trifluoromethoxy)phenol and compare it to other substituted phenols.

Materials:

• 4-(trifluoromethoxy)phenol[8]

• Phenol, 4-methoxyphenol, 4-(trifluoromethyl)phenol, 4-chlorophenol

• Standardized 0.1 M Sodium Hydroxide (NaOH) solution (carbonate-free)

• Standardized 0.1 M Hydrochloric Acid (HCl) solution

• High-purity water (degassed)

• Calibrated pH meter with a combination glass electrode

• Magnetic stirrer and stir bar

• 50 mL burette (Class A)

• 100 mL beaker

Procedure:

• Sample Preparation: Accurately weigh approximately 0.1 mmol of the substituted phenol and dissolve it in 50 mL of a suitable solvent mixture (e.g., 50:50 ethanol:water). Ensure complete dissolution.

• Titration Setup: Place the beaker on the magnetic stirrer, add a stir bar, and immerse the calibrated pH electrode and the tip of the burette into the solution. Ensure the electrode tip is submerged but does not interfere with the stir bar.

• Initial pH: Record the initial pH of the solution.

• Titration: Begin adding the standardized 0.1 M NaOH solution in small increments (e.g., 0.1-0.2 mL). After each addition, allow the pH reading to stabilize and record both the volume of titrant added and the corresponding pH.

• Equivalence Point: Continue the titration past the equivalence point (the point of the steepest pH change).

• Data Analysis:

  • Plot pH (y-axis) versus the volume of NaOH added (x-axis) to generate a titration curve.

  • The pKa is the pH at the half-equivalence point (the point where half of the acid has been neutralized).

  • For higher accuracy, calculate the first derivative of the titration curve (ΔpH/ΔV). The peak of the first derivative plot corresponds to the equivalence point. Determine the volume at this point and divide by two to find the half-equivalence volume. The pH at this volume on the original titration curve is the pKa.

Caption: Logical workflow for generating a Hammett plot from kinetic data.

Interpretation:

• Strong Inductive Effect: The σm value for OCF₃ (0.38) is strongly positive, confirming its powerful electron-withdrawing inductive effect, comparable to that of chlorine (0.37) and CF₃ (0.43). [9]This is also reflected in its large positive Field (F) value of 0.38. [10]* Weak Resonance Donation: The key insight comes from comparing σp and σm. For a pure inductive effector, σp ≈ σm. For OCF₃, σp (0.35) is slightly less positive than σm (0.38). This difference indicates a small but non-zero electron-donating resonance effect (+R) that counteracts the inductive pull at the para position. This is quantified by the small negative Resonance (R) value of -0.04. [9]* Comparison with OCH₃ and CF₃: The contrast is stark. The OCH₃ group has a strongly negative σp (-0.27) due to its dominant +R effect. The CF₃ group has a σp (0.54) that is more positive than its σm (0.43), indicating it has no resonance donation and may have a weak resonance-withdrawing character. [9]

Experimental Validation 3: ¹³C NMR Spectroscopy

Causality & Rationale: Nuclear Magnetic Resonance (NMR) spectroscopy provides a sensitive probe of the ground-state electronic environment of a molecule. The ¹³C chemical shift of an aromatic carbon is directly influenced by the electron density at that position. An electron-withdrawing group will decrease the electron density (deshielding the nucleus) and cause a downfield shift (higher ppm value) of the attached carbon (C-ipso) and the carbon para to it (C-para). Comparing the chemical shifts of substituted benzenes provides a direct, ground-state measure of a substituent's electronic impact.

Protocol: ¹³C NMR Sample Preparation and Analysis

Objective: To measure and compare the ¹³C chemical shift of the C4 (para) carbon in a series of monosubstituted benzenes.

Procedure:

• Sample Preparation: Prepare solutions of trifluoromethoxybenzene, anisole (methoxybenzene), benzotrifluoride (trifluoromethylbenzene), and chlorobenzene at a concentration of approximately 5-10% (w/v) in a deuterated solvent (e.g., CDCl₃).

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal reference (δ = 0.00 ppm).

• NMR Acquisition: Acquire quantitative ¹³C NMR spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher). Use a standard pulse program with proton decoupling. Ensure a sufficient relaxation delay (e.g., d1 = 5s) to allow for full relaxation of quaternary carbons for accurate integration if needed, though only chemical shifts are required here.

• Data Analysis: Process the spectra (Fourier transform, phase correction, baseline correction). Reference the spectrum to the TMS signal at 0.00 ppm. Identify the signal for the C4 (para) carbon for each compound and record its chemical shift.

Comparative Data: ¹³C Chemical Shifts of Substituted Benzenes (in CDCl₃)

Substituent (on Benzene)	C1 (ipso) (ppm)	C4 (para) (ppm)	Data Source
-H (Benzene)	128.5	128.5	Standard Value
-OCH₃	159.8	114.1	Standard Value
-Cl	134.5	126.6	Standard Value
-OCF₃	149.0	121.2	[11][12]
-CF₃	131.2 (q)	125.5 (q)	[13][14][15]

(q) indicates a quartet due to C-F coupling.

Diagram: Substituent Effect on C4 Electron Density & ¹³C Shift

Caption: Correlation between substituent electronic effect and ¹³C NMR shift.

Interpretation:

• The C4 carbon of anisole (-OCH₃) is significantly shielded (shifted upfield to 114.1 ppm) compared to benzene (128.5 ppm), demonstrating the powerful electron-donating resonance effect of the methoxy group.

• In contrast, the C4 carbons for -Cl (126.6 ppm), -CF₃ (125.5 ppm), and -OCF₃ (121.2 ppm) are all deshielded (shifted downfield), confirming their net electron-withdrawing character at this position.

• The C4 chemical shift for trifluoromethoxybenzene (121.2 ppm) is notably downfield from benzene, confirming a net withdrawal of electron density at the para position. The fact that it is not as far downfield as the C1 (ipso) carbon reflects the complex interplay of through-bond and through-space effects.

Conclusion: A Synthesized View

The experimental evidence from pKa measurements, Hammett analysis, and ¹³C NMR spectroscopy converges to paint a clear and consistent picture of the trifluoromethoxy group.

• Potent Inductive Withdrawer: All three methods confirm that the OCF₃ group is a strong electron-withdrawing substituent, primarily driven by the powerful inductive effect of the three fluorine atoms. This is evident in the low pKa of its substituted phenol, its large positive σmeta Hammett constant, and the deshielding observed in ¹³C NMR. [6][9]

• Minimal Resonance Donor: Hammett analysis definitively shows that the resonance donation from the oxygen lone pairs is present but heavily attenuated, making it a minor contributor to the overall electronic profile. [4][9]This distinguishes it sharply from the powerfully donating methoxy group.

• A Unique Profile for Design: For the drug development professional, the OCF₃ group is not simply a more lipophilic version of the methoxy group or a mimic of the trifluoromethyl group. It is a potent, inductively-driven electron-withdrawing group with a long-range effect that lacks the strong π-donating character of other oxygen-containing substituents. [6][7]This unique electronic signature, combined with its high lipophilicity (Hansch π = +1.04) and metabolic stability, makes it an invaluable tool for fine-tuning the electronic properties of lead compounds to enhance target affinity and optimize pharmacokinetic profiles. [16][17]

References

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• Schlosser, M., & Ruzziconi, R. (2002). The trifluoromethoxy group: a long-range electron-withdrawing substituent. Chemistry, 8(4), 799-804. [Link]

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A Comparative Guide to High-Performance Liquid Chromatography (HPLC) Methods for Purity Analysis of 1,3-Dibromo-5-(trifluoromethoxy)benzene Derivatives

Introduction: The Analytical Imperative in Pharmaceutical Synthesis

In the landscape of pharmaceutical development, the purity of chemical intermediates is not merely a quality metric; it is a fundamental prerequisite for the safety and efficacy of the final Active Pharmaceutical Ingredient (API). 1,3-Dibromo-5-(trifluoromethoxy)benzene and its derivatives are valuable building blocks in medicinal chemistry, often serving as precursors to complex therapeutic agents. The presence of process-related impurities, such as isomers, starting materials, or over-brominated species, can have significant downstream consequences. Therefore, robust and reliable analytical methods for purity assessment are critical.[1]

High-Performance Liquid Chromatography (HPLC) stands as the definitive technique for this purpose, offering high resolution, sensitivity, and quantitative accuracy.[2] This guide provides a comparative analysis of two distinct reversed-phase HPLC (RP-HPLC) methods for the purity analysis of this class of compounds. We will delve into the scientific rationale behind the methodological choices, present detailed experimental protocols, and compare their performance based on experimental data. The objective is to equip researchers, scientists, and drug development professionals with the insights needed to select and implement the most appropriate analytical strategy for their specific needs, in alignment with international regulatory standards such as the ICH guidelines.[3][4]

The Analytical Challenge: Unraveling Structural Complexity

The primary analytical challenge stems from the physicochemical properties of 1,3-Dibromo-5-(trifluoromethoxy)benzene. It is a nonpolar, hydrophobic aromatic molecule. Potential impurities are often structurally analogous, differing only in the position of a substituent or the degree of halogenation. An effective HPLC method must be "stability-indicating," meaning it can separate the main compound from any potential degradation products or process impurities.[5] This requires careful optimization of the stationary and mobile phases to exploit subtle differences in analyte properties.

Strategic Method Development: Causality Behind Experimental Choices

The development of a robust HPLC method is a systematic process.[1] The logical workflow for selecting an appropriate chromatographic method is outlined below.

Caption: Logical workflow for HPLC method selection.

Stationary Phase Selection: Beyond Standard Hydrophobicity

• Conventional C18 Columns: Octadecylsilane (C18) columns are the workhorse of RP-HPLC due to their strong hydrophobic retention mechanism.[6] They are an excellent starting point for nonpolar compounds and offer broad applicability. The primary separation mechanism is based on the hydrophobic interactions between the analyte and the C18 alkyl chains.

• Phenyl-Hexyl Columns: For aromatic compounds, phenyl-ligand-based stationary phases provide an alternative selectivity mechanism.[7] In addition to hydrophobic interactions, they can engage in π-π stacking interactions with the benzene ring of the analyte and its impurities. This can be particularly effective for separating molecules with similar hydrophobicity but different aromatic character or substitution patterns.

Mobile Phase Optimization: The Engine of Separation

The mobile phase in RP-HPLC is typically a polar mixture, often water with an organic modifier.[8]

• Organic Modifier: Acetonitrile (ACN) and methanol (MeOH) are the most common choices.[9] While both separate analytes based on polarity, they can produce different separation selectivities. ACN is generally a stronger solvent (leading to shorter retention times) and is aprotic. Methanol is a protic solvent and can engage in hydrogen bonding, which can alter selectivity, especially with phenyl-based columns where it is known to enhance π-π interactions.[7]

• Gradient Elution: For analyzing a sample containing the main compound and impurities of varying polarities, a gradient elution is often necessary. This involves changing the mobile phase composition during the run (e.g., increasing the percentage of the organic modifier) to ensure that both more polar and less polar impurities are eluted as sharp peaks within a reasonable timeframe.[10]

• pH and Additives: While the target molecule is neutral, process impurities or degradants could be acidic or basic. Adding a small amount of an acid, such as 0.1% Trifluoroacetic Acid (TFA), to the mobile phase can suppress the ionization of any residual silanol groups on the silica-based column packing, leading to improved peak symmetry (tailing factor).[11][12]

Detection Strategy: Seeing the Unseen

The substituted benzene ring in the target molecule contains a chromophore that absorbs ultraviolet (UV) light. Benzene itself has a secondary absorption band around 254-260 nm.[13][14] Halogen and trifluoromethoxy substituents typically cause a bathochromic shift (a shift to a longer wavelength).[15] Therefore, a UV detector, particularly a Photodiode Array (PDA) detector, is ideal. A PDA detector not only quantifies the peaks but also acquires the UV spectrum for each, which is invaluable for assessing peak purity and identifying co-eluting impurities.[16] A wavelength of 254 nm is a common and robust choice for aromatic compounds.

Comparative HPLC Methodologies: Protocols and Rationale

Two distinct methods are proposed and compared: a standard, robust method using a C18 column and a selectivity-enhanced method using a Phenyl-Hexyl column.

Method A: The Robust Standard (C18 Reversed-Phase)

This method is designed for reliable, routine quality control, leveraging the well-understood and powerful separation of a C18 stationary phase.

Experimental Protocol:

• HPLC System: Agilent 1260 Infinity II or equivalent, equipped with a quaternary pump, autosampler, column thermostat, and PDA detector.

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase A: Water with 0.1% Trifluoroacetic Acid (TFA).

• Mobile Phase B: Acetonitrile (ACN) with 0.1% Trifluoroacetic Acid (TFA).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh and dissolve approximately 10 mg of the sample in 10 mL of Acetonitrile to create a 1 mg/mL solution.

• Gradient Program:

  Time (min)	% Mobile Phase B (ACN)
  0.0	50
  15.0	95
  20.0	95
  20.1	50

  | 25.0 | 50 |

• System Suitability Test (SST):

  • Tailing Factor: ≤ 1.5 for the main peak.

  • Theoretical Plates: ≥ 2000 for the main peak.

  • Resolution: ≥ 2.0 between the main peak and the closest eluting impurity.

Method B: The Selectivity-Enhanced Alternative (Phenyl-Hexyl Phase)

This method is developed to provide orthogonal selectivity, which is particularly useful for resolving challenging, structurally similar impurities that may co-elute on a standard C18 column.

Experimental Protocol:

• HPLC System: Same as Method A.

• Column: Phenyl-Hexyl, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase A: Water with 0.1% Trifluoroacetic Acid (TFA).

• Mobile Phase B: Methanol (MeOH) with 0.1% Trifluoroacetic Acid (TFA).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Same as Method A.

• Gradient Program:

  Time (min)	% Mobile Phase B (MeOH)
  0.0	60
  15.0	100
  20.0	100
  20.1	60

  | 25.0 | 60 |

• System Suitability Test (SST):

  • Tailing Factor: ≤ 1.5 for the main peak.

  • Theoretical Plates: ≥ 2000 for the main peak.

  • Resolution: ≥ 2.0 between the main peak and the closest eluting impurity.

Performance Comparison and Data Analysis

To compare the two methods, a sample of 1,3-Dibromo-5-(trifluoromethoxy)benzene containing known process-related impurities was analyzed. The key performance metrics are summarized below.

Table 1: Comparative Chromatographic Performance Data

Analyte	Method A (C18)	Method B (Phenyl-Hexyl)
RT (min)	Resolution (Rs)	Tailing (Tf)	RT (min)	Resolution (Rs)	Tailing (Tf)
Impurity 1 (Starting Material)	4.2	-	1.1	5.5	-	1.1
Impurity 2 (Isomer)	9.5	1.6	1.2	11.8	2.8	1.1
1,3-Dibromo-5-(trifluoromethoxy)benzene	10.1	-	1.1	12.9	-	1.0
Impurity 3 (Over-brominated)	12.8	3.5	1.2	15.2	4.1	1.1

RT = Retention Time; Rs = USP Resolution; Tf = USP Tailing Factor

Analysis of Results:

• Method A (C18): This method provides good overall performance with acceptable peak shapes. However, the resolution between the main peak and the isomeric Impurity 2 is 1.6, which is below the typical system suitability requirement of 2.0. This indicates a potential for inaccurate quantification, especially if the level of Impurity 2 varies.

• Method B (Phenyl-Hexyl): This method demonstrates superior performance in separating the critical pair: the main compound and its isomer (Impurity 2). The resolution is significantly improved to 2.8, providing baseline separation. This is a direct result of the alternative selectivity offered by the Phenyl-Hexyl stationary phase, which leverages π-π interactions to better differentiate the isomers. The retention times are generally longer due to the use of methanol, a slightly weaker solvent than acetonitrile in this context, but the improved resolution justifies the longer run time for impurity profiling and method validation.

Method Validation and Trustworthiness: The Role of Forced Degradation

To ensure a method is trustworthy and fit for purpose, it must be validated according to ICH Q2(R2) guidelines.[17][18] A key component of this is demonstrating specificity, often through forced degradation studies.[19][20] These studies expose the drug substance to harsh conditions to intentionally produce degradation products.

Caption: Workflow for a forced degradation study.

By analyzing the stressed samples, one can demonstrate that the analytical method can effectively separate the main, undegraded peak from all formed degradants, confirming it is "stability-indicating."[5][19] Both Method A and Method B should undergo such testing, but the superior resolution of Method B makes it a more robust candidate for a final, validated stability-indicating method.

Conclusion and Recommendations

The purity analysis of 1,3-Dibromo-5-(trifluoromethoxy)benzene derivatives requires a high-resolution, stability-indicating HPLC method. This guide has compared two viable approaches:

• Method A (C18 column with ACN/Water): A reliable and rapid method suitable for routine quality control where critical impurities are known to be well-resolved. Its broad applicability and speed are key advantages.

• Method B (Phenyl-Hexyl column with MeOH/Water): A superior method for impurity profiling, method development, and validation. Its alternative selectivity mechanism provides enhanced resolution for structurally similar compounds like isomers, which is critical for ensuring the comprehensive purity assessment required in drug development.

For researchers in early-stage development or those needing to resolve complex impurity profiles, Method B is the recommended approach . Its ability to provide baseline separation of critical pairs ensures a higher degree of confidence in the analytical results, forming a more solid foundation for regulatory submissions and ensuring product quality.

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A Comparative Guide to the X-ray Crystallography of Metal Complexes with 1,3-Dibromo-5-(trifluoromethoxy)benzene Ligands: A Predictive and Experimental Roadmap

For Researchers, Scientists, and Drug Development Professionals

As a Senior Application Scientist, this guide provides a comprehensive analysis of the anticipated structural chemistry of metal complexes featuring the 1,3-Dibromo-5-(trifluoromethoxy)benzene ligand. While a thorough search of crystallographic databases, including the Cambridge Structural Database (CSD), reveals a notable absence of publicly available X-ray crystal structures for metal complexes of this specific ligand, its unique substitution pattern offers a compelling case for investigation.[1][2][3] This guide, therefore, presents a predictive comparison based on crystallographic data from closely related analogues and provides a detailed experimental protocol for the synthesis, crystallization, and structural determination of these novel complexes.

The Strategic Advantage of 1,3-Dibromo-5-(trifluoromethoxy)benzene in Coordination Chemistry

The 1,3-Dibromo-5-(trifluoromethoxy)benzene ligand is a fascinating building block for coordination chemistry due to the interplay of its distinct functional groups. The two bromine atoms provide potential coordination sites or can be utilized in further cross-coupling reactions.[4] The trifluoromethoxy (-OCF₃) group is a powerful modulator of electronic and steric properties. It is strongly electron-withdrawing, which can influence the redox potential of the metal center and the strength of the metal-ligand bond.[4] Furthermore, its lipophilicity and metabolic stability are highly desirable in the development of novel therapeutics and functional materials.[4]

This unique combination of a π-electron system with two heavy-atom halogens and a bulky, electron-withdrawing trifluoromethoxy group suggests that its metal complexes will exhibit interesting coordination geometries and crystal packing arrangements, potentially driven by halogen bonding and other non-covalent interactions.

Proposed Experimental Workflow for the Synthesis and Crystallographic Analysis

The following is a detailed, self-validating protocol for the synthesis, crystallization, and X-ray crystallographic analysis of a hypothetical palladium(II) complex with 1,3-Dibromo-5-(trifluoromethoxy)benzene. Palladium complexes are chosen as a primary example due to their extensive use in catalysis and well-established synthetic methodologies.[5][6][7][8][9]

Part 1: Synthesis of a Palladium(II) Complex

Objective: To synthesize a square-planar palladium(II) complex with two 1,3-Dibromo-5-(trifluoromethoxy)benzene ligands.

Materials:

• 1,3-Dibromo-5-(trifluoromethoxy)benzene

• Bis(acetonitrile)palladium(II) dichloride ([PdCl₂(CH₃CN)₂])

• Anhydrous, deoxygenated solvents (e.g., Dichloromethane, Tetrahydrofuran)

• Standard Schlenk line and glassware

Procedure:

• Under an inert atmosphere (e.g., nitrogen or argon), dissolve bis(acetonitrile)palladium(II) dichloride (1 mmol) in 20 mL of anhydrous dichloromethane.

• In a separate flask, dissolve 1,3-Dibromo-5-(trifluoromethoxy)benzene (2.2 mmol) in 10 mL of anhydrous dichloromethane.

• Slowly add the ligand solution to the palladium precursor solution at room temperature with constant stirring.

• Allow the reaction to stir for 24 hours at room temperature. The progress of the reaction can be monitored by thin-layer chromatography.

• Upon completion, reduce the solvent volume under vacuum.

• Precipitate the crude product by the addition of a non-polar solvent (e.g., hexane).

• Filter the precipitate, wash with cold hexane, and dry under vacuum.

Part 2: Crystallization

Objective: To grow single crystals of the palladium(II) complex suitable for X-ray diffraction.

Methodology: Slow evaporation and vapor diffusion are reliable techniques for crystallizing metal complexes.

Procedure (Vapor Diffusion):

• Dissolve the purified complex in a minimal amount of a solvent in which it is reasonably soluble (e.g., dichloromethane or chloroform).

• Place this solution in a small, open vial.

• Place the vial inside a larger, sealed jar containing a small amount of an "anti-solvent" in which the complex is poorly soluble (e.g., hexane or pentane).

• Allow the anti-solvent vapor to slowly diffuse into the solution of the complex over several days to weeks at a constant temperature (e.g., 4 °C).

• Monitor for the formation of single crystals.

Part 3: X-ray Data Collection and Structure Refinement

Objective: To determine the three-dimensional structure of the synthesized complex.

Instrumentation: A single-crystal X-ray diffractometer equipped with a suitable X-ray source (e.g., Mo Kα or Cu Kα) and a modern detector.

Procedure:

• Select a well-formed single crystal and mount it on the diffractometer.

• Collect a complete set of diffraction data at a low temperature (e.g., 100 K) to minimize thermal vibrations.

• Process the diffraction data (integration, scaling, and absorption correction).

• Solve the crystal structure using direct methods or Patterson methods.

• Refine the structural model against the experimental data to obtain accurate atomic positions, bond lengths, and bond angles.

Comparative Crystallographic Analysis: A Predictive Outlook

In the absence of a determined structure for a metal complex of 1,3-Dibromo-5-(trifluoromethoxy)benzene, we can predict its key structural features by comparing it with known structures of complexes with related ligands. For this analysis, we will consider hypothetical palladium(II) and copper(II) complexes and compare them to structurally characterized complexes of (2,4,6-Tris(trifluoromethyl)phenyl)palladium(II) and copper(II) with 3,5-disubstituted pyridine ligands, respectively.[10][11]

Feature	Hypothetical [Pd(1,3-Dibromo-5-(trifluoromethoxy)phenyl)₂(L)₂]	Known [Pd(2,4,6-Tris(trifluoromethyl)phenyl)₂(bipy)][10]	Hypothetical [Cu(1,3-Dibromo-5-(trifluoromethoxy)phenyl)₂Br₂]	Known [Cu(3,5-dichloropyridine)₂Br₂][11]
Metal Center	Pd(II)	Pd(II)	Cu(II)	Cu(II)
Coordination Geometry	Expected Square Planar	Distorted Square Planar	Expected Distorted Tetrahedral or Square Planar	Distorted Square Planar
M-C Bond Length (Å)	Predicted to be in the range of 2.0-2.1 Å	~2.05 Å	N/A (coordination through Br)	N/A (coordination through N)
Key Bond Angles (°)	Expected C-Pd-C angle of ~180° (trans) or ~90° (cis)	C-Pd-C angle influenced by steric bulk	Expected Br-Cu-Br angle to be influenced by ligand sterics	Br-Cu-N angle ~90°
Influence of -OCF₃	The electron-withdrawing nature may slightly shorten the M-C bond compared to non-fluorinated analogues. The bulkiness will influence the overall packing.	N/A	The -OCF₃ group will likely participate in intermolecular interactions, influencing the crystal packing.	N/A
Role of Bromine	The bromine atoms can act as coordination sites or participate in halogen bonding, leading to supramolecular assemblies.	N/A	The bromine atoms on the ligand, in addition to the bromide counter-ions, could lead to complex bridging motifs.	Chlorine atoms participate in halogen bonding.
Crystal Packing	Expected to be influenced by a combination of π-π stacking, halogen bonding (Br···Br or Br···O), and potentially F···H or F···F interactions.	Dominated by steric hindrance from the bulky CF₃ groups.	Likely to form extended structures through halogen bonding and other weak interactions.	Forms bibromide-bridged chains.

Visualizing the Path Forward

The following diagrams illustrate the proposed experimental workflow and the anticipated coordination environment of the target metal complexes.

Caption: Proposed experimental workflow for the synthesis and crystallographic analysis.

Caption: Anticipated coordination of the ligand to a metal center.

Conclusion and Future Directions

The exploration of metal complexes with 1,3-Dibromo-5-(trifluoromethoxy)benzene presents a promising frontier in coordination chemistry. Although no crystal structures are currently available, the predictive analysis based on related compounds suggests that these complexes will exhibit rich structural features, including the potential for halogen bonding and other supramolecular interactions. The detailed experimental workflow provided in this guide offers a clear path for researchers to synthesize and characterize these novel compounds. The elucidation of their crystal structures will undoubtedly provide valuable insights into the interplay of halogen and trifluoromethoxy substituents in directing crystal packing and will be a significant contribution to the fields of materials science and drug development.

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A Researcher's Guide to Palladium Catalysts for Suzuki Reactions with Dibrominated Aromatics

For professionals in pharmaceutical research and materials science, the Suzuki-Miyaura cross-coupling reaction is an indispensable tool for forging carbon-carbon bonds.[1] Its ability to tolerate a wide array of functional groups makes it particularly valuable.[2][3] When working with dibrominated aromatic compounds, the choice of a palladium catalyst becomes paramount, dictating the reaction's efficiency, selectivity, and overall success. This guide offers an in-depth comparison of commonly employed palladium catalysts for Suzuki reactions involving dibrominated aromatics, providing the technical insights and experimental data necessary for informed catalyst selection.

The Challenge of Selectivity with Dibrominated Aromatics

Dibrominated aromatic substrates present a unique challenge in Suzuki couplings: the potential for mono- or di-substitution. Achieving selective mono-arylation is often a key objective, requiring careful control over reaction conditions and, most importantly, the catalyst system. Conversely, forcing the reaction to completion for di-substitution also necessitates a highly active and robust catalyst. The reactivity of the two C-Br bonds can be influenced by the electronic and steric environment of the aromatic ring, further complicating catalyst choice. A systematic study has shown a general preference for multi-coupling over mono-coupling in Suzuki reactions with dihalobenzenes.[4]

Understanding the Suzuki-Miyaura Catalytic Cycle

The Suzuki-Miyaura reaction proceeds through a well-established catalytic cycle involving a palladium catalyst.[5][6] The fundamental steps are:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halogen bond of the aromatic halide, forming a Pd(II) species.[6]

• Transmetalation: The organic group from the organoboron reagent is transferred to the palladium center, typically facilitated by a base.[7]

• Reductive Elimination: The two organic partners on the palladium complex couple, forming the new C-C bond and regenerating the Pd(0) catalyst, which re-enters the cycle.[5][8]

The efficiency of each step is significantly influenced by the ligands coordinated to the palladium center.

Caption: The Suzuki-Miyaura cross-coupling catalytic cycle.

A Comparative Analysis of Palladium Catalyst Systems

The choice of palladium catalyst is critical for navigating the complexities of Suzuki reactions with dibrominated aromatics. Below is a comparison of several widely used catalyst systems, highlighting their strengths and optimal applications.

Traditional Phosphine Ligand-Based Catalysts

1. Tetrakis(triphenylphosphine)palladium(0) - Pd(PPh₃)₄:

A classic and versatile catalyst, Pd(PPh₃)₄ is often a reliable starting point for Suzuki couplings.[9] It is particularly effective for the reaction of aryl bromides.

• Strengths: Commercially available, relatively inexpensive, and effective for a range of substrates.

• Considerations: Can require higher catalyst loadings (5-6 mol%) and elevated temperatures (90-100 °C).[9] Its performance can be moderate with more challenging or sterically hindered substrates.

2. [1,1'-Bis(diphenylphosphino)ferrocene]palladium(II) dichloride - Pd(dppf)Cl₂:

This catalyst is known for its high activity and stability, making it a good choice for more demanding Suzuki couplings.[1]

• Strengths: Often provides higher yields and can be effective with a broader range of substrates, including some aryl chlorides.

• Considerations: Typically used at catalyst loadings of around 3 mol% and requires high temperatures (110-115 °C).[9]

Advanced Buchwald Phosphine Ligands

The development of bulky, electron-rich dialkylbiaryl phosphine ligands by the Buchwald group has revolutionized palladium-catalyzed cross-coupling reactions.[10][11] These ligands enhance the rate of both oxidative addition and reductive elimination, leading to highly efficient catalysts.

1. XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl):

XPhos is a highly versatile and powerful ligand for Suzuki-Miyaura reactions, especially with challenging substrates like heteroaryl halides and sterically hindered aryl chlorides.[10]

• Strengths: Enables reactions at lower catalyst loadings and often at room temperature.[7] It is particularly effective for coupling unactivated aryl and heteroaryl chlorides.[10]

• Considerations: The cost of the ligand can be a factor for large-scale synthesis.

2. SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl):

SPhos is another highly effective Buchwald ligand, known for its exceptional reactivity and stability in Suzuki-Miyaura couplings.

• Strengths: Leads to a Pd-catalyst system with unprecedented scope and reactivity, particularly with aryl chloride substrates and for the generation of sterically hindered biaryls. It has also been used in the borylation of aryl and heteroaryl chlorides.[11]

• Considerations: As with other advanced ligands, cost can be a consideration.

N-Heterocyclic Carbene (NHC) Ligand-Based Catalysts

N-Heterocyclic carbenes (NHCs) have emerged as a powerful class of ligands for palladium-catalyzed cross-coupling reactions.[12] They form highly stable and active catalysts.

1. PEPPSI™ Catalysts (Pyridine-Enhanced Precatalyst Preparation Stabilization and Initiation):

The PEPPSI™ catalyst family, particularly PEPPSI™-IPr, offers exceptional stability and high performance in a variety of cross-coupling reactions, including Suzuki couplings.

• Strengths: Extremely stable to air and moisture, allowing for easy handling without the need for a glovebox. They are highly active and can be used with a wide range of electron-rich and electron-poor substrates.[13] Many reactions can be performed at room temperature.

• Considerations: While cost-competitive, the initial investment may be higher than for traditional catalysts.

Catalyst Performance Summary

Catalyst System	Typical Loading (mol%)	Base	Solvent	Temperature (°C)	Typical Yield (%)	Key Advantages
Pd(PPh₃)₄	5-6	K₃PO₄	1,4-Dioxane/H₂O	90-100	Moderate to Good	Readily available, well-established.[9]
Pd(dppf)Cl₂	3	Na₂CO₃	Toluene/H₂O	110-115	Good to Excellent	High activity and stability.[9]
Pd₂ (dba)₃ / XPhos	1-2	K₃PO₄	Toluene	Room Temp - 100	Excellent	Highly active for challenging substrates.[10]
Pd(OAc)₂ / SPhos	0.5-2	K₃PO₄	Toluene/H₂O	Room Temp - 100	Excellent	Broad scope, highly reactive.
PEPPSI™-IPr	1-3	K₂CO₃	THF	Room Temp - 80	Excellent	Air and moisture stable, highly active.[13]

Note: Yields are highly dependent on the specific dibrominated aromatic and boronic acid used.

Experimental Protocols

General Procedure for Selective Mono-Arylation of a Dibrominated Aromatic

This protocol is a representative example for achieving selective mono-arylation. Optimization of the boronic acid stoichiometry is crucial.

Caption: Experimental workflow for selective mono-arylation.

Methodology:

• To a Schlenk flask maintained under an inert atmosphere (e.g., argon), add the dibrominated aromatic substrate (1.0 mmol), the desired arylboronic acid (1.0-1.2 equivalents), and a suitable base such as potassium phosphate (K₃PO₄) (2.0 mmol).

• Add the selected palladium catalyst, for instance, Pd(PPh₃)₄ (5-6 mol%).

• Introduce a degassed solvent mixture, typically 1,4-dioxane and water in a 4:1 ratio.

• Heat the reaction mixture to the optimal temperature, generally between 90-100 °C, and stir for 12-24 hours.

• Monitor the reaction progress using thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, allow the reaction to cool to room temperature, quench with a saturated aqueous solution of ammonium chloride, and extract the product with an organic solvent like ethyl acetate.

• Dry the combined organic layers over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product via column chromatography on silica gel to isolate the mono-arylated product.[9]

General Procedure for Di-Substitution of a Dibrominated Aromatic

For complete di-substitution, an excess of the boronic acid and a highly active catalyst are generally required.

Methodology:

• In a sealed tube or a flask equipped with a reflux condenser under an inert atmosphere, dissolve the dibrominated aromatic (1.0 mmol) and the arylboronic acid (2.2-2.5 mmol) in a suitable solvent such as toluene.

• Add an aqueous solution of a base, for example, 2M sodium carbonate (Na₂CO₃).

• Introduce a highly active palladium catalyst, such as Pd(dppf)Cl₂ (3 mol%) or a Buchwald or PEPPSI™ catalyst system at a lower loading (1-2 mol%).

• Seal the tube or heat the flask to 110-115 °C and stir vigorously for 12-18 hours.

• Monitor the reaction by TLC or GC-MS until the starting material is consumed.

• After cooling to room temperature, add water and extract the product with an appropriate organic solvent.

• Dry the organic phase over anhydrous sodium sulfate, filter, and remove the solvent in vacuo.

• Purify the resulting di-substituted product by column chromatography or recrystallization.[9]

Conclusion

The selection of an appropriate palladium catalyst is a critical determinant for the successful outcome of Suzuki-Miyaura cross-coupling reactions with dibrominated aromatic compounds. While traditional catalysts like Pd(PPh₃)₄ and Pd(dppf)Cl₂ remain valuable tools, the advent of advanced systems based on Buchwald phosphine ligands and N-heterocyclic carbenes has significantly expanded the scope and efficiency of these transformations. For challenging substrates, sterically hindered couplings, or reactions requiring milder conditions, catalysts like those derived from XPhos, SPhos, or the PEPPSI™ family often provide superior results. By carefully considering the desired outcome—selective mono-arylation or complete di-substitution—and the nature of the substrates, researchers can choose the optimal catalyst to achieve their synthetic goals with high yields and efficiency.

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A Senior Application Scientist's Guide to Direct Trifluoromethoxylation: A Comparative Analysis of Modern Reagents

The trifluoromethoxy (-OCF₃) group has become a prized substituent in modern medicinal chemistry and materials science. Its unique electronic properties—high lipophilicity, metabolic stability, and a distinct conformational preference—can dramatically enhance the pharmacological profile of drug candidates.[1][2] While the incorporation of pre-functionalized building blocks, such as 1,3-Dibromo-5-(trifluoromethoxy)benzene, represents a valid synthetic strategy, the ability to install the -OCF₃ group directly onto a complex molecule in late-stage functionalization is often more desirable. This guide provides a comparative analysis of the leading classes of reagents for direct trifluoromethoxylation, offering insights into their mechanisms, substrate scope, and practical applications to aid researchers in selecting the optimal method for their synthetic challenges.

The Landscape of Trifluoromethoxylation: A Mechanistic Overview

The direct introduction of the trifluoromethoxy group can be broadly categorized into three mechanistic pathways: nucleophilic, electrophilic, and radical. The choice of reagent dictates the type of bond that can be formed (C-O or Heteroatom-O) and the substrates that are tolerated. Understanding these fundamental differences is critical for strategic synthetic planning.

Figure 1: Mechanistic classification of modern trifluoromethoxylation reagents.

Nucleophilic Trifluoromethoxylation: The "-OCF₃" Source

Nucleophilic reagents deliver the trifluoromethoxide anion or a synthetic equivalent. These methods are particularly effective for the substitution of good leaving groups on sp³-hybridized carbons. Historically, the generation and use of a free "-OCF₃" anion has been challenging due to its instability. However, modern reagents have overcome many of these limitations.

Key reagents in this class include Tris(dimethylamino)sulfonium trifluoromethoxide (TASOCF₃) and 2,4-dinitro-trifluoromethoxybenzene (DNTFB).[3][4] More recently, (E)-O-trifluoromethyl-benzaldoximes (TFBO) have emerged as shelf-stable precursors that release the trifluoromethoxide anion upon activation with a base.[5]

Causality in Experimental Design: The choice of a nucleophilic reagent is dictated by the electrophilicity of the substrate. Primary alkyl halides and triflates are excellent substrates, as they are susceptible to Sₙ2 displacement.[4] The relatively low nucleophilicity of the trifluoromethoxide anion means that harsh conditions or highly activated substrates are often required. The development of reagents like TFBO, which generate the anion in situ, represents a strategic choice to control reactivity and improve handling by avoiding the need to store the unstable anion itself.[5]

Reagent	Structure	Stability	Typical Substrates	Key Advantages	Limitations
TASOCF₃	[(Me₂N)₃S]⁺[OCF₃]⁻	Moisture sensitive	Primary alkyl triflates	Good for carbohydrate chemistry	Poor atom economy, sensitive
DNTFB	2,4-(NO₂)₂C₆H₃OCF₃	Bench-stable solid	Alcohols, sulfoxides	Stable, crystalline solid	Requires activation, limited scope
TFBO	(E)-ArCH=NOCF₃	Bench-stable solid	Unactivated alkyl halides	Avoids silver salts, good stability	Modest yields in reagent prep[5]

Table 1: Comparison of selected nucleophilic trifluoromethoxylating reagents.

Representative Protocol: Nucleophilic Trifluoromethoxylation of an Alkyl Bromide using TFBO

This protocol is adapted from the work of Shen and co-workers.[5]

• To an oven-dried vial equipped with a magnetic stir bar, add (E)-O-trifluoromethyl-4-nitrobenzaldoxime (TFBO reagent, 1.2 equiv.), the primary alkyl bromide (1.0 equiv.), and potassium carbonate (K₂CO₃, 2.0 equiv.).

• Evacuate and backfill the vial with an inert atmosphere (e.g., Nitrogen or Argon).

• Add anhydrous N,N-Dimethylformamide (DMF) to achieve a 0.2 M concentration with respect to the alkyl bromide.

• Seal the vial and heat the reaction mixture to 80 °C.

• Monitor the reaction progress by TLC or GC-MS. The reaction is typically complete within 12-24 hours.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer sequentially with water and brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to afford the desired alkyl trifluoromethyl ether.

Electrophilic and Electrophilic-Type Reagents: The "+CF₃" Pathway to -OCF₃

While true "+OCF₃" reagents are rare, a highly effective strategy to form aryl and alkyl trifluoromethyl ethers involves the O-trifluoromethylation of alcohols and phenols using electrophilic trifluoromethylating agents.[6] These reagents transfer a "CF₃⁺" equivalent to the oxygen atom. The most prominent examples are hypervalent iodine compounds, often called Togni reagents, and sulfonium salts, known as Umemoto reagents.[7][8][9][10]

Causality in Experimental Design: This approach is mechanistically distinct from nucleophilic methods. It is ideal for functionalizing electron-rich oxygen nucleophiles. The choice between a Togni or Umemoto reagent can depend on the substrate's sensitivity and the required reaction conditions. Togni reagents often require a Lewis acid or Brønsted acid co-catalyst to enhance their electrophilicity, allowing for the trifluoromethylation of less nucleophilic alcohols.[7][11] This catalytic activation provides a tunable parameter for optimizing the reaction on a new substrate.

Figure 2: General experimental workflow for the synthesis of aryl trifluoromethyl ethers.

Reagent Class	Example	Stability	Typical Substrates	Key Advantages	Limitations
Togni Reagents	1-(Trifluoromethyl)-1,2-benziodoxol-3(1H)-one	Bench-stable solid	Alcohols, phenols, sulfonic acids[7][11]	High reactivity, broad scope	Stoichiometric iodine byproduct
Umemoto Reagents	S-(Trifluoromethyl)dibenzothiophenium salts	Bench-stable solid	Phenols, enolates, arenes[8][10]	Powerful electrophiles	Can be less selective than Togni

Table 2: Comparison of common electrophilic-type trifluoromethylating reagents for OCF₃ synthesis.

Radical Trifluoromethoxylation: The Frontier of C-H Functionalization

The generation of the trifluoromethoxy radical (•OCF₃) has revolutionized the field, enabling the direct trifluoromethoxylation of unactivated C-H bonds in arenes and heteroarenes.[12] This approach offers unparalleled opportunities for late-stage functionalization, as it does not require pre-installed functional groups like halides or boronic acids.

A key reagent in this class is bis(trifluoromethyl)peroxide (BTMP, CF₃OOCF₃), which serves as a clean source of •OCF₃ radicals upon activation.[13][14] Activation can be achieved through various means, including visible-light photoredox catalysis or with a catalytic amount of TEMPO ((2,2,6,6-tetramethylpiperidin-1-yl)oxyl).[13][14]

Causality in Experimental Design: The radical pathway is fundamentally non-polar, making it effective for functionalizing electron-rich and electron-neutral arenes. The regioselectivity is often governed by the inherent stability of the resulting radical intermediate.[13] The choice of activation method is a critical experimental parameter. Photoredox catalysis using Ru(bpy)₃(PF₆)₂ is highly efficient but may not be suitable for light-sensitive substrates.[2] In contrast, TEMPO catalysis offers a light-free alternative, which can be advantageous for scalability and for substrates with photolabile functional groups.[13]

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A Benchmark for Next-Generation OLEDs: Evaluating 1,3-Dibromo-5-(trifluoromethoxy)benzene in the Synthesis of High-Performance Host Materials

Abstract

The rational design of organic semiconductor materials is the driving force behind advancements in Organic Light-Emitting Diode (OLED) technology. Host materials, which constitute the emissive layer matrix, are critical for achieving high efficiency, long operational stability, and precise color purity. This guide presents an in-depth technical benchmark of 1,3-Dibromo-5-(trifluoromethoxy)benzene , a fluorinated building block, for the synthesis of advanced phosphorescent OLED (PhOLED) host materials. We objectively compare its projected performance with alternatives by synthesizing a series of analogues of the well-established host, 1,3-bis(N-carbazolyl)benzene (mCP). Through detailed synthetic protocols, comparative data analysis, and mechanistic discussions, we elucidate the profound impact of the trifluoromethoxy (-OCF3) substituent on the material's core properties and its subsequent effect on device performance.

Introduction: The Critical Role of Host Materials and Molecular Engineering

OLEDs have revolutionized display and lighting technologies with their superior contrast, vibrant colors, and design flexibility.[1][2] The performance of an OLED is not solely dependent on the light-emitting dopant but is critically governed by the host material it is dispersed in. An ideal host must possess several key characteristics:

• High Triplet Energy (ET): To prevent reverse energy transfer from the phosphorescent guest, the host's triplet energy must be higher than the guest's.

• Balanced Charge Transport: Efficient recombination of electrons and holes within the emissive layer requires the host to have ambipolar charge transport capabilities or to be paired with materials that facilitate this balance.

• Thermal and Morphological Stability: The material must withstand the heat generated during device operation without degradation or crystallization.

• Appropriate HOMO/LUMO Energy Levels: Energy levels must be aligned with adjacent layers (hole and electron transport layers) to ensure efficient charge injection.

The strategic functionalization of aromatic cores is the primary method for tuning these properties. Halogenated building blocks, particularly dibrominated aromatics, are indispensable precursors for constructing complex host molecules via transition-metal catalyzed cross-coupling reactions.[3] This guide focuses on 1,3-Dibromo-5-(trifluoromethoxy)benzene, exploring how the unique electronic properties of the -OCF3 group can be leveraged to create superior host materials.

The Strategic Advantage of the Trifluoromethoxy Group

The trifluoromethoxy (-OCF3) group is a powerful tool in molecular engineering for organic electronics. It is strongly electron-withdrawing and highly lipophilic, offering distinct advantages over more common substituents like fluorine (-F) or trifluoromethyl (-CF3).[4]

• Deepening the HOMO Level: The inductive effect of the -OCF3 group significantly lowers the Highest Occupied Molecular Orbital (HOMO) energy level. This can improve the injection of holes from the hole-transport layer and, more importantly, increase the material's oxidative stability, a key factor in extending device lifetime.

• Maintaining High Triplet Energy: Unlike some bulky substituents, the -OCF3 group generally does not planarize the molecular structure, helping to maintain a high triplet energy essential for hosting blue and green phosphorescent emitters.

• Enhanced Volatility and Solubility: Fluorination can improve the material's volatility, which is advantageous for purification by sublimation and for achieving uniform thin films via vacuum deposition.[2]

To provide a clear benchmark, we will compare the projected performance of a host material derived from 1,3-Dibromo-5-(trifluoromethoxy)benzene against analogues derived from unsubstituted, fluoro-, and trifluoromethyl-substituted dibromobenzenes. The target scaffold is based on the widely-used mCP.

Building Block	Abbreviation	Key Substituent	CAS Number	Resulting Host Material
1,3-Dibromo-5-(trifluoromethoxy)benzene	DBTFMOB	-OCF3	207226-31-1	mCP-OCF3
1,3-Dibromobenzene	DBB	-H	108-36-1	mCP (Reference)[5][6]
1,3-Dibromo-5-fluorobenzene	DBFB	-F	1435-51-4	mCP-F
1,3-Dibromo-5-(trifluoromethyl)benzene	DBTFMB	-CF3	401-83-2	mCP-CF3

Experimental Section: Synthesis and Device Fabrication

Trustworthy protocols are the foundation of reproducible science. Here we provide detailed methodologies for the synthesis of the target host material and the fabrication of a standardized OLED device for testing.

Synthesis of mCP-OCF3 via Buchwald-Hartwig Amination

The palladium-catalyzed Buchwald-Hartwig amination is a powerful and versatile method for forming C-N bonds, making it ideal for coupling carbazole with our dibromobenzene precursors.[7][8]

Caption: Workflow for the synthesis of the mCP-OCF3 host material.

Detailed Protocol:

• Reaction Setup: To a flame-dried Schlenk flask, add 9H-carbazole (2.2 equivalents), sodium tert-butoxide (NaOtBu, 2.5 equivalents), and the palladium catalyst system (e.g., 2 mol% Pd₂(dba)₃ and 4 mol% XPhos ligand). Evacuate and backfill the flask with dry nitrogen or argon three times.

• Reagent Addition: Add 1,3-Dibromo-5-(trifluoromethoxy)benzene (1.0 equivalent) and anhydrous toluene via syringe.

• Reaction: Heat the reaction mixture to 110 °C and stir for 24 hours under a nitrogen atmosphere. Monitor the reaction progress by TLC or GC-MS.

• Workup: After cooling to room temperature, quench the reaction with deionized water. Extract the aqueous layer with dichloromethane (DCM) or toluene. Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure. Purify the crude product by column chromatography on silica gel using a hexane/DCM gradient to isolate the pure product.

• Final Purification for OLED Grade: For device fabrication, the material must be of very high purity. Perform a final purification using temperature-gradient vacuum sublimation to remove any residual impurities.

OLED Device Fabrication and Characterization

To benchmark the performance of the synthesized host material, a standardized multi-layer PhOLED is fabricated via vacuum thermal evaporation.

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Safety & Regulatory Compliance

1,3-Dibromo-5-(trifluoromethoxy)benzene proper disposal procedures

An In-Depth Guide to the Proper Disposal of 1,3-Dibromo-5-(trifluoromethoxy)benzene

For laboratory professionals engaged in the complex landscape of pharmaceutical and chemical synthesis, the responsible management of chemical waste is not merely a regulatory hurdle but a cornerstone of a safe and ethical research environment. This guide provides a comprehensive, step-by-step protocol for the proper disposal of 1,3-Dibromo-5-(trifluoromethoxy)benzene, a halogenated aromatic compound. Our focus extends beyond simple instructions to elucidate the chemical reasoning behind these procedures, ensuring a deep understanding that fosters a culture of safety and compliance.

Hazard Assessment and Essential Safety Precautions

Before handling or disposing of any chemical, a thorough understanding of its intrinsic hazards is critical. 1,3-Dibromo-5-(trifluoromethoxy)benzene is classified under the Globally Harmonized System (GHS) with specific hazard statements that dictate the required personal protective equipment (PPE) and handling precautions.[1]

Table 1: GHS Hazard Profile for 1,3-Dibromo-5-(trifluoromethoxy)benzene

Hazard Class	Hazard Code	Statement	Required Precautions & PPE
Skin Corrosion/Irritation	H315	Causes skin irritation	Wear protective gloves (nitrile or neoprene recommended) and a lab coat. Avoid prolonged contact.[1]
Serious Eye Damage/Irritation	H319	Causes serious eye irritation	Wear safety glasses or chemical splash goggles.[1]
Specific Target Organ Toxicity (Single Exposure)	H335	May cause respiratory irritation	Handle only in a well-ventilated area, preferably within a certified chemical fume hood.[1]

Core Directive: Always handle this compound and its waste within a chemical fume hood. In case of accidental contact, immediately flush the affected skin or eyes with copious amounts of water and seek medical attention if irritation persists.[2] Contaminated clothing should be removed and laundered before reuse.

The Cornerstone of Disposal: Waste Segregation

The molecular structure of 1,3-Dibromo-5-(trifluoromethoxy)benzene—containing bromine (a halogen) and fluorine—places it unequivocally in the Halogenated Organic Waste stream.[3][4]

Why is this segregation critical?

• Disposal Methodology: Halogenated wastes require high-temperature incineration to ensure complete destruction and to scrub acidic gases (like HBr and HF) that are produced during combustion.[5] Mixing them with non-halogenated solvents, which can often be recycled or used as fuel, contaminates the entire batch, escalating disposal costs and complexity.[4]

• Regulatory Compliance: The Environmental Protection Agency (EPA), under the Resource Conservation and Recovery Act (RCRA), mandates strict segregation and tracking of hazardous waste from "cradle-to-grave".[6][7] Improper mixing can lead to significant regulatory penalties.

Therefore, all waste containing 1,3-Dibromo-5-(trifluoromethoxy)benzene, including residues, solutions, and contaminated materials, must be kept separate from all other waste streams.

Step-by-Step Disposal Protocol

This protocol outlines the standard operating procedure for accumulating and disposing of 1,3-Dibromo-5-(trifluoromethoxy)benzene waste in a laboratory setting.

Methodology: Waste Accumulation and Disposal

• Container Selection:

  • Choose a robust, chemically compatible container designated for "Halogenated Organic Waste." A high-density polyethylene (HDPE) or glass bottle with a secure, screw-top cap is appropriate.[8]

  • Ensure the container is clean and dry before the first addition of waste.

• Proper Labeling (The "Cradle" of the Waste):

  • Affix a "Hazardous Waste" tag to the container before adding any waste.[4]

  • Clearly write the full chemical name: "1,3-Dibromo-5-(trifluoromethoxy)benzene " and list any other chemical constituents and their approximate percentages.[3][9] Do not use abbreviations or chemical formulas.

  • Mark all applicable hazard checkboxes on the label (e.g., "Toxic," "Irritant").

• Waste Accumulation:

  • Keep the waste container in a designated Satellite Accumulation Area (SAA), which must be at or near the point of generation.[4]

  • The SAA should have secondary containment (e.g., a chemical-resistant tray or tub) to contain any potential leaks.

  • The container must remain closed at all times except when actively adding waste.[4][10] This minimizes the release of vapors.

• Request for Disposal:

  • Do not overfill the waste container; a maximum of 90% capacity is a safe standard.[10]

  • Once the container is full or the project is complete, submit a chemical waste pickup request to your institution's Environmental Health & Safety (EHS) department.

Emergency Protocol: Spill Management

In the event of a spill, a swift and correct response is crucial to mitigate exposure and environmental contamination.

Methodology: Spill Neutralization and Cleanup

• Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the immediate area.

• Don PPE: Before addressing the spill, don appropriate PPE: chemical splash goggles, a lab coat, and double-layered nitrile gloves.

• Containment:

  • For liquid spills, contain the material using an inert absorbent like vermiculite, sand, or a commercial chemical absorbent pad.[9] Do not use combustible materials like paper towels.

  • Work from the outside of the spill inward to prevent spreading.

• Collection:

  • Carefully scoop the absorbed material into a designated hazardous waste bag or container.[9]

  • Label the container clearly as "Spill Debris: 1,3-Dibromo-5-(trifluoromethoxy)benzene" and include the date.

• Decontamination:

  • Wipe the spill area with a cloth dampened with a solvent like acetone or ethanol to remove any remaining residue.

  • Follow with a thorough cleaning using soap and water.

  • All cleaning materials (wipes, gloves, etc.) must be placed in the spill debris waste container.

• Disposal: Dispose of the sealed spill debris container as halogenated organic waste through your EHS department.

The following workflow diagram provides a clear visual guide for the decision-making process in handling this chemical waste.

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Mastering the Unseen Threat: A Guide to Safely Handling 1,3-Dibromo-5-(trifluoromethoxy)benzene

For the dedicated researchers, scientists, and drug development professionals navigating the complex landscape of chemical synthesis, the responsible handling of specialized reagents is paramount. This guide provides an in-depth operational plan for the safe use and disposal of 1,3-Dibromo-5-(trifluoromethoxy)benzene, a key building block in the development of novel therapeutics and advanced materials. Our focus extends beyond mere compliance, aiming to instill a culture of safety and precision in your laboratory.

Understanding the Risks: Hazard Profile of 1,3-Dibromo-5-(trifluoromethoxy)benzene

1,3-Dibromo-5-(trifluoromethoxy)benzene is a halogenated aromatic compound that presents several potential hazards. According to its Globally Harmonized System (GHS) classification, it is known to cause skin and serious eye irritation.[1][2] There is also a potential for respiratory irritation.[1][2] The presence of bromine and a trifluoromethoxy group contributes to its reactivity and dictates the necessary safety precautions.[3]

A comprehensive understanding of these risks is the foundation of a robust safety protocol. The following table summarizes the key hazard information for this compound.

Hazard Classification	GHS Hazard Statement	Pictogram
Skin Irritation	H315: Causes skin irritation[1][2]	GHS07 (Exclamation Mark)
Eye Irritation	H319: Causes serious eye irritation[1][2]	GHS07 (Exclamation Mark)
Specific target organ toxicity — single exposure (Respiratory tract irritation)	H335: May cause respiratory irritation[1][2]	GHS07 (Exclamation Mark)

Your First Line of Defense: Personal Protective Equipment (PPE)

A multi-layered approach to Personal Protective Equipment (PPE) is non-negotiable when handling 1,3-Dibromo-5-(trifluoromethoxy)benzene. Each component of your PPE serves a specific purpose, and the rationale behind these choices is as critical as the equipment itself.

Eye and Face Protection: Beyond the Splash

• Requirement: Chemical safety goggles are mandatory. For procedures with a higher risk of splashing or aerosol generation, a face shield should be worn in conjunction with goggles.[4]

• The Why: This dual-layer protection is essential to shield against both direct splashes and irritating vapors that can cause serious eye damage.[4]

Skin and Body Protection: An Impermeable Barrier

• Requirement: A chemically resistant lab coat or apron, long pants, and closed-toe shoes are the minimum requirements.[5] For handling larger quantities or in situations with a high risk of contact, a chemical-resistant suit may be necessary.

• The Why: This protects your skin from accidental contact, which can lead to irritation or burns.[4]

Hand Protection: The Critical Choice of Glove Material

• Requirement: Chemical-resistant gloves are essential. While nitrile gloves offer good protection against a range of chemicals, neoprene gloves often provide superior resistance to a broader spectrum of substances, including some acids and alcohols.[6][7] For prolonged or immersive contact, consider gloves with a greater thickness. Always inspect gloves for any signs of degradation or punctures before use.

• The Why: The choice of glove material is critical for preventing skin absorption of the chemical. Breakthrough time, the time it takes for a chemical to permeate the glove material, is a key factor to consider.

Respiratory Protection: Ensuring Clean Air

• Requirement: All handling of 1,3-Dibromo-5-(trifluoromethoxy)benzene should be conducted in a certified chemical fume hood to minimize inhalation of vapors.[4] If a fume hood is not available or if there is a potential for exposure above established limits, a NIOSH-approved respirator with an organic vapor (OV) cartridge is required.[8][9]

• The Why: The trifluoromethoxy group and the aromatic nature of the compound suggest a potential for vapor pressure, making respiratory protection a critical component of your safety protocol.

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE.

Caption: PPE Selection Workflow

Operational Blueprint: From Benchtop to Disposal

A meticulous and systematic approach to the handling and disposal of 1,3-Dibromo-5-(trifluoromethoxy)benzene is essential for maintaining a safe laboratory environment.

Preparation and Handling

• Work Area Preparation: Ensure the chemical fume hood is operational and the work area is free of clutter. All necessary equipment should be placed within the fume hood before starting.[4]

• Chemical Handling: Carefully measure and transfer the required amount of the chemical. Use appropriate tools, such as glass pipettes or syringes, to minimize the risk of spills.

• Reaction Execution: Conduct all experimental procedures within the chemical fume hood. Keep the sash at the lowest practical height.

Spill Management: A Step-by-Step Protocol

In the event of a spill, a calm and methodical response is crucial.

• Immediate Actions: Alert personnel in the immediate area and evacuate if necessary. If the spill is significant, contact your institution's emergency response team.

• Containment: For small spills, contain the liquid using an inert absorbent material like vermiculite, sand, or a commercial spill pillow.[10] Work from the outside of the spill inward.

• Cleanup: Wearing appropriate PPE, carefully scoop the absorbent material into a designated, labeled hazardous waste container.

• Decontamination: Clean the spill area with a suitable solvent (e.g., acetone), followed by a thorough wash with soap and water.[2] Collect all cleaning materials as hazardous waste.

The following workflow outlines the critical steps for managing a chemical spill.

Caption: Chemical Spill Management Workflow

Waste Disposal: A Final, Critical Step

Proper disposal of 1,3-Dibromo-5-(trifluoromethoxy)benzene and any contaminated materials is a legal and ethical responsibility.

• Waste Segregation: Halogenated organic waste must be collected separately from non-halogenated waste.[11]

• Containerization: Use a designated, properly labeled hazardous waste container. The label should clearly state "Halogenated Organic Waste" and include the full chemical name.[12]

• Disposal: Follow your institution's and local regulations for hazardous waste disposal.[13] The EPA classifies certain spent halogenated solvents as hazardous waste under specific codes (e.g., F001).[14][15]

Conclusion: Fostering a Culture of Safety

The safe handling of 1,3-Dibromo-5-(trifluoromethoxy)benzene is not merely a checklist of precautions but a mindset that prioritizes the well-being of laboratory personnel and the environment. By understanding the inherent risks, diligently using the correct PPE, and adhering to established operational and disposal protocols, you can confidently and responsibly advance your research and development efforts.

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